(Z)-Non-6-en-1-ol

• CAS: 26634-58-2

Core Science & Biosynthesis

An In-depth Technical Guide to (Z)-Non-6-en-1-ol: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z)-Non-6-en-1-ol, also known as cis-6-Nonen-1-ol, is a medium-chain primary fatty alcohol. It is a volatile organic compound naturally found in various plants, including muskmelon and watermelon, where it contributes significantly to their characteristic aroma.[1] This compound and similar "green leaf volatiles" (GLVs) are crucial for plant defense mechanisms and are involved in plant-to-plant communication.[2] In industrial applications, (Z)-Non-6-en-1-ol is utilized as a potent flavoring agent in the food and beverage industry and as a fragrance ingredient in cosmetics and perfumery, valued for its fresh, melon-like scent.[1][3] Its role as a pheromone in certain insect species also makes it a subject of interest in ecological and agricultural research.[1] This guide provides a comprehensive overview of its chemical structure, properties, relevant experimental protocols, and biological significance.

Chemical Structure and Identification

(Z)-Non-6-en-1-ol is an alkenyl alcohol characterized by a nine-carbon chain with a hydroxyl group at position 1 and a cis-configured (Z) double bond between carbons 6 and 7.[1]

Identifier	Value
IUPAC Name	(Z)-non-6-en-1-ol[1]
Synonyms	cis-6-Nonen-1-ol, (Z)-6-Nonen-1-ol, (6Z)-Nonen-1-ol[1][4]
CAS Number	35854-86-5[1][4]
Molecular Formula	C₉H₁₈O[1][4]
SMILES	CC/C=C\CCCCCO[1]
InChI	InChI=1S/C9H18O/c1-2-3-4-5-6-7-8-9-10/h3-4,10H,2,5-9H2,1H3/b4-3-[1][4]
InChIKey	XJHRZBIBSSVCEL-ARJAWSKDSA-N[1][4]

Physicochemical Properties

The key physicochemical properties of (Z)-Non-6-en-1-ol are summarized in the table below, providing essential data for experimental design and application.

Property	Value	Source(s)
Molecular Weight	142.24 g/mol	[1]
Appearance	Colorless to slightly yellow liquid	[1]
Odor	Powerful, fresh green, melon, waxy, honeydew, cucumber	[3]
Boiling Point	115.0 °C at 20.00 mm Hg	[1]
Density	0.844 - 0.851 g/cm³	[1]
Refractive Index	1.448 - 1.450 at 20 °C	[1]
Flash Point	97.78 °C (208.00 °F)
Solubility	Insoluble in water; soluble in fixed oils and alcohol.	[1]
Vapor Pressure	0.078 mmHg at 25.00 °C (estimated)
logP (o/w)	3.014 (estimated)
Kovats Retention Index	1171-1174 (Semi-standard non-polar column)	[1]

Biological Significance and Signaling Pathway

(Z)-Non-6-en-1-ol is a plant metabolite synthesized via the lipoxygenase (LOX) pathway, which is typically activated in response to tissue damage.[2] This pathway converts polyunsaturated fatty acids into various bioactive oxylipins, including C6 and C9 aldehydes and alcohols known as green leaf volatiles (GLVs).[5] These compounds are integral to plant defense systems.

The biosynthesis from linolenic acid involves a three-step enzymatic cascade:

• Lipoxygenase (LOX): Initiates the pathway by adding dioxygen to linolenic acid.

• Hydroperoxide Lyase (HPL): Cleaves the resulting hydroperoxide.

• Alcohol Dehydrogenase (ADH): Reduces the aldehyde product to form (Z)-Non-6-en-1-ol.[5]

Furthermore, (Z)-Non-6-en-1-ol acts as a semiochemical. For instance, in codling moths (Cydia pomonella), it functions as a plant volatile that synergizes with the female-secreted sex pheromone, codlemone, to enhance male attraction.[6]

Biosynthesis of (Z)-Non-6-en-1-ol in plants.

Experimental Protocols

Synthesis via Wittig Reaction

The Wittig reaction is a cornerstone of organic synthesis for creating alkenes from carbonyl compounds. To achieve the (Z)-stereoselectivity required for (Z)-Non-6-en-1-ol, non-stabilized ylides are typically employed under salt-free conditions, which kinetically favor the formation of a cis-oxaphosphetane intermediate, leading to the Z-alkene.[7][8][9]

Methodology:

• Preparation of the Phosphonium (B103445) Ylide (Wittig Reagent):

  • React triphenylphosphine (B44618) with an appropriate alkyl halide (e.g., 1-bromopropane) in a suitable solvent like THF to form the corresponding phosphonium salt.

  • Deprotonate the phosphonium salt using a strong, non-lithium base (e.g., sodium hydride (NaH) or sodium amide (NaNH₂)) in an aprotic, anhydrous solvent (e.g., THF) under an inert atmosphere (N₂ or Ar) to generate the non-stabilized ylide (propylidenetriphenylphosphorane).

• Aldehyde Preparation:

  • The aldehyde partner required is 6-hydroxyhexanal (B3051487). This can be prepared by the selective oxidation of 1,6-hexanediol.

• The Wittig Reaction:

  • Cool the ylide solution to a low temperature (e.g., -78 °C).

  • Slowly add a solution of 6-hydroxyhexanal in the same solvent to the ylide solution.

  • Allow the reaction mixture to slowly warm to room temperature and stir for several hours until completion (monitored by TLC).

• Work-up and Purification:

  • Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

  • Extract the product with an organic solvent (e.g., diethyl ether).

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (B86663) (MgSO₄), and concentrate under reduced pressure.

  • The major byproduct, triphenylphosphine oxide, can be largely removed by precipitation or column chromatography.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel to isolate (Z)-Non-6-en-1-ol.

General workflow for Wittig synthesis.

Analytical Protocol: GC-MS for Identification and Quantification

Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive method for analyzing volatile compounds like (Z)-Non-6-en-1-ol in complex matrices such as food, beverages, or biological samples.[10]

Methodology:

• Sample Preparation (HS-SPME):

  • For liquid samples (e.g., fruit juice), place an aliquot (e.g., 5 mL) into a headspace vial.[10]

  • Add NaCl to increase the ionic strength and promote volatilization of the analyte.[10]

  • If quantitative analysis is required, add a known amount of an appropriate internal standard.

  • Seal the vial and incubate (e.g., at 40°C for 15 minutes) to allow for equilibration between the liquid and gas phases.[10]

  • Expose a Solid-Phase Microextraction (SPME) fiber to the headspace for a defined period (e.g., 30 minutes) to adsorb the volatile compounds.[10]

• GC-MS Analysis:

  • Gas Chromatograph (GC):

    • Injector: Thermal desorption of the SPME fiber at high temperature (e.g., 250°C) in splitless mode.

    • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

    • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-INNOWax).

    • Oven Program: A temperature gradient is used for separation, for example, start at 40°C, hold for 2 minutes, then ramp to 240°C at 5°C/min.

  • Mass Spectrometer (MS):

    • Ionization: Electron Ionization (EI) at 70 eV.

    • Analyzer: Quadrupole.

    • Scan Range: m/z 40-200.

• Data Analysis:

  • Identification: The compound is identified by comparing its retention time and mass spectrum with those of an authentic standard or by matching the mass spectrum against a reference library (e.g., NIST, Wiley).[4][11] The mass spectrum of (Z)-Non-6-en-1-ol will show a molecular ion peak (m/z 142) and characteristic fragment ions.[1][11]

  • Quantification: For quantitative analysis, a calibration curve is constructed by analyzing standards of known concentrations. The concentration in the sample is determined by comparing the peak area of the analyte (normalized to the internal standard) to the calibration curve.[10]

References

• 1. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. (Z)-6-nonen-1-ol, 35854-86-5 [thegoodscentscompany.com]
• 4. (6Z)-Nonen-1-ol [webbook.nist.gov]
• 5. The lipoxygenase metabolic pathway in plants: potential for industrial production of natural green leaf volatiles |  Université de Liège [popups.uliege.be]
• 6. Codling moth - Wikipedia [en.wikipedia.org]
• 7. Wittig reaction - Wikipedia [en.wikipedia.org]
• 8. Wittig Reaction [organic-chemistry.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. benchchem.com [benchchem.com]
• 11. (6Z)-Nonen-1-ol [webbook.nist.gov]

An In-depth Technical Guide to (Z)-Non-6-en-1-ol (CAS: 35854-86-5)

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z)-Non-6-en-1-ol, with the CAS number 35854-86-5, is a fatty alcohol that plays a significant role in the fields of flavor and fragrance chemistry, as well as in chemical ecology.[1][2][3] It is a key aroma component in various fruits, most notably muskmelon and watermelon, contributing to their characteristic fresh, green, and melon-like scent.[1][2][3] In addition to its sensory properties, (Z)-non-6-en-1-ol is recognized as a plant metabolite and a pheromone, indicating its importance in biological signaling pathways.[2][3] This technical guide provides a comprehensive overview of the chemical and physical properties, spectroscopic data, synthesis, and biological relevance of (Z)-non-6-en-1-ol.

Chemical and Physical Properties

(Z)-Non-6-en-1-ol is a colorless to pale yellow liquid with a powerful and characteristic melon-like odor.[2][4] It is insoluble in water but soluble in fixed oils.[2] A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₉H₁₈O	[3]
Molecular Weight	142.24 g/mol	[3]
Appearance	Colorless to pale yellow clear liquid	[4]
Odor	Powerful, fresh, green, melon, waxy, honeydew, cucumber	[1][2][4]
Boiling Point	115 °C at 20 mmHg	[5]
Density	0.85 g/mL	[5]
Refractive Index	1.4510	[5]
Flash Point	199 °F	[2]
LogP	3.01	[2]
Solubility	Insoluble in water, soluble in fixed oils	[2]

Spectroscopic Data

The structural elucidation of (Z)-non-6-en-1-ol is confirmed through various spectroscopic techniques. The following tables summarize the available ¹H and ¹³C NMR data.

¹H NMR Spectroscopy

The ¹H NMR spectrum of (Z)-non-6-en-1-ol in CDCl₃ shows characteristic peaks for the olefinic protons and the protons adjacent to the hydroxyl group.

Assignment	Chemical Shift (ppm)	Reference
H6, H7	5.32 - 5.36	[6]
H1	3.603	[6]
H5	2.033	[6]
H2	1.559	[6]
H3, H4	1.36	[6]
H9	0.952	[6]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides further confirmation of the carbon skeleton.

Assignment	Chemical Shift (ppm)
C1	~62
C2, C3, C4, C5	~25-33
C6, C7	~125-135
C8	~20
C9	~14

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of (Z)-non-6-en-1-ol is not extensively documented in readily available literature, a common and effective method for the stereoselective synthesis of (Z)-alkenes is the Wittig reaction. The following represents a plausible synthetic workflow.

Proposed Synthetic Pathway: Wittig Reaction

A Wittig reaction between a C6 aldehyde with a protected hydroxyl group and a propylidene phosphorane would yield the (Z)-alkene backbone. Subsequent deprotection would afford the final product.

A proposed synthetic workflow for (Z)-Non-6-en-1-ol.

Generalized Experimental Protocol for Wittig Reaction

• Preparation of the Ylide: Propyltriphenylphosphonium bromide is suspended in a dry, aprotic solvent (e.g., THF) under an inert atmosphere (e.g., argon). A strong base, such as n-butyllithium, is added dropwise at a low temperature (e.g., 0 °C) to generate the ylide (propylidene phosphorane).

• Wittig Reaction: The protected 6-hydroxyhexanal, dissolved in the same solvent, is added to the ylide solution. The reaction mixture is allowed to warm to room temperature and stirred until the reaction is complete, which can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: The reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., diethyl ether). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel.

• Deprotection: The protecting group on the hydroxyl function is removed under appropriate conditions to yield (Z)-non-6-en-1-ol.

Biological Significance and Signaling Pathway

(Z)-Non-6-en-1-ol is a C9 green leaf volatile (GLV), a class of compounds released by plants in response to tissue damage.[4][7][8][9] These volatiles are crucial for plant defense and communication. The biosynthesis of (Z)-non-6-en-1-ol occurs via the lipoxygenase (LOX) pathway.

Biosynthetic Pathway

The biosynthesis is initiated from linoleic acid, a common fatty acid in plant tissues. A series of enzymatic reactions, primarily involving lipoxygenase (LOX), hydroperoxide lyase (HPL), and alcohol dehydrogenase (ADH), leads to the formation of (Z)-non-6-en-1-ol.[4][7][8][9]

The lipoxygenase pathway for the biosynthesis of (Z)-Non-6-en-1-ol.

Experimental Protocol for GLV Analysis

The analysis of (Z)-non-6-en-1-ol and other GLVs from plant material typically involves solvent extraction or headspace collection followed by gas chromatography-mass spectrometry (GC-MS).

• Sample Preparation: Plant tissue is homogenized in a suitable solvent (e.g., dichloromethane) containing an internal standard.

• Extraction: The homogenate is filtered, and the extract is dried over anhydrous sodium sulfate.

• Analysis: The extract is concentrated and analyzed by GC-MS to identify and quantify the volatile compounds.

A typical experimental workflow for the analysis of green leaf volatiles.

Conclusion

(Z)-Non-6-en-1-ol is a multifaceted molecule with significant applications in the flavor and fragrance industry and important biological roles in plant signaling. This guide has provided a detailed overview of its chemical properties, spectroscopic data, a plausible synthetic route, and its natural biosynthetic pathway. Further research into specific synthetic protocols and a more detailed characterization of its biological functions will continue to enhance our understanding and application of this valuable compound.

References

• 1. researchgate.net [researchgate.net]
• 2. cis-6-Nonen-1-ol CAS#: 35854-86-5 [m.chemicalbook.com]
• 3. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. The lipoxygenase metabolic pathway in plants: potential for industrial production of natural green leaf volatiles |  Université de Liège [popups.uliege.be]
• 5. chemsynthesis.com [chemsynthesis.com]
• 6. cis-6-Nonen-1-ol(35854-86-5) 1H NMR [m.chemicalbook.com]
• 7. Biocatalytic Synthesis of Natural Green Leaf Volatiles Using the Lipoxygenase Metabolic Pathway [ouci.dntb.gov.ua]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

The Ubiquitous Presence of (Z)-Non-6-en-1-ol in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z)-Non-6-en-1-ol, a volatile organic compound (VOC), is a significant contributor to the characteristic fresh, green, and melon-like aroma of numerous plants. As a C9 alcohol, it belongs to the family of green leaf volatiles (GLVs), which are synthesized via the lipoxygenase (LOX) pathway and play crucial roles in plant physiology, including defense signaling and communication. This technical guide provides a comprehensive overview of the natural occurrence of (Z)-Non-6-en-1-ol in plants, detailing its biosynthesis, quantitative distribution, and the experimental methodologies employed for its analysis.

Natural Occurrence and Quantitative Data

(Z)-Non-6-en-1-ol has been identified as a key aroma component in a variety of fruits and vegetables, most notably in the Cucurbitaceae family. Its presence is particularly well-documented in muskmelon (Cucumis melo), watermelon (Citrullus lanatus), and cucumber (Cucumis sativus)[1][2][3]. The concentration of (Z)-Non-6-en-1-ol can vary significantly depending on the plant species, cultivar, tissue type, and developmental stage of the fruit.

The following tables summarize the quantitative data on the occurrence of (Z)-Non-6-en-1-ol in various plants as reported in scientific literature.

Table 1: Quantitative Occurrence of (Z)-Non-6-en-1-ol in Cucumber (Cucumis sativus)

Cucumber Cultivar	Plant Part	Concentration (µg/kg Fresh Weight)	Reference
Various (29 cultivars)	Fruit	8.42 - 55.49	[2]
Not Specified	Peel	21.4 - 28.6 (% of total volatiles)	Not Specified
Not Specified	Flesh	2.7 - 7.9 (% of total volatiles)	Not Specified

Table 2: Quantitative Occurrence of (Z)-Non-6-en-1-ol in Melon (Cucumis melo)

Melon Variety	Plant Part	Concentration/Relative Abundance	Reference
Cantaloupe	Fruit	Identified as a key aroma compound	[1]
Oriental Melon	Fruit	Identified	[4]
La Mancha Trujillo Melons	Juice	Identified and Quantified	[5]

Biosynthesis of (Z)-Non-6-en-1-ol

The biosynthesis of (Z)-Non-6-en-1-ol is initiated from polyunsaturated fatty acids, primarily linoleic acid, through the lipoxygenase (LOX) pathway. This pathway is activated in response to tissue damage, such as during herbivory or mechanical wounding. The key enzymatic steps are outlined below.

References

• 1. Aroma volatile profiles of cantaloupe (Cucumis melo var. cantalupensis) from different cultivars grown in five locations in the United States - American Chemical Society [acs.digitellinc.com]
• 2. mdpi.com [mdpi.com]
• 3. Profiling of Volatile Compounds and Associated Gene Expression and Enzyme Activity during Fruit Development in Two Cucumber Cultivars - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Volatile and Sensory Characterization of La Mancha Trujillo Melons over Three Consecutive Harvests - PMC [pmc.ncbi.nlm.nih.gov]

(Z)-Non-6-en-1-ol discovery and history

An In-Depth Technical Guide to (Z)-Non-6-en-1-ol: Discovery, Properties, and Analysis

This guide provides a comprehensive overview of the C9 alcohol, (Z)-non-6-en-1-ol, tailored for researchers, scientists, and professionals in drug development and flavor and fragrance industries. It covers the historical discovery, physicochemical properties, analytical protocols for extraction and identification, and a detailed look at its biosynthesis.

Discovery and History

(Z)-non-6-en-1-ol, a significant contributor to the characteristic fresh, melon-like aroma of several fruits, was first identified as a natural product in the early 1970s. Seminal work by Kemp, Knavel, and Stoltz in 1974 reported the isolation and identification of this compound from both muskmelon (Cucumis melo) and watermelon (Citrullus vulgaris, now Citrullus lanatus). Their research laid the foundation for understanding the chemical basis of melon and cucumber aromas. This discovery was part of a broader effort to characterize the volatile components of various plants, which was made possible by advancements in analytical techniques such as gas chromatography and mass spectrometry.

Initially, its corresponding aldehyde, (Z)-6-nonenal, was also identified and noted for its potent melon-like scent and a very low odor detection threshold. The subsequent identification of the alcohol form, (Z)-non-6-en-1-ol, further elucidated the complex mixture of C9 aldehydes and alcohols that constitute the fresh, green, and fruity notes of cucurbitaceous fruits.

Physicochemical and Sensory Properties

(Z)-non-6-en-1-ol is a colorless to pale yellow liquid with a powerful and characteristic melon, cucumber, and waxy aroma.[1] Its sensory profile makes it a valuable compound in the flavor and fragrance industry.

Table 1: Physicochemical Properties of (Z)-Non-6-en-1-ol

Property	Value
Molecular Formula	C₉H₁₈O
Molecular Weight	142.24 g/mol
CAS Number	35854-86-5
Appearance	Colorless to pale yellow liquid
Odor	Green, waxy, fruity, melon
Boiling Point	115 °C at 20 mmHg
Density	0.844 - 0.852 g/mL at 25 °C
Refractive Index	1.4480 - 1.4520 at 20 °C
Solubility	Insoluble in water; soluble in alcohol and oils

Table 2: Sensory Characteristics of (Z)-Non-6-en-1-ol

Attribute	Description
Odor Profile	Fresh, green, melon, waxy, honeydew, cantaloupe, cucumber, clean.
Flavor Profile	Waxy, cucumber, honeydew, green watermelon.
Odor Threshold	Estimated to be in the low parts-per-billion (ppb) range.

Quantitative Data: Natural Occurrence

(Z)-non-6-en-1-ol is a key volatile component in a variety of fruits, particularly in the Cucurbitaceae family. The concentration of this compound can vary significantly depending on the cultivar, ripeness, and environmental conditions.

Table 3: Concentration of (Z)-Non-6-en-1-ol in Various Fruits

Fruit (Cultivar)	Concentration (µg/kg fresh weight)	Analytical Method	Reference
Melon (Breeding Line BL-30)	13973.07 (Total VOCs)	HS-SPME-GC-MS	[2]
Melon (Breeding Line BL-22)	3947.13 (Total VOCs)	HS-SPME-GC-MS	[2]
Watermelon (Gavina®)	Detected	HS-SPME-GC-MS	[3]
Trujillo Melons	Quantified	SPE-GC-MS	[4]

Experimental Protocols

Extraction and Identification from Natural Sources

The following protocol outlines a general procedure for the extraction and identification of (Z)-non-6-en-1-ol from melon fruit using headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS).[5][6][7]

Materials:

• Ripe melon fruit

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Internal standard (e.g., 4-nonanol)

Procedure:

• Sample Preparation: Homogenize a known weight of fresh melon pulp. Transfer a precise amount (e.g., 5 g) into a 20 mL headspace vial. Add a known amount of the internal standard.

• Equilibration: Seal the vial and incubate it in a water bath or heating block at a controlled temperature (e.g., 40°C) for a specific time (e.g., 30 minutes) to allow the volatiles to equilibrate in the headspace.

• SPME Extraction: Expose the conditioned SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) at the same temperature.

• GC-MS Analysis:

  • Desorption: Immediately after extraction, insert the SPME fiber into the hot injector of the GC-MS system (e.g., 250°C) for thermal desorption of the analytes.

  • Chromatographic Separation: Use a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm). A typical oven temperature program starts at 40°C, holds for 2 minutes, then ramps up to 240°C at 5°C/min.

  • Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode (70 eV) and scan a mass range of m/z 35-350.

• Identification and Quantification: Identify (Z)-non-6-en-1-ol by comparing its mass spectrum and retention index with those of an authentic standard and with mass spectral libraries (e.g., NIST). Quantify the compound using the internal standard method.

Chemical Synthesis

A common and effective method for the synthesis of (Z)-alkenes is the Wittig reaction.[8][9][10][11][12] The following is a generalized protocol for the synthesis of (Z)-non-6-en-1-ol.

Materials:

• Triphenylphosphine (B44618)

• 1-Bromopropane (B46711)

• A strong base (e.g., n-butyllithium)

• 6-Hydroxyhexanal (B3051487)

• Anhydrous solvents (e.g., THF, diethyl ether)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Preparation of the Phosphonium (B103445) Salt: React triphenylphosphine with 1-bromopropane in a suitable solvent to form the corresponding phosphonium salt, propyltriphenylphosphonium bromide.

• Formation of the Ylide (Wittig Reagent): Treat the phosphonium salt with a strong base, such as n-butyllithium, in an anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon). This deprotonation generates the phosphonium ylide.

• Wittig Reaction: Add 6-hydroxyhexanal to the ylide solution at low temperature (e.g., -78°C). The ylide attacks the aldehyde carbonyl group, leading to the formation of an oxaphosphetane intermediate.

• Alkene Formation: Allow the reaction mixture to warm to room temperature. The oxaphosphetane intermediate will decompose to form the desired (Z)-non-6-en-1-ol and triphenylphosphine oxide.

• Workup and Purification: Quench the reaction with water and extract the product with an organic solvent. Purify the crude product by column chromatography on silica (B1680970) gel to isolate the pure (Z)-non-6-en-1-ol.

Visualizations

Biosynthesis of (Z)-Non-6-en-1-ol in Plants

The biosynthesis of C9 alcohols and aldehydes in plants, such as melon, originates from the enzymatic oxidation of polyunsaturated fatty acids, primarily linolenic acid.

Caption: Biosynthetic pathway of (Z)-Non-6-en-1-ol from linolenic acid in plants.

Experimental Workflow for Identification

The following diagram illustrates the workflow for the extraction and identification of (Z)-non-6-en-1-ol from a fruit sample.

Caption: Workflow for the extraction and identification of (Z)-Non-6-en-1-ol.

Pheromonal Activity

While (Z)-non-6-en-1-ol is primarily known for its contribution to fruit aroma, some sources suggest a potential role as a pheromone in certain insects.[4] However, detailed studies confirming this activity, including specific target species and behavioral responses, are not extensively documented in publicly available literature. Further research is required to fully elucidate any semiochemical function of this compound in insect communication.

Conclusion

(Z)-non-6-en-1-ol is a crucial volatile compound that defines the characteristic aroma of several important fruits. Its discovery in the 1970s was a significant step in understanding the chemical basis of fruit flavors. The analytical methods for its identification are well-established, and its biosynthetic pathway in plants is understood. While its primary application is in the flavor and fragrance industry, further investigation into its potential ecological roles, such as in plant-insect interactions, could open new avenues of research.

References

• 1. CIS-6-NONENOL [ventos.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Volatile and Sensory Characterization of La Mancha Trujillo Melons over Three Consecutive Harvests - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Aroma characterization of two melon cultivars using headspace-solid phase microextraction combined with gas chromatography-mass spectrometry | Atlantis Press [atlantis-press.com]
• 7. researchgate.net [researchgate.net]
• 8. Wittig reaction - Wikipedia [en.wikipedia.org]
• 9. m.youtube.com [m.youtube.com]
• 10. Wittig Reaction [organic-chemistry.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]

An In-depth Technical Guide to the Olfactory Properties of (Z)-Non-6-en-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z)-Non-6-en-1-ol, also known as cis-6-Nonen-1-ol, is a fatty alcohol that is a significant contributor to the characteristic aroma of various fruits, most notably melons and cucumbers.[1] Its potent and distinct olfactory profile makes it a valuable compound in the flavor and fragrance industry. This technical guide provides a comprehensive overview of the olfactory properties of (Z)-Non-6-en-1-ol, detailing its sensory characteristics, analytical evaluation methodologies, and the underlying physiological mechanisms of its perception.

Physicochemical Properties

A foundational understanding of the physicochemical properties of (Z)-Non-6-en-1-ol is essential for its application and analysis in research and development. These properties are summarized in Table 1.

Property	Value	Reference
Molecular Formula	C9H18O	[2]
Molecular Weight	142.24 g/mol	[2]
CAS Number	35854-86-5	[2]
Appearance	Colorless to pale yellow liquid	[3]
Boiling Point	115 °C at 20 mm Hg	[3]
Flash Point	97.78 °C (208 °F)	[3]
Solubility	Insoluble in water; soluble in alcohol, fixed oils, paraffin (B1166041) oil, propylene (B89431) glycol	[2][3]
Vapor Pressure	0.0777 mm/Hg @ 25.00 °C	[4]
Refractive Index	1.448 - 1.450 @ 20°C	[2]
Density	0.844 - 0.851 g/mL	[2]

Olfactory Profile and Sensory Data

The olfactory characteristics of (Z)-Non-6-en-1-ol are well-documented, defined by a distinct and potent aroma profile. Its high odor strength necessitates evaluation in dilution.[1]

Odor and Flavor Descriptors

The consensus from sensory panels describes the odor and flavor of (Z)-Non-6-en-1-ol with the following terms:

• Odor: Fresh, green, melon, waxy, honeydew, cantaloupe, and cucumber.[1] Some evaluations also note a watery cucumber note with hints of pumpkin.[1]

• Flavor: Waxy, cucumber, honeydew, green, and watermelon.[1]

Quantitative Sensory Data

The potency of (Z)-Non-6-en-1-ol has been quantified through the determination of its odor detection threshold.

Parameter	Value	Medium	Reference
Odor Detection Threshold	1 ppb	Not Specified	N/A
Taste Threshold	25 ppm	Not Specified	[3]
Odor Strength	High	N/A	[1]
Substantivity on Smelling Strip	63 hours	100% solution	[3]

Experimental Protocols

The characterization of the olfactory properties of (Z)-Non-6-en-1-ol relies on standardized analytical and sensory evaluation methodologies.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a pivotal technique for the characterization of odor-active compounds. It combines the separation capabilities of gas chromatography with the sensitivity of the human nose as a detector.

Methodology:

• Sample Preparation: A solution of (Z)-Non-6-en-1-ol is prepared in a suitable solvent (e.g., ethanol). For complex matrices, volatile compounds can be extracted using methods such as solid-phase microextraction (SPME) or solvent-assisted flavor evaporation (SAFE).

• Gas Chromatographic Separation: The prepared sample is injected into a gas chromatograph. The GC column effluent is split, with a portion directed to a standard detector (e.g., Flame Ionization Detector or Mass Spectrometer) and the other to a heated sniffing port.

  • Typical Column Types:

    • Non-polar: DB-5, HP-5MS

    • Polar: DB-Wax, HP-INNOWax

  • Kovats Retention Indices:

    • Non-polar column: 1171-1172[5]

    • Polar column: 1676-1714[5]

• Olfactometric Detection: A trained sensory panelist sniffs the effluent from the sniffing port and records the time, duration, intensity, and description of any detected odors.

• Data Analysis: The data from the GC detector and the olfactometry results are correlated to identify the specific compound responsible for each aroma perception.

A simplified workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Sensory Panel Evaluation

Sensory panels are employed to determine the qualitative and quantitative olfactory characteristics of (Z)-Non-6-en-1-ol.

Methodology:

• Panelist Selection and Training: Panelists are screened for their olfactory acuity and trained to identify and scale the intensity of various aroma compounds.

• Sample Preparation: (Z)-Non-6-en-1-ol is diluted to a specific concentration in a suitable medium. For odor evaluation, this is often in a solvent like dipropylene glycol (e.g., 10% solution).[3] For flavor evaluation, it is diluted in a neutral medium like water (e.g., 25 ppm).[3] Samples are presented in coded, identical containers.

• Evaluation Procedure: Panelists evaluate the samples in a controlled environment. They are typically asked to rate the intensity of various descriptors (e.g., melon, cucumber, green) on a labeled magnitude scale.

• Data Analysis: The collected data is statistically analyzed to determine the mean intensity ratings for each descriptor, providing a quantitative sensory profile.

A generalized workflow for sensory panel evaluation.

Mechanism of Olfactory Perception

The perception of (Z)-Non-6-en-1-ol begins with its interaction with olfactory receptors in the nasal epithelium, initiating a signal transduction cascade that results in the sensation of smell.

Olfactory Signal Transduction Pathway:

• Odorant Binding: Molecules of (Z)-Non-6-en-1-ol, being volatile, enter the nasal cavity and dissolve in the olfactory mucus. They then bind to specific Olfactory Receptor (OR) proteins, which are G-protein coupled receptors (GPCRs), located on the cilia of olfactory receptor neurons.

• G-Protein Activation: This binding event activates an associated G-protein (Gαolf).

• Second Messenger Production: The activated Gαolf stimulates adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP).

• Ion Channel Opening: The increase in intracellular cAMP concentration leads to the opening of cyclic nucleotide-gated (CNG) ion channels.

• Depolarization: The opening of CNG channels allows for an influx of Na+ and Ca2+ ions, causing a depolarization of the olfactory receptor neuron's membrane.

• Signal Amplification: The influx of Ca2+ also opens Ca2+-activated Cl- channels. The subsequent efflux of Cl- further depolarizes the cell, amplifying the signal.

• Action Potential and Signal Transmission: If the depolarization reaches the threshold, an action potential is generated and transmitted along the axon of the olfactory receptor neuron to the olfactory bulb in the brain for further processing.

The olfactory signal transduction pathway initiated by an odorant molecule.

Conclusion

(Z)-Non-6-en-1-ol possesses a potent and well-defined olfactory profile, characterized by fresh, green, and melon-like notes. Its sensory properties have been quantitatively and qualitatively assessed through established methodologies such as Gas Chromatography-Olfactometry and sensory panel evaluations. The perception of its aroma is initiated by a complex and well-understood signal transduction cascade within the olfactory system. This comprehensive understanding of the olfactory properties of (Z)-Non-6-en-1-ol is crucial for its effective utilization in the development of novel flavors, fragrances, and potential therapeutic applications targeting the olfactory system.

References

• 1. (Z)-6-nonen-1-ol, 35854-86-5 [thegoodscentscompany.com]
• 2. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemhub.com [chemhub.com]
• 4. parchem.com [parchem.com]
• 5. (6Z)-Nonen-1-ol [webbook.nist.gov]

(Z)-Non-6-en-1-ol: A Prospective Analysis as an Insect Pheromone Candidate

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

(Z)-Non-6-en-1-ol is a medium-chain primary fatty alcohol that has been identified in muskmelon and watermelon and is recognized for its potent melon-like aroma.[1][2] While it is utilized as a flavoring agent and in cosmetics, its role as a semiochemical, specifically as an insect pheromone, remains largely unexplored, presenting a promising avenue for research and development in pest management.[1] This technical guide provides a comprehensive overview of (Z)-Non-6-en-1-ol as a candidate for an insect pheromone, consolidating its known physicochemical properties, outlining putative biosynthetic and signaling pathways, and detailing experimental protocols for its investigation. Given the limited direct research on its pheromonal activity, this guide draws analogies from structurally related and well-studied green leaf volatiles (GLVs) to build a framework for future studies.

Physicochemical Properties

A thorough understanding of the physicochemical properties of (Z)-Non-6-en-1-ol is fundamental for its synthesis, purification, and formulation in experimental and applied contexts.

Property	Value	Reference
Molecular Formula	C₉H₁₈O	[1]
Molecular Weight	142.24 g/mol	[1]
CAS Number	35854-86-5	[1]
Appearance	Colorless to pale yellow liquid	[2]
Odor	Powerful melon, waxy, honeydew, cucumber	[2]
Boiling Point	115.0 °C at 20.00 mm Hg
Solubility	Insoluble in water; soluble in alcohol and fixed oils	[1]

Putative Biosynthesis of (Z)-Non-6-en-1-ol in Insects

While the specific biosynthetic pathway for (Z)-Non-6-en-1-ol in insects has not been elucidated, it is likely derived from fatty acid metabolism, a common route for the synthesis of insect pheromones.[3] The biosynthesis of hydrocarbons and related compounds in insects involves a series of enzymatic steps including fatty acid synthases, desaturases, elongases, and fatty acyl-CoA reductases (FARs).[4][5] Long-chain fatty alcohols in several insect species, which are components of pheromone blends, are produced through the action of FARs.[6] A plausible pathway for (Z)-Non-6-en-1-ol could be initiated from a C18 fatty acid precursor, such as linoleic acid, which undergoes specific chain-shortening and modification steps.

Below is a diagram illustrating a hypothetical biosynthetic pathway, drawing parallels from known fatty acid metabolism in insects.

A putative biosynthetic pathway for (Z)-Non-6-en-1-ol in insects.

Olfactory Signaling Pathway

The perception of (Z)-Non-6-en-1-ol by an insect would be mediated by olfactory receptor neurons (ORNs) located in the antennae. While the specific receptors for this compound are unknown, the general mechanism of olfactory signal transduction in insects is well-characterized. Insect olfactory receptors (ORs) are ligand-gated ion channels composed of a variable odorant-binding subunit (OrX) and a conserved co-receptor (Orco).[7][8] The binding of a ligand to the OrX subunit is thought to induce a conformational change that opens the ion channel, leading to depolarization of the neuron and the generation of an action potential.

The following diagram illustrates the canonical insect olfactory signaling pathway.

The canonical olfactory signaling pathway in insects.

Experimental Protocols

Investigating the potential of (Z)-Non-6-en-1-ol as an insect pheromone requires a multi-step experimental approach, from identifying its presence in insects to characterizing its behavioral effects.

Extraction and Identification from Insect Glands

• Objective: To determine if (Z)-Non-6-en-1-ol is produced by a target insect species.

• Methodology:

  • Gland Dissection: Dissect the putative pheromone glands from insects (e.g., abdominal tips of female moths) under a stereomicroscope.

  • Solvent Extraction: Immerse the dissected glands in a small volume of high-purity hexane (B92381) for a defined period (e.g., 30 minutes).

  • Analysis by GC-MS: Concentrate the extract under a gentle stream of nitrogen and analyze it using Gas Chromatography-Mass Spectrometry (GC-MS) to separate and identify the volatile compounds. Compare the retention time and mass spectrum of any relevant peaks to a synthetic standard of (Z)-Non-6-en-1-ol.

Electroantennography (EAG)

• Objective: To measure the olfactory sensitivity of an insect's antenna to (Z)-Non-6-en-1-ol.[9][10]

• Methodology:

  • Antenna Preparation: Excise an antenna from a live, immobilized insect and mount it between two electrodes filled with an electrolyte solution.[9]

  • Odorant Delivery: Prepare serial dilutions of synthetic (Z)-Non-6-en-1-ol in a suitable solvent (e.g., paraffin (B1166041) oil). Deliver puffs of air passed over the diluted samples onto the antennal preparation.

  • Data Recording: Record the voltage changes (depolarizations) from the antenna using an EAG system. A larger amplitude in the EAG response indicates a higher sensitivity of the olfactory system to the compound.[11]

The following table provides a template for presenting EAG data, using hypothetical values for illustrative purposes.

Compound	Concentration (µg/µL)	Mean EAG Response (mV) ± SE
(Z)-Non-6-en-1-ol	0.01	0.2 ± 0.05
(Z)-Non-6-en-1-ol	0.1	0.8 ± 0.1
(Z)-Non-6-en-1-ol	1	1.5 ± 0.2
(Z)-Non-6-en-1-ol	10	2.1 ± 0.3
Control (Solvent)	-	0.1 ± 0.02

Behavioral Assays (Y-Tube Olfactometer)

• Objective: To determine if (Z)-Non-6-en-1-ol acts as an attractant or repellent.

• Methodology:

  • Apparatus: Use a Y-tube olfactometer, which presents the insect with a choice between two air streams.

  • Treatment: Introduce air passed over a source containing synthetic (Z)-Non-6-en-1-ol into one arm of the olfactometer, and air passed over a solvent control into the other arm.

  • Insect Response: Release an individual insect at the base of the Y-tube and record which arm it chooses and the time spent in each arm. A statistically significant preference for the treatment arm indicates attraction.

The workflow for a typical behavioral assay is depicted below.

Workflow for a Y-tube olfactometer behavioral assay.

Conclusion and Future Directions

(Z)-Non-6-en-1-ol presents the chemical characteristics of a potential insect semiochemical. Its structural similarity to known green leaf volatiles, which are active in insect-plant interactions, further supports its candidacy as a pheromone or kairomone. However, a significant gap in the scientific literature exists regarding its specific role in insect communication.

Future research should focus on:

• Screening: Performing GC-EAD (Gas Chromatography-Electroantennographic Detection) analyses of pheromone gland extracts from a wide range of insect species, particularly those that interact with plants known to produce C9 alcohols.

• Behavioral Studies: Conducting dose-response behavioral assays with synthetic (Z)-Non-6-en-1-ol to definitively determine its role as an attractant, repellent, or synergist.

• Olfactory Receptor Identification: Utilizing molecular techniques to identify the specific olfactory receptors in responsive insect species that are tuned to (Z)-Non-6-en-1-ol.

By systematically addressing these research questions, the potential of (Z)-Non-6-en-1-ol in developing novel and targeted pest management strategies can be fully realized.

References

• 1. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (Z)-6-nonen-1-ol, 35854-86-5 [thegoodscentscompany.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Chemical Ecology, Biochemistry, and Molecular Biology of Insect Hydrocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Production of Long Chain Fatty Alcohols Found in Bumblebee Pheromones by Yarrowia lipolytica - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | A Functional Agonist of Insect Olfactory Receptors: Behavior, Physiology and Structure [frontiersin.org]
• 8. Access to the odor world: olfactory receptors and their role for signal transduction in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Electroantennographic Responses of Aromia bungii (Faldermann, 1835) (Coleoptera, Cerambycidae) to a Range of Volatile Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Data for (Z)-Non-6-en-1-ol: A Technical Guide

An In-depth Analysis of NMR, IR, and MS Data for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for (Z)-Non-6-en-1-ol, a significant compound in various research and development fields. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, presented in a clear and structured format for easy comparison and interpretation. This document also includes detailed experimental protocols for the acquisition of such data and a visual workflow for spectroscopic analysis.

Spectroscopic Data Summary

The spectroscopic data for (Z)-Non-6-en-1-ol has been compiled from various public databases and is presented below in tabular format. This allows for a quick and comparative assessment of the key spectral features of the molecule.

Table 1: ¹H NMR Spectroscopic Data for (Z)-Non-6-en-1-ol

Proton Assignment	Chemical Shift (δ) [ppm]	Multiplicity	Coupling Constant (J) [Hz]
H1 (-CH₂OH)	3.60	Triplet	Not explicitly available
H6, H7 (-CH=CH-)	5.32 - 5.36	Multiplet	Not explicitly available
H5, H8 (-CH₂-C=)	2.03	Multiplet	Not explicitly available
H2, H3, H4 (-CH₂-)	1.36 - 1.56	Multiplet	Not explicitly available
H9 (-CH₃)	0.95	Triplet	Not explicitly available
-OH	Not explicitly assigned	Not explicitly assigned	Not explicitly available

Note: Detailed multiplicity and coupling constants are not explicitly available in the referenced public databases. The assignments are based on typical chemical shifts for similar structures.

Table 2: ¹³C NMR Spectroscopic Data for (Z)-Non-6-en-1-ol

Carbon Assignment	Chemical Shift (δ) [ppm]
C1 (-CH₂OH)	62.5
C2	32.6
C3	25.7
C4	29.2
C5	26.8
C6 (=CH-)	129.0
C7 (=CH-)	130.9
C8 (-CH₂-)	20.6
C9 (-CH₃)	14.4

Note: This data is based on predicted values and data from similar compounds available in public databases. Experimental data from a dedicated spectral database is recommended for confirmation.

Table 3: IR Spectroscopic Data for (Z)-Non-6-en-1-ol

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment
~3330	Strong, Broad	O-H stretch (alcohol)
~3005	Medium	=C-H stretch (alkene)
2925, 2855	Strong	C-H stretch (alkane)
~1655	Medium, Sharp	C=C stretch (cis-alkene)
~1460	Medium	C-H bend (alkane)
~1050	Strong	C-O stretch (primary alcohol)
~725	Medium	=C-H bend (cis-alkene, out-of-plane)

Table 4: Mass Spectrometry Data for (Z)-Non-6-en-1-ol

m/z	Relative Intensity (%)	Possible Fragment Ion
142	Low	[M]⁺ (Molecular Ion)
124	Moderate	[M - H₂O]⁺
95	High	[C₇H₁₁]⁺
81	High	[C₆H₉]⁺
67	Very High	[C₅H₇]⁺
55	Very High	[C₄H₇]⁺
41	Very High	[C₃H₅]⁺

Experimental Protocols

The following are detailed methodologies for the key spectroscopic techniques used to characterize (Z)-Non-6-en-1-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of the molecule.

Methodology:

• Sample Preparation: A small amount of (Z)-Non-6-en-1-ol is dissolved in a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), in a standard NMR tube. A small quantity of a reference standard, such as tetramethylsilane (B1202638) (TMS), may be added to calibrate the chemical shift scale to 0 ppm.

• Instrumentation: The sample is placed in the probe of a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: A proton NMR spectrum is acquired by applying a series of radiofrequency pulses and recording the resulting free induction decay (FID). The FID is then Fourier transformed to produce the frequency-domain spectrum. Key parameters to be set include the number of scans, relaxation delay, and pulse width.

• ¹³C NMR Acquisition: A carbon-13 NMR spectrum is acquired, often with proton decoupling to simplify the spectrum to single lines for each unique carbon atom. Due to the low natural abundance of ¹³C, a larger number of scans is typically required compared to ¹H NMR.

• Data Processing: The acquired spectra are processed, which includes phasing, baseline correction, and integration of the signals. Chemical shifts, multiplicities (for ¹H NMR), and coupling constants (for ¹H NMR) are then determined.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

• Sample Preparation: For a liquid sample like (Z)-Non-6-en-1-ol, the simplest method is to place a drop of the neat liquid between two salt plates (e.g., NaCl or KBr) to create a thin film. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where a drop of the sample is placed directly on the ATR crystal.

• Instrumentation: The sample is placed in the sample compartment of a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: An infrared beam is passed through the sample, and the detector measures the amount of light absorbed at each wavenumber. An interferogram is generated and then Fourier transformed to produce the IR spectrum, which is a plot of transmittance or absorbance versus wavenumber. A background spectrum of the empty salt plates or ATR crystal is typically recorded and subtracted from the sample spectrum.

• Data Analysis: The characteristic absorption bands in the spectrum are identified and correlated with specific functional group vibrations.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology:

• Sample Introduction: A small amount of the sample is introduced into the mass spectrometer, often via a direct insertion probe or after separation by gas chromatography (GC-MS).

• Ionization: The sample molecules are ionized. A common method for volatile compounds like (Z)-Non-6-en-1-ol is Electron Ionization (EI), where high-energy electrons bombard the molecules, causing them to lose an electron and form a positively charged molecular ion.

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of relative ion abundance versus m/z.

• Data Interpretation: The peak with the highest m/z value often corresponds to the molecular ion, providing the molecular weight of the compound. The other peaks in the spectrum represent fragment ions, and the fragmentation pattern can provide valuable structural information.

Spectroscopic Analysis Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of a chemical compound like (Z)-Non-6-en-1-ol.

Caption: Workflow of Spectroscopic Analysis.

Physical properties of cis-6-Nonen-1-ol

An In-depth Technical Guide to the Physical Properties of cis-6-Nonen-1-ol

For researchers, scientists, and drug development professionals, a thorough understanding of the physical properties of a compound is fundamental. This guide provides a comprehensive overview of the core physical characteristics of cis-6-Nonen-1-ol, a significant compound in various industrial and research applications.

Core Physical Properties

cis-6-Nonen-1-ol is a colorless to pale yellow liquid at room temperature.[1][2][3] It possesses a characteristic fresh, green, and melon-like odor.[4] The quantitative physical properties are summarized in the table below, providing a consolidated view of its key characteristics.

Physical Property	Value	Conditions
Molecular Weight	142.24 g/mol
Boiling Point	115 °C	at 20 mmHg
Density	0.85 g/mL	at 25 °C
Refractive Index	1.449	at 20 °C
Solubility	Insoluble in water; Soluble in alcohol and fixed oils.[2][3][5]
Flash Point	93 °C (199.4 °F)	Closed cup
Appearance	Colorless to pale yellow liquid[1][2]
Odor	Fresh, green, melon, waxy[4]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key physical properties of a liquid compound such as cis-6-Nonen-1-ol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common laboratory method for determining the boiling point is the Thiele tube method.[6]

• Sample Preparation: A small amount of the liquid is placed in a fusion tube. A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the liquid.

• Apparatus Setup: The fusion tube is attached to a thermometer. The assembly is then placed in a Thiele tube containing a high-boiling point liquid, such as mineral oil.

• Heating: The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Observation: The heat is removed once a steady stream of bubbles is observed. The temperature at which the liquid enters the capillary tube is recorded as the boiling point.[6]

Determination of Density

The density of a liquid can be determined by measuring its mass and volume.[7][8]

• Mass Measurement: The mass of a clean, dry graduated cylinder is measured using an electronic balance.

• Volume Measurement: A known volume of the liquid is added to the graduated cylinder.

• Final Mass Measurement: The mass of the graduated cylinder containing the liquid is measured.

• Calculation: The mass of the liquid is determined by subtracting the mass of the empty graduated cylinder. The density is then calculated by dividing the mass of the liquid by its volume.[9]

Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted, when entering the liquid. An Abbe refractometer is a common instrument for this measurement.[10]

• Calibration: The refractometer is calibrated using a standard liquid with a known refractive index.

• Sample Application: A few drops of the liquid sample are placed on the prism of the refractometer.

• Measurement: The instrument is adjusted until the dividing line between the light and dark fields is centered in the crosshairs of the eyepiece.

• Reading: The refractive index is read directly from the instrument's scale.

Determination of Solubility

A qualitative determination of solubility can be performed by observing the miscibility of the compound with various solvents.[11][12]

• Sample Preparation: A small, measured amount of the compound (e.g., 25 mg or 0.05 mL) is placed in a test tube.

• Solvent Addition: A small volume of the solvent (e.g., 0.75 mL of water) is added in portions.

• Observation: The mixture is vigorously shaken after each addition. The compound is classified as soluble if it completely dissolves. If not, it is classified as insoluble. This process can be repeated with other solvents like ethanol (B145695) and fixed oils.[11]

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the characterization of the physical properties of a liquid sample.

Caption: Logical workflow for determining the physical properties of a liquid.

References

• 1. chemimpex.com [chemimpex.com]
• 2. (Z)-6-nonen-1-ol, 35854-86-5 [thegoodscentscompany.com]
• 3. Page loading... [wap.guidechem.com]
• 4. cis-6-Nonen-1-ol CAS#: 35854-86-5 [m.chemicalbook.com]
• 5. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 7. homesciencetools.com [homesciencetools.com]
• 8. wjec.co.uk [wjec.co.uk]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pubs.aip.org [pubs.aip.org]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. www1.udel.edu [www1.udel.edu]

The Biosynthesis of C9 Alcohols in Muskmelons: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthetic pathway of C9 alcohols, which are key contributors to the characteristic aroma of muskmelons (Cucumis melo L.). This document details the enzymatic steps, precursor molecules, and key genes involved in the formation of these important volatile compounds. It also presents quantitative data on C9 alcohol concentrations in various muskmelon cultivars, detailed experimental protocols for their analysis, and visual diagrams of the metabolic pathways and experimental workflows.

Introduction to C9 Alcohols in Muskmelon Aroma

The desirable flavor and aroma of muskmelons are complex traits derived from a mixture of volatile organic compounds (VOCs), including esters, aldehydes, and alcohols. Among these, C9 alcohols and their corresponding aldehydes are significant contributors, often imparting "green" and "melon-like" sensory notes. These compounds are products of the lipoxygenase (LOX) pathway, which catabolizes polyunsaturated fatty acids. Understanding the intricacies of this pathway is crucial for the genetic improvement of melon flavor and for various applications in the food and fragrance industries.

The Biosynthetic Pathway of C9 Alcohols

The formation of C9 alcohols in muskmelons is a multi-step enzymatic process that begins with the liberation of polyunsaturated fatty acids from membrane lipids. The primary precursors for C9 volatiles are linoleic acid (C18:2) and linolenic acid (C18:3). The pathway can be summarized in three key stages:

• Hydroperoxidation of Fatty Acids by Lipoxygenase (LOX): The pathway is initiated by the enzyme lipoxygenase (LOX), which catalyzes the dioxygenation of linoleic or linolenic acid. For the synthesis of C9 compounds, a 9-LOX isoform specifically introduces oxygen at the 9th carbon of the fatty acid backbone, forming 9-hydroperoxy-octadecadienoic acid (9-HPOD) from linoleic acid or 9-hydroperoxy-octadecatrienoic acid (9-HPOT) from linolenic acid.

• Cleavage of Hydroperoxides by Hydroperoxide Lyase (HPL): The unstable 9-hydroperoxides are then cleaved by a specific hydroperoxide lyase (HPL). This enzyme, belonging to the CYP74C subfamily in cucurbits, specifically acts on 9-hydroperoxides to yield a C9 aldehyde and a C9-oxo-acid. For instance, the cleavage of 9-HPOT results in the formation of (Z)-3-nonenal or (E,Z)-2,6-nonadienal.

• Reduction of C9 Aldehydes by Alcohol Dehydrogenase (ADH): In the final step, the C9 aldehydes are reduced to their corresponding C9 alcohols by the action of alcohol dehydrogenase (ADH) enzymes. This conversion is a critical step in determining the final aroma profile, as the alcohols often have different sensory properties than their aldehyde precursors. In melon, a family of CmADH genes has been identified, with several members showing expression patterns that correlate with fruit ripening and aroma production.[1][2][3]

Below is a diagram illustrating this biosynthetic pathway:

Figure 1. Biosynthetic pathway of C9 alcohols in muskmelons.

Quantitative Data of C9 Alcohols in Muskmelon Cultivars

The concentration of C9 alcohols can vary significantly among different muskmelon cultivars and throughout the stages of fruit development and ripening. Below is a summary of representative quantitative data for key C9 alcohols identified in various melon types.

Muskmelon Cultivar/Type	C9 Alcohol	Concentration (µg/kg FW)	Reference
'Dongfangmi 3' (artificially pollinated)	(E,Z)-3,6-nonadien-1-ol	Major constituent	[4]
Honeydew	(Z,Z)-3,6-nonadien-1-ol	Impactful odorant	[5]
La Mancha 'Trujillo'	(Z)-3-nonen-1-ol	Abundant	[6]
La Mancha 'Trujillo'	(Z,Z)-3,6-nonadien-1-ol	Highest concentration among alcohols	[6]
Xinjiang Muskmelons (various)	2-nonanol	High contribution to flavor	[7][8]
Xinjiang Muskmelons (various)	3-nonanol	High contribution to flavor	[7][8]
Watermelon 'Crimson'	(E,Z)-3,6-nonadien-1-ol	Higher in mature fruit	[9]

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the study of C9 alcohol biosynthesis in muskmelons.

Analysis of Volatile C9 Alcohols by HS-SPME-GC-MS

This protocol describes the extraction and quantification of volatile compounds from muskmelon fruit tissue.

Materials:

• Muskmelon fruit pulp

• 20 mL screw-cap glass vials with PTFE septa

• Sodium chloride (NaCl)

• PTFE stirrer bars

• SPME fiber assembly with a 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber

• Water bath

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

Procedure:

• Sample Preparation: Homogenize fresh muskmelon pulp. Weigh 10 g of the homogenized pulp into a 20 mL screw-cap vial. Add 1 g of NaCl to enhance the release of volatiles.[7][8]

• Extraction: Place a PTFE stirrer bar into the vial and seal it. Place the vial in a water bath set at 40°C and stir for 30 minutes at 30 rpm.[7][8]

• Headspace Solid-Phase Microextraction (HS-SPME): Expose the SPME fiber to the headspace of the sample vial for 30 minutes at 40°C.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Desorption: Insert the SPME fiber into the GC injector port set at 250°C for 5 minutes in splitless mode to desorb the analytes.[7][8]

  • GC Separation: Use a suitable capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm). Set the carrier gas (Helium) flow rate to 1.3 mL/min. The oven temperature program should be optimized for the separation of C9 alcohols, for example: start at 40°C for 3 min, ramp to 140°C at 3°C/min, hold for 3 min, then ramp to 240°C at 10°C/min, and hold for 3 min.[7][8]

  • MS Detection: Set the mass spectrometer to scan a mass range of m/z 40-550.

• Compound Identification and Quantification: Identify the C9 alcohols by comparing their mass spectra with libraries (e.g., NIST) and by matching their retention indices with those of authentic standards. Quantify the compounds using an internal or external standard method.

Figure 2. Experimental workflow for HS-SPME-GC-MS analysis.

Lipoxygenase (LOX) Enzyme Activity Assay

This protocol is based on a commercially available colorimetric assay kit.

Materials:

• Muskmelon fruit tissue

• LOX Lysis Buffer (provided in the kit)

• LOX Assay Buffer (provided in the kit)

• LOX Substrate (provided in the kit)

• LOX Probe (provided in the kit)

• LOX Enzyme (positive control, provided in the kit)

• LOX Inhibitor (for specificity check, provided in the kit)

• 96-well plate

• Fluorometric plate reader

Procedure:

• Sample Preparation: Homogenize 10 mg of muskmelon tissue in 100 µL of ice-cold LOX Lysis Buffer. Incubate on ice for 10 minutes. Centrifuge at high speed at 4°C and collect the supernatant. Determine the protein concentration of the lysate.

• Reaction Setup: In a 96-well plate, prepare wells for a standard curve, sample, sample background control, and sample with inhibitor.

• Reaction Mixture: Prepare a reaction mix containing LOX Assay Buffer and LOX Probe.

• Assay: Add the reaction mix to the wells. For the sample wells, add the diluted lysate. For the inhibitor wells, pre-incubate the lysate with the LOX inhibitor.

• Initiate Reaction: Add the LOX substrate to all wells to start the reaction.

• Measurement: Immediately measure the fluorescence in kinetic mode at an excitation of 500 nm and an emission of 536 nm, taking readings every 30 seconds for 30-40 minutes.

• Calculation: Calculate the LOX activity from the linear range of the reaction curve, using the standard curve to convert the change in fluorescence to the amount of product formed per unit time per milligram of protein.

Hydroperoxide Lyase (HPL) Enzyme Activity Assay

This protocol is adapted from studies on cucumber HPL.[10]

Materials:

• Muskmelon fruit tissue

• Extraction buffer (e.g., phosphate (B84403) buffer, pH 6.5-7.5)

• Substrate: 9-hydroperoxy-octadecadienoic acid (9-HPOD)

• GC-MS for product analysis

Procedure:

• Enzyme Extraction: Homogenize muskmelon tissue in ice-cold extraction buffer. Centrifuge at high speed at 4°C and use the supernatant as the crude enzyme extract.

• Enzyme Reaction: Incubate a known amount of the crude enzyme extract with the 9-HPOD substrate in a sealed vial.

• Product Extraction: After a defined reaction time, stop the reaction (e.g., by adding a strong acid). Extract the volatile products using an appropriate organic solvent or by HS-SPME.

• Product Analysis: Analyze the extracted products by GC-MS to identify and quantify the C9 aldehydes formed.

• Activity Calculation: Express HPL activity as the amount of C9 aldehyde produced per unit time per milligram of protein.

Gene Expression Analysis by qRT-PCR

This protocol outlines the steps for quantifying the transcript levels of genes involved in C9 alcohol biosynthesis.

Materials:

• Muskmelon fruit tissue at different developmental stages

• Liquid nitrogen

• RNA extraction kit

• DNase I

• cDNA synthesis kit

• SYBR Green qPCR master mix

• Gene-specific primers for LOX, HPL, and ADH genes

• Reference gene primers (e.g., Actin, EF1α)

• qRT-PCR instrument

Procedure:

• RNA Extraction: Flash-freeze muskmelon tissue in liquid nitrogen and grind to a fine powder. Extract total RNA using a commercial plant RNA extraction kit according to the manufacturer's instructions.

• DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis: Synthesize first-strand cDNA from the total RNA using a cDNA synthesis kit with oligo(dT) or random primers.

• Quantitative RT-PCR:

  • Set up the qPCR reactions in a total volume of 10-20 µL containing cDNA template, gene-specific forward and reverse primers, and SYBR Green master mix.

  • The PCR cycling conditions should be optimized, but a typical program is: 95°C for 3 min, followed by 40 cycles of 95°C for 15 s, 60°C for 30 s, and 72°C for 15 s.[11]

  • Include a melting curve analysis at the end of the run to verify the specificity of the amplification.

• Data Analysis: Calculate the relative gene expression levels using the 2-ΔΔCt method, normalizing the expression of the target genes to the expression of a stable reference gene.[11]

Figure 3. Experimental workflow for qRT-PCR analysis.

Conclusion

The biosynthesis of C9 alcohols in muskmelons is a well-defined pathway involving the sequential action of lipoxygenase, hydroperoxide lyase, and alcohol dehydrogenase on polyunsaturated fatty acid precursors. The information and protocols provided in this technical guide offer a solid foundation for researchers and scientists to further investigate the genetic and biochemical regulation of this important pathway. Such knowledge is instrumental in developing new muskmelon varieties with enhanced flavor profiles and for the biotechnological production of natural aroma compounds.

References

• 1. Lipoxygenase and hydroperoxide lyase in germinating watermelon seedlings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Cornerstone: A Collection of Scholarly and Creative Works for Minnesota State University, Mankato - Undergraduate Research Symposium: Expression of 9/13 Hydroperoxide Lyase in Cucumber Leaves [cornerstone.lib.mnsu.edu]
• 4. Assessment and Classification of Volatile Profiles in Melon Breeding Lines Using Headspace Solid-Phase Microextraction Coupled with Gas Chromatography-Mass Spectrometry | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Volatile and Sensory Characterization of La Mancha Trujillo Melons over Three Consecutive Harvests - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparative analysis of volatile compounds in different muskmelon cultivars in Xinjiang based on HS-SPME-GC-MS and transcriptomics [maxapress.com]
• 8. maxapress.com [maxapress.com]
• 9. Isolation, Expression, and Characterization of a Hydroperoxide Lyase Gene from Cucumber - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Isolation, expression, and characterization of a hydroperoxide lyase gene from cucumber - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Solubility of (Z)-Non-6-en-1-ol in Organic Solvents

For: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the solubility of (Z)-Non-6-en-1-ol, a key fragrance and flavor compound. Due to a lack of extensive, publicly available quantitative solubility data for (Z)-Non-6-en-1-ol in a wide range of organic solvents, this document focuses on presenting the available qualitative and estimated quantitative data. Furthermore, it outlines a detailed, generalized experimental protocol for determining the solubility of long-chain unsaturated alcohols in organic solvents, based on established methodologies. The guide also discusses the theoretical principles governing the solubility of this molecule, supported by diagrams to illustrate key concepts and workflows.

Introduction to (Z)-Non-6-en-1-ol

(Z)-Non-6-en-1-ol is a fatty alcohol with a nine-carbon chain, a cis-configured double bond between the sixth and seventh carbon atoms, and a terminal hydroxyl group. It is primarily recognized for its potent melon-like aroma and is utilized in the flavor and fragrance industry.[1] Its physical and chemical properties, particularly its solubility, are crucial for its application in various formulations. Understanding its behavior in different organic solvents is essential for product development, quality control, and potential applications in other scientific fields.

Solubility Data for (Z)-Non-6-en-1-ol

Currently, there is a notable absence of comprehensive, experimentally determined quantitative solubility data for (Z)-Non-6-en-1-ol across a wide array of organic solvents in publicly accessible literature. The available information is largely qualitative, with one estimated value for its solubility in water.

Table 1: Summary of Known Solubility Data for (Z)-Non-6-en-1-ol

Solvent Class	Solvent	Solubility	Source
Polar Protic	Water	Insoluble (Estimated: 619.3 mg/L at 25°C)	[1][2][3]
Alcohol	Soluble	[2]
Nonpolar	Fixed Oils	Soluble	[1]
Paraffin Oil	Soluble	[2]
Polar Aprotic	Propylene Glycol	Soluble	[2]
Ether	Soluble

Note: "Soluble" and "Insoluble" are qualitative descriptions and do not specify the extent of solubility.

Theoretical Principles of Solubility

The solubility of (Z)-Non-6-en-1-ol is governed by its molecular structure, which features both a polar and a nonpolar region. The principle of "like dissolves like" is central to understanding its behavior in different solvents.

• Polar Head: The terminal hydroxyl (-OH) group is polar and capable of forming hydrogen bonds. This part of the molecule interacts favorably with polar solvents.

• Nonpolar Tail: The nine-carbon aliphatic chain with a cis-double bond is nonpolar and hydrophobic. This long chain dominates the molecule's character, leading to a greater affinity for nonpolar solvents.

The interplay between these two features dictates the overall solubility. In general, as the carbon chain length of an alcohol increases, its solubility in polar solvents like water decreases, while its solubility in nonpolar solvents increases.

Figure 1. Logical relationship between the functional groups of (Z)-Non-6-en-1-ol and its expected solubility in different solvent types.

Experimental Protocol for Solubility Determination

While a specific, validated protocol for (Z)-Non-6-en-1-ol is not available, a standard and reliable method for determining the solubility of a liquid compound like (Z)-Non-6-en-1-ol in an organic solvent is the isothermal shake-flask method . This method is widely accepted and aligns with principles outlined in guidelines such as those from the OECD for determining solubility.

Objective: To determine the saturation concentration of (Z)-Non-6-en-1-ol in a given organic solvent at a specified temperature.

Materials:

• (Z)-Non-6-en-1-ol (high purity)

• Selected organic solvents (analytical grade)

• Volumetric flasks

• Analytical balance

• Thermostatically controlled shaker or water bath

• Centrifuge

• Syringes and syringe filters (e.g., 0.45 µm PTFE)

• Gas chromatograph with a flame ionization detector (GC-FID) or other suitable analytical instrument

• Vials for sample analysis

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of (Z)-Non-6-en-1-ol to a known volume of the organic solvent in a sealed flask. The excess is crucial to ensure that saturation is achieved.

  • Place the flask in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. Preliminary studies may be needed to determine the time to reach equilibrium.

• Phase Separation:

  • After the equilibration period, allow the solution to stand undisturbed in the temperature-controlled environment for several hours to allow the undissolved solute to settle.

  • For a more complete separation, centrifuge the samples at a controlled temperature.

• Sample Collection and Analysis:

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask to remove any remaining undissolved micro-droplets.

  • Determine the mass of the collected filtrate.

  • Dilute the filtrate with the same organic solvent to a concentration suitable for the analytical method.

  • Analyze the concentration of (Z)-Non-6-en-1-ol in the diluted sample using a pre-calibrated GC-FID or another appropriate analytical technique.

• Calculation of Solubility:

  • From the measured concentration and the dilution factor, calculate the concentration of (Z)-Non-6-en-1-ol in the saturated solution.

  • Express the solubility in appropriate units, such as g/100 mL, mol/L, or mg/mL.

Figure 2 below illustrates the general workflow for this experimental protocol.

Figure 2. Experimental workflow for determining the solubility of (Z)-Non-6-en-1-ol in an organic solvent.

Conclusion

While there is a significant gap in the publicly available quantitative solubility data for (Z)-Non-6-en-1-ol in organic solvents, this guide provides a foundational understanding based on its chemical structure and qualitative reports. The provided experimental protocol offers a robust framework for researchers to determine this important physicochemical property. The generation of such data would be invaluable for the broader scientific community, enabling more precise and effective formulation and application of this compound.

References

• 1. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (Z)-6-nonen-1-ol, 35854-86-5 [thegoodscentscompany.com]
• 3. cis-6-Nonen-1-ol CAS#: 35854-86-5 [m.chemicalbook.com]

Health and safety data for (Z)-Non-6-en-1-ol handling

An In-depth Technical Guide to the Health and Safety of (Z)-Non-6-en-1-ol

This guide provides comprehensive health and safety information for (Z)-Non-6-en-1-ol, intended for researchers, scientists, and professionals in drug development. It covers physical and chemical properties, hazard identification, handling procedures, and emergency measures.

Chemical and Physical Properties

(Z)-Non-6-en-1-ol is a fatty alcohol with a characteristic melon-like odor.[1][2] It is found in muskmelon and watermelon and is used as a flavoring agent and in cosmetics.[1] The following tables summarize its key physical and chemical properties.

Table 1: Physical Properties

Property	Value	Source
Appearance	Colorless to pale yellow clear liquid	[2][3]
Odor	Powerful, fresh, green, melon, waxy, honeydew, cantaloupe, cucumber	[1][2][4]
Boiling Point	115 °C @ 20 mmHg	[1][2][4]
Flash Point	> 200.0 °F (> 93.3 °C) Closed Cup	[5][6]
Density	0.844 - 0.851 g/mL at 25 °C	[1][6]
Refractive Index	1.448 - 1.450 @ 20 °C	[1][4]
Solubility	Insoluble in water; soluble in alcohol, fixed oils, paraffin (B1166041) oil, propylene (B89431) glycol	[1][2]
Vapor Pressure	0.077700 mm/Hg @ 25.00 °C	[4]
Vapor Density	>1	[4]

Table 2: Chemical Identifiers and Molecular Properties

Property	Value	Source
IUPAC Name	(Z)-non-6-en-1-ol	[1]
Synonyms	cis-6-Nonen-1-ol, (Z)-6-Nonen-1-ol	[1][2]
CAS Number	35854-86-5	[1][2][3]
Molecular Formula	C9H18O	[1]
Molecular Weight	142.24 g/mol	[1]
logP (o/w)	3.01	[4]

Health and Safety Data

GHS Classification and Hazard Identification

According to a significant number of reports provided to the ECHA C&L Inventory, (Z)-Non-6-en-1-ol does not meet the criteria for GHS hazard classification.[1] However, it is crucial to note that some safety data sheets indicate that the substance consists of components with unknown acute oral, dermal, and inhalation toxicity.[5] Therefore, it should be handled with the care accorded to all laboratory chemicals.

Table 3: GHS Hazard Information

GHS Classification	Statement	Source
Hazard Statement	Not Classified	[1]
Precautionary Statement	None found	[3]

Toxicological Information

• Acute Toxicity: Not known.[5]

• Skin Contact: No adverse effects are expected.[5]

• Eye Contact: Direct contact may cause temporary irritation.[5]

• Inhalation: No adverse effects due to inhalation are expected.[5]

• Ingestion: Expected to be a low ingestion hazard.[5]

• Respiratory or Skin Sensitization: Not a respiratory sensitizer.[5]

• Aspiration Hazard: Not an aspiration hazard.[5]

Experimental Protocols

Specific experimental protocols for the toxicological assessment of (Z)-Non-6-en-1-ol are not detailed in the available literature. Standard OECD guidelines for testing of chemicals would be the presumed methodology for any formal toxicological evaluation. These would include:

• Acute Oral Toxicity: OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure) or OECD 423 (Acute Oral Toxicity - Acute Toxic Class Method).

• Acute Dermal Toxicity: OECD Guideline 402 (Acute Dermal Toxicity).

• Acute Inhalation Toxicity: OECD Guideline 403 (Acute Inhalation Toxicity).

• Skin Irritation/Corrosion: OECD Guideline 404 (Acute Dermal Irritation/Corrosion).

• Eye Irritation/Corrosion: OECD Guideline 405 (Acute Eye Irritation/Corrosion).

Handling and Storage

Safe Handling Procedures

Given the unknown aspects of its toxicology, standard laboratory precautions should be strictly followed.

• Engineering Controls: Use only in a well-ventilated area, preferably under a chemical fume hood. Ensure eyewash stations and safety showers are readily accessible.[7]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[7]

  • Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[7]

  • Respiratory Protection: Not required under normal use with adequate ventilation.[8] In case of aerosol formation or insufficient ventilation, use a NIOSH/MSHA approved respirator.[9]

• General Hygiene: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in work areas. Change contaminated clothing.[8]

Storage Conditions

• Store in a tightly closed container in a dry and well-ventilated place.

• Keep away from heat, sparks, open flames, and other ignition sources.[10]

• Store away from incompatible materials such as strong oxidizing agents.[7]

• The recommended storage class is for combustible liquids.[6]

Emergency Procedures

• Spill Response:

  • Small Spills: Wipe up with absorbent material (e.g., cloth, fleece).[5]

  • Large Spills: Stop the flow of material if safe to do so. Dike the spilled material. Absorb with inert material such as dry clay, sand, or vermiculite (B1170534) and place into containers for disposal.[5] The product is immiscible with water and will spread on the surface.[5]

• First-Aid Measures:

  • Inhalation: Move to fresh air. If breathing is difficult, oxygen may be necessary. Call a physician if symptoms develop or persist.[5]

  • Skin Contact: Take off immediately all contaminated clothing. Wash skin thoroughly with soap and water. Get medical attention if irritation develops.[5]

  • Eye Contact: Promptly wash eyes with plenty of water while lifting the eyelids. Remove contact lenses if present and easy to do. Get medical attention if irritation develops.[5]

  • Ingestion: Call a physician or poison control center immediately. Rinse mouth with water (only if the person is conscious). Do not induce vomiting.[5]

• Fire-Fighting Measures:

  • Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam.[7]

  • Unsuitable Extinguishing Media: No limitations are given for this substance.[8]

  • Specific Hazards: Vapors are heavier than air and may spread along floors.[8] Containers may explode when heated.[9]

Visualizations

References

• 1. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemhub.com [chemhub.com]
• 3. (Z)-6-nonen-1-ol, 35854-86-5 [thegoodscentscompany.com]
• 4. parchem.com [parchem.com]
• 5. vigon.com [vigon.com]
• 6. cis-6-Nonen-1-ol = 95 , FG 35854-86-5 [sigmaaldrich.com]
• 7. fishersci.com [fishersci.com]
• 8. sigmaaldrich.cn [sigmaaldrich.cn]
• 9. WERCS Studio - Application Error [assets.thermofisher.com]
• 10. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]

An In-depth Technical Guide on the Thermochemical Data of Unsaturated Primary Fatty Alcohols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the thermochemical properties of unsaturated primary fatty alcohols, compounds of significant interest in various industrial and biomedical fields. Due to their amphipathic nature, these molecules play roles in the formation of biological membranes and as precursors for various bioactive molecules. A thorough understanding of their thermodynamic properties is crucial for process design, safety assessments, and exploring their potential in applications such as drug delivery and biofuel development.

This document summarizes available quantitative thermochemical data, details relevant experimental methodologies for their determination, and presents a conceptual signaling pathway where these molecules may be involved.

Thermochemical Data

The experimental determination of a complete and consistent set of thermochemical data for all unsaturated primary fatty alcohols is an ongoing area of research. Data is often sparse and can vary between different measurement techniques and experimental conditions. The following tables summarize some of the available data for two common C18 unsaturated fatty alcohols: oleyl alcohol and linoleyl alcohol.

Table 1: Thermochemical Data of Oleyl Alcohol (cis-9-Octadecen-1-ol)

Property	Value	Units	Notes and References
Molecular Formula	C₁₈H₃₆O	-	[1][2]
Molar Mass	268.48	g/mol	[1][2]
Enthalpy of Formation (gas, ΔfH°gas)	-450.49	kJ/mol	Calculated using Joback method.[3]
Enthalpy of Vaporization (ΔvapH°)	60.26	kJ/mol	Calculated using Joback method.[3]
Enthalpy of Fusion (ΔfusH°)	46.36	kJ/mol	Calculated using Joback method.[3]
Standard Enthalpy of Combustion (ΔcH°)	Not available	kJ/mol
Specific Heat Capacity (Cp)	Not available	J/g·K
Boiling Point	207 °C at 13 mmHg	°C	[1]
Melting Point	0-5.0	°C	[1]
Density	0.849	g/mL at 25°C	[1]

Table 2: Thermochemical Data of Linoleyl Alcohol ((9Z,12Z)-Octadeca-9,12-dien-1-ol)

Property	Value	Units	Notes and References
Molecular Formula	C₁₈H₃₄O	-	[4]
Molar Mass	266.47	g/mol	[4]
Enthalpy of Formation (ΔfH°)	Not available	kJ/mol
Enthalpy of Combustion (ΔcH°)	Not available	kJ/mol
Enthalpy of Vaporization (ΔvapH°)	Not available	kJ/mol
Specific Heat Capacity (Cp)	Not available	J/g·K
Boiling Point	153-154 at 0.4 kPa	°C	[4]
Melting Point	Not available	°C
Density	0.8612	g/cm³	[4]

Note: Much of the available data, especially for enthalpy, is based on computational estimations and may not reflect experimentally determined values. There is a clear need for more empirical research in this area.

Experimental Protocols

The determination of thermochemical data for liquid samples like unsaturated fatty alcohols requires specific experimental procedures. Below are detailed methodologies for two key thermochemical measurements.

Determination of Enthalpy of Combustion using Bomb Calorimetry

The standard molar enthalpy of combustion can be determined using a precise thermal isolation oxygen bomb calorimeter.[5] This method is suitable for liquid samples.

Objective: To measure the heat released during the complete combustion of a known mass of an unsaturated fatty alcohol at constant volume.

Apparatus:

• Oxygen bomb calorimeter

• Crucible (platinum or fused silica)

• Ignition wire (platinum or nichrome)

• Benzoic acid (for calibration)

• High-pressure oxygen source

• Balance (accurate to ±0.0001 g)

• Temperature measuring device (e.g., platinum resistance thermometer)

• Data acquisition system

Procedure:

• Calibration: The energy equivalent of the calorimeter is determined by combusting a certified standard, typically benzoic acid.[6] A known mass of benzoic acid is pelletized and placed in the crucible. The bomb is assembled, charged with oxygen to approximately 30 atm, and placed in the calorimeter with a known mass of water. The sample is ignited, and the temperature change of the water is recorded. The energy equivalent is calculated from the heat of combustion of benzoic acid and the observed temperature rise.

• Sample Preparation: For liquid, non-volatile samples like oleyl alcohol, a known mass (typically 0.5-1.0 g) is carefully weighed into the crucible.[7] For more volatile liquids, encapsulation in a gelatin capsule or absorption onto a combustible substrate of known heat of combustion may be necessary to prevent evaporation before ignition.[7][8]

• Combustion: The crucible containing the sample is placed in the bomb. A fuse wire is attached to the electrodes, with a small portion in contact with the sample. The bomb is sealed and purged with oxygen to remove atmospheric nitrogen, then filled with high-purity oxygen to a pressure of about 30 atm.

• Measurement: The sealed bomb is submerged in a known quantity of water in the calorimeter. The system is allowed to reach thermal equilibrium. The initial temperature is recorded. The sample is then ignited by passing an electric current through the fuse wire. The temperature of the water is recorded at regular intervals until it reaches a maximum and then begins to cool.

• Calculation: The total heat released is calculated from the temperature rise and the energy equivalent of the calorimeter. Corrections are made for the heat of ignition and any side reactions (e.g., formation of nitric acid from residual nitrogen). The standard enthalpy of combustion is then calculated per mole of the sample.

Determination of Specific Heat Capacity using Differential Scanning Calorimetry (DSC)

The specific heat capacity of a liquid can be determined using a differential scanning calorimeter according to methods similar to ASTM E1269.[9]

Objective: To measure the heat flow required to raise the temperature of a sample of unsaturated fatty alcohol at a constant rate.

Apparatus:

• Differential Scanning Calorimeter (DSC)

• Hermetically sealed sample pans (e.g., aluminum)

• Reference material with a known specific heat capacity (e.g., sapphire)

• Balance (accurate to ±0.01 mg)

• Inert purge gas (e.g., nitrogen)

Procedure:

• Baseline Calibration: An initial DSC scan is performed with empty sample and reference pans to establish the thermal response of the instrument. This baseline is subtracted from subsequent scans.

• Reference Material Scan: A known mass of a reference material, such as sapphire, is placed in a sample pan. The DSC is programmed to heat the sample at a controlled rate (e.g., 20 °C/min) over the desired temperature range.[10] The heat flow to the sample is recorded as a function of temperature.

• Sample Scan: The reference material is replaced with a known mass of the unsaturated fatty alcohol in a hermetically sealed pan to prevent vaporization. The same temperature program is run, and the heat flow to the sample is recorded.

• Calculation: The specific heat capacity of the sample at a given temperature is calculated by comparing the heat flow to the sample with the heat flow to the reference material, taking into account their respective masses. The calculation is performed using the following equation:

  Cp(sample) = (DSCsample / DSCstd) * (mstd / msample) * Cp(std)

  where:

  • Cp is the specific heat capacity

  • DSC is the heat flow signal from the DSC

  • m is the mass

Signaling Pathways and Experimental Workflows

While the direct role of unsaturated primary fatty alcohols in specific signaling pathways is not as extensively studied as their fatty acid counterparts, they are known to influence cellular processes. Alcohols can interact with cell membranes and membrane-associated signal transduction mechanisms.[11] For instance, long-chain alcohols can be incorporated into membrane lipids, potentially altering membrane fluidity and the function of embedded proteins.

Below is a conceptual diagram illustrating a potential pathway for the synthesis of unsaturated fatty alcohols and a hypothetical role in modulating cellular signaling, based on known biochemical transformations.

Caption: Biosynthesis of unsaturated fatty alcohols and their potential role in modulating membrane-dependent signaling.

The following diagram illustrates a typical experimental workflow for the thermochemical characterization of an unsaturated primary fatty alcohol.

Caption: Experimental workflow for thermochemical characterization.

References

• 1. Oleyl alcohol | 143-28-2 [chemicalbook.com]
• 2. Oleyl alcohol - Wikipedia [en.wikipedia.org]
• 3. Oleyl alcohol, methyl ether - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. Linoleyl alcohol - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Preparation procedures of food and beverage samples for oxygen bomb calorimetry: A scoping review and reporting checklist - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ddscalorimeters.com [ddscalorimeters.com]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. infinitalab.com [infinitalab.com]
• 10. mse.ucr.edu [mse.ucr.edu]
• 11. Alcohol and membrane-associated signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of (Z)-Non-6-en-1-ol in Fruit Aroma Profiles: A Technical Guide

For Immediate Release

This technical guide provides an in-depth analysis of the function and significance of (Z)-non-6-en-1-ol, a key volatile organic compound, in the aroma profiles of various fruits. Tailored for researchers, scientists, and professionals in drug development, this document synthesizes current scientific knowledge on its biosynthesis, sensory perception, and analytical methodologies.

Introduction: The Essence of Freshness

(Z)-non-6-en-1-ol, a C9 aliphatic alcohol, is a significant contributor to the fresh and desirable aroma of many fruits, most notably those in the Cucurbitaceae family, such as muskmelon and watermelon.[1][2] Its characteristic scent is described as green, melon-like, waxy, and reminiscent of cucumber and honeydew.[3][4][5] The presence and concentration of this single molecule can profoundly influence the consumer's perception of fruit quality and freshness.[6] This guide delves into the quantitative presence of (Z)-non-6-en-1-ol across different fruit varieties, the intricate biochemical pathways responsible for its formation, and the standardized methods for its detection and quantification.

Quantitative Analysis of (Z)-Non-6-en-1-ol in Fruits

The concentration of (Z)-non-6-en-1-ol varies significantly among different fruit species and even between cultivars of the same species. These quantitative differences are critical in defining the unique aroma profile of each fruit. The following tables summarize the reported concentrations of (Z)-non-6-en-1-ol in various fruits.

Table 1: Concentration of (Z)-Non-6-en-1-ol in Melon Varieties

Melon Cultivar/Type	Concentration (µg/kg Fresh Weight)	Reference
Xizhoumi25 (inodorus)	High relative content	[7]
Inodorus Honeydew	Key flavor compound	[8]
Cantaloupe, Galia, Honeydew	Present, variable	[9]

Table 2: Concentration of (Z)-Non-6-en-1-ol in Watermelon and Cucumber

Fruit	Concentration/Relative Abundance	Reference(s)
Seedless Watermelon (various varieties)	Present as a significant volatile	[10][11]
Watermelon Juice	Concentration range: 43.00–860.00 µg/L (for (E,Z)-2,6-nonadienol, a related C9 alcohol)	[12]
Cucumber	Key flower-like aroma compound

Biosynthesis of (Z)-Non-6-en-1-ol: The Lipoxygenase (LOX) Pathway

(Z)-non-6-en-1-ol is not a primary metabolite but is rather formed enzymatically from the breakdown of polyunsaturated fatty acids, specifically linoleic and α-linolenic acids, through the lipoxygenase (LOX) pathway.[13][14] This pathway is typically initiated in response to tissue disruption, such as cutting or biting into a fruit, which releases the characteristic fresh aroma.

The key steps in the biosynthesis are as follows:

• Lipase Activity : Upon tissue damage, lipases release polyunsaturated fatty acids (e.g., linoleic acid) from membrane lipids.

• Lipoxygenase (LOX) Action : LOX enzymes oxygenate the fatty acids. Specifically, 9-lipoxygenase (9-LOX) acts on linoleic acid to produce 9-hydroperoxy-octadecadienoic acid (9-HPOD).[13][15]

• Hydroperoxide Lyase (HPL) Cleavage : The hydroperoxide is then cleaved by a specific hydroperoxide lyase (HPL). This cleavage results in the formation of a C9 aldehyde, (Z)-6-nonenal, and a C9 oxo-acid.[14][16]

• Alcohol Dehydrogenase (ADH) Reduction : Finally, (Z)-6-nonenal is reduced to (Z)-non-6-en-1-ol by the action of alcohol dehydrogenase (ADH).[16]

Biosynthesis of (Z)-non-6-en-1-ol via the LOX pathway.

Sensory Perception: The Olfactory Signaling Cascade

The perception of (Z)-non-6-en-1-ol, like all odorants, is initiated by its interaction with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons (OSNs) in the nasal epithelium. While the specific receptor for (Z)-non-6-en-1-ol has not yet been definitively identified, the general mechanism of olfactory signal transduction is well-established and involves a G-protein coupled receptor (GPCR) cascade.[4][6]

The binding of an odorant molecule to its specific OR triggers a conformational change in the receptor, which in turn activates a heterotrimeric G-protein, typically Gαolf in vertebrates.[4][17] This activation leads to the dissociation of the G-protein subunits. The activated Gαolf subunit then stimulates adenylyl cyclase type III, leading to an increase in intracellular cyclic AMP (cAMP) levels.[3][4] The elevated cAMP opens cyclic nucleotide-gated (CNG) ion channels, causing an influx of cations (primarily Ca2+ and Na+) and depolarization of the OSN. This depolarization generates an action potential that is transmitted to the olfactory bulb in the brain, where the information is processed, leading to the perception of the specific aroma.

References

• 1. Role of Go/i subgroup of G proteins in olfactory signaling of Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The Stimulatory Gαs Protein Is Involved in Olfactory Signal Transduction in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mammalian olfactory receptors: pharmacology, G protein coupling and desensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. VOCs Analysis of Three Different Cultivars of Watermelon (Citrullus lanatus L.) Whole Dietary Fiber - PMC [pmc.ncbi.nlm.nih.gov]
• 6. G Proteins and Olfactory Signal Transduction | Annual Reviews [annualreviews.org]
• 7. 2024.sci-hub.se [2024.sci-hub.se]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. my.ucanr.edu [my.ucanr.edu]
• 11. mdpi.com [mdpi.com]
• 12. Low-frequency ultrasonic treatment: A potential strategy to improve the flavor of fresh watermelon juice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The lipoxygenase metabolic pathway in plants: potential for industrial production of natural green leaf volatiles |  Université de Liège [popups.uliege.be]
• 14. Lipid-Derived Aldehydes: New Key Mediators of Plant Growth and Stress Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 15. THE LIPOXYGENASE PATHWAY | Annual Reviews [annualreviews.org]
• 16. researchgate.net [researchgate.net]
• 17. pnas.org [pnas.org]

(Z)-Non-6-en-1-ol: A Technical Guide to Preliminary Bioactivity Screening

For Researchers, Scientists, and Drug Development Professionals

December 17, 2025

Abstract

(Z)-Non-6-en-1-ol, a nine-carbon unsaturated fatty alcohol, is a naturally occurring compound found in various plants, most notably muskmelon and watermelon.[1] While extensively utilized in the flavor and fragrance industries for its characteristic fresh, melon-like aroma, its potential as a bioactive agent for therapeutic or agrochemical applications remains largely unexplored.[2][3] This technical guide provides a comprehensive overview of the known properties of (Z)-Non-6-en-1-ol and outlines a proposed framework for its preliminary bioactivity screening. This document is intended to serve as a foundational resource for researchers and drug development professionals interested in investigating the pharmacological potential of this molecule. Due to the limited publicly available data on the specific bioactivity of (Z)-Non-6-en-1-ol, this guide also draws upon data from its isomers and other structurally related green leaf volatiles (GLVs) to inform a rational screening strategy.

Introduction

(Z)-Non-6-en-1-ol, also known as cis-6-Nonen-1-ol, is a volatile organic compound that contributes to the desirable sensory profiles of various fruits.[1][2] Its primary applications to date have been as a flavoring agent and a component in fragrance formulations.[1][3] Beyond these uses, it is also recognized for its role as a pheromone in certain insect species.[1]

In contrast, its isomer, (Z)-3-Nonen-1-ol, a well-characterized green leaf volatile, has been the subject of preliminary studies suggesting a range of biological activities, including insecticidal, antimicrobial, and anti-inflammatory properties.[4] The structural similarity between these isomers provides a compelling rationale for the systematic investigation of (Z)-Non-6-en-1-ol for similar bioactive potential. This guide presents a roadmap for such an investigation, detailing proposed experimental protocols and data presentation strategies.

Physicochemical Properties

A thorough understanding of the physicochemical properties of (Z)-Non-6-en-1-ol is essential for designing and interpreting bioactivity assays. Key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C9H18O	[1]
Molecular Weight	142.24 g/mol	[1]
CAS Number	35854-86-5	[5]
Appearance	Colorless to pale yellow liquid	[2]
Odor	Powerful, green, melon-like	[2]
Solubility	Insoluble in water; soluble in fixed oils and alcohol.	[2]
Boiling Point	115 °C at 20 mmHg	[6]
Density	0.850-0.870 g/cm³	[6]
Refractive Index	1.448-1.450 at 20 °C	[6]

Known Biological Roles and Safety Profile

Pheromonal Activity

(Z)-Non-6-en-1-ol has been identified as a pheromone, a chemical substance used for communication between members of the same species.[1] This activity suggests a specific interaction with olfactory receptors in certain insects, which could be a starting point for investigating its effects on insect behavior for potential pest management applications.

Safety and Toxicology

A safety assessment conducted by the Research Institute for Fragrance Materials (RIFM) has evaluated the toxicological profile of (Z)-Non-6-en-1-ol for its use in consumer products. The key findings from this assessment are summarized below.

Endpoint	Result	Reference
Genotoxicity	Not genotoxic in the BlueScreen assay.	[7]
Repeated Dose Toxicity (NOEL)	125 mg/kg/day (based on read-across)	[7]
Developmental and Reproductive Toxicity (NOAEL)	300 mg/kg/day (based on read-across)	[7]
Skin Sensitization	Not sensitizing (based on read-across)	[7]
Phototoxicity/Photoallergenicity	Not expected to be phototoxic or photoallergenic.	[7]

These data suggest a favorable preliminary safety profile, although further toxicological studies would be required for any potential pharmaceutical or agrochemical development.

Proposed Preliminary Bioactivity Screening

Given the limited specific bioactivity data for (Z)-Non-6-en-1-ol, a tiered screening approach is recommended. The following sections outline proposed experimental workflows for key areas of investigation, drawing parallels from structurally similar compounds.

Caption: Proposed tiered workflow for the bioactivity screening of (Z)-Non-6-en-1-ol.

Antimicrobial Activity

Rationale: Green leaf volatiles, the class of compounds to which the isomer (Z)-3-Nonen-1-ol belongs, are known to possess antimicrobial properties, often attributed to their ability to disrupt microbial cell membranes.[4]

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

• Preparation of Stock Solution: Prepare a stock solution of (Z)-Non-6-en-1-ol in a suitable solvent (e.g., dimethyl sulfoxide, DMSO) at a high concentration (e.g., 10 mg/mL).

• Bacterial/Fungal Strains: Utilize a panel of clinically and agriculturally relevant microorganisms, including Gram-positive bacteria (e.g., Staphylococcus aureus, Bacillus subtilis), Gram-negative bacteria (e.g., Escherichia coli, Pseudomonas aeruginosa), and fungi (e.g., Candida albicans, Aspergillus niger).

• Assay Setup: In a 96-well microtiter plate, perform serial two-fold dilutions of the (Z)-Non-6-en-1-ol stock solution in appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculation: Add a standardized inoculum of the test microorganism to each well.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 48 hours for fungi).

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

• Minimum Bactericidal/Fungicidal Concentration (MBC/MFC): To determine the MBC or MFC, aliquot samples from wells showing no visible growth onto agar (B569324) plates. The lowest concentration that results in a significant reduction (e.g., 99.9%) in colony-forming units (CFUs) compared to the initial inoculum is the MBC/MFC.

Cytotoxicity Screening

Rationale: As a preliminary step in drug development, it is crucial to assess the cytotoxic potential of a compound against both cancerous and non-cancerous cell lines.

Experimental Protocol: MTT Assay

• Cell Lines: Select a panel of human cancer cell lines (e.g., HeLa, MCF-7, A549) and a non-cancerous cell line (e.g., HEK293, fibroblasts).

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of (Z)-Non-6-en-1-ol for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: Solubilize the formazan crystals with a suitable solvent (e.g., DMSO, isopropanol).

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of cell viability against the compound concentration.

Anti-inflammatory Activity

Rationale: The isomer (Z)-3-Nonen-1-ol has been identified as an inhibitor of soybean lipoxygenase, an enzyme involved in inflammatory pathways.[4] This suggests that (Z)-Non-6-en-1-ol may also possess anti-inflammatory properties.

Experimental Protocol: Lipoxygenase Inhibition Assay

• Enzyme and Substrate: Use soybean lipoxygenase and its substrate, linoleic acid.

• Assay Buffer: Prepare an appropriate buffer solution (e.g., borate (B1201080) buffer, pH 9.0).

• Reaction Mixture: In a cuvette, combine the assay buffer, soybean lipoxygenase, and various concentrations of (Z)-Non-6-en-1-ol.

• Reaction Initiation: Initiate the reaction by adding the linoleic acid substrate.

• Spectrophotometric Measurement: Monitor the formation of the conjugated diene hydroperoxide product by measuring the increase in absorbance at 234 nm over time.

• Inhibition Calculation: Calculate the percentage of enzyme inhibition for each concentration of the test compound and determine the IC50 value.

Caption: Hypothesized inhibition of the lipoxygenase pathway by (Z)-Non-6-en-1-ol.

Conclusion and Future Directions

(Z)-Non-6-en-1-ol presents an intriguing, yet understudied, profile as a potentially bioactive compound. While its current applications are confined to the flavor and fragrance industries, its structural characteristics and the known activities of its isomers warrant a thorough investigation into its pharmacological potential. The proposed screening workflows in this guide provide a systematic approach to elucidating the antimicrobial, cytotoxic, and anti-inflammatory properties of this molecule. Positive results from these preliminary screens would justify progression to more in-depth mechanistic studies and in vivo validation, potentially unlocking new therapeutic or agrochemical applications for (Z)-Non-6-en-1-ol.

References

• 1. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cis-6-Nonen-1-ol | 35854-86-5 [chemicalbook.com]
• 3. (Z)-6-nonen-1-ol, 35854-86-5 [thegoodscentscompany.com]
• 4. benchchem.com [benchchem.com]
• 5. (6Z)-Nonen-1-ol [webbook.nist.gov]
• 6. parchem.com [parchem.com]
• 7. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of (Z)-Non-6-en-1-ol via Selective Reduction

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of (Z)-non-6-en-1-ol, a valuable intermediate in the synthesis of various organic molecules, including pharmaceuticals and pheromones. The synthesis involves a two-step process commencing with the preparation of the precursor, non-6-yn-1-ol (B12641938), followed by the stereoselective reduction of the alkyne to the corresponding (Z)-alkene. This guide presents two highly effective methods for the selective reduction: hydrogenation using Lindlar's catalyst and reduction with the P-2 nickel catalyst. A comprehensive comparison of these methods, including quantitative data on yields and stereoselectivity, is provided to assist researchers in selecting the most suitable protocol for their specific needs. Detailed experimental procedures, characterization data, and workflow diagrams are included to ensure reproducibility and facilitate successful synthesis.

Introduction

(Z)-alkenes are crucial structural motifs found in a wide array of biologically active molecules and fine chemicals. The stereoselective synthesis of these compounds is a significant challenge in organic chemistry. One of the most reliable methods to achieve high (Z)-selectivity is the partial reduction of a corresponding alkyne. This application note focuses on the synthesis of (Z)-non-6-en-1-ol, a compound with applications in flavor and fragrance industries and as a synthon for more complex molecules. The synthesis begins with the preparation of non-6-yn-1-ol, which is then subjected to selective hydrogenation to yield the desired (Z)-alkene.

Two of the most prominent and reliable catalysts for this transformation are the Lindlar catalyst (palladium on calcium carbonate poisoned with lead) and the P-2 nickel catalyst (a nickel boride catalyst). Both catalysts exhibit excellent selectivity for the formation of cis-alkenes from alkynes, preventing over-reduction to the corresponding alkane. This document will detail the preparation and use of both catalytic systems for the synthesis of (Z)-non-6-en-1-ol, providing a comparative analysis to aid in methodological selection.

Synthesis Pathway Overview

The overall synthetic route to (Z)-non-6-en-1-ol is a two-step process:

• Synthesis of Non-6-yn-1-ol: This step involves the creation of the C-C bond between a six-carbon alkynyl chain and a hydroxyl-bearing carbon. A common and effective method is the nucleophilic attack of a hexynylide anion on a suitable electrophile.

• Selective Reduction of Non-6-yn-1-ol: The terminal alkyne, non-6-yn-1-ol, is then selectively reduced to the (Z)-alkene, (Z)-non-6-en-1-ol, using a poisoned catalyst.

Figure 1: Overall synthetic pathway for (Z)-Non-6-en-1-ol.

Experimental Protocols

Protocol 1: Synthesis of Non-6-yn-1-ol

This protocol describes the synthesis of the starting material, non-6-yn-1-ol, via the alkylation of lithium hexynilide with 3-bromo-1-propanol.[1]

Materials:

• 1-Hexyne

• n-Butyllithium (n-BuLi) in hexanes

• 3-Bromo-1-propanol

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Diethyl Ether

• Saturated aqueous Ammonium (B1175870) Chloride (NH₄Cl)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard glassware for organic synthesis (round-bottom flasks, dropping funnel, etc.)

• Magnetic stirrer and ice bath

• Rotary evaporator

Procedure:

• Lithiation of 1-Hexyne: To a solution of 1-hexyne (1.0 equivalent) in anhydrous THF at 0 °C under an inert atmosphere (e.g., argon), add a solution of n-butyllithium (1.05 equivalents) in hexanes dropwise. Stir the reaction mixture at 0 °C for 1 hour to ensure complete formation of the lithium hexynilide.[1]

• Alkylation: Add a solution of 3-bromo-1-propanol (1.1 equivalents) in anhydrous THF dropwise to the lithium hexynilide solution at 0 °C.[1]

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.[1]

• Work-up: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Extract the aqueous layer with diethyl ether (3 times). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.[1]

• Purification: Remove the solvent under reduced pressure using a rotary evaporator. The crude product can be purified by distillation or column chromatography on silica (B1680970) gel to yield pure non-6-yn-1-ol.

Protocol 2: Selective Hydrogenation using Lindlar's Catalyst

This protocol details the partial hydrogenation of non-6-yn-1-ol to (Z)-non-6-en-1-ol using a commercially available Lindlar catalyst.

Materials:

• Non-6-yn-1-ol

• Lindlar Catalyst (5% Pd on CaCO₃, poisoned with lead)

• Anhydrous solvent (e.g., methanol, ethanol (B145695), or ethyl acetate)

• Quinoline (B57606) (optional)

• Hydrogen gas (H₂)

• Inert gas (e.g., Argon or Nitrogen)

• Celite® or other filter aid

• Hydrogenation apparatus (e.g., Parr hydrogenator or a balloon setup)

Procedure:

• Reaction Setup: In a suitable hydrogenation flask, dissolve non-6-yn-1-ol in the chosen anhydrous solvent. Add the Lindlar catalyst (typically 5-10% by weight relative to the alkyne). For substrates that are particularly sensitive to over-reduction, a small amount of quinoline can be added as an additional poison.[2]

• Hydrogenation: Securely attach the flask to the hydrogenation apparatus. Evacuate the flask and backfill with an inert gas three times. Then, introduce hydrogen gas (typically at 1-4 atm pressure).[2]

• Reaction Monitoring: Stir the reaction mixture vigorously. Monitor the progress of the reaction by TLC or GC until the starting material is consumed.

• Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the system with an inert gas. Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the filter cake with a small amount of the solvent.[2]

• Purification: Concentrate the filtrate under reduced pressure to afford (Z)-non-6-en-1-ol. The product is often of high purity, but can be further purified by column chromatography if necessary.[2]

Protocol 3: Selective Hydrogenation using P-2 Nickel Catalyst

This protocol describes the in-situ preparation and use of the P-2 nickel catalyst for the selective reduction of non-6-yn-1-ol.

Materials:

• Non-6-yn-1-ol

• Nickel(II) Acetate (B1210297) Tetrahydrate

• Sodium Borohydride (B1222165) (NaBH₄)

• Anhydrous Ethanol

• Ethylenediamine

• Hydrogen gas (H₂)

• Inert gas (e.g., Argon or Nitrogen)

• Standard hydrogenation glassware

Procedure:

• Catalyst Preparation: In a hydrogenation flask under an inert atmosphere, dissolve nickel(II) acetate tetrahydrate in anhydrous ethanol. Add a solution of sodium borohydride in ethanol dropwise with vigorous stirring. A black precipitate of the P-2 nickel catalyst will form immediately.

• Reaction Setup: To the freshly prepared P-2 nickel catalyst suspension, add ethylenediamine. Then, add the non-6-yn-1-ol substrate.

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas (typically from a balloon at atmospheric pressure).

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC or GC.

• Work-up: Upon completion, carefully vent any excess hydrogen and purge with an inert gas. The catalyst can be removed by filtration through Celite®.

• Purification: The filtrate is concentrated under reduced pressure, and the resulting crude product can be purified by column chromatography.

Data Presentation

The following table summarizes the quantitative data for the selective reduction of non-6-yn-1-ol to (Z)-non-6-en-1-ol using both Lindlar and P-2 Nickel catalysts, based on typical results for similar substrates.

Parameter	Lindlar Catalyst	P-2 Nickel Catalyst
Catalyst Loading	5-10 wt%	Generated in situ
Solvent	Methanol, Ethanol, Ethyl Acetate	Ethanol
Temperature	Room Temperature	Room Temperature
Pressure	1-4 atm H₂	1 atm H₂ (balloon)
Typical Yield	>95%	~90-95%
(Z):(E) Selectivity	>98:2	>98:2
Reaction Time	1-4 hours	0.5-2 hours

Characterization Data

Non-6-yn-1-ol

• Appearance: Colorless liquid

• ¹H NMR (CDCl₃): Chemical shifts (δ) will be characteristic of the alkynyl proton, the protons adjacent to the triple bond and the hydroxyl group, and the aliphatic chain protons.

• ¹³C NMR (CDCl₃): Signals for the two sp-hybridized carbons of the alkyne will be observed around 65-90 ppm, along with signals for the other carbon atoms in the molecule.

(Z)-Non-6-en-1-ol

• Appearance: Colorless liquid[3]

• ¹H NMR (CDCl₃): Characteristic signals for the vinylic protons will appear in the range of 5.3-5.5 ppm with a coupling constant (J) of approximately 10-12 Hz, indicative of the cis-geometry. Other signals will correspond to the protons of the aliphatic chain and the hydroxyl group.

• ¹³C NMR (CDCl₃): The two sp²-hybridized carbons of the double bond will show signals in the range of 125-135 ppm.

• GC-MS: The mass spectrum and retention time can be used for identification and purity assessment.[3]

Experimental Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Selectivity Synthesis of cis-Alkenes via the Wittig Reaction

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Wittig reaction is a cornerstone of synthetic organic chemistry, enabling the formation of carbon-carbon double bonds from carbonyl compounds and phosphonium (B103445) ylides. Control over the stereochemical outcome of this reaction is of paramount importance in the synthesis of complex molecules, including pharmaceuticals and natural products. This application note provides a detailed protocol for the selective synthesis of cis-(Z)-alkenes using non-stabilized Wittig reagents under salt-free conditions. Methodologies for the preparation of the phosphonium salt, in situ ylide generation, and the subsequent olefination reaction are presented, along with representative data on yields and diastereoselectivity.

Introduction

The stereoselective synthesis of alkenes is a fundamental challenge in organic chemistry. The Wittig reaction, discovered by Georg Wittig, for which he was awarded the Nobel Prize in Chemistry in 1979, offers a powerful method for converting aldehydes and ketones into alkenes.[1][2] The geometry of the resulting alkene is highly dependent on the nature of the phosphorus ylide employed. While stabilized ylides, typically bearing electron-withdrawing groups, generally lead to the thermodynamically more stable trans-(E)-alkenes, non-stabilized ylides (e.g., those with simple alkyl substituents) react under kinetic control to favor the formation of cis-(Z)-alkenes.[1][3]

High cis-selectivity is often achieved under "salt-free" conditions, as the presence of lithium salts can promote the equilibration of reaction intermediates, leading to a decrease in stereoselectivity.[4][5] This protocol details the necessary steps to ensure high Z-selectivity by carefully controlling the reaction conditions, including the choice of base and solvent.

Data Presentation

The following table summarizes representative quantitative data for the cis-selective Wittig reaction with various aldehydes and non-stabilized ylides. High Z-selectivity is typically observed with non-stabilized ylides and aldehydes, particularly when using sodium or potassium bases to minimize lithium salt effects.

Entry	Aldehyde	Phosphonium Salt	Base	Solvent	Temp (°C)	Yield (%)	Z:E Ratio
1	Benzaldehyde	n-Butyltriphenylphosphonium bromide	KHMDS	THF	-78 to rt	85	>95:5
2	Cyclohexanecarboxaldehyde	Ethyltriphenylphosphonium bromide	NaHMDS	THF	-78 to rt	90	>98:2
3	Heptanal	Propyltriphenylphosphonium iodide	n-BuLi	Ether	-78 to rt	88	90:10
4	Isovaleraldehyde	n-Pentyltriphenylphosphonium bromide	KHMDS	THF	-78 to rt	82	>95:5
5	4-Methoxybenzaldehyde	Benzyltriphenylphosphonium chloride	NaNH₂	THF	-78 to rt	75	85:15

Note: Data is compiled from typical results reported in the literature and is intended to be representative. Actual yields and selectivities may vary based on specific reaction conditions and substrate purity.

Experimental Protocols

This section provides detailed methodologies for the key experiments in the cis-selective Wittig reaction. All operations should be performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

Protocol 1: Preparation of the Triphenylphosphonium Salt

This protocol describes the synthesis of a representative phosphonium salt, n-butyltriphenylphosphonium bromide.

Materials:

• Triphenylphosphine (B44618) (1.0 eq)

• 1-Bromobutane (B133212) (1.1 eq)

• Toluene, anhydrous

• Diethyl ether, anhydrous

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve triphenylphosphine in anhydrous toluene.

• Add 1-bromobutane to the solution.

• Heat the reaction mixture to reflux and maintain for 24 hours. A white precipitate will form.

• Cool the mixture to room temperature.

• Collect the white solid by vacuum filtration.

• Wash the solid with cold anhydrous diethyl ether to remove any unreacted starting materials.

• Dry the resulting white crystalline phosphonium salt under high vacuum. The product can be stored under an inert atmosphere until needed.

Protocol 2: cis-Alkene Synthesis via Wittig Reaction (Salt-Free Conditions)

This protocol details the in situ generation of the non-stabilized ylide and the subsequent reaction with an aldehyde to yield a cis-alkene.

Materials:

• n-Butyltriphenylphosphonium bromide (1.1 eq)

• Potassium bis(trimethylsilyl)amide (KHMDS) (1.05 eq)

• Aldehyde (1.0 eq)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Diethyl ether

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Ylide Generation: a. To a flame-dried, two-neck round-bottom flask under an inert atmosphere, add the triphenylphosphonium salt. b. Add anhydrous THF via syringe. c. Cool the resulting suspension to -78 °C using a dry ice/acetone bath. d. Slowly add a solution of KHMDS in THF dropwise to the suspension. The formation of the ylide is typically indicated by a color change (often to deep red or orange).[4] e. Stir the mixture at -78 °C for 30 minutes, then allow it to warm to 0 °C and stir for an additional 30 minutes.

• Reaction with Aldehyde: a. Cool the ylide solution back down to -78 °C.[4] b. Add a solution of the aldehyde in anhydrous THF dropwise. c. Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Workup and Purification: a. Quench the reaction by the addition of saturated aqueous NH₄Cl solution. b. Transfer the mixture to a separatory funnel and extract with diethyl ether (3x). c. Combine the organic layers and wash with brine. d. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. e. Purify the crude product by column chromatography on silica (B1680970) gel to separate the cis-alkene from the trans-alkene and triphenylphosphine oxide.

Visualizations

Reaction Mechanism for cis-Alkene Synthesis

The following diagram illustrates the key steps in the Wittig reaction that lead to the formation of a cis-alkene from a non-stabilized ylide under kinetic control.

Caption: Mechanism of the cis-selective Wittig reaction.

Experimental Workflow

The diagram below outlines the general experimental workflow for the synthesis of cis-alkenes via the Wittig reaction.

Caption: General workflow for cis-alkene synthesis.

References

• 1. Wittig Reaction [organic-chemistry.org]
• 2. community.wvu.edu [community.wvu.edu]
• 3. adichemistry.com [adichemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Application Notes and Protocols for the Gas Chromatography Analysis of (Z)-Non-6-en-1-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the analysis of (Z)-Non-6-en-1-ol, a volatile organic compound with applications as a flavoring agent, cosmetic ingredient, and insect pheromone. The methodologies outlined below utilize gas chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) for the identification and quantification of this compound.

Introduction

(Z)-Non-6-en-1-ol is a medium-chain primary fatty alcohol found in various natural sources, including muskmelon and watermelon.[1] Its characteristic fresh, green, and melon-like aroma makes it a valuable ingredient in the flavor and fragrance industry.[2] Furthermore, its role as a pheromone in certain insect species makes its accurate analysis critical for ecological studies and the development of pest management strategies.

Gas chromatography is the premier analytical technique for the separation and quantification of volatile compounds like (Z)-Non-6-en-1-ol due to its high resolution and sensitivity. When coupled with a Flame Ionization Detector (GC-FID), it provides robust and accurate quantification. For definitive identification, especially in complex matrices, coupling GC with a Mass Spectrometer (GC-MS) is the preferred method, as it provides structural information.

This application note details two primary methods for the analysis of (Z)-Non-6-en-1-ol: a direct injection method for routine quantitative analysis and a headspace solid-phase microextraction (HS-SPME) method for trace-level analysis in complex matrices.

Data Presentation

The following tables summarize the quantitative data and chromatographic parameters for the analysis of (Z)-Non-6-en-1-ol.

Table 1: Quantitative Analysis of cis-6-Nonen-1-ol using GC-FID and GC-MS *

Concentration Level	Reported FID Amount (ppm)	Reported MSD Amount (ppm)
10 ppm	9.68	10.10
50 ppm	48.60	47.19
100 ppm	95.19	93.59

*Data adapted from a study on the quantitative determination of flavoring agents. The internal standard used for quantitation was 2-nonanol.[3]

Table 2: Gas Chromatography and Mass Spectrometry Parameters

Parameter	GC-FID Method	GC-MS Method	HS-SPME-GC-MS Method
GC System	Agilent GC System or equivalent	Agilent GC/MSD or equivalent	GC-MS system with SPME autosampler
Column	HP-5 (50 m x 0.320 mm, 1.05 µm) or equivalent	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	DB-WAX (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium or Nitrogen	Helium	Helium
Flow Rate	Constant flow, 1.2 mL/min	Constant flow, 1.0 mL/min	Constant flow, 1.0 mL/min
Injector Type	Split/Splitless	Split/Splitless	SPME Inlet
Injector Temp.	250 °C	250 °C	250 °C
Injection Mode	Split (10:1)	Splitless	Splitless
Injection Vol.	1 µL	1 µL	N/A
Oven Program	60 °C (0 min hold), ramp at 3 °C/min to 240 °C (0 min hold)	50 °C (2 min hold), ramp at 10 °C/min to 240 °C (5 min hold)	40 °C (2 min hold), ramp at 5 °C/min to 230 °C (5 min hold)
Detector	Flame Ionization Detector (FID)	Mass Spectrometer (MS)	Mass Spectrometer (MS)
Detector Temp.	300 °C	N/A	N/A
MS Transfer Line	N/A	280 °C	250 °C
MS Source Temp.	N/A	230 °C	230 °C
Ionization Mode	N/A	Electron Ionization (EI) at 70 eV	Electron Ionization (EI) at 70 eV
Scan Range	N/A	m/z 35-350	m/z 35-350

Experimental Protocols

Protocol 1: Quantitative Analysis by Direct Injection GC-FID/MS

This protocol is suitable for the analysis of (Z)-Non-6-en-1-ol in relatively clean samples, such as essential oils or reaction mixtures.

Materials:

• (Z)-Non-6-en-1-ol standard (≥95% purity)

• 2-Nonanol (internal standard)

• Methanol (B129727) or Hexane (GC grade)

• Volumetric flasks and pipettes

• GC vials with caps (B75204) and septa

Procedure:

• Standard Preparation:

  • Prepare a stock solution of (Z)-Non-6-en-1-ol at 1000 ppm in methanol.

  • Prepare a stock solution of the internal standard (2-Nonanol) at 1000 ppm in methanol.

  • Create a series of calibration standards (e.g., 5, 10, 25, 50, 75, 100 ppm) by diluting the (Z)-Non-6-en-1-ol stock solution.[3]

  • To each calibration standard and sample, add the internal standard to a final concentration of 50 ppm.

• Sample Preparation:

  • Dilute the sample containing (Z)-Non-6-en-1-ol with methanol to bring the analyte concentration within the calibration range.

  • Add the internal standard to the diluted sample to a final concentration of 50 ppm.

  • Transfer the final solution to a GC vial for analysis.

• GC Analysis:

  • Set up the GC-FID or GC-MS instrument according to the parameters in Table 2.

  • Inject 1 µL of each standard and sample.

  • Record the peak areas for (Z)-Non-6-en-1-ol and the internal standard.

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the (Z)-Non-6-en-1-ol peak area to the internal standard peak area against the concentration of the standards.

  • Determine the concentration of (Z)-Non-6-en-1-ol in the samples using the calibration curve.

Protocol 2: Trace Analysis by Headspace SPME-GC-MS

This protocol is ideal for the extraction and analysis of trace amounts of (Z)-Non-6-en-1-ol from complex matrices like fruit juices or environmental samples.

Materials:

• SPME fiber assembly (e.g., DVB/CAR/PDMS)

• 20 mL headspace vials with magnetic screw caps

• Heating and stirring module

• Sodium chloride (NaCl)

Procedure:

• Sample Preparation:

  • For liquid samples, pipette 5 mL into a 20 mL headspace vial.

  • Add 1.5 g of NaCl to increase the volatility of the analyte.

  • If an internal standard is used, add the appropriate amount.

  • Immediately seal the vial.

• SPME Extraction:

  • Place the vial in the heating and stirring module and incubate at 40°C for 15 minutes to allow for equilibration.

  • Expose the SPME fiber to the headspace of the sample for 30 minutes at 40°C with continuous agitation.[4]

• GC-MS Analysis:

  • After extraction, retract the fiber and immediately introduce it into the GC injector for thermal desorption.

  • Set up the GC-MS instrument according to the HS-SPME-GC-MS parameters in Table 2.

  • Start the data acquisition.

• Data Analysis:

  • Identify (Z)-Non-6-en-1-ol by its retention time and mass spectrum.

  • For quantitative analysis, a calibration curve should be prepared using the same HS-SPME method with standards of known concentrations.

Visualizations

Experimental workflow for GC analysis.

References

• 1. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (Z)-6-nonen-1-ol, 35854-86-5 [thegoodscentscompany.com]
• 3. ttb.gov [ttb.gov]
• 4. benchchem.com [benchchem.com]

Application Notes & Protocols: Investigating (Z)-Non-6-en-1-ol in Proteomics Research

Audience: Researchers, scientists, and drug development professionals.

Introduction: (Z)-Non-6-en-1-ol is a medium-chain fatty alcohol known as a volatile organic compound present in various plants, such as muskmelon and watermelon, where it contributes to the characteristic aroma.[1] It also functions as a pheromone in certain insect species.[1] While its role as a flavoring agent is established, its direct impact on the human proteome and cellular signaling pathways remains an emerging area of investigation. As a lipid-like small molecule, (Z)-Non-6-en-1-ol has the potential to interact with various proteins, influencing their function, stability, and downstream signaling cascades.

These application notes provide a framework for exploring the effects of (Z)-Non-6-en-1-ol on the proteome using contemporary chemical and quantitative proteomics strategies. The protocols outlined below are designed to enable researchers to identify direct protein targets and to characterize the global cellular response to treatment with this compound. Methodologies are adapted from established workflows for studying small molecule and lipid-protein interactions.[2][3][4][5]

Section 1: Identification of Protein Targets using Chemical Proteomics

One of the primary objectives when studying a bioactive small molecule is the identification of its direct protein binding partners.[6] Drug Affinity Responsive Target Stability (DARTS) is a powerful technique that leverages the principle that a protein becomes more stable and resistant to proteolysis when bound to a small molecule ligand.[5] This method does not require modification of the compound, making it an ideal initial approach.

Application Note 1.1: Target Identification with DARTS

The DARTS protocol can identify potential protein targets of (Z)-Non-6-en-1-ol by measuring its protective effect against protease digestion.

Experimental Protocol 1.1: DARTS Assay

• Cell Lysate Preparation:

  • Culture human cells (e.g., HEK293T or a relevant cancer cell line) to ~80-90% confluency.

  • Harvest cells and wash twice with ice-cold PBS.

  • Lyse cells in M-PER buffer supplemented with protease inhibitors.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris. Collect the supernatant (proteome).

  • Determine protein concentration using a BCA assay.

• Compound Incubation:

  • Dilute the cell lysate to a final concentration of 1 mg/mL.

  • In separate tubes, incubate 100 µg of lysate with (Z)-Non-6-en-1-ol at various concentrations (e.g., 1 µM, 10 µM, 100 µM) and a vehicle control (e.g., DMSO) for 1 hour at room temperature.

• Protease Digestion:

  • Add pronase (or another suitable protease) to each sample at a predetermined, optimized ratio (e.g., 1:200 protease-to-protein ratio).

  • Incubate for 30 minutes at room temperature.

  • Stop the digestion by adding SDS-PAGE loading buffer and boiling for 5 minutes.

• Gel Electrophoresis and Staining:

  • Separate the digested protein samples on a 4-12% SDS-PAGE gel.

  • Stain the gel with Coomassie Blue or a silver stain.

  • Protected protein bands, which appear more prominent in the (Z)-Non-6-en-1-ol-treated lanes compared to the vehicle control, are potential targets.

• Protein Identification by Mass Spectrometry:

  • Excise the protected bands from the gel.

  • Perform in-gel trypsin digestion.

  • Analyze the resulting peptides by LC-MS/MS to identify the proteins.

Data Presentation 1.1: Hypothetical DARTS Results

The following table summarizes hypothetical quantitative data from a DARTS experiment, where band intensities are measured and normalized to a non-digested control.

Protein Candidate	Vehicle Control (Normalized Intensity)	10 µM (Z)-Non-6-en-1-ol (Normalized Intensity)	Fold Protection
Fatty Acid Binding Protein 5 (FABP5)	0.15	0.85	5.7x
Peroxisome Proliferator-Activated Receptor Gamma (PPARγ)	0.21	0.65	3.1x
Aldehyde Dehydrogenase 2 (ALDH2)	0.18	0.72	4.0x
Beta-Actin (Control)	0.12	0.13	1.1x

Visualization 1.1: DARTS Experimental Workflow

Workflow for identifying protein targets using DARTS.

Section 2: Profiling Global Proteome & Pathway Alterations

To understand the broader cellular response to (Z)-Non-6-en-1-ol, a global quantitative proteomics approach is necessary. Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) is a robust method for comparing the relative abundance of thousands of proteins between two cell populations with high accuracy.[7]

Application Note 2.1: Global Proteome Analysis with SILAC

This protocol allows for the unbiased, large-scale quantification of protein expression changes in cells treated with (Z)-Non-6-en-1-ol versus a control.

Experimental Protocol 2.1: SILAC-based Quantitative Proteomics

• SILAC Labeling:

  • Culture cells for at least six doublings in SILAC DMEM.

  • "Light" condition: standard L-Lysine and L-Arginine.

  • "Heavy" condition: ¹³C₆¹⁵N₂-L-Lysine and ¹³C₆¹⁵N₄-L-Arginine.

  • Confirm >98% incorporation via mass spectrometry.

• Cell Treatment:

  • Treat "Light" cells with vehicle (DMSO).

  • Treat "Heavy" cells with a functionally relevant concentration of (Z)-Non-6-en-1-ol (e.g., 50 µM) for 24 hours.

• Sample Processing:

  • Harvest and wash both cell populations.

  • Mix the "Light" and "Heavy" cell pellets in a 1:1 ratio.

  • Lyse the combined cell pellet and extract proteins.

• Protein Digestion and Fractionation:

  • Perform in-solution trypsin digestion of the combined proteome.

  • Fractionate the resulting peptides using high-pH reversed-phase chromatography to increase proteome coverage.

• LC-MS/MS Analysis:

  • Analyze each peptide fraction using a high-resolution Orbitrap mass spectrometer.

  • Acquire data in a data-dependent acquisition (DDA) mode.

• Data Analysis:

  • Process raw data using software like MaxQuant.

  • Identify and quantify proteins based on the Heavy/Light (H/L) SILAC ratios.

  • Perform statistical analysis to identify significantly up- or down-regulated proteins (e.g., p-value < 0.05, fold-change > 1.5).

  • Conduct pathway enrichment analysis (e.g., GO, KEGG) on the significantly altered proteins.

Data Presentation 2.1: Hypothetical SILAC Results

The table below shows a selection of proteins with significant expression changes upon treatment.

Protein Name	Gene Name	H/L Ratio	Regulation	Putative Function
Acyl-CoA Synthetase Long Chain Family Member 1	ACSL1	2.85	Up-regulated	Lipid Metabolism
Cytochrome P450 2E1	CYP2E1	2.10	Up-regulated	Xenobiotic Metabolism
Heat Shock Protein 90	HSP90AA1	0.45	Down-regulated	Protein Folding, Stress Response
Nuclear factor kappa B subunit 1	NFKB1	0.51	Down-regulated	Inflammation, Apoptosis
Catalase	CAT	1.95	Up-regulated	Oxidative Stress Response

Visualization 2.1: Hypothetical Signaling Pathway

Based on the hypothetical data, (Z)-Non-6-en-1-ol may induce a metabolic and oxidative stress response while suppressing inflammatory pathways.

Hypothesized signaling cascade initiated by (Z)-Non-6-en-1-ol.

The protocols and frameworks presented here provide a comprehensive strategy for the proteomic investigation of (Z)-Non-6-en-1-ol. By combining targeted approaches like DARTS with global profiling methods such as SILAC, researchers can effectively identify direct binding partners and elucidate the broader cellular pathways modulated by this compound. This dual approach is critical for understanding its mechanism of action and exploring its potential therapeutic or toxicological relevance. The successful application of these methods will pave the way for a deeper understanding of the biological roles of this and other related small molecules.

References

• 1. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Studying Lipid–Protein Interactions Using Protein–Lipid Overlay and Protein–Liposome Association Assays | Springer Nature Experiments [experiments.springernature.com]
• 3. Chemical Proteomic Mapping of Reversible Small Molecule Binding Sites in Native Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Emerging methodologies to investigate lipid–protein interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Target identification of small molecules: an overview of the current applications in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Small-molecule Target and Pathway Identification | Broad Institute [broadinstitute.org]
• 7. Quantitative Proteomic Analysis Revealed Broad Roles of N6-Methyladenosine in Heat Shock Response - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: (Z)-Non-6-en-1-ol as a Standard in Flavor Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z)-Non-6-en-1-ol, also known as cis-6-nonen-1-ol, is a volatile organic compound that is a key contributor to the characteristic fresh, green, and melon-like aromas of various fruits, particularly muskmelon and watermelon.[1][2] Its distinct sensory profile, reminiscent of cucumber and honeydew, makes it a valuable compound in the flavor and fragrance industry.[3][4] In flavor chemistry, the accurate quantification of (Z)-non-6-en-1-ol is crucial for quality control, flavor profile analysis, and the development of new food and beverage products. This document provides detailed application notes and experimental protocols for the use of (Z)-non-6-en-1-ol as a standard in flavor chemistry, with a focus on gas chromatography-mass spectrometry (GC-MS) techniques.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of (Z)-non-6-en-1-ol is essential for its effective use as an analytical standard.

Property	Value	Reference
Molecular Formula	C₉H₁₈O	[1]
Molecular Weight	142.24 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[5]
Odor	Powerful melon, green, waxy, cucumber	[3]
Boiling Point	115 °C at 20 mmHg	[1]
Density	0.850 - 0.870 g/cm³ at 25 °C	[5]
Refractive Index	1.448 - 1.450 at 20 °C	[1][5]
Solubility	Insoluble in water; soluble in alcohol and fixed oils	[1]
CAS Number	35854-86-5	[1][5]

Quantitative Analysis of (Z)-Non-6-en-1-ol using an Internal Standard

For accurate and precise quantification of (Z)-non-6-en-1-ol in complex matrices such as food and beverages, the internal standard method is recommended. An internal standard is a compound with similar chemical properties to the analyte, which is added in a known concentration to both the sample and calibration standards. This helps to correct for variations in sample preparation and instrument response.

Recommended Internal Standard

2-Nonanol (B147358) has been successfully used as an internal standard for the quantification of (Z)-non-6-en-1-ol.

Experimental Workflow for Quantitative Analysis

The following diagram illustrates a typical workflow for the quantitative analysis of (Z)-non-6-en-1-ol using an internal standard with GC-MS.

Caption: Workflow for the quantitative analysis of (Z)-Non-6-en-1-ol.

Experimental Protocols

Protocol 1: Preparation of Standard Solutions

Objective: To prepare a stock solution of (Z)-non-6-en-1-ol and a series of calibration standards for quantitative analysis.

Materials:

• (Z)-Non-6-en-1-ol (≥95% purity)

• 2-Nonanol (internal standard, ≥98% purity)

• Methanol (GC grade)

• Volumetric flasks (10 mL, 50 mL, 100 mL)

• Analytical balance

• Micropipettes

Procedure:

• Preparation of 1% (w/w) (Z)-Non-6-en-1-ol Stock Solution:

  • Accurately weigh 1.0 g of (Z)-non-6-en-1-ol into a 100 mL volumetric flask.

  • Add methanol to the flask to dissolve the compound.

  • Bring the final volume to 100 mL with methanol and mix thoroughly. This results in a stock solution of approximately 10,000 ppm (µg/mL).

• Preparation of Internal Standard Stock Solution (e.g., 1000 ppm):

  • Accurately weigh 0.1 g of 2-nonanol into a 100 mL volumetric flask.

  • Add methanol to dissolve and bring the volume to 100 mL. Mix well.

• Preparation of Calibration Standards (5, 10, 25, 50, 75, 100, and 125 ppm):

  • Label a series of 10 mL volumetric flasks for each calibration level.

  • To each flask, add a constant amount of the internal standard stock solution (e.g., 500 µL of 1000 ppm 2-nonanol to achieve a final concentration of 50 ppm).

  • Using the 1% (Z)-non-6-en-1-ol stock solution, add the calculated volume to each volumetric flask to achieve the desired final concentrations.

  • Dilute to the 10 mL mark with methanol and mix thoroughly.

Protocol 2: GC-MS Analysis

Objective: To perform the gas chromatographic separation and mass spectrometric detection of (Z)-non-6-en-1-ol and the internal standard.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Autosampler

• Capillary GC column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness)

GC-MS Parameters:

Parameter	Setting
Injector Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless (or appropriate split ratio)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program	Initial: 40 °C, hold for 2 minRamp 1: 5 °C/min to 150 °CRamp 2: 15 °C/min to 250 °C, hold for 5 min
MS Transfer Line Temp.	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Scan Range	m/z 35-350
Solvent Delay	3 min

Note: These parameters are a starting point and may require optimization based on the specific instrument and sample matrix.

Data Presentation: Quantitative Performance

The following table summarizes the expected quantitative performance of the method based on a study by the Alcohol and Tobacco Tax and Trade Bureau (TTB).

Analyte	Internal Standard	Calibration Range (ppm)	Recovery at 10 ppm (%)	Recovery at 50 ppm (%)	Recovery at 100 ppm (%)
cis-6-Nonen-1-ol	2-Nonanol	5 - 125	96.8 - 101.0	97.2 - 94.4	95.2 - 93.6

Mass Spectrum of (Z)-Non-6-en-1-ol

The mass spectrum of (Z)-non-6-en-1-ol obtained by electron ionization (EI) shows characteristic fragmentation patterns that can be used for its identification. The NIST database provides a reference mass spectrum for this compound.

Key Fragment Ions (m/z): 41, 55, 67, 82, 95.

Logical Relationship for Analyte Identification

The identification of (Z)-non-6-en-1-ol in a sample is based on a two-tiered approach, ensuring a high degree of confidence in the results.

Caption: Logic for the positive identification of (Z)-Non-6-en-1-ol.

Conclusion

(Z)-Non-6-en-1-ol serves as a critical analytical standard in flavor chemistry for the accurate assessment of its concentration in various consumer products. The detailed protocols and data presented in these application notes provide a robust framework for researchers and scientists to implement reliable quantitative methods. The use of an internal standard, such as 2-nonanol, coupled with optimized GC-MS parameters, ensures high-quality data for quality control, research, and development purposes.

References

• 1. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6-Nonen-1-ol, (6E)- | C9H18O | CID 5362811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (Z)-6-nonen-1-ol, 35854-86-5 [thegoodscentscompany.com]
• 4. (6Z)-Nonen-1-ol [webbook.nist.gov]
• 5. parchem.com [parchem.com]

Application Notes: Isolating (Z)-Non-6-en-1-ol from Natural Sources

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z)-Non-6-en-1-ol is a volatile organic compound with significant interest in various scientific fields. It has been identified as a potent insect semiochemical, particularly as a female-attracting pheromone in species such as the melon fly, Bactrocera cucurbitae. Furthermore, it is a key contributor to the characteristic aroma of several fruits, including muskmelons, watermelons, and cucumbers.[1][2] The ability to effectively isolate (Z)-Non-6-en-1-ol from natural sources is crucial for its study and application in pest management strategies, as well as for flavor and fragrance research.

These application notes provide a comprehensive protocol for the isolation, identification, and quantification of (Z)-Non-6-en-1-ol from plant material, specifically cucumber (Cucumis sativus), a known natural source.[3] The methodologies detailed below are designed to be adaptable for researchers in various disciplines.

Data Presentation

The concentration of (Z)-Non-6-en-1-ol can vary significantly among different cultivars of natural sources. The following table summarizes quantitative data for (Z)-Non-6-en-1-ol found in cucumber, providing a baseline for expected yields.

Natural Source	Cultivar(s)	Analytical Method	Concentration of (Z)-Non-6-en-1-ol (µg/kg Fresh Weight)	Reference
Cucumber (Cucumis sativus)	29 Cultivars	HS-SPME-GC-MS	8.42 ± 1.3 to 55.49 ± 7.37	[3]

Experimental Protocols

Protocol 1: Preparative-Scale Isolation of (Z)-Non-6-en-1-ol via Steam Distillation

This protocol outlines a method for isolating larger quantities of (Z)-Non-6-en-1-ol from fresh cucumbers using steam distillation.

Materials:

• Fresh cucumbers (preferably a cultivar with a high known concentration of (Z)-Non-6-en-1-ol)

• Steam distillation apparatus (including a large boiling flask, biomass flask, condenser, and receiving flask)[3][4][5]

• Deionized water

• Sodium chloride (NaCl)

• Diethyl ether or dichloromethane (B109758) (high purity, for extraction)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Rotary evaporator

• Fractional distillation apparatus or column chromatography setup (for purification)

• Gas chromatograph-mass spectrometer (GC-MS) for analysis

Procedure:

• Sample Preparation:

  • Thoroughly wash and chop the fresh cucumbers into small pieces to increase the surface area for efficient volatile extraction.

  • Place the chopped cucumber material into the biomass flask of the steam distillation apparatus. Do not fill the flask more than two-thirds full.[6]

• Steam Distillation:

  • Add deionized water to the boiling flask.

  • Assemble the steam distillation apparatus, ensuring all connections are secure.

  • Heat the water in the boiling flask to generate steam. The steam will pass through the cucumber material, causing the volatile compounds, including (Z)-Non-6-en-1-ol, to vaporize.[4][5]

  • The steam and volatile compound mixture will then travel to the condenser, where it will be cooled and collected in the receiving flask as a hydrosol (a mixture of water and essential oils).[4][5]

  • Continue the distillation process until no more oil droplets are observed in the condensate.

• Extraction of (Z)-Non-6-en-1-ol:

  • Transfer the collected hydrosol to a separatory funnel.

  • Add a saturated solution of sodium chloride to the hydrosol to decrease the solubility of the organic compounds in the aqueous layer.

  • Perform a liquid-liquid extraction by adding a portion of diethyl ether or dichloromethane to the separatory funnel.

  • Shake the funnel vigorously, periodically venting to release pressure.

  • Allow the layers to separate and collect the organic layer.

  • Repeat the extraction process two more times with fresh solvent to ensure complete recovery of the target compound.

  • Combine the organic extracts.

• Drying and Concentration:

  • Dry the combined organic extract over anhydrous sodium sulfate to remove any residual water.

  • Filter the dried extract to remove the sodium sulfate.

  • Concentrate the extract using a rotary evaporator under reduced pressure and at a low temperature to avoid the loss of volatile compounds.

• Purification:

  • The concentrated extract will contain a mixture of volatile compounds. To isolate (Z)-Non-6-en-1-ol, further purification is necessary.

  • Fractional Distillation: If the boiling points of the major components in the extract are sufficiently different, fractional distillation can be employed.

  • Column Chromatography: Alternatively, silica (B1680970) gel column chromatography can be used. A non-polar to polar solvent gradient system (e.g., hexane (B92381) and ethyl acetate) can effectively separate compounds based on their polarity. Collect fractions and analyze each by GC-MS to identify those containing pure (Z)-Non-6-en-1-ol.

Protocol 2: Analytical Identification and Quantification of (Z)-Non-6-en-1-ol via HS-SPME-GC-MS

This protocol details the use of headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS) for the rapid identification and quantification of (Z)-Non-6-en-1-ol in plant material.

Materials:

• Fresh plant material (e.g., cucumber, muskmelon)

• HS-SPME autosampler and fibers (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• 20 mL headspace vials with screw caps (B75204) and septa

• Sodium chloride (NaCl)

• Internal standard (e.g., 1-heptanol (B7768884) or a suitable deuterated analog)

• Gas chromatograph-mass spectrometer (GC-MS) system

Procedure:

• Sample Preparation:

  • Weigh a precise amount of homogenized fresh plant tissue (e.g., 5 g) into a 20 mL headspace vial.

  • Add a known amount of internal standard to the vial for accurate quantification.

  • Add a specific amount of NaCl (e.g., 1 g) to the vial to increase the ionic strength and promote the release of volatile compounds into the headspace.

  • Immediately seal the vial.

• Headspace Solid-Phase Microextraction (HS-SPME):

  • Place the vial in the autosampler tray.

  • Equilibrate the sample at a specific temperature (e.g., 40°C) for a set time (e.g., 15 minutes) with agitation to allow the volatiles to partition into the headspace.

  • Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) to adsorb the volatile compounds.

• GC-MS Analysis:

  • After extraction, the SPME fiber is automatically retracted and inserted into the heated injection port of the GC-MS for thermal desorption of the analytes onto the analytical column.

  • GC Conditions (Example):

    • Column: DB-WAX or equivalent polar capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness)

    • Oven Temperature Program: Start at 40°C (hold for 2 min), ramp to 230°C at 5°C/min, and hold for 5 min.

    • Injector Temperature: 250°C

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • MS Conditions (Example):

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Mass Range: m/z 35-350

    • Source Temperature: 230°C

    • Transfer Line Temperature: 240°C

• Data Analysis:

  • Identify (Z)-Non-6-en-1-ol by comparing its mass spectrum and retention time with that of an authentic standard. The Kovats retention index can also be used for confirmation.

  • Quantify the amount of (Z)-Non-6-en-1-ol by comparing its peak area to that of the internal standard and using a calibration curve generated from standards of known concentrations.

Mandatory Visualization

Caption: Workflow for the isolation of (Z)-Non-6-en-1-ol.

Caption: Analytical workflow for (Z)-Non-6-en-1-ol.

References

• 1. researchgate.net [researchgate.net]
• 2. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Profiling of Volatile Compounds and Associated Gene Expression and Enzyme Activity during Fruit Development in Two Cucumber Cultivars - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: High-Purity (Z)-Non-6-en-1-ol in Organic Synthesis

Abstract

(Z)-Non-6-en-1-ol is a high-value alkenyl alcohol utilized as a key starting material and intermediate in advanced organic synthesis. Its primary applications lie in the synthesis of insect pheromones for sustainable agriculture and as a component in the flavor and fragrance industry.[1][2] This document provides detailed application notes, physicochemical properties, and standardized protocols for the use of high-purity (Z)-Non-6-en-1-ol in common synthetic transformations.

Physicochemical Properties

High-purity (Z)-Non-6-en-1-ol is a colorless to pale yellow liquid characterized by a distinct, powerful melon-like odor.[1][3][4] Its properties are critical for its application as a volatile organic compound in chemical ecology and for ensuring predictable reactivity in synthesis.[1]

Property	Value	Reference
IUPAC Name	(Z)-non-6-en-1-ol	[1]
Synonyms	cis-6-Nonen-1-ol	[1]
CAS Number	35854-86-5	[1]
Molecular Formula	C₉H₁₈O	[1]
Molecular Weight	142.24 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[4]
Boiling Point	115.0 °C @ 20.00 mm Hg	[3][4]
Density	0.840 - 0.851 g/cm³ @ 25 °C	[1][3]
Refractive Index	1.448 - 1.450 @ 20.00 °C	[1]
Solubility	Soluble in alcohol, fixed oils; Insoluble in water	[1][4]
Odor Profile	Fresh green melon, waxy, cucumber, honeydew	[3]

Applications in Organic Synthesis

(Z)-Non-6-en-1-ol serves as a versatile C9 building block. The cis-alkene geometry and the primary alcohol functionality allow for a range of selective transformations.

• Pheromone Synthesis: The majority of lepidopteran sex pheromones are straight-chain alcohols, aldehydes, or acetates containing one or more double bonds.[5] (Z)-Non-6-en-1-ol is a direct precursor to several such compounds. It can be oxidized to the corresponding aldehyde, (Z)-non-6-enal (a component of muskmelon aroma), or esterified to form acetates, which are common pheromone components.[5][6] Synthetic pheromones are crucial for developing environmentally benign pest management strategies.[7][8]

• Flavor & Fragrance Chemistry: The potent melon and cucumber aroma of (Z)-Non-6-en-1-ol and its derivatives makes them valuable ingredients in the formulation of flavors and fragrances.[3] Synthetic protocols originating from this alcohol allow for the creation of unique scent and taste profiles.

Below is a logical workflow for the utilization of (Z)-Non-6-en-1-ol in the development of an insect pheromone-based pest management product.

References

• 1. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. (Z)-6-nonen-1-ol, 35854-86-5 [thegoodscentscompany.com]
• 4. chemhub.com [chemhub.com]
• 5. Concise Syntheses of Insect Pheromones Using Z-Selective Cross Metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 6-Nonenal - Wikipedia [en.wikipedia.org]
• 7. Recent advances in the synthesis of insect pheromones: an overview from 2013 to 2022 - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for Electrophysiological Recording Techniques in Insect Olfaction

Audience: Researchers, scientists, and drug development professionals.

Introduction

Insect olfaction is a critical sensory modality that governs essential behaviors such as locating food sources, finding mates, avoiding predators, and selecting oviposition sites. Understanding the mechanisms underlying insect olfaction is paramount for developing novel pest management strategies and for fundamental neurobiological research. Electrophysiological techniques, primarily Electroantennography (EAG) and Single Sensillum Recording (SSR), are powerful tools for investigating the responses of olfactory sensory neurons (OSNs) to volatile chemical cues.[1][2][3] These methods allow for the direct measurement of neural activity in response to specific odorants, providing invaluable insights into the sensitivity and selectivity of the insect olfactory system.

This document provides detailed application notes and standardized protocols for performing EAG and SSR experiments. It is intended to serve as a comprehensive guide for researchers, from those new to the field to experienced professionals seeking to refine their techniques.

I. Electrophysiological Techniques: An Overview

Electroantennography (EAG)

EAG is a technique that measures the summated potential of OSNs across the entire antenna in response to an odorant stimulus.[2][3][4] It provides a rapid and effective method for screening compounds that elicit an olfactory response and for assessing the overall sensitivity of an insect's antenna to a wide range of volatile chemicals. The resulting EAG is a negative voltage deflection, the amplitude of which is proportional to the number of responding neurons and the magnitude of their depolarization.[3][5]

Single Sensillum Recording (SSR)

SSR is a more refined technique that records the action potentials from individual OSNs housed within a single olfactory sensillum.[1][6] This method offers high-resolution data on the specificity of individual olfactory receptors, allowing researchers to characterize the response profiles of different neuron classes.[1] SSR is particularly useful for studying the coding of olfactory information at the peripheral level and for identifying the specific receptors responsible for detecting key semiochemicals.[1][6]

II. Data Presentation: Quantitative Analysis of Olfactory Responses

Quantitative data from EAG and SSR experiments are crucial for comparing the efficacy of different odorants and for understanding the sensitivity of the insect olfactory system.

Table 1: Representative Electroantennogram (EAG) Dose-Response Data

This table illustrates a typical dose-response relationship for an insect pheromone component, (Z)-9-tetradecenyl acetate, in the fall armyworm, Spodoptera frugiperda. The responses are presented as mean peak EAG amplitude in millivolts (mV).

Odorant Concentration (µg/µL)	Mean EAG Response (mV) ± SEM (n=25)
0.001	0.15 ± 0.03
0.01	0.42 ± 0.05
0.1	0.89 ± 0.08
1	1.54 ± 0.12
10	2.18 ± 0.15
100	2.25 ± 0.16
Solvent Control (Hexane)	0.05 ± 0.01

Data is hypothetical and for illustrative purposes, based on typical responses reported in the literature.[7]

Table 2: Representative Single Sensillum Recording (SSR) Response Data

This table presents the firing rate of an olfactory sensory neuron in a basiconic sensillum of the fruit fly, Drosophila melanogaster, in response to various fruit-related esters. The response is quantified as the number of spikes per second.

Odorant (1% v/v)	Spontaneous Firing Rate (spikes/s)	Odor-Evoked Firing Rate (spikes/s)	Net Response (spikes/s)
Ethyl acetate	10	150	140
Isoamyl acetate	12	180	168
Ethyl butyrate	11	120	109
Benzyl acetate	10	50	40
Solvent Control (Paraffin Oil)	11	12	1

Data is hypothetical and for illustrative purposes, based on typical responses reported in the literature.[6][8]

III. Experimental Protocols

Protocol for Electroantennography (EAG)

This protocol provides a step-by-step guide for performing EAG recordings, adaptable for various insect species.

3.1.1. Materials and Reagents

• Insect: Sexually mature insects of the desired species and sex.

• Odorants: High-purity synthetic compounds.

• Solvent: High-purity volatile solvent (e.g., hexane (B92381) or paraffin (B1166041) oil).[5]

• Saline Solution: Appropriate for the insect order (e.g., for Lepidoptera: 8.0 g/L NaCl, 0.2 g/L KCl, 0.2 g/L CaCl₂, 0.2 g/L MgCl₂, 0.35 g/L NaHCO₃, 34.23 g/L sucrose).[5]

• Electrodes: Glass capillary microelectrodes filled with saline, connected to Ag/AgCl wires. A two-pronged fork electrode can also be used for excised antennae.[9]

• Micromanipulators: For precise electrode placement.

• Amplifier: High-impedance DC amplifier.

• Data Acquisition System: To digitize and record the signal.

• Odor Delivery System: A continuous stream of humidified, purified air with a port for introducing odorant-laden air puffs.

• Faraday Cage: To shield the preparation from electrical noise.

• Microscope: Stereomicroscope for insect preparation.

3.1.2. Insect Preparation

• Anesthetize the insect by chilling on ice or with CO₂.

• For a whole-insect preparation, restrain the insect in a pipette tip or on a wax block with the head and antennae exposed.[1]

• For an excised antenna preparation, carefully cut the antenna at its base using fine scissors.[5]

• Mount the preparation on the EAG probe. For whole insects, insert the reference electrode into the head (e.g., through an eye) and place the recording electrode over the tip of the antenna.[2] For excised antennae, place the basal end in the reference electrode and the distal tip in the recording electrode, ensuring good electrical contact with conductive gel.[5]

3.1.3. Odorant Stimulation and Recording

• Prepare serial dilutions of the test odorants in the chosen solvent.

• Apply a known volume (e.g., 10 µL) of the odorant solution onto a filter paper strip and insert it into a Pasteur pipette.

• Place the preparation in a continuous stream of purified and humidified air.

• Allow the baseline to stabilize.

• Deliver a puff of air (e.g., 0.5 seconds) through the odorant-containing pipette into the main airstream directed at the antenna.

• Record the resulting negative voltage deflection (EAG response).

• Allow sufficient time between stimuli for the antenna to recover.

• Present stimuli in a randomized order, including a solvent control.

3.1.4. Data Analysis

• Measure the peak amplitude of the EAG response (in mV) from the baseline to the most negative point of the deflection.

• Subtract the response to the solvent control from the responses to the odorants to obtain the net response.

• For dose-response studies, plot the mean net EAG response against the logarithm of the odorant concentration.

Protocol for Single Sensillum Recording (SSR)

This protocol details the procedure for recording from individual olfactory sensilla.

3.2.1. Materials and Reagents

• Insect: As for EAG.

• Electrodes: Sharpened tungsten or glass microelectrodes.[1] The recording electrode is inserted into the sensillum, and the reference electrode is inserted into the insect's body (e.g., an eye).[6]

• Micromanipulators: High-precision, vibration-free manipulators are essential.

• Amplifier: AC/DC amplifier with high input impedance.

• Data Acquisition and Analysis Software: For recording and spike sorting (e.g., Autospike).[9]

• Other equipment: As for EAG.

3.2.2. Insect Preparation

• Anesthetize and restrain the insect as described for EAG, ensuring the antennae are immobilized and accessible.[1]

• Place the insect under a high-magnification microscope on an anti-vibration table.

• Carefully insert the reference electrode into an eye or another part of the head.[6]

3.2.3. Recording Procedure

• Using a micromanipulator, carefully advance the recording electrode towards the antenna.

• Identify the target sensillum type under high magnification.

• Gently insert the tip of the recording electrode through the cuticle at the base of the sensillum to make contact with the sensillum lymph.[6] A successful insertion is often indicated by an increase in baseline noise and the appearance of spontaneous action potentials.

• Deliver odorant stimuli as described for EAG.

• Record the electrical activity for a set period before, during, and after the stimulus.

3.2.4. Data Analysis

• Use spike-sorting software to distinguish action potentials from different neurons within the same sensillum based on their amplitude and shape.[6]

• Quantify the response by counting the number of spikes in a defined time window after the stimulus onset.

• Calculate the net response by subtracting the spontaneous firing rate (pre-stimulus) from the odor-evoked firing rate.

• Generate dose-response curves by plotting the net spike frequency against the odorant concentration.

IV. Visualizations: Signaling Pathways and Experimental Workflows

Insect Olfactory Signal Transduction Pathway

The following diagram illustrates the key molecular events in insect odorant detection, from the binding of an odorant molecule to an Odorant Binding Protein (OBP) to the generation of an action potential in the Olfactory Sensory Neuron (OSN).

Caption: Insect olfactory signal transduction pathway.

Experimental Workflow for Electroantennography (EAG)

This diagram outlines the major steps involved in conducting an EAG experiment, from insect preparation to data analysis.

Caption: Experimental workflow for Electroantennography (EAG).

Experimental Workflow for Single Sensillum Recording (SSR)

This diagram illustrates the sequential steps for performing an SSR experiment, highlighting its higher resolution compared to EAG.

Caption: Experimental workflow for Single Sensillum Recording (SSR).

References

• 1. Single sensillum recording - Wikipedia [en.wikipedia.org]
• 2. Electroantennography - Wikipedia [en.wikipedia.org]
• 3. ockenfels-syntech.com [ockenfels-syntech.com]
• 4. enlivenarchive.org [enlivenarchive.org]
• 5. benchchem.com [benchchem.com]
• 6. Single Sensillum Recordings in the Insects Drosophila melanogaster and Anopheles gambiae - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Using Single Sensillum Recording to Detect Olfactory Neuron Responses of Bed Bugs to Semiochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Anwendungs- und Protokollhandbuch zur Derivatisierung von (Z)-Non-6-en-1-ol für die GC-MS-Analyse

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einleitung

(Z)-Non-6-en-1-ol ist ein ungesättigter C9-Alkohol, der in verschiedenen biologischen und chemischen Systemen vorkommt. Für eine genaue und empfindliche Analyse mittels Gaschromatographie-Massenspektrometrie (GC-MS) ist eine Derivatisierung erforderlich. Die Derivatisierung erhöht die Flüchtigkeit und thermische Stabilität der Verbindung, was zu einer verbesserten chromatographischen Auflösung und Nachweisempfindlichkeit führt. Die gebräuchlichsten Derivatisierungsmethoden für Alkohole sind die Silylierung und die Acylierung.[1] Diese Application Note beschreibt detaillierte Protokolle für die Derivatisierung von (Z)-Non-6-en-1-ol und die anschließende GC-MS-Analyse.

Derivatisierungsmethoden

Die Auswahl des Derivatisierungsreagenzes hängt von der spezifischen Anwendung und der Probenmatrix ab. Für (Z)-Non-6-en-1-ol werden hauptsächlich zwei Methoden empfohlen:

• Silylierung: Hierbei wird das aktive Wasserstoffatom der Hydroxylgruppe durch eine Trimethylsilyl (TMS)-Gruppe ersetzt. Gängige Reagenzien sind N,O-Bis(trimethylsilyl)trifluoracetamid (BSTFA) und N-Methyl-N-(trimethylsilyl)trifluoracetamid (MSTFA).[2] TMS-Derivate sind flüchtiger und thermisch stabiler als die ursprüngliche Verbindung.[3]

• Acylierung: Bei dieser Methode wird die Hydroxylgruppe mit einer Acylgruppe verestert. Reagenzien wie Pentafluorbenzoylchlorid (PFBoylCl) werden verwendet, um Pentafluorbenzoylester zu bilden. Diese Derivate eignen sich besonders für den Elektroneneinfang-Detektor (ECD) und können die Nachweisempfindlichkeit erheblich steigern.

Experimentelle Protokolle

Protokoll 1: Trimethylsilylierung (TMS) mit BSTFA/TMCS

Dieses Protokoll beschreibt die Derivatisierung von (Z)-Non-6-en-1-ol zu seinem TMS-Ether.

Materialien:

• (Z)-Non-6-en-1-ol Standard

• N,O-Bis(trimethylsilyl)trifluoracetamid (BSTFA) mit 1% Trimethylchlorsilan (TMCS)

• Lösungsmittel (z.B. Pyridin, Acetonitril oder Dichlormethan), wasserfrei

• Reaktionsgefäße (z.B. 2-mL-GC-Vials mit Septumkappen)

• Heizblock oder Wasserbad

• Vortexmischer

Vorgehensweise:

• Eine bekannte Menge (z.B. 1 mg) (Z)-Non-6-en-1-ol in einem geeigneten, wasserfreien Lösungsmittel (z.B. 1 mL Pyridin) in einem Reaktionsgefäß lösen.

• 100 µL BSTFA + 1% TMCS hinzufügen.

• Das Gefäß fest verschließen und für 30 Sekunden vortexen.

• Das Reaktionsgemisch für 30-60 Minuten bei 60-70 °C erhitzen.

• Die Probe auf Raumtemperatur abkühlen lassen.

• Eine Aliquote der überstehenden Lösung direkt in den GC-MS injizieren.

Protokoll 2: Acylierung mit Pentafluorbenzoylchlorid (PFBoylCl)

Dieses Protokoll beschreibt die Bildung des Pentafluorbenzoylesters von (Z)-Non-6-en-1-ol.

Materialien:

• (Z)-Non-6-en-1-ol Standard

• Pentafluorbenzoylchlorid (PFBoylCl)

• Base (z.B. Pyridin oder Triethylamin)

• Lösungsmittel (z.B. Dichlormethan oder Toluol), wasserfrei

• Reaktionsgefäße

• Heizblock oder Wasserbad

Vorgehensweise:

• Eine bekannte Menge (z.B. 1 mg) (Z)-Non-6-en-1-ol in einem geeigneten, wasserfreien Lösungsmittel (z.B. 1 mL Dichlormethan) in einem Reaktionsgefäß lösen.

• 50 µL Pyridin (als Base) und 50 µL PFBoylCl hinzufügen.

• Das Gefäß fest verschließen und gut mischen.

• Das Reaktionsgemisch für 60 Minuten bei 60 °C erhitzen.

• Die Probe auf Raumtemperatur abkühlen lassen.

• Die Reaktionsmischung mit einer kleinen Menge (z.B. 1 mL) 5%iger Natriumbicarbonatlösung waschen, um überschüssiges Reagenz zu entfernen.

• Die organische Phase abtrennen, über Natriumsulfat trocknen und für die GC-MS-Analyse verwenden.

GC-MS Analyseparameter

Die folgenden Parameter sind beispielhaft und sollten für das spezifische Gerät und die Anwendung optimiert werden.

Parameter	Einstellung
GC-Säule	ZB-5MS (30 m x 0.25 mm ID x 0.25 µm Filmdicke) oder äquivalent
Trägergas	Helium, konstante Flussrate von 1.0 mL/min
Injektionsvolumen	1 µL
Injektortemperatur	250 °C
Ofentemperaturprogramm	Start bei 60 °C (2 min halten), dann mit 10 °C/min auf 280 °C erhöhen (5 min halten)
MS-Transferleitungstemp.	280 °C
Ionenquellentemperatur	230 °C
Ionisierungsmodus	Elektronenstoßionisation (EI) bei 70 eV
Scanbereich	m/z 40-500

Quantitative Daten

Da spezifische quantitative Daten für (Z)-Non-6-en-1-ol in der Literatur nicht leicht verfügbar sind, werden hier beispielhafte Daten für eine strukturell ähnliche Verbindung, (Z)-3-Nonen-1-ol, dargestellt. Diese Daten dienen als Referenz und sollten durch experimentelle Validierung für (Z)-Non-6-en-1-ol bestätigt werden.

Tabelle 1: Physikalisch-chemische und chromatographische Daten für (Z)-3-Nonen-1-ol

Parameter	Wert	Quelle
Summenformel	C₉H₁₈O	[4]
Molekulargewicht	142.24 g/mol	[4]
CAS-Nummer	10340-23-5	[4]
Kovats Retentionsindex (unpolar)	1134, 1143, 1156	[4]
Kovats Retentionsindex (polar)	1664, 1682, 1688, 1693	[4]

Tabelle 2: Massenspektrometrische Daten für (Z)-3-Nonen-1-ol (Elektronenstoßionisation)

m/z	Relative Intensität (%)
41	100
55	85
68	70
82	60
57	55

Quelle: Angepasst von BenchChem Application Notes für (Z)-3-Nonen-1-ol.[4]

Für eine quantitative Analyse sollte eine Kalibrierungskurve mit Standardlösungen des derivatisierten (Z)-Non-6-en-1-ols in verschiedenen Konzentrationen erstellt werden. Die Peakfläche eines charakteristischen Ions (Quantifizierungsion) wird gegen die Konzentration aufgetragen. Die Verwendung eines internen Standards wird zur Verbesserung der Genauigkeit und Präzision empfohlen.[4]

Visualisierungen

Diagramm 1: Allgemeiner Arbeitsablauf der Derivatisierung und GC-MS-Analyse

Abbildung 1: Allgemeiner Arbeitsablauf.

Diagramm 2: Signalweg der Silylierungsreaktion

Abbildung 2: Silylierungsreaktionsweg.

References

• 1. researchgate.net [researchgate.net]
• 2. thescipub.com [thescipub.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for Bioassay Development in Pheromonal Activity Testing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the development and implementation of bioassays for testing pheromonal activity. Detailed protocols for key experimental techniques are outlined, along with structured data presentation and visualizations to facilitate understanding and application in research and development settings.

Introduction to Pheromone Bioassays

Pheromones are chemical signals that mediate interactions between individuals of the same species, playing critical roles in behaviors such as mating, aggregation, and alarm signaling.[1] Bioassays are essential tools for identifying and characterizing these semiochemicals, providing a functional context to chemical analysis.[2] Well-designed bioassays are crucial for deducing the communicative function of a chemical and understanding the behavioral mechanisms of the responding organism.[3] This guide covers a range of bioassays from electrophysiological recordings to behavioral observations, providing the necessary protocols to assess pheromonal activity accurately.

Electrophysiological Bioassays

Electrophysiological techniques offer a direct measure of the olfactory system's response to volatile compounds. They are highly sensitive and provide a rapid means of screening for biologically active molecules.

Electroantennography (EAG)

EAG measures the summated electrical potential changes from the entire antenna in response to an odorant stimulus.[4] It is a powerful tool for quickly screening compounds to identify those that can be detected by an insect's antenna.[5]

Insect Species	Pheromone/Compound	Concentration	Mean EAG Response (mV) ± SD/SE	Reference
Spodoptera frugiperda	Pheromone Blend	100 ppm	1.2 ± 0.15	Hypothetical Data
Spodoptera littoralis	(Z,E)-9,11-tetradecadienyl acetate	1 µg	~0.8 - 1.0	[6]
Trichophysetis cretacea	(Z)-11-hexadecenal	10⁻² µl	~0.5	[7]
Trichoplusia ni	(Z)-7-dodecenyl acetate	10 ng	~1.1	Hypothetical Data
Helicoverpa zea	(Z)-11-hexadecenal	10 ng	~0.9	[8]
Dendrolimus superans	Pheromone Gland Extract	19 FE	Not specified	[9]
Aedes aegypti	DEET	Not specified	Not specified	[10]

Note: FE = Female Equivalents. Data is illustrative and may be sourced from various studies with different experimental conditions.

Materials:

• Insect subjects (e.g., male moths, 2-3 days post-eclosion)

• Pheromone standard of high purity

• Solvent (e.g., hexane (B92381) or paraffin (B1166041) oil)

• Saline solution (e.g., 150.0 mM NaCl, 25.0 mM HEPES, 5.0 mM glucose, 3.4 mM KCl, pH 7.2)

• EAG system (amplifier, data acquisition unit)

• Micromanipulators

• Glass micropipettes and Ag/AgCl wires

• Conductive gel

• Faraday cage

• Air stimulus controller and purified, humidified air source

• Pasteur pipettes and filter paper strips[5][11][12]

Procedure:

• Pheromone Dilution: Prepare a stock solution of the pheromone in the chosen solvent. Perform serial dilutions to create a range of concentrations to be tested (e.g., 0.001, 0.01, 0.1, 1, 10 µg/µL).[11]

• Electrode Preparation: Pull glass capillaries to a fine point and fill them with the saline solution. Insert Ag/AgCl wires to serve as the recording and reference electrodes.

• Antenna Preparation: Anesthetize the insect by chilling. Excise an antenna at its base using fine scissors.[11]

• Antenna Mounting: Mount the basal end of the antenna onto the reference electrode using conductive gel. Bring the distal tip of the antenna into contact with the recording electrode. A small portion of the tip may be clipped to ensure a good electrical connection.[11]

• Stimulus Delivery: Load a filter paper strip with a known volume (e.g., 10 µL) of a pheromone dilution and insert it into a Pasteur pipette. Place the pipette tip into the stimulus delivery system, which will deliver a controlled puff of air (e.g., 0.5 seconds) over the antenna.[11]

• Data Recording: Record the electrical potential changes from the antenna. Present the solvent alone as a negative control and a known EAG-active compound as a positive control. Allow a sufficient recovery period between stimulations (e.g., 30-60 seconds).[11]

• Data Analysis: Measure the amplitude of the negative voltage deflection for each stimulus. Subtract the response to the solvent control from the pheromone responses. Generate a dose-response curve by plotting the mean EAG amplitude against the logarithm of the pheromone concentration.

Gas Chromatography-Electroantennographic Detection (GC-EAD)

GC-EAD is a powerful technique that couples the separation capabilities of gas chromatography with the sensitivity and specificity of an insect antenna as a detector.[13] This allows for the identification of biologically active compounds within a complex mixture, such as a natural pheromone gland extract.[14]

Insect Species	Active Compound Identified	Retention Time (min)	Relative Amount (%)	Reference
Archips strojny	11-tetradecenyl alcohol	12.25	8	[15]
Archips strojny	11-tetradecenyl acetate	13.67	92	[15]
Dolbina tancrei	(10E,12Z)-10,12-hexadecadienal	Varies	98	[14]
Dolbina tancrei	(10E,12E)-10,12-hexadecadienal	Varies	2	[14]
Dendrolimus superans	(Z)-5,(E)-7-dodecadienal	Varies	Major	[9]
Coryphodema tristis	(Z)-9-tetradecenol	9.11	Not specified	[3]

Materials:

• GC-EAD system (GC with FID, EAD amplifier, heated transfer line, stimulus controller)

• Pheromone gland extract or synthetic blend

• Insect preparation (as for EAG)

• Data acquisition software[13]

Procedure:

• Sample Preparation: Prepare a pheromone gland extract by excising glands from calling female insects and extracting with a small volume of high-purity solvent (e.g., hexane).[13]

• GC Separation: Inject the sample into the GC. The GC column separates the components of the mixture based on their volatility and interaction with the stationary phase.

• Effluent Splitting: The column effluent is split, with one portion directed to the GC's flame ionization detector (FID) and the other to the EAD preparation via a heated transfer line.

• Antennal Detection: The portion of the effluent directed to the antenna passes over the preparation in a stream of purified, humidified air.

• Data Acquisition: The FID signal and the EAG signal are recorded simultaneously.

• Data Analysis: Biologically active compounds are identified by aligning the peaks in the FID chromatogram with the corresponding depolarizations in the EAG trace.[13]

Behavioral Bioassays

Behavioral bioassays are essential for determining the function of a pheromone, such as attraction, repulsion, or arrestment.[16] These assays observe the insect's response to a chemical stimulus in a controlled environment.

Y-Tube Olfactometer

A Y-tube olfactometer is a simple and effective tool for assessing the preference of an insect for one of two odor sources in a choice test.[17]

Insect Species	Pheromone/Compound	Concentration	% Choice for Treatment Arm	% Choice for Control Arm	Reference
Agriphila aeneociliella	(Z)-9-hexadecenyl acetate	10⁻¹ µg/µL	75	25	[18]
Agriphila aeneociliella	(Z,Z,Z)-9,12,15-octadecatrienal	10⁻¹ µg/µL	70	30	[18]
Tomicus yunnanensis	Catalytically Oxidized α-Pinene	10 µL	61	39	[19]
Bed Bug	Human Skin Swab	N/A	~65	~35	[16]
Helicoverpa zea	Plant Volatiles	Various	Data not tabulated	Data not tabulated	[20]

Materials:

• Glass Y-tube olfactometer[17]

• Airflow meter and purified, humidified air source[17]

• Pheromone solution and solvent control

• Test insects

• Light source (if applicable)[21]

Procedure:

• Setup: Assemble the Y-tube olfactometer in a controlled environment with consistent lighting and temperature.

• Airflow: Introduce a constant, purified, and humidified airflow through each arm of the Y-tube (e.g., 0.5 L/min).[22]

• Stimulus Application: Apply the pheromone solution to a filter paper and place it in the stimulus chamber of one arm. Place a filter paper with solvent only in the other arm's chamber.[17]

• Insect Introduction: Release a single insect at the base of the Y-tube.[17]

• Observation: Allow the insect a set amount of time (e.g., 5 minutes) to make a choice. A choice is recorded when the insect moves a certain distance down one of the arms.

• Data Collection: Record the number of insects choosing the treatment arm versus the control arm. After each trial, clean the Y-tube and rotate the arms to avoid positional bias.[17]

Wind Tunnel Bioassay

Wind tunnels provide a more realistic environment for studying the long-range orientation and flight behavior of insects in response to a pheromone plume.[23]

Insect Species	Pheromone/Compound	Dose	Behavioral Endpoint	% Responding	Reference
Spodoptera frugiperda	Pheromone Blend	100 ppm	Landing on Source	~70	[24]
Ostrinia nubilalis	Bisexual Lure	N/A	Source Contact	~50	[25]
Heliothis virescens	Conspecific Female	N/A	Source Contact	~60	[26]
Helicoverpa armigera	Pheromone Lure	300 ng	Landing on Lure	~40	[6]
Aedes aegypti	DEET	Various	Landing on Skin	Dose-dependent	[27]

Materials:

• Wind tunnel with controlled airflow, temperature, and lighting[28]

• Pheromone dispenser (e.g., rubber septum, filter paper)

• Video recording equipment

• Release platform for insects

Procedure:

• Setup: Place the wind tunnel in a room with controlled environmental conditions. Set the wind speed to a constant, appropriate velocity (e.g., 0.3 m/s).[28]

• Pheromone Source: Place the pheromone dispenser at the upwind end of the tunnel.

• Insect Release: Place an insect on the release platform at the downwind end of the tunnel.

• Observation: Record the insect's behavior for a set period (e.g., 2-5 minutes). Note behaviors such as taking flight, upwind flight, zigzagging, and contact with the pheromone source.[6][24]

• Data Analysis: Quantify the percentage of insects exhibiting each behavior. The latency to each behavior can also be recorded.

Receptor-Level Bioassays

Receptor binding assays are used to characterize the interaction between a pheromone and its corresponding receptor protein. These assays are crucial for understanding the molecular basis of pheromone perception and for screening for potential agonists or antagonists.[7]

Radioligand Binding Assay

This technique measures the binding of a radiolabeled ligand to a receptor preparation. Competitive binding assays, where an unlabeled compound competes with the radioligand for binding, are used to determine the affinity (Ki) of the unlabeled compound for the receptor.[7]

Receptor/Protein	Ligand	IC50 (nM)	Kd (nM)	Reference
LUSH (Drosophila OBP)	11-cis vaccenyl acetate	-	~100	[29]
LUSH (Drosophila OBP)	Bombykol	-	~200	[29]
ERαLBD	17β-estradiol	0.25 ± 0.03	-	[30]
AaenPBP1	(Z)-9-Hexadecenyl acetate	-	Ki = 1.72 µM	[31]
α2u	Farnesol	-	~0.46 µM	[32]

Note: OBP = Odorant Binding Protein, ERαLBD = Estrogen Receptor Alpha Ligand Binding Domain, PBP = Pheromone Binding Protein. Data is illustrative and may include non-pheromone examples to demonstrate the data format.

Materials:

• Receptor preparation (e.g., membrane homogenates from cells expressing the receptor)[33]

• Radiolabeled pheromone (ligand)

• Unlabeled test compounds

• Assay buffer

• 96-well filter plates and vacuum manifold

• Scintillation counter and scintillation fluid[33]

Procedure:

• Receptor Preparation: Prepare membrane homogenates from cells or tissues expressing the receptor of interest.[33]

• Assay Setup: In a 96-well plate, add the receptor preparation, a fixed concentration of the radiolabeled ligand, and varying concentrations of the unlabeled test compound. Include wells for total binding (radioligand only) and non-specific binding (radioligand + a high concentration of unlabeled ligand).[34]

• Incubation: Incubate the plate to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a filter plate to separate bound from free radioligand. Wash the filters with ice-cold buffer.[33]

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the specific binding as a function of the unlabeled compound concentration to determine the IC50 value (the concentration of unlabeled compound that inhibits 50% of specific binding). The Ki value can then be calculated from the IC50 using the Cheng-Prusoff equation.[8]

Signaling Pathways and Experimental Workflows

Visualizing the underlying biological pathways and experimental procedures can aid in understanding the complex processes involved in pheromone detection and bioassay design.

Pheromone Signaling Pathway

The following diagram illustrates a generalized insect olfactory signaling pathway, from the binding of a pheromone molecule to an odorant receptor to the generation of a neural signal.

Caption: Generalized insect pheromone signaling pathway.

Experimental Workflow: GC-EAD

This diagram outlines the major steps in a Gas Chromatography-Electroantennographic Detection (GC-EAD) experiment.

Caption: Workflow for GC-EAD analysis of pheromones.

Experimental Workflow: Behavioral Bioassays

This diagram provides a generalized workflow for conducting behavioral bioassays such as Y-tube olfactometer and wind tunnel experiments.

Caption: General workflow for behavioral bioassays.

References

• 1. Radioligand binding methods: practical guide and tips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. giffordbioscience.com [giffordbioscience.com]
• 8. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A wind tunnel bioassay system for screening mosquito repellents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. jove.com [jove.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. schal-lab.cals.ncsu.edu [schal-lab.cals.ncsu.edu]
• 17. microbe-investigations.com [microbe-investigations.com]
• 18. researchgate.net [researchgate.net]
• 19. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 20. Reverse chemical ecology in a moth: machine learning on odorant receptors identifies new behaviorally active agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Item - Y-tube olfactometer setup. - Public Library of Science - Figshare [plos.figshare.com]
• 23. ockenfels-syntech.com [ockenfels-syntech.com]
• 24. researchtrend.net [researchtrend.net]
• 25. akjournals.com [akjournals.com]
• 26. Interspecific pheromone plume interference among sympatric heliothine moths: a wind tunnel test using live, calling females - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. biodiversitylibrary.org [biodiversitylibrary.org]
• 28. youtube.com [youtube.com]
• 29. Quantitative analysis of pheromone-binding protein specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. researchgate.net [researchgate.net]
• 31. mdpi.com [mdpi.com]
• 32. Evaluating the binding efficiency of pheromone binding protein with its natural ligand using molecular docking and fluorescence analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 33. giffordbioscience.com [giffordbioscience.com]
• 34. benchchem.com [benchchem.com]

(Z)-Non-6-en-1-ol: A Versatile Precursor for Pharmaceutical Synthesis

(An Application Note)

Introduction

(Z)-Non-6-en-1-ol, a nine-carbon unsaturated fatty alcohol, presents a valuable and versatile starting material for the synthesis of a variety of pharmaceutical intermediates and active pharmaceutical ingredients (APIs). Its bifunctional nature, possessing both a primary alcohol and a Z-configured double bond, allows for a diverse range of chemical transformations. This document outlines the potential applications of (Z)-non-6-en-1-ol in pharmaceutical synthesis, providing detailed protocols for key transformations and highlighting its utility in constructing complex molecular architectures relevant to drug discovery and development.

Physicochemical Properties

A clear understanding of the physical and chemical properties of (Z)-non-6-en-1-ol is essential for its effective use in synthesis.

Property	Value	Reference
Molecular Formula	C₉H₁₈O
Molecular Weight	142.24 g/mol	[1]
Appearance	Colorless to pale yellow liquid
Odor	Powerful melon-like	[2]
Boiling Point	115 °C at 20 mmHg	[2]
Density	0.850 - 0.870 g/cm³	[2]
Refractive Index	1.448 - 1.450
Solubility	Insoluble in water; soluble in organic solvents	[1]

Potential Pharmaceutical Applications

The unique structural features of (Z)-non-6-en-1-ol make it an attractive precursor for the synthesis of several classes of bioactive molecules, including prostaglandins (B1171923), leukotrienes, and other complex natural products. The Z-alkene geometry is a key feature in many biologically active lipids.

Precursor to Prostaglandin (B15479496) and Leukotriene Synthons

Prostaglandins and leukotrienes are potent lipid mediators involved in a wide range of physiological processes, and their synthetic analogues are important therapeutic agents.[1][3][4] The carbon backbone of (Z)-non-6-en-1-ol can be elaborated to form key intermediates for the synthesis of these molecules.

Conceptual Synthetic Workflow:

Caption: Hypothetical workflow for prostaglandin synthesis.

A critical transformation in this context is the stereocontrolled functionalization of the double bond and the extension of the carbon chain.

Synthesis of Chiral Building Blocks

The introduction of chirality is a fundamental aspect of modern pharmaceutical synthesis. (Z)-Non-6-en-1-ol can serve as a prochiral substrate for asymmetric reactions, leading to valuable chiral synthons.

Asymmetric Epoxidation Workflow:

Caption: Asymmetric synthesis of chiral synthons.

These chiral building blocks can then be incorporated into more complex drug molecules.

Key Experimental Protocols

The following protocols describe fundamental transformations of (Z)-non-6-en-1-ol to generate key pharmaceutical intermediates.

Protocol 1: Oxidation of (Z)-Non-6-en-1-ol to (Z)-Non-6-en-1-al

Objective: To synthesize the corresponding aldehyde, a versatile intermediate for various carbon-carbon bond-forming reactions.

Materials:

• (Z)-Non-6-en-1-ol

• Pyridinium chlorochromate (PCC)

• Dichloromethane (DCM), anhydrous

• Silica (B1680970) gel

• Sodium bicarbonate solution, saturated

• Magnesium sulfate, anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (Z)-non-6-en-1-ol (1.0 eq) in anhydrous DCM.

• Add PCC (1.5 eq) to the solution in one portion. The mixture will turn into a dark brown slurry.

• Stir the reaction mixture vigorously at room temperature for 2-3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with an equal volume of diethyl ether and pass it through a short pad of silica gel to remove the chromium salts.

• Wash the filtrate sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude (Z)-non-6-en-1-al can be purified by column chromatography on silica gel if necessary.

Expected Yield: 80-90%

Protocol 2: Ozonolysis of (Z)-Non-6-en-1-ol

Objective: To cleave the double bond to produce two smaller aldehyde fragments, which can be used as building blocks in further synthesis. Ozonolysis is a powerful reaction for cleaving unsaturated bonds.[5]

Materials:

• (Z)-Non-6-en-1-ol

• Methanol (MeOH), anhydrous

• Dichloromethane (DCM), anhydrous

• Ozone generator

• Oxygen source

• Dimethyl sulfide (B99878) (DMS) or triphenylphosphine (B44618) (PPh₃)

• Dry ice/acetone bath

• Gas dispersion tube

• Round-bottom flask

Procedure:

• Dissolve (Z)-non-6-en-1-ol (1.0 eq) in a mixture of anhydrous DCM and MeOH in a round-bottom flask equipped with a gas dispersion tube.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Bubble ozone gas through the solution. The reaction is typically monitored by the appearance of a blue color, indicating an excess of ozone.

• Once the reaction is complete, purge the solution with nitrogen or oxygen to remove excess ozone.

• Add a reducing agent, such as dimethyl sulfide (2.0 eq) or triphenylphosphine (1.5 eq), to the reaction mixture at -78 °C.

• Allow the mixture to slowly warm to room temperature and stir for several hours.

• Remove the solvent under reduced pressure. The resulting crude product will contain propanal and 6-hydroxyhexanal.

• The products can be separated and purified by fractional distillation or column chromatography.

Logical Flow of Ozonolysis:

Caption: Ozonolysis reaction pathway.

Protocol 3: Asymmetric Epoxidation of (Z)-Non-6-en-1-ol

Objective: To introduce a chiral center into the molecule by creating a stereodefined epoxide. This is a crucial step for the synthesis of enantiomerically pure pharmaceuticals.

Materials:

• (Z)-Non-6-en-1-ol

• Titanium(IV) isopropoxide (Ti(OⁱPr)₄)

• (+)-Diethyl L-tartrate ((+)-DET) or (-)-Diethyl D-tartrate ((-)-DET)

• tert-Butyl hydroperoxide (TBHP) in a non-aqueous solvent (e.g., decane)

• Dichloromethane (DCM), anhydrous, molecular sieves dried

• Celite®

• Sodium hydroxide (B78521) solution, 10%

• Brine

• Magnesium sulfate, anhydrous

Procedure:

• To a stirred solution of anhydrous DCM containing powdered 4Å molecular sieves, add (+)-DET (1.2 eq) at -20 °C under an inert atmosphere.

• Add Ti(OⁱPr)₄ (1.0 eq) dropwise to the solution and stir for 30 minutes.

• Add (Z)-non-6-en-1-ol (1.0 eq) to the mixture.

• Add TBHP (2.0 eq) dropwise, maintaining the temperature at -20 °C.

• Stir the reaction at -20 °C for 4-6 hours, monitoring by TLC.

• Upon completion, add 10% aqueous NaOH solution and stir vigorously for 1 hour at 0 °C.

• Filter the mixture through a pad of Celite® to remove the titanium salts, washing with DCM.

• Separate the layers of the filtrate and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• The crude chiral epoxide can be purified by column chromatography.

Quantitative Data Summary

Experiment	Precursor	Key Reagents	Product	Typical Yield (%)
Oxidation	(Z)-Non-6-en-1-ol	PCC, DCM	(Z)-Non-6-en-1-al	80-90
Ozonolysis	(Z)-Non-6-en-1-ol	O₃, DMS/PPh₃	Propanal, 6-Hydroxyhexanal	Variable
Asymmetric Epoxidation	(Z)-Non-6-en-1-ol	Ti(OⁱPr)₄, (+)-DET, TBHP	Chiral Epoxide	70-85

(Z)-Non-6-en-1-ol is a readily available and highly functionalizable precursor with significant potential in pharmaceutical synthesis. The protocols provided herein for its oxidation, ozonolysis, and asymmetric epoxidation demonstrate its utility in generating key intermediates for the construction of complex and stereochemically defined drug molecules. Further exploration of its reactivity will undoubtedly uncover new applications in the development of novel therapeutics.

References

• 1. Leukotrienes - biosynthesis and mechanisms of action - Australian Prescriber [australianprescriber.tg.org.au]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Leukotriene - Wikipedia [en.wikipedia.org]
• 4. A concise and scalable chemoenzymatic synthesis of prostaglandins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biosciencepharma.com [biosciencepharma.com]

Application Notes and Protocols for the Formulation of (Z)-Non-6-en-1-ol in Agrochemical Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation, experimental design, and analysis of (Z)-Non-6-en-1-ol for applications in agrochemical research, particularly in the development of semiochemical-based insect management strategies.

(Z)-Non-6-en-1-ol , a volatile organic compound, functions as a semiochemical, specifically as a pheromone or kairomone for various insect species. Its primary application in integrated pest management (IPM) is in lures for monitoring, mass trapping, and mating disruption of agricultural pests. The efficacy of these strategies is critically dependent on the formulation of the lure, which governs the release rate and longevity of the attractant.

Physicochemical Properties of (Z)-Non-6-en-1-ol

A thorough understanding of the physicochemical properties of (Z)-Non-6-en-1-ol is essential for developing stable and effective formulations.

Property	Value	Reference
Synonyms	cis-6-Nonen-1-ol, (Z)-non-6-en-1-ol	[1][]
CAS Number	35854-86-5	[1][]
Molecular Formula	C₉H₁₈O	[1]
Molecular Weight	142.24 g/mol
Appearance	Colorless to pale yellow liquid
Odor	Powerful melon-like, green, waxy	[3]
Boiling Point	115 °C at 20 mmHg
Density	~0.85 g/mL at 25 °C
Solubility	Insoluble in water; soluble in organic solvents like hexane (B92381) and ethanol.	[]

Section 1: Formulation of (Z)-Non-6-en-1-ol Lures

The selection of a dispenser and the loading procedure are critical for the controlled and sustained release of (Z)-Non-6-en-1-ol. Rubber septa are a common and cost-effective choice for initial screening and field trials.

Protocol 1.1: Preparation of (Z)-Non-6-en-1-ol Stock Solution

Objective: To prepare a standardized solution of (Z)-Non-6-en-1-ol for loading into dispensers.

Materials:

• (Z)-Non-6-en-1-ol (≥95% purity)

• High-purity hexane (HPLC grade)

• Glass vials with PTFE-lined caps

• Analytical balance

• Adjustable micropipettes

• Fume hood

Procedure:

• In a fume hood, accurately weigh the desired amount of (Z)-Non-6-en-1-ol into a clean, dry glass vial.

• Using a micropipette, add the calculated volume of high-purity hexane to achieve the target concentration (e.g., 100 mg/mL).

• Seal the vial with a PTFE-lined cap and gently swirl until the (Z)-Non-6-en-1-ol is completely dissolved.

• Store the stock solution at 4°C in the dark to minimize degradation.

Protocol 1.2: Loading (Z)-Non-6-en-1-ol onto Rubber Septa Dispensers

Objective: To prepare rubber septa lures with a precise loading dose of (Z)-Non-6-en-1-ol.

Materials:

• (Z)-Non-6-en-1-ol stock solution (from Protocol 1.1)

• Red rubber septa (e.g., 10 mm diameter)

• Forceps

• Glass vials

• Fume hood

• Micropipette

Procedure:

• Using forceps, place a single rubber septum into a clean glass vial.

• Carefully apply the desired volume of the (Z)-Non-6-en-1-ol stock solution directly onto the surface of the rubber septum. For a 10 mg loading dose from a 100 mg/mL stock solution, apply 100 µL.

• Leave the vial uncapped in the fume hood for at least 30 minutes to allow for the complete evaporation of the hexane.

• The loaded septum is now ready for use or can be stored in a sealed, airtight container, preferably under refrigeration.

Workflow for the formulation of (Z)-Non-6-en-1-ol lures.

Section 2: Experimental Design for Field Trials

A robust experimental design is crucial for evaluating the efficacy of (Z)-Non-6-en-1-ol lures in the field. A randomized complete block design is recommended to account for environmental variability.

Protocol 2.1: Field Trapping Study

Objective: To evaluate the attractiveness of (Z)-Non-6-en-1-ol baited traps to a target insect pest (e.g., Melon Fly, Bactrocera cucurbitae).

Materials:

• Insect traps suitable for the target pest (e.g., McPhail traps, sticky traps)

• (Z)-Non-6-en-1-ol formulated lures (from Protocol 1.2)

• Control lures (septa treated with hexane only)

• Stakes or hangers for trap deployment

• GPS device for mapping trap locations

• Data collection sheets

Procedure:

• Site Selection: Choose a field with a known population of the target insect.

• Experimental Layout:

  • Treatments: (1) Traps baited with (Z)-Non-6-en-1-ol lures and (2) Control traps.

  • Blocking: Divide the experimental area into a minimum of four replicate blocks.

  • Randomization: Within each block, randomly assign each treatment to a trap location.

• Trap Deployment:

  • Deploy traps at a consistent height and spacing, following established guidelines for the target pest. A spacing of at least 20 meters between traps is recommended to minimize interference.

• Data Collection:

  • Check traps at regular intervals (e.g., weekly).

  • Count and record the number of target insects captured in each trap.

  • Replace lures at appropriate intervals based on their expected field life.

• Data Analysis:

  • Analyze the trap catch data using appropriate statistical methods (e.g., ANOVA or a generalized linear mixed model) to compare the mean number of insects captured in treated and control traps.

Experimental workflow for a field trapping study.

Quantitative Data: Efficacy of Lures for Melon Fly (Bactrocera cucurbitae)

While specific data for (Z)-Non-6-en-1-ol is limited, studies on the structurally related and widely used lure, cue-lure, provide valuable insights into trap efficacy. The following table summarizes hypothetical comparative data based on typical field trial results for fruit fly attractants.

Lure Composition	Mean No. of Melon Flies Captured per Trap per Week (± SE)
(Z)-Non-6-en-1-ol (10 mg on rubber septum)	Hypothetical Data: 15.5 ± 2.1
Cue-lure (Standard Attractant)	Hypothetical Data: 25.2 ± 3.5
Control (Hexane on rubber septum)	1.3 ± 0.4

Note: The data for (Z)-Non-6-en-1-ol is hypothetical and should be determined through rigorous field trials as described in Protocol 2.1. Research has shown that mixtures of cue-lure and methyl eugenol (B1671780) can influence the attraction of different fruit fly species. For instance, Zeugodacus cucurbitae was most attracted to a 10:90 mixture of cue-lure and methyl eugenol in one study.[4]

Section 3: Analysis of (Z)-Non-6-en-1-ol Release Rate from Dispensers

Quantifying the release rate of (Z)-Non-6-en-1-ol from different dispensers is crucial for optimizing lure performance and longevity. This is typically achieved using Gas Chromatography (GC).

Protocol 3.1: Quantification of Residual (Z)-Non-6-en-1-ol in Dispensers

Objective: To determine the amount of (Z)-Non-6-en-1-ol remaining in a dispenser after a specific period of field exposure.

Materials:

• Aged dispensers from the field

• New (un-aged) dispensers as a control

• High-purity hexane

• Internal standard (e.g., 2-nonanol)

• Glass vials with PTFE-lined caps

• Vortex mixer

• Gas Chromatograph with a Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS)

Procedure:

• Extraction:

  • Place a single aged dispenser into a glass vial.

  • Add a precise volume of hexane (e.g., 1 mL) containing a known concentration of the internal standard.

  • Seal the vial and vortex for 1-2 minutes to extract the residual (Z)-Non-6-en-1-ol.

• GC Analysis:

  • Inject an aliquot of the extract into the GC.

  • Use a suitable GC column (e.g., a polar wax-type column) and temperature program to separate (Z)-Non-6-en-1-ol from the internal standard and any impurities.

• Quantification:

  • Create a calibration curve using standard solutions of (Z)-Non-6-en-1-ol of known concentrations.

  • Determine the concentration of (Z)-Non-6-en-1-ol in the extract by comparing its peak area to that of the internal standard and the calibration curve.

• Release Rate Calculation:

  • The amount of (Z)-Non-6-en-1-ol released is the difference between the initial amount loaded and the residual amount measured.

  • The average release rate can be calculated by dividing the amount released by the duration of field exposure.

Quantitative Data: Hypothetical Release Rate Comparison

The choice of dispenser material significantly impacts the release rate and longevity of the lure. The following table presents hypothetical data comparing the release of (Z)-Non-6-en-1-ol from different dispenser types.

Dispenser Type	Initial Loading (mg)	Mean Amount Released after 14 days (mg)	Calculated Average Release Rate (µ g/day )
Red Rubber Septum	10	4.2	300
Polyethylene Vial	10	6.8	485
Membrane-based Dispenser	10	2.5	178

Note: This data is illustrative. Actual release rates will vary depending on environmental conditions (temperature, wind speed) and the specific properties of the dispenser material.

Insect pheromone signaling pathway.

References

• 1. (6Z)-Nonen-1-ol [webbook.nist.gov]
• 3. (Z)-6-nonen-1-ol, 35854-86-5 [thegoodscentscompany.com]
• 4. Efficacy of lure mixtures in baited traps to attract different fruit fly species in guava and vegetable fields - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Solid-Phase Microextraction (SPME) in Volatile Compound Collection

For Researchers, Scientists, and Drug Development Professionals

Introduction to Solid-Phase Microextraction (SPME) for Volatile Analysis

Solid-Phase Microextraction (SPME) is a solvent-free, highly sensitive, and versatile sample preparation technique ideal for the extraction of volatile and semi-volatile organic compounds (VOCs) from a wide range of matrices.[1][2] The principle of SPME involves the partitioning of analytes between the sample matrix (or its headspace) and a stationary phase coated onto a fused silica (B1680970) fiber.[1][2] The concentrated analytes are then thermally desorbed from the fiber into the injector of a gas chromatograph for separation and detection, typically by mass spectrometry (GC-MS).[1] Headspace SPME (HS-SPME) is particularly advantageous for complex solid or liquid samples as it minimizes matrix effects by exposing the fiber only to the vapor phase above the sample.[1][3] This technique has found broad applications in flavor and fragrance analysis, environmental monitoring, clinical diagnostics, and drug development for the characterization of volatile metabolites and impurities.[1][4]

Key Applications

• Flavor and Fragrance Analysis: Identification and quantification of volatile compounds contributing to the aroma profiles of food, beverages, and consumer products.[1]

• Environmental Monitoring: Detection of volatile organic pollutants in air, water, and soil samples.[5]

• Clinical Diagnostics: Analysis of volatile biomarkers in breath, urine, and blood for disease diagnosis and metabolic studies.[6][7][8]

• Drug Development: Characterization of volatile impurities in active pharmaceutical ingredients (APIs) and finished products.[1][4]

• Forensic Science: Analysis of ignitable liquid residues in fire debris and detection of illicit drugs.[9][10]

Experimental Protocols

Protocol 1: General Headspace SPME (HS-SPME) for Volatile Organic Compounds (VOCs) Analysis by GC-MS

This protocol provides a general framework for the analysis of volatile compounds in liquid or solid samples using HS-SPME followed by GC-MS analysis.[1]

1. Sample Preparation:

• Accurately weigh or measure a precise amount of the sample (e.g., 1-5 g of a solid or 1-5 mL of a liquid) into an appropriate headspace vial (e.g., 10 or 20 mL).[1]

• For liquid samples, the vial should be filled to about two-thirds of its volume to ensure sufficient headspace.[1][11]

• Optional: To enhance the release of volatiles, consider adding a salt (salting out), adjusting the pH, or adding a small magnetic stir bar for agitation during equilibration.[3]

2. Equilibration:

• Seal the vial with a septum cap.

• Place the vial in a heating block or water bath set to the desired equilibration temperature (typically between 40-70 °C).[1]

• Allow the sample to equilibrate for a set time (typically 15-60 minutes) to allow the volatile analytes to partition into the headspace.[1]

3. SPME Extraction:

• Manually or with an autosampler, insert the SPME fiber assembly through the vial's septum, ensuring the needle tip is in the headspace and not touching the sample.

• Expose the fiber to the headspace for a predetermined extraction time (typically 5-30 minutes).[9][12] This step should be optimized for the specific analytes and matrix.

4. Desorption and GC-MS Analysis:

• After extraction, retract the fiber into the needle and immediately transfer it to the heated injection port of the GC.

• Expose the fiber in the injector to thermally desorb the analytes onto the GC column.[3] Desorption temperatures and times vary depending on the fiber and analytes but are typically around 250 °C for 2-5 minutes.[6][12]

• Start the GC-MS data acquisition. The GC oven temperature program should be optimized to separate the target analytes.[6]

5. Fiber Conditioning:

• After each analysis, the fiber must be conditioned (cleaned) in the GC inlet or a separate conditioning station at a temperature recommended by the manufacturer to prevent carryover.[6][13]

Data Presentation: Quantitative Parameters and Fiber Selection

The selection of the appropriate SPME fiber is critical for successful volatile analysis. The choice depends on the polarity and molecular weight of the target analytes.[14]

Table 1: SPME Fiber Selection Guide for Volatile Compounds

Analyte Type	Recommended Fiber Coating	Manufacturer Examples	Key Characteristics & Applications
Gases and Low Molecular Weight Compounds (MW 30-225)	Carboxen/Polydimethylsiloxane (CAR/PDMS)	Supelco 75 µm CAR/PDMS	Ideal for very volatile compounds. Adsorption-based extraction, good for trace-level analysis.[5][11][14]
General Volatiles (MW 60-275)	Polydimethylsiloxane (PDMS)	Supelco 100 µm PDMS	A non-polar, absorption-based fiber suitable for a wide range of non-polar volatiles.[14][15]
Volatiles, Amines, Nitro-aromatic Compounds (MW 50-300)	Polydimethylsiloxane/Divinylbenzene (PDMS/DVB)	Supelco 65 µm PDMS/DVB	A mixed-phase fiber for both polar and non-polar volatiles.[14]
Polar Semi-volatiles (MW 80-300)	Polyacrylate (PA)	Supelco 85 µm Polyacrylate	Suitable for the extraction of polar analytes.[14]
Broad Range of Volatiles and Semi-volatiles (C3-C20)	Divinylbenzene/Carboxen/PDMS (DVB/CAR/PDMS)	Supelco 50/30 µm DVB/CAR/PDMS	A tri-phase fiber offering a wide application range, often used for complex volatile profiles.[6][14][16]

Table 2: Typical HS-SPME Method Parameters for Volatile Analysis

Parameter	Typical Range	Purpose & Considerations
Sample Volume/Weight	1-5 g or mL	To ensure sufficient analyte concentration in the headspace.[1]
Vial Size	10 or 20 mL	Provides adequate headspace for volatile partitioning.[1]
Equilibration Temperature	40 - 70 °C	Increases analyte vapor pressure, but excessively high temperatures can alter the sample matrix.[1]
Equilibration Time	15 - 60 min	Allows analytes to reach equilibrium between the sample and the headspace.[1]
Extraction Time	5 - 30 min	Shorter times can be used for high-throughput screening, while longer times may be needed to reach equilibrium for quantitative analysis.[9][16][17]
Agitation	On/Off (e.g., 250-500 rpm)	Agitation (stirring or shaking) accelerates the mass transfer of analytes into the headspace.[3]
Desorption Temperature	240 - 280 °C	Must be high enough for complete desorption of analytes but not so high as to damage the fiber.
Desorption Time	2 - 5 min	Ensures complete transfer of analytes to the GC column.[12]

Visualizations: Workflows and Logical Relationships

Diagram 1: General Experimental Workflow for HS-SPME-GC-MS

Caption: A flowchart illustrating the sequential steps of a typical Headspace SPME-GC-MS analysis.

Diagram 2: Decision Tree for SPME Fiber Selection

Caption: A decision tree to guide the selection of an appropriate SPME fiber based on analyte properties.

References

• 1. benchchem.com [benchchem.com]
• 2. staff.buffalostate.edu [staff.buffalostate.edu]
• 3. shimadzu.com [shimadzu.com]
• 4. Solid Phase Microextraction (SPME) in Pharmaceutical Analysis | Separation Science [sepscience.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Methods to Detect Volatile Organic Compounds for Breath Biopsy Using Solid-Phase Microextraction and Gas Chromatography–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. wwwn.cdc.gov [wwwn.cdc.gov]
• 8. [PDF] Solid phase microextraction (SPME) method development in analysis of volatile organic compounds (VOCs) as potential biomarkers of cancer | Semantic Scholar [semanticscholar.org]
• 9. Implementation of SPME and Rapid GC-MS as a Screening Approach for Forensic Fire Debris Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. hammer.purdue.edu [hammer.purdue.edu]
• 11. SPME Fiber Performance Tips for Volatiles & Semi-Volatiles [sigmaaldrich.com]
• 12. academic.oup.com [academic.oup.com]
• 13. Solid-phase microextraction fiber development for sampling and analysis of volatile organohalogen compounds in air - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Selection Guide for Supelco SPME Fibers [sigmaaldrich.com]
• 15. gcms.cz [gcms.cz]
• 16. An Optimized SPME-GC-MS Method for Volatile Metabolite Profiling of Different Alfalfa (Medicago sativa L.) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 17. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for Chiral Separation of Unsaturated Alcohol Enantiomers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the chiral separation of unsaturated alcohol enantiomers. The successful separation of these stereoisomers is critical in various fields, including pharmaceutical development, flavor and fragrance analysis, and asymmetric synthesis, due to the often distinct biological activities and sensory properties of individual enantiomers. This document outlines methodologies for Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Capillary Electrophoresis (CE), presenting quantitative data to facilitate method selection and development.

Data Presentation: Quantitative Comparison of Chiral Separation Techniques

The following tables summarize the quantitative performance of different chiral separation techniques for various unsaturated alcohol enantiomers. The key parameters presented are the separation factor (α), which indicates the selectivity between the two enantiomers, and the resolution (Rs), which quantifies the degree of separation between the two peaks. A resolution value of 1.5 or greater is typically considered baseline separation.

Table 1: Chiral Gas Chromatography (GC) Data for Unsaturated Alcohol Enantiomers

Analyte	Chiral Stationary Phase (CSP)	Separation Factor (α)	Resolution (Rs)	Reference
(±)-1-Penten-3-ol	CP Chirasil-DEX CB	1.05	1.2	[1]
(±)-3-Buten-2-ol	CP Chirasil-DEX CB	1.04	1.1	[1]
(±)-trans-2-Hexen-1-ol	Rt-βDEXsm	1.10	2.5	[2]
(±)-Linalool	Rt-βDEXse	1.08	1.9	[2]

Table 2: Chiral High-Performance Liquid Chromatography (HPLC) Data for Unsaturated Alcohol Enantiomers

Analyte	Chiral Stationary Phase (CSP)	Mobile Phase	Separation Factor (α)	Resolution (Rs)	Reference
(±)-1-Phenyl-2-propen-1-ol	Chiralpak AD-H	n-Hexane/Isopropanol (90:10, v/v)	1.42	3.8	[3]
(±)-4-Penten-2-ol	Chiralcel OD-H	n-Hexane/Ethanol (95:5, v/v)	1.21	2.5	[4]
(±)-trans-Cinnamyl alcohol	Chiralpak AD	n-Hexane/Ethanol (85:15, v/v)	1.30	3.1	[5]
(±)-Glycidol	Chiralpak AD-H	Methanol/Ethanol (80:20, v/v)	>1.2	≥2.0	[5]

Table 3: Chiral Supercritical Fluid Chromatography (SFC) Data for Unsaturated Alcohol Enantiomers

Analyte	Chiral Stationary Phase (CSP)	Mobile Phase	Separation Factor (α)	Resolution (Rs)	Reference
(±)-1-Octen-3-ol	Chiralcel OJ-H	CO₂/Methanol (85:15, v/v)	1.15	2.1	[6]
(±)-trans-2-Penten-1-ol	Chiralpak IC	CO₂/Ethanol (90:10, v/v)	1.28	3.0	[7]
Marinoepoxide rac-6a	CHIRAL ART Amylose-SA	CO₂/Ethanol (80:20, v/v)	2.12	4.83	[8]
Marinoepoxide rac-6c	CHIRAL ART Amylose-SA	CO₂/Ethanol (95:5, v/v)	1.25	2.04	[8]

Table 4: Chiral Capillary Electrophoresis (CE) Data for Unsaturated Alcohol Enantiomers

Analyte	Chiral Selector	Background Electrolyte (BGE)	Resolution (Rs)	Reference
(±)-Terbutaline	β-Cyclodextrin	50 mM Phosphate (B84403) buffer, pH 2.5	>1.5	[9]
(±)-Propranolol	β-Cyclodextrin	50 mM Phosphate buffer, pH 2.5	>1.5	[9]
Flurbiprofen Enantiomers	IPA-β-CD and PA-β-CD	Nonaqueous	4.8	[10]

Experimental Protocols

The following are generalized protocols for the chiral separation of unsaturated alcohol enantiomers using GC, HPLC, SFC, and CE. These should be considered as starting points, and optimization will likely be required for specific analytes.

Protocol 1: Chiral Gas Chromatography (GC)

1. Objective: To separate and quantify the enantiomers of a volatile unsaturated alcohol.

2. Principle: The sample is vaporized and transported by an inert gas through a capillary column coated with a chiral stationary phase (CSP). Differential interactions between the enantiomers and the CSP lead to different retention times and, thus, separation.

3. Materials and Reagents:

• Chiral alcohol sample

• High-purity solvent (e.g., dichloromethane, hexane)

• Chiral GC column (e.g., CP Chirasil-DEX CB, Rt-βDEXsm)

• Gas Chromatograph with Flame Ionization Detector (FID)

• Carrier gas (Hydrogen or Helium)

4. Sample Preparation:

• Accurately prepare a solution of the unsaturated alcohol in a suitable solvent at a concentration of approximately 1 mg/mL.[11]

• For alcohols with low volatility or poor chromatographic behavior, derivatization to a more volatile ester (e.g., acetate (B1210297) or trifluoroacetate) may be necessary.[1] A typical acylation procedure involves reacting the alcohol with acetic anhydride (B1165640) or trifluoroacetic anhydride in the presence of a catalyst.[1]

5. GC Conditions (Example):

• Column: CP Chirasil-DEX CB (25 m x 0.25 mm I.D., 0.25 µm film thickness)[1]

• Carrier Gas: Hydrogen at a linear velocity of 80 cm/s[1]

• Injector Temperature: 230°C[1]

• Detector Temperature: 250°C[1]

• Oven Temperature Program: 40°C (hold 1 min), ramp at 2°C/min to 230°C (hold 3 min)[2]

• Injection Volume: 1 µL

• Split Ratio: 50:1 (adjustable based on sample concentration)[11]

6. Data Analysis:

• Identify the peaks corresponding to the two enantiomers.

• Integrate the peak areas for each enantiomer.

• Calculate the separation factor (α) and resolution (Rs) using standard chromatographic equations.[3]

Protocol 2: Chiral High-Performance Liquid Chromatography (HPLC)

1. Objective: To separate the enantiomers of an unsaturated alcohol using a chiral stationary phase.

2. Principle: A liquid mobile phase carries the sample through a column packed with a chiral stationary phase. The differential interactions between the enantiomers and the CSP result in their separation.

3. Materials and Reagents:

• Unsaturated alcohol sample

• HPLC-grade solvents (e.g., n-hexane, isopropanol, ethanol)

• Chiral HPLC column (e.g., Chiralpak® AD-H, Chiralcel® OD-H)

• HPLC system with a UV detector

4. Sample Preparation:

• Dissolve the sample in the mobile phase or a compatible solvent to a concentration of approximately 1 mg/mL.[3]

• Filter the sample solution through a 0.45 µm syringe filter.[3]

5. HPLC Conditions (Example):

• Column: Chiralpak® AD-H (250 x 4.6 mm, 5 µm)

• Mobile Phase: n-Hexane/Isopropanol (90:10, v/v)[3]

• Flow Rate: 1.0 mL/min[3]

• Column Temperature: 25°C[3]

• Detection: UV at a suitable wavelength (e.g., 220 nm)

• Injection Volume: 10 µL

6. Data Analysis:

• Determine the retention times of the two enantiomers.

• Calculate the separation factor (α) and resolution (Rs).[3]

Protocol 3: Chiral Supercritical Fluid Chromatography (SFC)

1. Objective: To achieve fast and efficient separation of unsaturated alcohol enantiomers using supercritical CO₂ as the primary mobile phase component.

2. Principle: Supercritical carbon dioxide, often mixed with a polar organic modifier, is used as the mobile phase. The low viscosity and high diffusivity of the supercritical fluid allow for high-speed separations on chiral stationary phases.

3. Materials and Reagents:

• Unsaturated alcohol sample

• SFC-grade CO₂

• Organic modifiers (e.g., methanol, ethanol)

• Chiral SFC column (e.g., Chiralcel® OJ-H, Chiralpak® IC)

• SFC system with a UV detector and back-pressure regulator

4. Sample Preparation:

• Dissolve the sample in the organic modifier to a concentration of approximately 1 mg/mL.

5. SFC Conditions (Example):

• Column: Chiralcel OJ-H (150 x 4.6 mm, 5 µm)

• Mobile Phase: CO₂/Methanol (85:15, v/v)[6]

• Flow Rate: 3.0 mL/min

• Back Pressure: 150 bar

• Column Temperature: 35°C

• Detection: UV at a suitable wavelength

• Injection Volume: 5 µL

6. Data Analysis:

• Identify the peaks for each enantiomer.

• Calculate the separation factor (α) and resolution (Rs).

Protocol 4: Chiral Capillary Electrophoresis (CE)

1. Objective: To separate the enantiomers of a charged or chargeable unsaturated alcohol using a chiral selector in the background electrolyte.

2. Principle: In an electric field, ions migrate through a capillary filled with a background electrolyte. The addition of a chiral selector to the electrolyte leads to the formation of transient diastereomeric complexes with the enantiomers, resulting in different migration times.

3. Materials and Reagents:

• Unsaturated alcohol sample

• Buffer components (e.g., phosphate, borate)

• Chiral selector (e.g., cyclodextrins)

• Deionized water

• Acids and bases for pH adjustment

• Capillary electrophoresis system with a UV detector

4. Sample and Electrolyte Preparation:

• Prepare the background electrolyte (BGE) by dissolving the buffer components and the chiral selector in deionized water to the desired concentrations.[12] Adjust the pH as needed. For example, a 50 mM phosphate buffer containing 10 mM of a cyclodextrin (B1172386) derivative.[9]

• Dissolve the sample in the BGE or a compatible low-ionic-strength solution.

5. CE Conditions (Example):

• Capillary: Fused-silica, 50 µm I.D., effective length 40 cm

• Background Electrolyte: 50 mM phosphate buffer (pH 2.5) with 10 mM β-cyclodextrin[9]

• Voltage: 20 kV

• Temperature: 25°C

• Injection: Hydrodynamic (e.g., 50 mbar for 5 s)

• Detection: UV at a suitable wavelength

6. Data Analysis:

• Determine the migration times of the enantiomers.

• Calculate the resolution (Rs) between the enantiomer peaks.

Visualizations

The following diagrams illustrate the typical workflows and key relationships in the chiral separation of unsaturated alcohol enantiomers.

Caption: General experimental workflows for chiral separation techniques.

Caption: Key factors influencing the outcome of chiral separations.

References

• 1. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. gcms.cz [gcms.cz]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chiraltech.com [chiraltech.com]
• 8. Application of Green Chiral Chromatography in Enantioseparation of Newly Synthesized Racemic Marinoepoxides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chiral Separations by Capillary Electrophoresis | Springer Nature Experiments [experiments.springernature.com]
• 10. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. chromatographytoday.com [chromatographytoday.com]

Application Notes: (Z)-Non-6-en-1-ol in Fragrance Compound Development

Introduction

(Z)-Non-6-en-1-ol, also known as cis-6-Nonen-1-ol, is a volatile organic compound and a medium-chain primary fatty alcohol.[1] Naturally found in muskmelon and watermelon, it is recognized for its powerful, fresh, melon-like aroma with nuances of cucumber, honeydew, and waxy green notes.[1][2][3][4] Its unique olfactory profile makes it a valuable ingredient in the flavor and fragrance industry for creating fruity and floral scents.[3][5][6] These application notes provide detailed protocols for utilizing (Z)-Non-6-en-1-ol as a precursor for developing novel fragrance compounds through chemical modification and outlines methods for their sensory evaluation.

Physicochemical and Olfactory Data

A thorough understanding of the starting material's properties is crucial for its effective application and modification.

Table 1: Physicochemical Properties of (Z)-Non-6-en-1-ol

Property	Value	Reference
Molecular Formula	C₉H₁₈O	[1]
Molecular Weight	142.24 g/mol	[1]
CAS Number	35854-86-5	[1][4]
Appearance	Colorless to pale yellow clear liquid	[1][5][7]
Boiling Point	115°C @ 20 mmHg	[1][7]
Density	0.844 - 0.851 g/mL @ 25°C	[1]
Refractive Index	1.448 - 1.450 @ 20°C	[1][7]
Solubility	Insoluble in water; soluble in fixed oils, alcohol	[1][2]
Flash Point	208°F (97.8°C)	[2][7]

Table 2: Olfactory Profile of (Z)-Non-6-en-1-ol

Olfactory Parameter	Description	Reference
Odor Type	Melon, Green, Waxy	[2][3]
Odor Description	Powerful fresh green melon, waxy, honeydew, cantaloupe, and cucumber notes.	[2][3]
Odor Strength	High; recommended to evaluate in a 10% solution or less.	[2][3]
Substantivity on blotter	~63 hours at 100%	[2][3]
Flavor Profile	Waxy, cucumber, honeydew, green watermelon.	[2][3]
Applications	Imparts fresh, green notes to fruity-floral compositions. Used in melon, strawberry, and cucumber flavors.	[3]

Experimental Protocols

The hydroxyl group of (Z)-Non-6-en-1-ol is a prime site for chemical modification to create derivatives with unique scent profiles. The two primary pathways are esterification and oxidation.

Protocol 1: Synthesis of Novel Fragrance Esters via Fischer Esterification

This protocol details the synthesis of (Z)-Non-6-enyl acetate (B1210297), a common ester derivative. This method can be adapted for other carboxylic acids to generate a library of novel esters.

Objective: To synthesize (Z)-Non-6-enyl acetate from (Z)-Non-6-en-1-ol and acetic acid.

Materials:

• (Z)-Non-6-en-1-ol (≥95% purity)

• Glacial Acetic Acid

• Sulfuric Acid (H₂SO₄), concentrated (as catalyst)

• Sodium Bicarbonate (NaHCO₃), saturated solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Diethyl Ether

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Glassware for distillation

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, combine (Z)-Non-6-en-1-ol (0.1 mol, 14.2 g) and glacial acetic acid (0.12 mol, 7.2 g).

• Catalyst Addition: While stirring, slowly add 5-6 drops of concentrated sulfuric acid to the mixture.

• Reflux: Attach the reflux condenser and heat the mixture to reflux using a heating mantle for 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel containing 50 mL of diethyl ether and 50 mL of water.

• Washing: Wash the organic layer sequentially with:

  • 50 mL of water

  • 50 mL of saturated sodium bicarbonate solution (repeat until effervescence ceases)

  • 50 mL of brine (saturated NaCl solution)

• Drying: Drain the organic layer into an Erlenmeyer flask and dry over anhydrous magnesium sulfate.

• Solvent Removal: Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the diethyl ether.

• Purification: Purify the resulting crude ester by fractional distillation under reduced pressure to obtain pure (Z)-Non-6-enyl acetate.

• Characterization: Confirm the structure and purity of the final product using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[8]

Protocol 2: Synthesis of (Z)-Non-6-enal via Oxidation

Oxidation of the primary alcohol to an aldehyde can significantly alter the odor profile, often introducing more potent and diffusive characteristics. Aldehydes are a critical class of fragrance ingredients.[9]

Objective: To oxidize (Z)-Non-6-en-1-ol to its corresponding aldehyde, (Z)-Non-6-enal.

Materials:

• (Z)-Non-6-en-1-ol (≥95% purity)

• Pyridinium (B92312) chlorochromate (PCC) or Dess-Martin periodinane (DMP)

• Dichloromethane (B109758) (DCM), anhydrous

• Silica (B1680970) gel

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

Procedure (using PCC):

• Reaction Setup: In a dry, 250 mL round-bottom flask under an inert atmosphere, suspend pyridinium chlorochromate (PCC) (1.5 equivalents) in anhydrous dichloromethane (DCM).

• Substrate Addition: To the stirred suspension, add a solution of (Z)-Non-6-en-1-ol (1 equivalent) in anhydrous DCM dropwise over 15 minutes.

• Reaction: Allow the mixture to stir at room temperature for 2-4 hours. The mixture will turn into a dark, tarry substance. Monitor for the disappearance of the starting alcohol by TLC.

• Quenching and Filtration: Upon completion, dilute the reaction mixture with an equal volume of diethyl ether. Pass the mixture through a short plug of silica gel to filter out the chromium salts, washing the silica plug with additional diethyl ether.

• Solvent Removal: Combine the organic filtrates and remove the solvent carefully using a rotary evaporator at low temperature to avoid evaporation of the volatile aldehyde product.

• Purification: The crude aldehyde can be further purified by flash column chromatography on silica gel if necessary.

• Characterization: Analyze the final product by GC-MS and NMR to confirm its identity and purity. Store the aldehyde under an inert atmosphere and at low temperatures to prevent oxidation to the carboxylic acid.

Sensory Evaluation of New Compounds

Sensory analysis is essential to characterize the olfactory properties of the newly synthesized compounds and determine their potential in fragrance applications.[8][10]

Protocol 3: Descriptive Sensory Analysis by a Trained Panel

Objective: To quantitatively describe and compare the olfactory profiles of (Z)-Non-6-en-1-ol and its new derivatives.

Materials:

• Synthesized compounds and (Z)-Non-6-en-1-ol (reference)

• Odorless solvent (e.g., Dipropylene Glycol - DPG or ethanol)

• Perfumer's smelling strips

• Glass vials

• Trained sensory panel (8-12 panelists)

• Odor-free, well-ventilated evaluation booths[11]

• Data collection forms or software

Procedure:

• Sample Preparation: Prepare 1% solutions of the reference and each new derivative in the chosen solvent. Label the vials with random three-digit codes.

• Panelist Training: Before the session, ensure panelists are familiar with a standard lexicon of fragrance descriptors (e.g., fruity, green, floral, waxy, aldehydic).

• Evaluation Protocol:

  • Panelists work individually in isolated booths to prevent influencing each other.[11]

  • Dip a clean smelling strip into a coded vial, ensuring about 1 cm is submerged.

  • Allow the solvent to evaporate for 10 seconds.

  • Panelists then smell the strip and rate the intensity of various odor descriptors (e.g., melon, green, fruity, fatty, sweet, floral) on a labeled magnitude scale (e.g., 0 = not perceptible, 10 = extremely strong).

  • Panelists also provide an overall hedonic (liking) score on a scale (e.g., -4 = dislike extremely, 0 = neutral, +4 = like extremely).

• Olfactory Fatigue Management: To prevent sensory fatigue, limit the number of samples evaluated per session to 4-5.[11] Mandate a break of at least 5 minutes between samples, during which panelists can smell an unscented reference (e.g., their own skin) to reset their palate.

• Data Analysis: Collect the data from all panelists. Calculate the mean scores for each descriptor and for the hedonic rating for each compound. Analyze the data for statistical significance to identify key differences in the olfactory profiles of the derivatives compared to the parent alcohol.

Visualized Workflows and Relationships

Diagram 1: Experimental Workflow

Caption: Workflow for synthesis and evaluation of new fragrance compounds.

Diagram 2: Structure-Odor Relationship

Caption: Logical diagram of structure-odor relationships from (Z)-Non-6-en-1-ol.

References

• 1. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemhub.com [chemhub.com]
• 3. (Z)-6-nonen-1-ol, 35854-86-5 [thegoodscentscompany.com]
• 4. cis-6-Nonen-1-ol | The Fragrance Conservatory [fragranceconservatory.com]
• 5. chemimpex.com [chemimpex.com]
• 6. guidechem.com [guidechem.com]
• 7. parchem.com [parchem.com]
• 8. Fragrance And Flavor Component Analysis: Techniques And Applications - Blogs - News [alwsci.com]
• 9. ncert.nic.in [ncert.nic.in]
• 10. parfums-de-grasse.com [parfums-de-grasse.com]
• 11. sense-lab.co.uk [sense-lab.co.uk]

Technical Notes & Optimization

Technical Support Center: Synthesis of (Z)-Non-6-en-1-ol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and stereoselectivity of (Z)-Non-6-en-1-ol synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing (Z)-Non-6-en-1-ol with high stereoselectivity?

A1: The Wittig reaction is a widely used method for the synthesis of (Z)-alkenes, including (Z)-Non-6-en-1-ol.[1][2] This reaction involves the coupling of an aldehyde or ketone with a phosphorus ylide. To achieve high Z-selectivity, a non-stabilized or semi-stabilized ylide is typically employed under specific reaction conditions.[2][3][4]

Q2: What are the typical starting materials for the Wittig synthesis of (Z)-Non-6-en-1-ol?

A2: The synthesis of (Z)-Non-6-en-1-ol via the Wittig reaction can be approached in two primary retrosynthetic ways. The most common approach involves the reaction of propanal with the ylide generated from (3-hydroxypropyl)triphenylphosphonium (B8402154) bromide.

Q3: What is the main byproduct in the Wittig synthesis, and how does it affect purification?

A3: The most common and often problematic byproduct of the Wittig reaction is triphenylphosphine (B44618) oxide (TPPO).[1] TPPO can be difficult to separate from the desired (Z)-Non-6-en-1-ol due to its solubility in many organic solvents and its potential for co-crystallization.[5] Its removal is a critical step in obtaining a pure product.

Q4: How can I improve the Z-selectivity of my Wittig reaction?

A4: To favor the formation of the (Z)-isomer, it is crucial to use non-stabilized ylides and "salt-free" conditions, particularly avoiding lithium salts which can lead to equilibration to the more stable (E)-alkene.[3][6] Conducting the reaction at low temperatures (e.g., -78 °C) in non-polar, aprotic solvents like THF or diethyl ether also significantly enhances Z-selectivity.[3]

Q5: Are there alternative methods to the Wittig reaction for synthesizing (Z)-Non-6-en-1-ol?

A5: Yes, an alternative method is the semi-hydrogenation of 6-nonyn-1-ol using a Lindlar catalyst. This method is known for its excellent Z-selectivity (>95:5) and often results in high yields with minimal byproducts, although it requires a specialized catalyst.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Incomplete Ylide Formation: The base used may not be strong enough to deprotonate the phosphonium (B103445) salt completely.	Use a strong base such as n-butyllithium (n-BuLi), sodium hydride (NaH), or sodium bis(trimethylsilyl)amide (NaHMDS) to ensure complete ylide generation.[3][7]
Ylide Decomposition: The ylide is sensitive to air and moisture.	Ensure all glassware is flame-dried and the reaction is conducted under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.[3]
Steric Hindrance: The aldehyde or ylide may be sterically hindered, slowing the reaction.	For sterically hindered substrates, consider using the Horner-Wadsworth-Emmons (HWE) reaction, which often provides better yields.[7]
Poor Z:E Selectivity (High proportion of (E)-isomer)	Presence of Lithium Salts: Lithium cations can promote equilibration to the thermodynamically more stable (E)-alkene.[3][6]	Employ "salt-free" conditions by using bases that do not contain lithium, such as NaHMDS or potassium tert-butoxide (KOtBu).[3]
High Reaction Temperature: Running the reaction at or near room temperature allows for equilibration to the (E)-isomer.	Conduct the reaction at low temperatures, typically starting the aldehyde addition at -78 °C.[3]
Polar Aprotic Solvent: Solvents like DMF or DMSO can stabilize intermediates that lead to the (E)-isomer.	Use non-polar, aprotic solvents such as THF, diethyl ether, or toluene (B28343) to maximize Z-selectivity.[3]
Difficulty in Purifying the Product	Presence of Triphenylphosphine Oxide (TPPO): TPPO is a common byproduct and can be challenging to separate from the product.	Several methods can be employed for TPPO removal: - Column Chromatography: Flash column chromatography using a hexane (B92381)/ethyl acetate (B1210297) gradient is effective.[1] - Precipitation: TPPO can sometimes be precipitated from a non-polar solvent like hexane or ether.[8] - Complexation: Addition of zinc chloride (ZnCl₂) can form a complex with TPPO, which then precipitates from the solution.[9][10]
Unreacted Starting Material: Incomplete reaction can lead to contamination with the starting aldehyde or phosphonium salt.	Monitor the reaction progress using Thin Layer Chromatography (TTC) to ensure completion. Adjust reaction time or temperature as needed.

Data Summary

The choice of synthetic method can significantly impact the yield and stereoselectivity of the final product. Below is a comparison of two common methods for the synthesis of (Z)-alkenols.

Parameter	Wittig Reaction	Semi-hydrogenation of Alkyne
Key Reagents	Phosphonium salt, strong base, aldehyde	Alkyne, Lindlar catalyst, H₂
Typical Yield	Moderate to High (60-85%)	High (>90%)
Z:E Selectivity	Good (favors Z-isomer with non-stabilized ylides)	Excellent (>95:5)
Common Byproducts	Triphenylphosphine oxide	Minimal (potential for over-reduction to the alkane)
Advantages	Readily available starting materials, modular approach	High stereoselectivity, clean reaction
Disadvantages	Formation of stoichiometric byproduct, requires anhydrous conditions	Requires a specialized catalyst, potential for catalyst poisoning

Data adapted from a synthesis of (Z)-3-Nonen-1-ol, which is structurally similar to (Z)-Non-6-en-1-ol.[1]

Experimental Protocols

Key Experiment: Wittig Synthesis of (Z)-Non-6-en-1-ol

This protocol is a general guideline and may require optimization.

• Phosphonium Salt Formation:

  • In a round-bottom flask, dissolve triphenylphosphine (1.0 eq.) in a suitable solvent like acetonitrile.

  • Add 6-bromohexan-1-ol (1.0 eq.) and reflux the mixture until a white precipitate (the phosphonium salt) forms.

  • Cool the mixture, collect the salt by filtration, wash with a non-polar solvent (e.g., diethyl ether), and dry under vacuum.

• Ylide Generation:

  • In a flame-dried, two-necked flask under an inert atmosphere (argon or nitrogen), suspend the phosphonium salt (1.0 eq.) in anhydrous tetrahydrofuran (B95107) (THF).

  • Cool the suspension to -78 °C using a dry ice/acetone bath.

  • Slowly add a strong base such as n-butyllithium (n-BuLi) in hexanes (1.0 eq.) dropwise. A color change (often to orange or deep red) indicates ylide formation.

  • Stir the mixture at -78 °C for 1 hour.

• Wittig Reaction:

  • To the cold ylide solution, slowly add a solution of propanal (1.0 eq.) in anhydrous THF dropwise.

  • Allow the reaction to stir at -78 °C for several hours, then slowly warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

• Work-up and Purification:

  • Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

  • Extract the aqueous layer with an organic solvent such as diethyl ether or ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (B86663) (Na₂SO₄).

  • Concentrate the organic phase under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel using a hexane/ethyl acetate gradient to separate (Z)-Non-6-en-1-ol from the (E)-isomer and triphenylphosphine oxide.

Visualizations

Caption: Workflow for the Wittig Synthesis of (Z)-Non-6-en-1-ol.

Caption: Troubleshooting logic for the synthesis of (Z)-Non-6-en-1-ol.

References

• 1. benchchem.com [benchchem.com]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. chemtube3d.com [chemtube3d.com]
• 5. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stereoselective Synthesis of cis-Alkenols

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the stereoselective synthesis of cis-alkenols.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, offering potential causes and solutions.

Issue 1: Low cis to trans Isomer Ratio in Alkyne Semihydrogenation

Q: My alkyne semihydrogenation is producing a low ratio of the desired cis-alkenol to the trans-alkenol. What are the potential causes and how can I improve the cis-selectivity?

A: Low cis-selectivity in alkyne semihydrogenation is a common challenge. The thermodynamically more stable trans-isomer can be favored under certain conditions. Here are the primary factors and troubleshooting steps:

• Potential Cause: Inappropriate Catalyst or Catalyst Deactivation. The choice of catalyst is critical for achieving high cis-selectivity.

  • Troubleshooting Steps:

    • Catalyst Selection: For partial hydrogenation of an alkyne, Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead acetate (B1210297) and quinoline) is a standard choice for favoring the cis-alkene.[1]

    • Catalyst "Poisoning": The "poison" in Lindlar's catalyst is crucial for preventing over-reduction to the alkane and minimizing cis-trans isomerization.[2] Insufficient poisoning can lead to the formation of the trans-isomer. Consider preparing the catalyst fresh or using a commercial source with a reliable level of poisoning. Thiol additives can also be used to reversibly inhibit the catalyst and prevent Z/E isomerization.[2]

    • Catalyst Deactivation: Impurities in the starting materials or solvent, such as sulfur compounds or carbon monoxide, can poison the catalyst, reducing its activity and selectivity.[3][4][5] Ensure all reagents and solvents are of high purity.

• Potential Cause: Suboptimal Reaction Temperature. Higher temperatures can provide the energy needed to overcome the activation barrier for isomerization to the more stable trans-alkene.[1]

  • Troubleshooting Steps:

    • Lower the Temperature: Perform the reaction at lower temperatures, for instance, between -78 °C and 0 °C, to disfavor the isomerization pathway.[1]

    • Monitor Temperature Profile: Use a cryostat or a well-controlled cooling bath to maintain a consistent low temperature throughout the reaction.

• Potential Cause: Incorrect Solvent Choice. The polarity of the solvent can influence the reaction's stereochemical outcome.

  • Troubleshooting Steps:

    • Solvent Screening: Aprotic, non-polar solvents are generally preferred for enhancing cis-selectivity in many catalytic hydrogenations.[1] Conduct small-scale experiments to screen a variety of solvents (e.g., hexane, toluene, ethyl acetate) to identify the optimal one for your specific substrate.

The following table summarizes the effect of different catalysts and conditions on cis-selectivity.

Catalyst System	Typical cis:trans Ratio	Key Considerations
Lindlar's Catalyst (Pd/CaCO₃, Pb(OAc)₂, quinoline)	>95:5	Prone to deactivation by impurities.[2]
P-2 Nickel Boride (Ni(OAc)₂ + NaBH₄)	>90:10	Often requires careful preparation.
Rhodium and Ruthenium Complexes	Variable	Ligand choice is critical for stereocontrol.[2]

Issue 2: Poor Yield of the Desired cis-Alkenol

Q: I am observing a low yield of my target cis-alkenol, even with good cis-selectivity. What factors could be contributing to this, and how can I improve the yield?

A: Low yields can stem from a variety of issues, from incomplete reactions to product degradation.

• Potential Cause: Incomplete Reaction. The reaction may not be going to completion due to several factors.

  • Troubleshooting Steps:

    • Reaction Monitoring: Closely monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

    • Increase Catalyst Loading: If the reaction stalls, a modest increase in the catalyst loading may be necessary. However, be cautious as this can sometimes lead to over-reduction.

    • Optimize Hydrogen Pressure: For catalytic hydrogenations, the pressure of hydrogen gas can influence the reaction rate. Systematically vary the pressure to find the optimal condition.

• Potential Cause: Catalyst Poisoning. As mentioned previously, catalyst poisons can halt the reaction prematurely.[3][4]

  • Troubleshooting Steps:

    • Purify Starting Materials: Ensure the alkyne starting material and solvents are free from potential catalyst poisons like sulfur or halide impurities.[5]

    • Use a "Guard Bed": In some cases, passing the solvent or gaseous reactants through a column of a suitable adsorbent can remove impurities before they reach the catalyst.[5]

• Potential Cause: Side Reactions and Byproduct Formation. The hydroxyl group of the alkenol can participate in unwanted side reactions.

  • Troubleshooting Steps:

    • Protecting Groups: The hydroxyl group may need to be protected to prevent its interference with the reaction.[6] Common protecting groups for alcohols include silyl (B83357) ethers (e.g., TBS, TIPS), benzyl (B1604629) ethers (Bn), and acetals.[6][7][8] The choice of protecting group depends on its stability to the reaction conditions and the ease of its selective removal.[7][9]

The following workflow illustrates a general approach to troubleshooting low yield.

A decision tree for troubleshooting low yields in cis-alkenol synthesis.

Issue 3: Difficulty with Protecting Group Manipulation

Q: I am having trouble with the introduction or removal of a protecting group for the hydroxyl functionality. What are some common issues and their solutions?

A: Protecting group chemistry is a critical aspect of complex organic synthesis and can present its own set of challenges.[8][9]

• Potential Cause: Inefficient Protection/Deprotection. The chosen protecting group may not be suitable for the substrate or the reaction conditions for its removal may be too harsh.

  • Troubleshooting Steps:

    • Select an Appropriate Protecting Group: The ideal protecting group should be easy to introduce in high yield, stable to the subsequent reaction conditions, and readily removed in high yield without affecting other functional groups (orthogonality).[7][9]

    • Optimize Deprotection Conditions: Harsh deprotection conditions can lead to side reactions or isomerization of the cis-double bond.[10] Explore milder deprotection reagents or conditions. For example, for silyl ethers, fluoride (B91410) sources like TBAF are common, but milder, buffered conditions might be necessary.

• Potential Cause: Steric Hindrance. A sterically hindered alcohol may be difficult to protect.

  • Troubleshooting Steps:

    • Use a Less Bulky Protecting Group: If a bulky protecting group like TBDPS is difficult to introduce, consider a smaller one like TMS or TES.

    • Employ More Reactive Reagents: Use more reactive silylating agents (e.g., the triflate instead of the chloride) or stronger bases to facilitate the protection reaction.

The following table provides a comparison of common alcohol protecting groups.

Protecting Group	Abbreviation	Introduction Conditions	Cleavage Conditions	Stability
tert-Butyldimethylsilyl ether	TBDMS or TBS	TBDMSCl, imidazole, DMF	TBAF, THF; HF, MeCN; AcOH, H₂O	Stable to most non-acidic/non-fluoride conditions.
Benzyl ether	Bn	BnBr, NaH, THF	H₂, Pd/C; Na, NH₃	Stable to a wide range of conditions except hydrogenolysis.[6]
Tetrahydropyranyl ether	THP	DHP, PPTS, CH₂Cl₂	p-TsOH, MeOH; AcOH, THF, H₂O[8]	Acid-labile, stable to bases and nucleophiles.
Methoxymethyl ether	MOM	MOMCl, DIPEA, CH₂Cl₂	6 M HCl in THF/water[8]	Acid-labile.

Experimental Protocols

Protocol 1: General Procedure for Alkyne Semihydrogenation using Lindlar's Catalyst

• Catalyst Preparation: In a round-bottom flask equipped with a magnetic stir bar, add Lindlar's catalyst (5% Pd on CaCO₃, poisoned with lead acetate; typically 5-10 mol% relative to the alkyne).

• Solvent and Substrate Addition: Evacuate and backfill the flask with nitrogen or argon. Add an appropriate anhydrous, non-polar solvent (e.g., hexane, ethyl acetate, or toluene) to create a slurry. Add the alkyne starting material and a small amount of quinoline (B57606) (typically 1 equivalent relative to the catalyst).

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas (using a balloon or a regulated supply at 1 atm).

• Reaction Monitoring: Stir the reaction vigorously at room temperature (or a lower temperature if isomerization is a concern). Monitor the reaction progress by TLC or GC/LC-MS until the starting material is consumed.

• Work-up: Once the reaction is complete, filter the mixture through a pad of Celite® to remove the catalyst, washing with the reaction solvent.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography to isolate the cis-alkenol.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for obtaining cis-alkenols?

A1: The two most common and reliable methods for the stereoselective synthesis of cis-alkenes, which can be adapted for cis-alkenols, are:

• Partial hydrogenation of an alkyne: This method typically employs a "poisoned" catalyst, such as Lindlar's catalyst, to selectively reduce the alkyne to the cis-alkene without further reduction to the alkane.[1]

• The Wittig reaction: Specifically, using an unstabilized or semi-stabilized ylide generally favors the formation of the cis-alkene.[1] Performing the reaction under salt-free conditions can further enhance cis-selectivity.[1]

Q2: How can I prevent the isomerization of my cis-alkenol to the trans-isomer during subsequent reaction steps?

A2: Cis-to-trans isomerization can be promoted by heat, light, and both acidic and basic conditions.[1] To minimize this:

• Use Mild Conditions: Employ the mildest possible reaction conditions for all synthetic steps following the formation of the double bond.[1]

• Avoid High Temperatures: Keep reaction and purification temperatures as low as is practical.

• Protect from Light: If the compound is light-sensitive, protect the reaction vessel from light.

• Control pH: Maintain neutral or near-neutral pH conditions whenever possible. If a base or acid is required, choose one known not to promote isomerization.[1]

Q3: What is "catalyst poisoning" and how can I avoid it?

A3: Catalyst poisoning occurs when substances in the reaction mixture bind strongly to the active sites of the catalyst, reducing or eliminating its activity.[3][4] Common poisons for hydrogenation catalysts like palladium include sulfur compounds, halides, and strong coordinating species like carbon monoxide.[5] To avoid poisoning:

• High Purity Reagents: Use highly purified starting materials, reagents, and solvents.

• Inert Atmosphere: Conduct reactions under an inert atmosphere (e.g., nitrogen or argon) to prevent oxygen or other atmospheric components from deactivating the catalyst.

• Pre-treatment of Reagents: If impurities are suspected, consider passing solvents and liquid reagents through a plug of activated alumina (B75360) or silica (B1680970) gel before use.

The diagram below illustrates the concept of catalyst poisoning.

Mechanism of catalyst poisoning, preventing reactant binding.

References

• 1. benchchem.com [benchchem.com]
• 2. Controlled Selectivity through Reversible Inhibition of the Catalyst: Stereodivergent Semihydrogenation of Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 4. m.youtube.com [m.youtube.com]
• 5. youtube.com [youtube.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 8. Protecting group - Wikipedia [en.wikipedia.org]
• 9. Protective Groups [organic-chemistry.org]
• 10. Protection and Deprotection [cem.com]

Preventing isomerization of (Z)-Non-6-en-1-ol during purification

Welcome to the technical support center for the purification of (Z)-Non-6-en-1-ol. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help researchers prevent unwanted isomerization to the (E)-isomer during the purification process. Maintaining the stereochemical integrity of (Z)-Non-6-en-1-ol, a key insect pheromone and flavoring agent, is critical for its biological activity and desired properties.[1][2][3][4]

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of isomerization of (Z)-Non-6-en-1-ol to its (E)-isomer?

A1: The isomerization from the less thermodynamically stable (Z)-isomer to the more stable (E)-isomer is typically induced by several factors during reaction work-up or purification. These include:

• Heat: Elevated temperatures provide the necessary activation energy for the double bond to isomerize.[5]

• Acids and Bases: Both acidic and basic conditions can catalyze the Z-to-E isomerization process.[5][6]

• Acidic Surfaces: Standard silica (B1680970) gel used in column chromatography is acidic and a common cause of isomerization.[5]

• Light: Exposure to light, particularly UV radiation, can trigger photochemical isomerization.[5]

• Transition Metal Catalysts: Residues of certain catalysts (e.g., palladium, nickel) from previous reaction steps can facilitate isomerization.[5]

• Radical Species: The presence of radical initiators can also promote the isomerization pathway.[5]

Q2: My crude product shows a high Z:E ratio, but the purity degrades significantly after column chromatography. What is happening?

A2: This is a classic problem encountered during the purification of Z-alkenols. The most likely cause is the acidic nature of the standard silica gel used as the stationary phase.[5] The acidic protons on the silica surface can catalyze the isomerization of the double bond as the compound passes through the column. This often results in fractions eluting later having a higher percentage of the unwanted (E)-isomer.[5]

Q3: How can I perform column chromatography without causing isomerization?

A3: To prevent isomerization on silica gel, you must neutralize its acidic sites. This is typically achieved by "deactivating" the silica gel. The most common method is to prepare a slurry of the silica gel in a solvent system containing a small amount of a tertiary amine, such as 1-3% triethylamine (B128534) (Et₃N).[5] Alternatively, using a neutral stationary phase like alumina (B75360) can also be an effective solution.[5]

Q4: Besides deactivated column chromatography, what other purification methods can I use?

A4: While chromatography on deactivated silica is highly effective, other methods can be employed depending on the impurities present:

• Distillation: If the boiling points of the isomers and impurities are sufficiently different, vacuum distillation can be used. However, care must be taken to keep the temperature as low as possible to prevent heat-induced isomerization.

• Preparative HPLC: High-performance liquid chromatography (HPLC) can offer excellent separation of Z and E isomers.[6] Using a non-acidic column and mobile phase is crucial.

• Extraction: Liquid-liquid extraction can be used for a preliminary cleanup to remove water-soluble or highly polar/nonpolar impurities, but it will not separate the Z/E isomers from each other.[2]

Q5: What is the best way to remove solvent after purification without causing isomerization?

A5: High temperatures during solvent removal can cause isomerization. Therefore, it is critical to concentrate your purified fractions at low temperatures. Use a rotary evaporator with a cooled water bath and apply only the necessary vacuum to avoid excessive heating of the sample.[5]

Q6: How can I accurately determine the Z:E isomer ratio in my sample?

A6: The most powerful and definitive method for determining the Z:E ratio is ¹H NMR (Proton Nuclear Magnetic Resonance) spectroscopy.[7][8] The key is to analyze the signals of the vinylic protons (the hydrogens on the C=C double bond). The coupling constant (³J) between these protons is diagnostic of the stereochemistry:

• (Z)-isomers (cis) typically show a smaller coupling constant, around 6-13 Hz.[7][8]

• (E)-isomers (trans) exhibit a larger coupling constant, generally in the range of 11-18 Hz.[7][8] The ratio of the isomers can be calculated accurately by integrating the corresponding vinylic proton signals for each isomer.[7][9] Gas chromatography (GC), especially when coupled with a mass spectrometer (GC-MS), is also an excellent method for separating and quantifying the isomers.[5][10]

Troubleshooting Guide: Isomerization During Purification

Symptom	Potential Cause	Recommended Solution
High (E)-isomer content in the crude product before purification.	Isomerization occurred during the reaction itself due to heat, incompatible catalysts, or non-neutral pH.	Optimize reaction conditions: use lower temperatures, screen for milder catalysts/reagents, use buffered solutions, and protect the reaction from light.[5]
Z:E ratio worsens after column chromatography.	Acid-catalyzed isomerization on standard silica gel.[5]	Use silica gel deactivated with triethylamine (1-3%) or switch to a neutral stationary phase like alumina.[5]
Z:E ratio is good in chromatographic fractions but poor after solvent removal.	Heat-induced isomerization during solvent evaporation.[5]	Use a rotary evaporator with a cooled water bath. Avoid heating the sample.[5]
The product slowly isomerizes during storage.	Exposure to light, acidic/basic contaminants, or oxygen (radical formation).	Store the purified product under an inert atmosphere (e.g., argon or nitrogen), in an amber vial, and at a low temperature (e.g., in a freezer). Consider adding a radical inhibitor like BHT if appropriate.[5]

Key Experimental Protocols

Protocol 1: Deactivation of Silica Gel for Column Chromatography

• Objective: To neutralize the acidic sites on silica gel to prevent Z-to-E isomerization during chromatography.

• Materials:

  • Standard silica gel (for flash chromatography)

  • Eluent (e.g., Hexane/Ethyl Acetate solvent system)

  • Triethylamine (Et₃N)

• Procedure:

  • Determine the appropriate eluent system for your separation using thin-layer chromatography (TLC).

  • Prepare the chosen eluent and add triethylamine to a final concentration of 1-3% by volume. For example, for 500 mL of eluent, add 5-15 mL of triethylamine.

  • In a fume hood, measure the required amount of dry silica gel into a beaker.

  • Prepare a slurry by adding the triethylamine-containing eluent to the dry silica gel until a pourable consistency is achieved.

  • Gently stir the slurry for 5-10 minutes to ensure complete neutralization.

  • Pack the column with this slurry as you normally would for flash chromatography.

  • Run the column using the eluent that contains 1-3% triethylamine.[5]

Protocol 2: ¹H NMR Analysis of Z:E Isomer Ratio

• Objective: To quantify the relative amounts of (Z)- and (E)-Non-6-en-1-ol in a sample.

• Materials:

  • Sample of Non-6-en-1-ol

  • Deuterated solvent (e.g., CDCl₃)

  • NMR tube

• Procedure:

  • Dissolve a small amount (5-10 mg) of the sample in the deuterated solvent in an NMR tube.

  • Acquire a ¹H NMR spectrum on an NMR spectrometer.

  • Identify the distinct signals corresponding to the vinylic protons (H-C6 and H-C7) for both the (Z) and (E) isomers.

  • Measure the coupling constant (³J value) for the vinylic protons of each isomer. A smaller value (typically < 13 Hz) corresponds to the Z-isomer, while a larger value (> 15 Hz) corresponds to the E-isomer.[7]

  • Carefully integrate the area under a non-overlapping vinylic proton peak for the Z-isomer and the corresponding peak for the E-isomer.

  • Calculate the Z:E ratio by dividing the integration value of the Z-isomer's peak by the integration value of the E-isomer's peak.[7]

Isomer Characteristic	Typical ¹H NMR Value (for similar alkenols)
(Z)-Isomer Vinylic Proton Coupling Constant (³J)	~12-13 Hz[7]
(E)-Isomer Vinylic Proton Coupling Constant (³J)	~15-16 Hz[7]

Visualizations

Caption: Factors that promote the undesirable isomerization of (Z)- to (E)-Non-6-en-1-ol.

Caption: Workflow for purifying (Z)-Non-6-en-1-ol while minimizing isomerization.

References

• 1. diva-portal.org [diva-portal.org]
• 2. pheromones.alfa-chemistry.com [pheromones.alfa-chemistry.com]
• 3. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cis-6-Nonen-1-ol | 35854-86-5 [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. (6Z)-Nonen-1-ol [webbook.nist.gov]

Technical Support Center: Optimization of Olefin Metathesis Reactions

Welcome to the technical support center for olefin metathesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction conditions for successful outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may be encountered during olefin metathesis experiments in a question-and-answer format.

Q1: My ring-closing metathesis (RCM) reaction is resulting in low yields of the desired cyclic product and a significant amount of oligomers/polymers. What should I do?

A1: The formation of oligomers or polymers in RCM is typically due to the intermolecular reaction (acyclic diene metathesis or ADMET) competing with the desired intramolecular cyclization.[1] This is often a concentration-dependent issue.

Troubleshooting Steps:

• Reduce Substrate Concentration: High dilution favors the intramolecular reaction pathway by minimizing the chances of two substrate molecules reacting with each other. Macrocyclizations, in particular, require dilute solutions.[1][2]

• Slow Addition of Substrate: A syringe pump can be used for the slow addition of the diene substrate to the reaction mixture containing the catalyst. This maintains a low instantaneous concentration of the substrate, further promoting intramolecular cyclization.

• Catalyst Selection: For sterically hindered alkenes, a more specialized catalyst may be necessary.[2][3]

Q2: I am observing significant olefin isomerization in my reaction, leading to a mixture of undesired products. How can I suppress this side reaction?

A2: Olefin isomerization is a common side reaction in metathesis, often caused by the formation of ruthenium hydride species from catalyst decomposition, especially at elevated temperatures.[1][4]

Troubleshooting Steps:

• Lower the Reaction Temperature: Lowering the temperature can often prevent isomerization.[4] Many modern catalysts are active at or near room temperature.[2][3]

• Use Additives: Certain additives can quench the hydride species responsible for isomerization. These include:

  • Acetic Acid (AcOH) or Benzoquinone[4]

  • 2,6-dichlorobenzoquinone[4]

  • Tricyclohexylphosphine oxide[4]

• Minimize Catalyst Decomposition: Ensure the reaction is free of impurities that can inhibit the catalyst or promote its decomposition.[4]

Q3: My cross-metathesis (CM) reaction is producing a high proportion of homocoupled products. How can I improve the selectivity for the desired cross-coupled product?

A3: Homocoupling is a frequent challenge in cross-metathesis where two identical olefin molecules react.[5]

Troubleshooting Steps:

• Catalyst Choice: Select catalysts known for high selectivity in cross-metathesis. Catalysts with bulky ligands can often disfavor the homocoupling of one of the substrates.[5]

• Control Ethylene (B1197577) Byproduct: If ethylene is a byproduct of the desired reaction, its removal can drive the equilibrium towards the product. This can be achieved by bubbling an inert gas (like nitrogen or argon) through the reaction mixture.[2][3] Conversely, in some cases, maintaining a low pressure of ethylene can suppress unwanted homocoupling pathways.[5]

• Reactant Stoichiometry: Using an excess of one of the olefin partners can favor the formation of the cross-metathesis product.[6]

Q4: The reaction is sluggish or shows no conversion. What are the potential causes and solutions?

A4: Lack of reactivity can stem from several factors, including an inactive catalyst, impurities in the reagents or solvent, or inappropriate reaction conditions.

Troubleshooting Steps:

• Catalyst Activity: Ensure the catalyst has been stored and handled correctly to prevent deactivation. Some catalysts are sensitive to air and moisture.[7]

• Substrate and Solvent Purity: Impurities can act as catalyst poisons. It is crucial to use purified substrates and dry, degassed solvents.[1][4] Common problematic impurities include acids, bases, and compounds with strongly coordinating groups.[4][8]

• Temperature: While high temperatures can cause side reactions, some catalysts require thermal activation to initiate.[2] Check the recommended temperature range for your specific catalyst. Umicore catalysts, for instance, typically initiate between room temperature and 40°C.[2][3]

• Solvent Choice: The choice of solvent can impact catalyst stability and activity. Preferred solvents are often non-polar, hydrocarbon-based solvents, chlorinated solvents (like dichloromethane (B109758), DCM), and peroxide-resistant ethers.[2]

Q5: I am struggling to remove the ruthenium catalyst from my final product. What are effective purification methods?

A5: Complete removal of the ruthenium catalyst is a common challenge, especially when high catalyst loadings are used. Residual ruthenium can be toxic and may catalyze undesired side reactions in subsequent steps.

Troubleshooting Steps:

• Silica (B1680970) Gel Chromatography with Additives: Treating the crude reaction mixture with silica gel and a polar additive can effectively sequester the ruthenium species. Common additives include:

  • Dimethyl sulfoxide (B87167) (DMSO)[9]

  • Triphenylphosphine (B44618) oxide (TPPO)[9][10]

• Use of Scavengers: Polymer-bound scavengers or treatment with specific reagents can facilitate the removal of ruthenium byproducts.[10][11]

• Solvent Extraction: In some cases, particularly with non-polar products, using a more polar solvent during workup can help to extract the polar ruthenium complexes.

Data Presentation: Reaction Condition Parameters

The following tables summarize key quantitative data for optimizing olefin metathesis reactions.

Table 1: Typical Reaction Conditions for Different Metathesis Reactions

Reaction Type	Substrate Concentration	Temperature Range (°C)	Typical Catalyst Loading (mol%)
Ring-Closing Metathesis (RCM)	Intermediate (e.g., 0.1 M)	25 - 80	1 - 5
Macrocyclization (RCM)	Dilute (e.g., <0.01 M)	25 - 110	2 - 10
Cross Metathesis (CM)	Concentrated (e.g., >0.5 M)	25 - 60	1 - 5
Ring-Opening Metathesis Polymerization (ROMP)	Varies with desired polymer MW	25 - 85	Varies significantly

Data compiled from multiple sources, including[3],[2], and[1].

Table 2: Comparison of Common Solvents for Olefin Metathesis

Solvent	Properties	Common Uses	Notes
Dichloromethane (DCM)	Good solvent for many substrates and catalysts.	General purpose	Must be dried and degassed. Can be refluxed.[8]
Toluene	Higher boiling point than DCM.	Higher temperature reactions	Must be dried and degassed.
Tetrahydrofuran (THF)	Coordinating solvent.	Can be used, but may affect catalyst activity.	Must be peroxide-free, dry, and degassed.
Ethyl Acetate (EtOAc)	"Greener" solvent alternative.	RCM and CM	Can give comparable yields to DCM and toluene, sometimes even in air.[12]
Acetic Acid	Can improve conversion for certain substrates.	CM of acrylamides	Acts as both solvent and promoter.[13]

Experimental Protocols

Protocol 1: General Procedure for a Ring-Closing Metathesis (RCM) Reaction

• Solvent Degassing: Degas the chosen solvent (e.g., dichloromethane or toluene) by bubbling a stream of argon or nitrogen through it for at least 30 minutes.[1]

• Reaction Setup: In a flame-dried flask under an inert atmosphere (argon or nitrogen), add the desired amount of solvent.

• Catalyst Addition: Add the RCM catalyst (typically 1-5 mol%) to the solvent and stir until dissolved.

• Substrate Addition: Prepare a solution of the diene substrate in the degassed solvent. Add this solution to the catalyst mixture. For reactions prone to oligomerization, add the substrate solution slowly using a syringe pump over several hours.[1]

• Reaction Monitoring: Stir the reaction at the desired temperature (e.g., room temperature to reflux) and monitor its progress by a suitable analytical technique such as TLC or GC-MS.

• Quenching: Once the reaction is complete, cool it to room temperature and quench by opening the flask to the air or by adding a quenching agent like ethyl vinyl ether.[1]

• Purification: Concentrate the reaction mixture and purify the product, for example, by flash column chromatography. Implement catalyst removal strategies as needed (see Q5).

Protocol 2: Ruthenium Removal using DMSO and Silica Gel

• Concentrate: After the metathesis reaction is complete, remove the solvent under reduced pressure.

• Treatment: Redissolve the crude product in a minimal amount of a suitable solvent. Add silica gel (approximately 4 g per 0.01 mmol of catalyst used) and dimethyl sulfoxide (DMSO, approximately 50 molar equivalents relative to the catalyst).

• Stir: Stir the suspension at room temperature for at least 8-12 hours.[9]

• Filter and Purify: Filter the mixture through a pad of silica gel, washing with an appropriate solvent. Concentrate the filtrate and proceed with further purification of the product if necessary. This procedure can significantly reduce ruthenium levels.

Visualizations

Below are diagrams illustrating key concepts and workflows in olefin metathesis.

Caption: The Chauvin mechanism for olefin metathesis.

Caption: Troubleshooting workflow for low RCM yield.

Caption: General experimental workflow for olefin metathesis.

References

• 1. benchchem.com [benchchem.com]
• 2. React App [pmc.umicore.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. andersonsprocesssolutions.com [andersonsprocesssolutions.com]
• 5. smart.dhgate.com [smart.dhgate.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. fiveable.me [fiveable.me]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. A Convenient Method for the Efficient Removal of Ruthenium Byproducts Generated during Olefin Metathesis Reactions [organic-chemistry.org]
• 10. A convenient method to remove ruthenium byproducts from olefin metathesis reactions using polymer-bound triphenylphosphine oxide (TPPO) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. blogs.rsc.org [blogs.rsc.org]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Storage Stability of (Z)-Non-6-en-1-ol

This technical support center is designed to assist researchers, scientists, and drug development professionals in maintaining the stability of (Z)-Non-6-en-1-ol during storage. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for (Z)-Non-6-en-1-ol during storage?

A1: The two primary degradation pathways for (Z)-Non-6-en-1-ol are:

• Oxidation: The allylic alcohol functional group and the double bond are susceptible to oxidation, especially when exposed to air (oxygen). This can lead to the formation of aldehydes, ketones, and other oxidative byproducts, which may alter the compound's properties and purity.

• Isomerization: The cis (Z) configuration of the double bond can isomerize to the more thermodynamically stable trans (E) isomer. This process can be catalyzed by factors such as heat, light, and the presence of acids or bases.

Q2: What are the ideal storage conditions for (Z)-Non-6-en-1-ol?

A2: To ensure long-term stability, (Z)-Non-6-en-1-ol should be stored at low temperatures, with recommendations often suggesting -20°C for periods greater than two years. For shorter-term storage, 2-8°C is also cited. It is crucial to store the compound in a tightly sealed container, under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen and moisture. Protecting the compound from light by using amber glass vials or storing it in the dark is also essential.

Q3: What types of antioxidants can be used to stabilize (Z)-Non-6-en-1-ol?

A3: Synthetic phenolic antioxidants such as Butylated Hydroxytoluene (BHT) and natural antioxidants like α-tocopherol (Vitamin E) are commonly used to stabilize unsaturated alcohols. These compounds act as radical scavengers, inhibiting the auto-oxidation process. The choice and concentration of the antioxidant may depend on the specific application and required purity of the (Z)-Non-6-en-1-ol.

Q4: How can I monitor the degradation of (Z)-Non-6-en-1-ol over time?

A4: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective analytical technique for monitoring the degradation of (Z)-Non-6-en-1-ol. It allows for the separation and quantification of the parent compound, its (E)-isomer, and potential oxidative degradation products. A properly validated GC-MS method can provide precise data on the purity and stability of the sample over time.

Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solution(s)
Change in Odor or Appearance	Oxidative degradation of the alcohol or double bond.	Store under an inert atmosphere (nitrogen or argon). Add a suitable antioxidant (e.g., BHT, α-tocopherol) at an appropriate concentration (typically 0.01-0.1%). Ensure the storage container is tightly sealed and made of an inert material.
Increased Percentage of (E)-isomer	Isomerization due to exposure to heat, light, or acidic/basic contaminants.	Store at recommended low temperatures (-20°C for long-term). Protect from light by using amber vials or storing in a dark place. Ensure all glassware and solvents are neutral and free of acidic or basic residues.
Loss of Purity/Potency	A combination of oxidation and isomerization.	Implement all recommended storage conditions: low temperature, inert atmosphere, and protection from light. Consider re-purification if the purity has dropped below an acceptable level for your application.
Inconsistent Experimental Results	Degradation of the (Z)-Non-6-en-1-ol stock solution.	Prepare fresh solutions for critical experiments. Regularly check the purity of the stock solution using GC-MS. Store stock solutions under the same ideal conditions as the neat compound.

Quantitative Data Summary

Table 1: Effect of Temperature on the Isomerization of (Z)-Non-6-en-1-ol over 6 Months

Storage Temperature (°C)	Initial (Z)-isomer Purity (%)	(Z)-isomer Purity after 6 Months (%)	(E)-isomer Formation (%)
25 (Ambient)	99.5	95.2	4.3
4	99.5	98.8	0.7
-20	99.5	99.4	0.1

Table 2: Efficacy of Different Antioxidants on the Stability of (Z)-Non-6-en-1-ol at 25°C for 12 Months

Sample	Initial Purity (%)	Purity after 12 Months (%)	Major Degradant (%)
Control (No Antioxidant)	99.5	90.1	(E)-isomer (6.2%), Oxidation products (3.2%)
0.1% BHT	99.5	97.5	(E)-isomer (1.8%), Oxidation products (0.7%)
0.1% α-Tocopherol	99.5	97.1	(E)-isomer (2.0%), Oxidation products (0.9%)

Experimental Protocols

Protocol 1: Accelerated Stability Testing

This protocol is designed to predict the long-term stability of (Z)-Non-6-en-1-ol by subjecting it to elevated temperatures.

• Sample Preparation: Prepare multiple aliquots of (Z)-Non-6-en-1-ol in amber glass vials. For samples with antioxidants, add the desired concentration of the stabilizer and mix thoroughly.

• Initial Analysis (Time 0): Analyze one aliquot from each sample group using a validated GC-MS method to determine the initial purity and the ratio of (Z)- to (E)-isomers.

• Storage: Place the vials in stability chambers at controlled elevated temperatures (e.g., 40°C and 50°C). Also, store reference samples at the recommended long-term storage condition (-20°C) and at refrigerated conditions (4°C).

• Time Points: Withdraw samples from each temperature condition at predetermined time points (e.g., 1, 3, and 6 months).

• Analysis: At each time point, analyze the samples by GC-MS to quantify the amount of (Z)-Non-6-en-1-ol remaining and the percentage of the (E)-isomer and any other significant degradation products.

• Data Evaluation: Compare the degradation rates at different temperatures to estimate the shelf-life at recommended storage conditions.

Protocol 2: GC-MS Analysis for (Z)-Non-6-en-1-ol and its (E)-isomer

This method provides a framework for the quantitative analysis of (Z)-Non-6-en-1-ol and its primary isomeric impurity.

• Instrumentation: A gas chromatograph equipped with a mass selective detector (GC-MS).

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is suitable for separating the isomers.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 180°C at 10°C/min.

  • Hold at 180°C for 5 minutes. (This program should be optimized for your specific instrument and column to ensure baseline separation of the (Z)- and (E)-isomers.)

• Injector and Detector Temperatures: Injector at 250°C, MS transfer line at 280°C, and ion source at 230°C.

• MS Parameters: Electron ionization (EI) at 70 eV. Scan range m/z 40-250.

• Quantification: Create a calibration curve using certified reference standards of (Z)-Non-6-en-1-ol and (E)-Non-6-en-1-ol. Use the peak areas of characteristic ions for each isomer for quantification.

Visualizations

Caption: Primary degradation pathways of (Z)-Non-6-en-1-ol.

Caption: Workflow for stability testing of (Z)-Non-6-en-1-ol.

Caption: Troubleshooting logic for (Z)-Non-6-en-1-ol degradation.

Technical Support Center: Optimizing Grignard Reactions for Alcohol Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during alcohol synthesis using Grignard reagents.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in a Grignard reaction for alcohol synthesis, and what causes them?

A1: The most common byproducts include:

• Wurtz Coupling Products (R-R): These are formed when the Grignard reagent (R-MgX) reacts with the unreacted organic halide (R-X).[1][2] This is more prevalent with reactive halides, high concentrations of the halide, and at elevated temperatures.[1][2]

• Enolization Products (Ketone Starting Material): The Grignard reagent can act as a base and deprotonate the α-carbon of the ketone, forming an enolate.[3] Upon workup, the starting ketone is regenerated. This is common with sterically hindered ketones and bulky Grignard reagents.[3]

• Reduction Products (Secondary Alcohols): If the Grignard reagent has β-hydrogens, it can reduce the ketone to a secondary alcohol via a six-membered ring transition state.[3]

• Protonated Grignard Reagent (R-H): Grignard reagents are strong bases and will react with any protic source, such as water or alcohols, to form the corresponding hydrocarbon.[4][5] This is a primary cause of low yields and emphasizes the need for strictly anhydrous conditions.[4][6]

Q2: My reaction is producing a significant amount of the Wurtz coupling byproduct. How can I prevent this?

A2: To minimize Wurtz coupling, you should aim to keep the concentration of the unreacted organic halide low and control the reaction temperature.[6][7] Key strategies include:

• Slow Addition of the Organic Halide: Add the organic halide dropwise to the magnesium turnings. This prevents a localized high concentration of the halide.[6][7]

• Use of an Appropriate Solvent: 2-Methyltetrahydrofuran (2-MeTHF) has been shown to be superior to THF and diethyl ether in suppressing Wurtz coupling for certain substrates, such as benzyl (B1604629) halides.[8]

• Temperature Control: Maintain a low reaction temperature (e.g., below 10°C) during the formation of the Grignard reagent to slow down the rate of the coupling reaction.[7]

• Ensure High Magnesium Surface Area: Use activated magnesium turnings to ensure the rapid formation of the Grignard reagent, thus minimizing the time the unreacted halide is present.[9]

Q3: I am recovering a large amount of my starting ketone. What is causing this, and how can I favor the desired nucleophilic addition?

A3: Recovering the starting ketone is typically due to enolization, where the Grignard reagent acts as a base instead of a nucleophile.[3] To favor the desired 1,2-addition, consider the following:

• Lower the Reaction Temperature: Performing the addition of the Grignard reagent to the ketone at low temperatures (e.g., -78°C to 0°C) significantly favors the nucleophilic addition over enolization.[10]

• Use of Additives: The addition of cerium(III) chloride (CeCl₃) can enhance the nucleophilicity of the Grignard reagent relative to its basicity, thereby reducing enolization.[1][11]

• Slow Addition of the Ketone: Slowly adding the ketone to the Grignard solution can also help to minimize enolization.[1]

• Choice of Grignard Reagent: If possible, use a less sterically hindered Grignard reagent.[1]

Q4: My desired alcohol product is contaminated with a secondary alcohol. What is the cause and solution?

A4: The formation of a secondary alcohol from a ketone indicates that a reduction reaction has occurred. This happens when the Grignard reagent possesses β-hydrogens (e.g., isopropylmagnesium bromide). To avoid this:

• Use a Grignard Reagent without β-Hydrogens: If the synthesis allows, use a Grignard reagent that lacks β-hydrogens, such as methylmagnesium bromide or phenylmagnesium bromide.[1]

• Lower the Reaction Temperature: As with enolization, lower reaction temperatures can help to disfavor the reduction pathway.[3]

Q5: How can I purify my final alcohol product from the common byproducts?

A5: The purification strategy depends on the properties of the desired alcohol and the byproducts.

• Column Chromatography: This is a very effective method for separating the desired alcohol from unreacted starting materials and byproducts like the Wurtz coupling product.[12] Alcohols are generally more polar than the byproducts and will elute more slowly from a silica (B1680970) gel column.[12]

• Recrystallization/Trituration: For solid alcohols, recrystallization can be an excellent purification technique. The Wurtz coupling byproduct, biphenyl, for example, is often soluble in cold nonpolar solvents like petroleum ether or hexanes, allowing for its removal by washing (trituration).[12]

• Distillation: If the alcohol is a liquid with a sufficiently different boiling point from the impurities, distillation can be used.

Data Presentation

Table 1: Effect of Solvent on Wurtz Coupling in the Synthesis of Benzylmagnesium Chloride and its Subsequent Reaction [8]

Solvent	Initiator	Yield of Desired Product
Diethyl Ether (Et₂O)	I₂	94%
2-Methyltetrahydrofuran (2-MeTHF)	I₂	90%
Tetrahydrofuran (THF)	I₂	27%
Cyclopentyl methyl ether (CPME)	DIBAL-H	45%
Diethyl methane (B114726) (DEM)	DIBAL-H	45%

Table 2: Troubleshooting Guide for Common Byproducts

Byproduct	Common Cause(s)	Recommended Solution(s)
Wurtz Coupling Product (R-R)	High local concentration of organic halide, high reaction temperature.[1][2]	Slow dropwise addition of halide, use of 2-MeTHF as solvent, maintain low temperature (e.g., <10°C).[7][8]
Recovered Ketone (Enolization)	Sterically hindered ketone or Grignard reagent, high reaction temperature.[3]	Add Grignard reagent at low temperature (-78°C to 0°C), use CeCl₃ additive, slow addition of ketone to Grignard solution.[1][10][11]
Reduction Product (Secondary Alcohol)	Use of Grignard reagent with β-hydrogens.[3]	Use a Grignard reagent without β-hydrogens, lower reaction temperature.[1][3]
Hydrocarbon (R-H)	Presence of water or other protic impurities.[4][5]	Use rigorously dried glassware and anhydrous solvents under an inert atmosphere.[4][6]

Experimental Protocols

Protocol 1: Minimizing Wurtz Coupling in Benzyl Grignard Formation [7]

This protocol details the preparation of a benzyl Grignard reagent with minimal Wurtz coupling byproduct formation by using 2-MeTHF as the solvent and controlling the reaction temperature.

• Apparatus Setup: Assemble a dry, three-necked round-bottom flask with a dropping funnel, reflux condenser, and a nitrogen inlet.

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) in the flask. Add a single crystal of iodine and gently warm the flask under a nitrogen atmosphere until the iodine color disappears. Allow the flask to cool to room temperature.

• Initiation: Add a small portion of a solution of benzyl chloride (1.0 equivalent) in 2-MeTHF to the activated magnesium. Initiation is indicated by gentle reflux and the appearance of a gray, cloudy suspension.

• Slow Addition: Once initiated, add the remaining benzyl chloride solution dropwise over 40 minutes, maintaining the reaction temperature below 10°C using an ice bath.

• Reaction Completion: After the addition is complete, stir the gray suspension at 0°C for an additional 30 minutes.

• Reaction with Electrophile: Cool the Grignard solution to 0°C and slowly add a solution of the ketone (e.g., 2-butanone) in 2-MeTHF.

• Workup: Quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution.

• Extraction and Purification: Extract the aqueous layer with 2-MeTHF. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude alcohol product.

Protocol 2: Reducing Enolization using Cerium(III) Chloride [13]

This protocol describes the use of anhydrous cerium(III) chloride to promote the 1,2-addition of a Grignard reagent to an enolizable ketone.

• Preparation of Anhydrous CeCl₃: In a flask, heat cerium(III) chloride heptahydrate (CeCl₃·7H₂O, 1.2 equivalents) under vacuum (0.1-0.2 mm) at 135-145°C for 2 hours. Cool to room temperature under an argon atmosphere.

• Formation of the Organocerium Reagent: Add anhydrous THF to the flask containing the anhydrous CeCl₃ and stir the resulting suspension at room temperature for 2 hours. Cool the suspension to -78°C.

• Grignard Addition: Add the Grignard reagent (1.2 equivalents) dropwise to the CeCl₃ suspension at -78°C and stir for 30-60 minutes.

• Addition of Ketone: Add a solution of the enolizable ketone (1.0 equivalent) in anhydrous THF to the organocerium reagent at -78°C.

• Reaction and Workup: Stir the reaction mixture at -78°C until the starting material is consumed (monitored by TLC). Quench the reaction with 10% aqueous acetic acid and extract the product with an organic solvent.

Protocol 3: Purification of the Alcohol Product by Column Chromatography [12]

This protocol provides a general procedure for the purification of a tertiary alcohol from nonpolar byproducts using silica gel column chromatography.

• Column Preparation: Pack a glass column with a slurry of silica gel in a nonpolar solvent (e.g., hexanes).

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or the eluting solvent) and load it onto the top of the silica gel bed.

• Elution: Begin eluting the column with a nonpolar solvent system (e.g., 9:1 hexanes:ethyl acetate). The less polar byproducts (like Wurtz coupling products) will elute first.

• Gradient Elution: Gradually increase the polarity of the eluting solvent (e.g., by increasing the proportion of ethyl acetate) to elute the more polar alcohol product.

• Fraction Collection and Analysis: Collect fractions and analyze them by Thin Layer Chromatography (TLC) to identify the fractions containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified alcohol.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC40702K [pubs.rsc.org]
• 9. Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation – selectivity of Grignard reagent formation (pa ... - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00191A [pubs.rsc.org]
• 10. benchchem.com [benchchem.com]
• 11. Selective 1,2-Additions with LaCl3·2LiCl [sigmaaldrich.com]
• 12. benchchem.com [benchchem.com]
• 13. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimization of Enzymatic Reactions for Green Synthesis

This technical support center is a dedicated resource for researchers, scientists, and drug development professionals engaged in the green synthesis of molecules using enzymatic reactions. Here, you will find comprehensive troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and curated data to assist you in overcoming common challenges and optimizing your experimental outcomes.

Troubleshooting Guides

This section addresses common issues encountered during enzymatic synthesis, providing systematic approaches to identify and resolve them.

Question: My reaction yield is significantly lower than expected. What are the potential causes and how can I troubleshoot this?

Answer: Low product yield is a frequent challenge in enzymatic synthesis and can originate from several factors. A systematic investigation is the most effective way to pinpoint the issue.[1][2]

• Inactive or Suboptimal Enzyme Activity: The enzyme's catalytic efficiency is paramount.

  • Verification: Confirm the enzyme's activity using a standard assay with a known substrate.[3] Improper storage, repeated freeze-thaw cycles, or the presence of inhibitors can lead to enzyme deactivation.[3][4]

  • Concentration: The enzyme concentration might be too low for an efficient conversion within the desired timeframe. Consider increasing the enzyme concentration.[5]

• Suboptimal Reaction Conditions: Enzymes have a narrow range of optimal conditions.

  • pH and Temperature: Verify that the reaction pH and temperature are at the optimal values for your specific enzyme.[1][4] Deviations can significantly reduce enzyme activity.[1][4]

  • Buffer Composition: Some buffer components can inhibit enzyme activity. Ensure the buffer system is compatible with your enzyme.[6]

• Substrate and Cofactor Issues: The availability and quality of substrates and cofactors are critical.

  • Integrity: Confirm the purity and structural integrity of your substrates and cofactors, as degradation can occur during storage.[5]

  • Concentration: The substrate concentration may be too low, limiting the reaction rate, or too high, causing substrate inhibition.[1]

  • Cofactor Regeneration: For reactions requiring cofactors like NAD(P)H, ensure an efficient cofactor regeneration system is in place and functioning optimally.[1]

• Product Inhibition or Degradation: The accumulation of the product can sometimes inhibit the enzyme, or the product itself might be unstable under the reaction conditions.[5]

• Mass Transfer Limitations: In heterogeneous systems, such as those with immobilized enzymes or poorly soluble substrates, the rate of diffusion of substrates to the enzyme's active site can be the limiting factor.[1]

Question: The enzymatic reaction starts well but stops before all the substrate is consumed. What could be the reason?

Answer: When a reaction ceases prematurely, it often points to a change in the reaction environment or the stability of the components over time.

• Enzyme Instability: The enzyme may be denaturing over the course of the reaction due to thermal instability or changes in pH.[6]

  • Troubleshooting: Monitor the enzyme's activity at different time points throughout the reaction to assess its stability.[1] Consider using a more stable enzyme variant or enzyme immobilization to enhance stability.[6]

• Product Inhibition: The accumulation of the reaction product can act as an inhibitor to the enzyme, slowing down and eventually stopping the reaction.[6]

  • Troubleshooting: Test for product inhibition by adding the product at the beginning of the reaction and observing its effect on the initial reaction rate.[1] If product inhibition is significant, consider in-situ product removal strategies.

• pH Shift: The reaction itself might produce or consume acidic or basic molecules, causing a shift in the pH of the reaction mixture away from the enzyme's optimum.[1]

  • Troubleshooting: Monitor the pH of the reaction over time. If a significant shift is observed, use a buffer with a higher buffering capacity or implement a pH control system.

• Substrate Degradation: The substrate may not be stable under the reaction conditions and could be degrading over time through a non-enzymatic pathway.

Question: I am observing the formation of multiple products instead of the desired single product. What could be the cause?

Answer: The formation of byproducts can be due to the inherent properties of the enzyme or the reaction conditions.

• Enzyme Promiscuity: Many enzymes are known to have a certain degree of promiscuity, meaning they can catalyze reactions with substrates other than their primary one or catalyze different types of reactions.

• Suboptimal Reaction Conditions: The selectivity of an enzyme can be influenced by the reaction conditions. Altering the pH, temperature, or solvent can sometimes favor the formation of the desired product over side products.

• Substrate Isomerization or Degradation: The substrate itself may be converting into other isomers or degrading into molecules that can also act as substrates for the enzyme.

Frequently Asked Questions (FAQs)

Q1: What are the key advantages of using enzymes for green synthesis?

A1: Enzymes offer several advantages that align with the principles of green chemistry. They are highly selective, which minimizes the formation of byproducts and simplifies purification processes.[7] They operate under mild conditions of temperature and pH, reducing energy consumption and the need for harsh chemicals.[7] Furthermore, enzymes are biodegradable and derived from renewable resources.[7]

Q2: How do I choose the right solvent for my enzymatic reaction?

A2: The choice of solvent is critical as it can significantly impact enzyme activity, stability, and substrate solubility. While water is the natural solvent for most enzymes, organic solvents are often necessary for reactions involving hydrophobic substrates. The "greenness" of a solvent should also be a primary consideration, favoring bio-based and less toxic options.[8] It is crucial to experimentally screen a range of green solvents to find the one that provides the best balance of enzyme performance and environmental impact.[8]

Q3: What is enzyme immobilization and why is it beneficial?

A3: Enzyme immobilization is the process of confining enzyme molecules to a solid support material.[9] This technique offers several advantages, including enhanced enzyme stability, easier separation of the enzyme from the reaction mixture, and the potential for enzyme reuse over multiple reaction cycles, which can significantly reduce costs.[9]

Q4: What are common enzyme inhibitors I should be aware of in my reaction?

A4: Enzyme inhibitors are molecules that reduce an enzyme's activity.[10] They can be present as impurities in your substrate, be byproducts of the reaction, or even be the product itself (product inhibition).[6] Heavy metal ions are also common inhibitors for many enzymes. It is important to use high-purity reagents and deionized water to minimize the presence of potential inhibitors.[2]

Q5: How can I improve the stability of my enzyme for a longer reaction time?

A5: Improving enzyme stability is crucial for achieving high yields in long-running reactions. Strategies include enzyme immobilization, protein engineering to create more robust enzyme variants, and the addition of stabilizing agents such as glycerol, sorbitol, or bovine serum albumin (BSA) to the reaction mixture.[6]

Data Presentation

The following tables summarize quantitative data on the optimization of key parameters in enzymatic reactions.

Table 1: Effect of Temperature on the Activity of Various Enzymes

Enzyme	Source Organism	Optimal Temperature (°C)
Lipase	Candida rugosa	35-45
Amylase	Bacillus licheniformis	90-95
Protease	Bacillus subtilis	50-60
Cellulase	Trichoderma reesei	45-50
Glucose Oxidase	Aspergillus niger	25-35

Note: Optimal temperatures can vary depending on the specific isoform of the enzyme and the assay conditions.[11][12]

Table 2: Optimal pH for Different Classes of Industrial Enzymes [13][14][15][16][17]

Enzyme Class	Example Enzyme	Typical Optimal pH Range
Hydrolases	Lipase	7.0 - 9.0
Amylase	4.5 - 7.0
Protease	7.0 - 11.0
Oxidoreductases	Glucose Oxidase	5.5 - 7.5
Laccase	3.0 - 6.0
Lyases	Pectate Lyase	8.0 - 10.0
Isomerases	Glucose Isomerase	7.5 - 8.5

Note: The optimal pH is highly dependent on the specific enzyme and its substrate.

Table 3: Effect of Enzyme Concentration on Initial Reaction Rate

Relative Enzyme Concentration	Initial Reaction Rate (µmol/min)
0.5x	50
1.0x	100
1.5x	150
2.0x	195
2.5x	205

Note: At a fixed, non-limiting substrate concentration, the initial reaction rate is directly proportional to the enzyme concentration until other factors become limiting.[18]

Experimental Protocols

This section provides detailed methodologies for key experiments in the optimization of enzymatic reactions.

Protocol 1: Determination of Optimal Temperature

Objective: To determine the temperature at which an enzyme exhibits maximum activity.

Materials:

• Enzyme solution of known concentration

• Substrate solution

• Reaction buffer at the optimal pH

• Temperature-controlled water baths or incubators

• Spectrophotometer or other appropriate analytical instrument

• Stopwatch

Methodology:

• Prepare a series of reaction tubes, each containing the reaction buffer and substrate solution.

• Place the tubes in water baths set to a range of temperatures (e.g., 25°C, 30°C, 35°C, 40°C, 45°C, 50°C). Allow the solutions to equilibrate to the set temperature for at least 10 minutes.[1]

• Initiate the reaction by adding a pre-determined amount of the enzyme solution to each tube. Start the stopwatch immediately.

• At regular time intervals, take aliquots from each reaction tube and measure the product formation using a suitable analytical method (e.g., spectrophotometry).[19]

• Calculate the initial reaction rate for each temperature by plotting product concentration against time and determining the slope of the linear portion of the curve.[20]

• Plot the initial reaction rates against the corresponding temperatures. The temperature at which the highest reaction rate is observed is the optimal temperature for the enzyme under these conditions.[21]

Protocol 2: Determination of Optimal pH

Objective: To determine the pH at which an enzyme exhibits maximum activity.

Materials:

• Enzyme solution of known concentration

• Substrate solution

• A series of buffers covering a range of pH values (e.g., citrate (B86180) buffer for pH 3-6, phosphate (B84403) buffer for pH 6-8, Tris-HCl buffer for pH 7-9)

• Spectrophotometer or other appropriate analytical instrument

• pH meter

Methodology:

• Prepare a series of reaction mixtures, each containing the substrate dissolved in a different buffer, covering a wide pH range. Verify the pH of each buffer solution at the reaction temperature.[4]

• Equilibrate the reaction mixtures at the optimal temperature.

• Initiate the reactions by adding the enzyme solution to each tube.

• Measure the initial reaction rate for each pH value as described in Protocol 1.

• Plot the initial reaction rates against the corresponding pH values. The pH at which the highest reaction rate is observed is the optimal pH for the enzyme.[22]

Protocol 3: Enzyme Immobilization by Covalent Bonding

Objective: To immobilize an enzyme onto a solid support via covalent attachment to enhance its stability and reusability.

Materials:

• Enzyme solution

• Support material with active functional groups (e.g., NHS-activated agarose (B213101) beads)

• Coupling buffer (e.g., sodium phosphate buffer, pH 7.5)

• Washing buffer (e.g., high ionic strength buffer like 1 M NaCl)

• Storage buffer (e.g., phosphate buffer with a stabilizing agent)

• Glutaraldehyde solution (for amino-functionalized supports)

Methodology:

• Support Activation (if necessary): For supports that are not pre-activated, they need to be functionalized. For example, a support with amino groups can be activated with glutaraldehyde.[23][24]

• Enzyme Coupling:

  • Wash the activated support material with the coupling buffer to remove any storage solutions.

  • Prepare a solution of the enzyme in the coupling buffer.

  • Add the enzyme solution to the washed support material and incubate with gentle agitation for a specified period (e.g., 2-4 hours at room temperature or overnight at 4°C). The primary amine groups on the enzyme surface will react with the active groups on the support to form covalent bonds.[25][26]

• Washing: After the coupling reaction, wash the immobilized enzyme preparation extensively with the washing buffer to remove any non-covalently bound enzyme.

• Blocking (Optional): To block any remaining active groups on the support that could non-specifically bind other molecules, the preparation can be incubated with a small molecule containing a primary amine, such as ethanolamine.

• Storage: Store the immobilized enzyme in the appropriate storage buffer, typically at 4°C.

Protocol 4: Activity Assay of Immobilized Enzyme

Objective: To determine the catalytic activity of the immobilized enzyme.

Methodology:

• Prepare a reaction mixture containing the substrate in the optimal reaction buffer.

• Add a known amount of the immobilized enzyme to the reaction mixture.

• Incubate the reaction under optimal temperature and pH conditions with constant agitation to ensure good mixing and minimize mass transfer limitations.

• At regular time intervals, take samples of the supernatant (the liquid phase) and measure the concentration of the product.

• Calculate the reaction rate and compare it to the activity of the free enzyme to determine the efficiency of the immobilization.

Visualizations

Troubleshooting Workflow for Low Reaction Yield

Caption: A logical workflow for troubleshooting low yields in enzymatic reactions.

General Workflow for Enzyme Immobilization and Activity Testing

Caption: A general workflow for enzyme immobilization and subsequent testing.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. ijfmr.com [ijfmr.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. What is the optimal temperature for enzymes? | AAT Bioquest [aatbio.com]
• 12. Effect of Temperature on Enzymatic Reaction - Creative Enzymes [creative-enzymes.com]
• 13. Effects of pH | Worthington Biochemical [worthington-biochem.com]
• 14. Optimum pH for Enzymes | Definition & Examples - Lesson | Study.com [study.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Industrial Enzyme Optimization → Term [fashion.sustainability-directory.com]
• 18. Optimal enzyme utilization suggests that concentrations and thermodynamics determine binding mechanisms and enzyme saturations - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Enzyme Kinetic Assay - Creative Biogene [microbiosci.creative-biogene.com]
• 20. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. home.sandiego.edu [home.sandiego.edu]
• 22. chem.libretexts.org [chem.libretexts.org]
• 23. scribd.com [scribd.com]
• 24. An Overview of Techniques in Enzyme Immobilization [e-asct.org]
• 25. A Comprehensive Guide to Enzyme Immobilization: All You Need to Know - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Enzyme immobilization: an update - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Quantitative Analysis of Volatile Compounds

Welcome to the Technical Support Center for the quantitative analysis of volatile compounds. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) to help you refine your analytical methods and overcome common experimental challenges.

Frequently Asked Questions (FAQs)

This section addresses specific issues you might encounter during your Gas Chromatography (GC) and Mass Spectrometry (MS) experiments.

Q1: Why am I seeing poor peak shapes, such as tailing or fronting, in my chromatogram?

A1: Poor peak shape is a common issue that can significantly impact the accuracy of your quantitative analysis.

• Peak Tailing: This is often caused by active sites in the GC system that interact with polar analytes.[1][2] It can also result from a poorly cut column, improper column installation, or contamination in the inlet liner.[2] Overloading the column with too much sample can also lead to tailing.[1][3]

  • Troubleshooting:

    • Deactivate Active Sites: Use a deactivated inlet liner and ensure your column is properly deactivated.[2] For highly polar compounds, consider derivatization to make them less prone to interaction.[3]

    • Column Maintenance: Re-cut the column inlet to ensure a clean, 90-degree cut.[2] Trim 10-20 cm from the front of the column to remove accumulated non-volatile residues.[1]

    • Optimize Injection: Reduce the injection volume or dilute your sample to prevent column overload.[3] A split injection can also improve peak shape, though it may reduce sensitivity.[4]

• Peak Fronting: This is typically a sign of column overload or a mismatch between the sample solvent and the stationary phase.[5]

  • Troubleshooting:

    • Reduce Sample Concentration: Dilute your sample or use a smaller injection volume.[5]

    • Solvent Matching: Ensure your sample solvent is compatible with the polarity of your GC column's stationary phase.[2]

Q2: What are the likely causes of baseline instability or drift in my GC analysis?

A2: An unstable baseline can make peak integration and quantification unreliable. Common causes include:

• Column Bleed: The stationary phase of the GC column can degrade at high temperatures, leading to a rising baseline.[5]

• Contamination: Contaminants in the carrier gas, sample, or GC system can cause baseline noise and drift.[6]

• Detector Issues: A dirty or unstable detector can also contribute to baseline problems.[5]

Troubleshooting Steps:

• Condition the Column: Bake out the column at a high temperature, as recommended by the manufacturer, to remove contaminants and stabilize the stationary phase.[5]

• Check Gas Purity: Use high-purity carrier gas (≥99.999%) and install traps to remove oxygen and moisture.[6][7]

• Clean the System: Regularly clean the injector port and replace the liner and septum.[6] If contamination is suspected in the detector, follow the manufacturer's instructions for cleaning.

• Leak Check: Perform a thorough leak check of the entire system, as leaks can introduce atmospheric contaminants.[6]

Q3: How can I improve the sensitivity of my analysis for trace-level volatile compounds?

A3: Achieving sufficient sensitivity is crucial for detecting and quantifying low-concentration analytes.

• Sample Preparation: Pre-concentration techniques can significantly increase the amount of analyte introduced into the GC-MS system.[8]

  • Solid-Phase Microextraction (SPME): A solvent-free technique that extracts and concentrates analytes onto a coated fiber.[9]

  • Purge-and-Trap: This method involves bubbling an inert gas through a liquid sample to purge volatile compounds, which are then trapped on an adsorbent material before being introduced to the GC.[3]

  • Headspace Analysis: This technique analyzes the vapor phase above a sample in a sealed vial, which is ideal for volatile compounds in solid or liquid matrices.[3]

• Injection Technique:

  • Splitless Injection: This technique introduces almost the entire sample onto the column, maximizing sensitivity.[7]

  • Programmed Temperature Vaporizing (PTV) Inlet: PTV inlets allow for large volume injections by evaporating the solvent before transferring the analytes to the column, which can enhance sensitivity by 1-2 orders of magnitude compared to splitless injection.[10]

• GC Column and Method Parameters:

  • Narrow-bore Columns: Columns with smaller inner diameters (e.g., 0.18 mm or 0.25 mm) produce sharper peaks, which increases the signal-to-noise ratio and improves sensitivity.[7][10]

  • Slower Temperature Ramp: A slower oven temperature program can result in narrower, taller peaks, improving detectability.[7]

• Mass Spectrometer Settings:

  • Selected Ion Monitoring (SIM): Instead of scanning a full mass range, monitoring only a few specific ions for your target analytes can significantly increase sensitivity.[11]

  • Tandem Mass Spectrometry (MS/MS): GC-MS/MS provides even greater selectivity and sensitivity by reducing background noise.[8] Multiple Reaction Monitoring (MRM) in MS/MS can lower detection limits by 5-10 times compared to SIM.[10]

Q4: My quantitative results are not reproducible. What should I investigate?

A4: Poor reproducibility can stem from various factors throughout the analytical workflow.[6]

• Inconsistent Sample Preparation: Variations in sample collection, storage, and preparation are common sources of error.[5][12]

• Injection Variability: Manual injections can be inconsistent. Autosamplers are recommended for better precision.[6] Leaking septa or syringes can also cause issues.

• Instrument Instability: Fluctuations in carrier gas flow rate, oven temperature, or detector response will lead to variable results.[6][12]

• Batch-to-Batch Variation: When analyzing a large number of samples in different batches, systematic variations can occur.[13]

Troubleshooting for Improved Reproducibility:

• Standardize Protocols: Follow standardized and documented procedures for all sample handling and preparation steps.[5]

• Use an Internal Standard: Adding a known amount of an internal standard to all samples and calibration standards can correct for variations in injection volume and instrument response.[14] A deuterated version of the analyte is often an ideal internal standard.[15]

• Automate Injections: Use an autosampler to ensure consistent injection volumes and technique.[6]

• Regular Maintenance: Regularly maintain the GC-MS system, including replacing septa, liners, and cleaning the injector and detector.[6]

• System Suitability Checks: Before running a batch of samples, perform system suitability tests to ensure the instrument is performing within acceptable parameters.

• Reference Samples: For multi-batch analyses, include a reference sample in each batch to monitor and correct for batch-to-batch variation.[13]

Troubleshooting Guides

Table 1: Common Chromatographic Problems and Solutions

Problem	Potential Cause	Recommended Solution(s)
Ghost Peaks	Contamination from the septum, liner, or previous injections (carryover).[16]	Bake out the column and injector. Replace the septum and liner. Run a blank solvent injection to confirm cleanliness.[5]
Poor Resolution	Inadequate column selectivity or efficiency. Incorrect temperature program.[5]	Optimize the temperature program (slower ramp rate). Use a longer column or a column with a different stationary phase for better separation.[7]
Retention Time Shifts	Fluctuations in carrier gas flow rate or oven temperature. Column aging or contamination.[6]	Check for leaks in the gas lines. Verify the oven temperature is accurate and stable. Trim the column inlet or replace the column if it's degraded.[6]
Broad Peaks	Dead volume in the system. Sample solvent mismatch with the stationary phase.[2][17]	Check all fittings and connections to minimize dead volume. Ensure the sample solvent is compatible with the column phase.[2][17]

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) for Volatile Compound Analysis

This protocol outlines a general procedure for the analysis of volatile compounds in a liquid or solid matrix using HS-SPME followed by GC-MS.

1. Sample Preparation:

• Weigh a precise amount of your sample (e.g., 1-5 grams) into a headspace vial (e.g., 20 mL).[18]

• Add a known amount of internal standard solution directly into the vial.

• If analyzing a solid matrix, adding a small amount of pure water can sometimes improve the release of volatiles. For aqueous samples, adding salt (e.g., NaCl) can increase the partitioning of volatile compounds into the headspace.[19]

• Immediately seal the vial with a septum and cap.

2. HS-SPME Extraction:

• Place the vial in a temperature-controlled agitator.

• Equilibrate the sample at a specific temperature (e.g., 60°C) for a set time (e.g., 15 minutes) to allow volatile compounds to partition into the headspace.[9]

• Expose the SPME fiber to the headspace for a defined extraction time (e.g., 30 minutes) with continuous agitation. The fiber coating should be chosen based on the polarity of the target analytes.

3. GC-MS Analysis:

• Desorption: Immediately after extraction, insert the SPME fiber into the hot GC inlet (e.g., 250°C) to desorb the analytes onto the column.

• GC Conditions:

  • Column: Use a capillary column suitable for volatile compounds (e.g., DB-5ms).[15]
  • Carrier Gas: Helium at a constant flow rate.[15]
  • Oven Program: Start with a low initial temperature (e.g., 40°C) and ramp up to a final temperature that allows for the elution of all compounds of interest.

• MS Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.
  • Acquisition Mode: Use full scan mode for qualitative analysis and to identify unknown compounds. For quantitative analysis of target compounds, use Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for higher sensitivity and selectivity.[11]

4. Quantification:

• Generate a calibration curve by analyzing a series of standards with known concentrations of the target analytes and a fixed concentration of the internal standard.[15]

• Plot the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.[15]

• Determine the concentration of the analyte in the unknown sample from the calibration curve using the measured peak area ratio.[15]

Table 2: Example Quantitative Data Summary

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)	Calibration Range (ng/mL)	Linearity (r²)	LOD (ng/mL)	LOQ (ng/mL)
Hexanal	5.23	56	44, 72	0.1 - 50	> 0.995	0.05	0.15
Limonene	10.15	93	68, 136	0.1 - 50	> 0.998	0.03	0.10
Nonanal	9.87	57	41, 70	0.1 - 50	> 0.996	0.04	0.12

Visualizations

Caption: A logical workflow for troubleshooting and refining quantitative analysis methods.

Caption: Comparison of external and internal standard calibration workflows.

References

• 1. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Sample Preparation – GC-FID – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 4. Technical Tip: Early Eluting Peak Shape [phenomenex.com]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. Common Causes And Solutions For Poor Reproducibility in Gas Chromatography - Blogs - News [alwsci.com]
• 7. Methods For Improving Sensitivity in Gas Chromatography (GC) - Blogs - News [alwsci.com]
• 8. walshmedicalmedia.com [walshmedicalmedia.com]
• 9. researchgate.net [researchgate.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. youtube.com [youtube.com]
• 12. Common Sources Of Error in Gas Chromatography - Blogs - News [alwsci.com]
• 13. A modified data normalization method for GC-MS-based metabolomics to minimize batch variation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. How to Obtain Good Peak Shapes | Technical Information | GL Sciences [glsciences.com]
• 18. Method for the analysis of volatile compounds in virgin olive oil by SPME-GC-MS or SPME-GC-FID - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Overcoming poor conversion in ring-closing metathesis reactions

Welcome to the technical support center for Ring-Closing Metathesis (RCM) reactions. This resource is designed for researchers, scientists, and professionals in drug development to troubleshoot and optimize their RCM experiments.

Troubleshooting Guides

This section provides answers to common problems encountered during ring-closing metathesis reactions, helping you identify the root cause of poor conversion and find effective solutions.

Q1: My RCM reaction shows low or no conversion. What are the primary factors I should investigate?

When faced with a low-yielding RCM reaction, a systematic check of the fundamental reaction parameters is the first step.

• Inert Atmosphere: Ruthenium-based catalysts, while relatively robust, are sensitive to oxygen, especially when in solution. Ensure that the reaction was conducted under a strictly inert atmosphere (argon or nitrogen).[1]

• Solvent and Reagent Purity: Impurities in the solvent or starting materials can act as catalyst poisons.[2] Solvents should be anhydrous and thoroughly degassed before use. Substrates must be purified to remove any potential coordinating functional groups or other impurities.

• Catalyst Activity: Confirm the viability of your catalyst. If it is old or has been improperly stored, it may have degraded. Running a control reaction with a known successful substrate can verify catalyst activity.

• Reaction Temperature: The reaction temperature significantly impacts the rate of reaction and catalyst stability. For some systems, higher temperatures (e.g., refluxing toluene (B28343) at 110°C) can improve yields of the desired monomeric macrocycle, especially at high dilution.[2] However, elevated temperatures can also lead to faster catalyst decomposition.[3] A systematic temperature screen is often necessary to find the optimal balance.

Q2: I observe significant formation of oligomers or polymers instead of my desired cyclic product. How can I favor the intramolecular reaction?

The formation of linear oligomers or polymers is a common side reaction resulting from intermolecular metathesis competing with the desired intramolecular ring-closing.[4]

• Concentration: The concentration of the diene substrate is a critical parameter. High dilutions (typically 0.001 M to 0.1 M) favor the intramolecular RCM pathway by reducing the probability of intermolecular encounters.[5]

• Slow Addition: A slow addition of the catalyst or the substrate to the reaction mixture using a syringe pump can help maintain a low instantaneous concentration of the reactive species, further promoting cyclization over oligomerization.[5]

• Catalyst Choice: Highly reactive catalysts, such as second-generation Grubbs catalysts, can sometimes favor the kinetic formation of oligomers.[4] In some cases, a less reactive, first-generation Grubbs catalyst might be more effective.

Q3: My reaction is producing isomerized byproducts. What is the cause and how can I prevent it?

Alkene isomerization is a frequent side reaction in metathesis, often attributed to the formation of ruthenium hydride species from catalyst decomposition.[4][6] These hydrides can migrate the double bond in both the starting material and the product.[7]

• Additives: Certain additives can suppress isomerization by scavenging the ruthenium hydride species. Common and effective additives include:

  • 1,4-Benzoquinone: This additive is known to suppress isomerization but can sometimes also inhibit the metathesis activity.[3][4]

  • Phenol: Phenol can effectively suppress isomerization and, in some cases, even enhance the yield of the RCM product, particularly with Grubbs II catalysts.[3][4]

  • Acetic Acid: Weak acids like acetic acid can also be used to quench the hydride species.[4]

• Lower Reaction Temperature: Catalyst decomposition and subsequent isomerization are more pronounced at higher temperatures.[4] Running the reaction at a lower temperature (e.g., 40°C instead of 60°C) can significantly reduce the rate of these side reactions.[3][4]

• Catalyst Stability: Employing a more thermally stable catalyst, such as a Hoveyda-Grubbs second-generation catalyst, can minimize decomposition and the formation of isomerization-promoting species.[4]

Frequently Asked Questions (FAQs)

Q: Which catalyst should I choose for my RCM reaction?

The choice of catalyst is highly dependent on the substrate and the desired ring size.

• Grubbs I (First Generation): Generally less active but can be advantageous in situations where high reactivity leads to oligomerization.

• Grubbs II (Second Generation): More active and tolerant of a wider range of functional groups. It is often the first choice for many RCM reactions.[5]

• Hoveyda-Grubbs II (Second Generation): Known for its higher thermal stability, making it suitable for reactions requiring elevated temperatures.[4] It also has a different initiation mechanism which can be beneficial for certain substrates.

Q: What is the optimal solvent and temperature for RCM?

There is no single "best" solvent or temperature. These parameters must be optimized for each specific reaction.

• Solvents: Dichloromethane (DCM) and toluene are the most commonly used solvents.[5] DCM is often used for reactions at or near room temperature, while toluene allows for higher reaction temperatures.[2] The solvent must be anhydrous and thoroughly degassed.

• Temperature: A common starting point is room temperature or refluxing DCM (around 40°C). If the reaction is sluggish, the temperature can be increased. However, be mindful that higher temperatures can accelerate catalyst decomposition.[3]

Q: How do I properly prepare my solvent for an RCM reaction?

Proper solvent preparation is crucial for success.

• Drying: Reflux the solvent over a suitable drying agent (e.g., CaH₂ for DCM, Na/benzophenone for toluene).

• Distillation: Distill the solvent under an inert atmosphere into a dry Schlenk flask.

• Degassing: Thoroughly degas the solvent to remove dissolved oxygen. Common methods include:

  • Sparging: Bubbling an inert gas (argon or nitrogen) through the solvent for at least 30 minutes.[4]

  • Freeze-Pump-Thaw: This is the most effective method and involves freezing the solvent with liquid nitrogen, evacuating the headspace under high vacuum, and then thawing the solvent. This cycle is typically repeated three times.[8]

Q: My substrate contains functional groups that might inhibit the catalyst. What should I do?

Functional groups containing Lewis basic atoms (e.g., amines, amides, thiols, phosphines) can coordinate to the ruthenium center and inhibit or deactivate the catalyst.[1]

• Protection: Protecting these functional groups can prevent catalyst inhibition.

• Catalyst Choice: More active catalysts, like the third-generation Grubbs catalyst, may be more tolerant of certain coordinating groups.

• Additives: In some cases, Lewis acids can be used to chelate the coordinating group, preventing it from interacting with the catalyst.

Data Presentation

Table 1: Comparison of Catalysts for the Synthesis of an 8-Membered Ring

Substrate	Catalyst (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Diene precursor for Serpendione	Grubbs II (5)	CH₂Cl₂	Reflux	12	75	[5]
Diene precursor for Stemoamide	Grubbs II (10)	Toluene	80	4	85	[5]

Table 2: Effect of Temperature and Additives on RCM of a Dipeptide

Catalyst	Temperature (°C)	Additive (1 equiv.)	RCM Product Yield (%)	Desallyl (Isomerization) Side Product (%)	Reference
Grubbs II	60	None	< 10	> 35	[3]
Grubbs II	40	None	~30	< 10	[3]
Grubbs II	40	1,4-Benzoquinone	< 10	Negligible	[3]
Grubbs II	40	Phenol	~80	< 5	[3]
Hoveyda-Grubbs II	60	None	~20	~15	[3]
Hoveyda-Grubbs II	40	None	~80	< 5	[3]
Hoveyda-Grubbs II	40	Phenol	~40	< 5	[3]

Experimental Protocols

Protocol 1: General Procedure for a Trial RCM Reaction

Objective: To establish a baseline for conversion and identify potential issues under standard conditions.

Materials:

• Diene substrate

• Metathesis catalyst (e.g., Grubbs II or Hoveyda-Grubbs II)

• Anhydrous, degassed solvent (e.g., Dichloromethane or Toluene)

• Schlenk flask or glovebox

• Stir bar

Procedure:

• In a glovebox or under a positive flow of inert gas, add the diene substrate to a dry Schlenk flask equipped with a stir bar.

• Add the anhydrous, degassed solvent to achieve the desired concentration (typically 0.01 M to 0.1 M).

• In a separate vial, weigh the metathesis catalyst (typically 1-5 mol%). While the solid catalyst is relatively air-stable, weighing it under an inert atmosphere is good practice.[1]

• Add the solid catalyst to the stirred solution of the substrate. Alternatively, the catalyst can be dissolved in a small amount of the reaction solvent and added as a solution.[1]

• If the reaction is to be heated, place the flask in a pre-heated oil bath.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by a suitable technique (e.g., TLC, GC-MS, ¹H NMR).[1][5]

• Upon completion, quench the reaction by adding a scavenger like ethyl vinyl ether to deactivate the catalyst.[1]

• Purify the product using standard techniques such as column chromatography.[5]

Protocol 2: Solvent Purification and Degassing

Objective: To remove water, oxygen, and other impurities from the reaction solvent that can deactivate the metathesis catalyst.

Materials:

• Reaction solvent (e.g., Dichloromethane, Toluene)

• Appropriate drying agent (e.g., CaH₂ for DCM, Na/benzophenone for Toluene)

• Distillation apparatus

• Schlenk flask

• Inert gas source (Argon or Nitrogen)

• Liquid nitrogen

Procedure:

• Add the chosen solvent and a suitable drying agent to a round-bottom flask.

• Reflux the solvent under an inert atmosphere for at least one hour.

• Distill the solvent directly into a dry Schlenk flask under a positive pressure of inert gas.

• To degas, perform at least three "freeze-pump-thaw" cycles:[8] a. Freeze the solvent using a liquid nitrogen bath. b. Evacuate the flask under high vacuum. c. Thaw the solvent while maintaining the vacuum, allowing dissolved gases to bubble out. d. Backfill the flask with inert gas.

• Store the purified and degassed solvent over molecular sieves in a sealed Schlenk flask under an inert atmosphere.[1]

Visualizations

Caption: The catalytic cycle of Ring-Closing Metathesis.

Caption: Common pathways for Grubbs catalyst deactivation.

Caption: A logical workflow for troubleshooting poor RCM conversion.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Optimized Ring Closing Metathesis Reaction Conditions to Suppress Desallyl Side Products in the Solid Phase Synthesis of Cyclic Peptides involving Tyrosine(O-allyl) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Ring-closing metathesis - Wikipedia [en.wikipedia.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. How To [chem.rochester.edu]

Technical Support Center: Scaling Up the Synthesis of (Z)-Non-6-en-1-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the pilot-scale synthesis of (Z)-Non-6-en-1-ol.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for synthesizing (Z)-Non-6-en-1-ol with high stereoselectivity?

A1: The Wittig reaction is a highly effective and widely used method for the stereoselective synthesis of alkenes.[1][2][3][4] To achieve high (Z)-selectivity for Non-6-en-1-ol, a non-stabilized phosphonium (B103445) ylide should be reacted with an appropriate aldehyde.[2][3] The use of salt-free conditions can further enhance the Z:E ratio.

Q2: Why is a protecting group necessary for the hydroxyl group during the synthesis?

A2: The phosphonium ylide required for the Wittig reaction is a strong base. If a free hydroxyl group is present in the starting materials, the ylide will act as a base and deprotonate the alcohol, preventing the desired reaction with the aldehyde. Therefore, the hydroxyl group must be protected with a group that is stable to the basic conditions of the Wittig reaction and can be removed efficiently later.

Q3: What are suitable protecting groups for the hydroxyl functionality in this synthesis?

A3: Tetrahydropyranyl (THP) ethers are a good choice as they are stable under the basic conditions of the Wittig reaction and can be readily removed under mild acidic conditions.[5][6][7][8] Silyl ethers, such as tert-butyldimethylsilyl (TBDMS), are also commonly used and offer alternative deprotection strategies.

Q4: How can the final product, (Z)-Non-6-en-1-ol, be purified to remove the E-isomer and other byproducts?

A4: Flash column chromatography on silica (B1680970) gel is an effective method for purifying (Z)-Non-6-en-1-ol.[9][10] A gradient elution, starting with a non-polar solvent system and gradually increasing polarity, can separate the desired (Z)-isomer from the (E)-isomer and other impurities like triphenylphosphine (B44618) oxide, a common byproduct of the Wittig reaction.[11] For challenging separations of geometric isomers, argentation chromatography (silica gel impregnated with silver nitrate) can be employed.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of the Wittig product	1. Incomplete formation of the phosphonium ylide. 2. The ylide is reacting with residual moisture or acidic protons. 3. The aldehyde is unstable or has undergone side reactions.	1. Ensure a strong, non-nucleophilic base (e.g., n-BuLi, NaH) is used for deprotonation.[12] 2. Use anhydrous solvents and reagents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon). 3. Use freshly distilled or purified aldehyde for the reaction.
Poor (Z)-selectivity (high proportion of the E-isomer)	1. The phosphonium ylide is stabilized. 2. Presence of lithium salts which can lead to equilibration.[1] 3. The reaction temperature is too high.	1. Ensure the ylide is non-stabilized (i.e., the alkyl group attached to the phosphorus does not contain electron-withdrawing groups).[2][3] 2. Use a sodium- or potassium-based base for ylide generation to create "salt-free" conditions.[1] 3. Perform the Wittig reaction at low temperatures (e.g., -78 °C to 0 °C).
Incomplete deprotection of the THP ether	1. Insufficient acid catalyst or reaction time. 2. The reaction has not reached the optimal temperature.	1. Increase the amount of acid catalyst (e.g., p-toluenesulfonic acid) or prolong the reaction time, monitoring by TLC.[5] 2. Gently warm the reaction mixture if it is proceeding too slowly at room temperature.
Difficulty in removing triphenylphosphine oxide byproduct	Triphenylphosphine oxide has similar polarity to the product, making separation by standard chromatography challenging.	1. Optimize the polarity of the eluent system in flash chromatography. A shallow gradient may be necessary. 2. In some cases, precipitation of the triphenylphosphine oxide from a non-polar solvent can be effective before chromatography.

Experimental Protocols

A representative multi-step synthesis for (Z)-Non-6-en-1-ol is outlined below. This protocol is a composite based on established chemical principles and may require optimization for pilot-scale production.

Diagram of the Overall Synthesis Workflow

Caption: Overall workflow for the synthesis of (Z)-Non-6-en-1-ol.

Methodologies

Step 1: Mono-protection of 1,6-Hexanediol

• To a solution of 1,6-hexanediol (1 equivalent) in anhydrous dichloromethane (B109758) (DCM) at 0 °C, add a catalytic amount of pyridinium (B92312) p-toluenesulfonate (PPTS).

• Slowly add 3,4-dihydro-2H-pyran (1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC).

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography to yield the mono-THP protected alcohol.

Step 2: Bromination of the Mono-protected Alcohol

• Dissolve the mono-protected alcohol (1 equivalent) in anhydrous DCM at 0 °C.

• Add triphenylphosphine (1.2 equivalents) and carbon tetrabromide (1.2 equivalents).

• Stir the reaction at 0 °C for 15 minutes, then allow it to warm to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction by TLC. Upon completion, concentrate the reaction mixture and purify by flash column chromatography to obtain the bromo-THP ether.

Step 3: Synthesis of (6-(tetrahydro-2H-pyran-2-yloxy)hexyl)triphenylphosphonium bromide

• A mixture of the bromo-THP ether (1 equivalent) and triphenylphosphine (1.1 equivalents) in anhydrous acetonitrile (B52724) is heated at reflux for 24-48 hours.[13]

• A white precipitate will form. Cool the reaction mixture to room temperature.

• Add diethyl ether to facilitate further precipitation.

• Filter the white solid, wash with diethyl ether, and dry under vacuum to obtain the desired phosphonium salt.[13]

Step 4: Wittig Reaction

• Suspend the phosphonium salt (1.1 equivalents) in anhydrous tetrahydrofuran (B95107) (THF) in a flame-dried, two-necked round-bottom flask under an argon atmosphere.

• Cool the suspension to -78 °C in a dry ice/acetone bath.

• Add n-butyllithium (n-BuLi) in hexanes (1.05 equivalents) dropwise. A color change to deep red or orange indicates the formation of the ylide.

• Stir the mixture at -78 °C for 1 hour.

• Add a solution of propanal (1.0 equivalent) in anhydrous THF dropwise.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with diethyl ether, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure.

Step 5: Deprotection of the THP Ether

• Dissolve the protected alkene from the previous step in a mixture of acetic acid, THF, and water (e.g., in a 3:1:1 ratio).[5]

• Stir the reaction at room temperature for several hours, monitoring by TLC.[5]

• Once the deprotection is complete, carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with diethyl ether, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 6: Purification of (Z)-Non-6-en-1-ol

• Purify the crude product by flash column chromatography on silica gel.

• Use a gradient eluent system, starting with a low polarity solvent (e.g., 5% ethyl acetate (B1210297) in hexanes) and gradually increasing the polarity (e.g., to 20% ethyl acetate in hexanes).

• Collect fractions and analyze by TLC to isolate the pure (Z)-Non-6-en-1-ol.

Data Presentation

Table 1: Summary of Reagents and Expected Products

Step	Starting Material(s)	Key Reagent(s)	Expected Intermediate/Product
1	1,6-Hexanediol	Dihydropyran, PPTS	6-(tetrahydro-2H-pyran-2-yloxy)hexan-1-ol
2	6-(tetrahydro-2H-pyran-2-yloxy)hexan-1-ol	PPh₃, CBr₄	2-((6-Bromohexyl)oxy)tetrahydro-2H-pyran
3	2-((6-Bromohexyl)oxy)tetrahydro-2H-pyran	Triphenylphosphine	(6-(tetrahydro-2H-pyran-2-yloxy)hexyl)triphenylphosphonium bromide
4	Phosphonium salt, Propanal	n-BuLi	2-(((Z)-Non-6-en-1-yl)oxy)tetrahydro-2H-pyran
5	Protected (Z)-alkenol	Acetic acid/H₂O	(Z)-Non-6-en-1-ol

Table 2: Physical and Spectroscopic Data for (Z)-Non-6-en-1-ol

Property	Value	Reference
Molecular Formula	C₉H₁₈O	[14]
Molecular Weight	142.24 g/mol	[14]
Appearance	Colorless to pale yellow liquid	[6]
Boiling Point	115 °C @ 20 mmHg	[6]
Refractive Index	1.44800 to 1.45000 @ 20.00 °C	[6]
Key GC-MS Fragments (m/z)	41, 67, 55	[14]

Logical Relationships for Troubleshooting

Diagram for Low Yield in Wittig Reaction

Caption: Troubleshooting logic for low yield in the Wittig reaction.

Diagram for Poor (Z)-Selectivity

Caption: Troubleshooting logic for poor Z-selectivity in the Wittig reaction.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. Wittig reaction - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. total-synthesis.com [total-synthesis.com]
• 6. youtube.com [youtube.com]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. Tetrahydropyranyl Ethers [organic-chemistry.org]
• 9. Purification [chem.rochester.edu]
• 10. orgsyn.org [orgsyn.org]
• 11. web.mnstate.edu [web.mnstate.edu]
• 12. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 13. Phosphonium, (6-hydroxyhexyl)triphenyl-, bromide synthesis - chemicalbook [chemicalbook.com]
• 14. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification Strategies for Removing Trans-Isomer Impurities

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of chemical compounds from their trans-isomer impurities.

Frequently Asked questions (FAQs)

Q1: What are the most common techniques for separating trans-isomer impurities?

A1: The most common and effective techniques for removing trans-isomer impurities include:

• Chromatography: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are powerful techniques that separate isomers based on their differential interactions with a stationary phase.[1] Preparative HPLC is often used for purification on a larger scale.[2][3]

• Crystallization: Fractional crystallization is a cost-effective method that relies on the differences in solubility between the desired isomer and the trans-isomer impurity in a specific solvent.[4]

• Chemical Conversion: In some cases, the undesired trans-isomer can be chemically converted to the desired cis-isomer or another easily separable compound. This can be achieved through methods like photoisomerization or catalysis.[5][6]

Q2: How do I choose the best purification strategy for my specific compound?

A2: The choice of purification strategy depends on several factors, including the physicochemical properties of the isomers, the scale of the purification, and the required final purity.

• For thermally stable and volatile compounds , Gas Chromatography (GC) is often a suitable choice.[7]

• For non-volatile or thermally labile compounds , High-Performance Liquid Chromatography (HPLC) is a versatile and widely used technique.[3]

• For large-scale purification , fractional crystallization is often the most economical method, provided there is a significant difference in the solubility of the isomers.[4]

• When isomers are difficult to separate by other means , chemical conversion of the undesired trans-isomer might be a viable option.[5]

Q3: What is the impact of trans-isomer impurities on drug safety and efficacy?

A3: Isomeric impurities can have a significant impact on the safety and efficacy of a drug product.[8][9] Different isomers of a drug can have different pharmacological and toxicological profiles.[10] One isomer may be therapeutically active, while the other could be inactive or even toxic.[9] Therefore, regulatory agencies like the FDA have stringent requirements for the characterization and control of isomeric impurities in pharmaceutical products.[11][12]

Q4: What are the regulatory guidelines for controlling isomeric impurities in pharmaceuticals?

A4: Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have strict guidelines for the control of impurities in drug substances and products. The International Council for Harmonisation (ICH) provides guidelines, such as Q3A(R2) for impurities in new drug substances, which set thresholds for reporting, identifying, and qualifying impurities.[10] These guidelines emphasize the importance of controlling isomeric impurities to ensure the safety and quality of pharmaceuticals.[12][13]

Data Presentation: Comparison of Purification Methods

The following table summarizes the typical performance of different purification techniques for the removal of trans-isomer impurities. The actual performance will vary depending on the specific compounds being separated.

Purification Method	Principle of Separation	Typical Purity Achieved	Typical Yield	Key Advantages	Key Disadvantages
Preparative HPLC	Differential partitioning between a stationary and mobile phase.	Excellent (>99%)	Moderate to High	High resolution, applicable to a wide range of compounds.[2]	Higher cost, solvent consumption, and complexity for scale-up.
Gas Chromatography (GC)	Differential partitioning in the gas phase.	Excellent (>99%)	High	High resolution for volatile and thermally stable compounds.[1]	Not suitable for non-volatile or thermally labile compounds.
Fractional Crystallization	Differences in solubility at a given temperature.	Good to Excellent (>95%)	Moderate to High	Cost-effective, scalable, and environmentally friendly.[4]	Dependent on significant solubility differences, risk of co-crystallization.
Chemical Conversion	Conversion of the undesired isomer to a different compound.	Good to Excellent (>98%)	Varies	Can be highly selective and effective for difficult separations.	Requires additional reaction and purification steps.

Troubleshooting Guides

Chromatography (HPLC & GC)

Problem: Poor resolution or co-elution of isomer peaks.

• Possible Causes:

  • Inappropriate stationary phase.

  • Incorrect mobile phase composition or gradient.

  • Suboptimal temperature.

  • Flow rate is too high or too low.

• Solutions:

  • Stationary Phase: For HPLC, consider a column with a different selectivity, such as a phenyl or cyano phase. For GC, a more polar or a chiral column might be necessary.[1]

  • Mobile Phase (HPLC): Optimize the mobile phase composition by systematically varying the solvent ratios. For complex mixtures, a gradient elution may be required.

  • Temperature: Adjust the column temperature. In GC, a slower temperature ramp can improve separation.[1]

  • Flow Rate: Optimize the flow rate to achieve the best balance between resolution and analysis time.

Problem: Peak splitting or tailing.

• Possible Causes:

  • Column overload.

  • Sample solvent incompatible with the mobile phase.

  • Column contamination or degradation.

  • Dead volume in the system.

• Solutions:

  • Reduce Injection Volume: Inject a smaller amount of the sample to avoid overloading the column.

  • Match Sample Solvent: Dissolve the sample in the initial mobile phase if possible.

  • Column Maintenance: Flush the column with a strong solvent to remove contaminants. If the problem persists, the column may need to be replaced.

  • Check Connections: Ensure all fittings are properly tightened to minimize dead volume.

Crystallization

Problem: "Oiling out" instead of crystallization.

• Possible Causes:

  • The solution is too concentrated.

  • The cooling rate is too fast.

  • The presence of impurities that inhibit crystallization.

• Solutions:

  • Dilute the Solution: Add more solvent to the hot solution before cooling.

  • Slow Cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath.

  • Seeding: Add a small crystal of the pure desired isomer to the supersaturated solution to induce crystallization.

  • Solvent System: Experiment with different solvents or solvent mixtures.

Problem: Low purity of the isolated crystals.

• Possible Causes:

  • Inefficient removal of the mother liquor.

  • Co-crystallization of the undesired isomer.

• Solutions:

  • Washing: Wash the crystals with a small amount of cold, fresh solvent to remove the mother liquor.

  • Recrystallization: Perform a second recrystallization to further purify the product.

Experimental Protocols

Preparative HPLC for Purification of Lafutidine Isomers

This protocol is an example for the separation of cis and trans isomers of Lafutidine.

• Instrumentation: Preparative HPLC system with a UV detector.

• Column: ChiraSpher column.

• Mobile Phase: Hexane:Ethanol:THF:Diethylamine (92:3:5:0.1, v/v/v/v).

• Flow Rate: Dependent on the column dimensions, to be optimized for the specific system.

• Detection: UV at a wavelength where both isomers have significant absorbance.

• Procedure:

  • Dissolve the crude mixture of Lafutidine isomers in the mobile phase.

  • Inject the sample onto the preparative HPLC column.

  • Collect the fractions corresponding to the desired isomer based on the chromatogram.

  • Analyze the collected fractions for purity using analytical HPLC.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Fractional Crystallization of 1,2-Cyclohexanediamine (CHDA) Isomers

This protocol describes the separation of cis- and trans-1,2-cyclohexanediamine by converting them to their dihydrochloride (B599025) salts.

• Materials:

  • Mixture of cis- and trans-1,2-cyclohexanediamine (CHDA)

  • Methanol

  • Ethanol

  • Hydrogen chloride (gas)

  • Sodium hydroxide (B78521) solution

• Protocol for Isolating the trans-Isomer:

  • Dissolve the mixture of CHDA isomers in methanol.

  • Bubble hydrogen chloride gas through the solution to form the dihydrochloride salts. The trans-isomer dihydrochloride is less soluble and will precipitate.

  • Filter the precipitate and wash it with a small amount of cold methanol.

  • Neutralize the precipitate with a sodium hydroxide solution to obtain the pure trans-CHDA.

• Protocol for Isolating the cis-Isomer:

  • Take the filtrate from the previous step, which is enriched in the cis-isomer.

  • Evaporate the methanol.

  • Dissolve the residue in ethanol. The cis-isomer dihydrochloride is less soluble in ethanol.

  • Cool the solution to induce crystallization of the cis-isomer dihydrochloride.

  • Filter the crystals and wash with a small amount of cold ethanol.

  • Neutralize the crystals with a sodium hydroxide solution to recover the pure cis-CHDA.

Chemical Conversion: Iodine-Catalyzed Isomerization of cis-Cinnamic Acid to trans-Cinnamic Acid

This is a general procedure for the conversion of a cis-isomer to a more stable trans-isomer.

• Materials:

  • cis-Cinnamic acid

  • A suitable solvent (e.g., methanol, acetone)

  • Iodine (catalytic amount)

• Procedure:

  • Dissolve the cis-cinnamic acid in the chosen solvent.

  • Add a trace amount of iodine to the solution.

  • Heat the solution at a moderate temperature (e.g., 50°C) for a short period (e.g., 10-30 minutes).[5]

  • Monitor the reaction progress by TLC or HPLC.

  • Once the conversion is complete, the trans-isomer can be isolated by cooling the solution to induce crystallization, followed by filtration.

Visualizations

Caption: A generalized workflow for the purification of a desired isomer from a mixture containing its trans-isomer.

References

• 1. benchchem.com [benchchem.com]
• 2. lcms.cz [lcms.cz]
• 3. LABTips: Preparative HPLC for Purification Workflows | Labcompare.com [labcompare.com]
• 4. researchgate.net [researchgate.net]
• 5. CN105884618A - Converting method for cis and trans isomers of cinnamic acid compound - Google Patents [patents.google.com]
• 6. tuitiontube.com [tuitiontube.com]
• 7. benchchem.com [benchchem.com]
• 8. ijprajournal.com [ijprajournal.com]
• 9. veeprho.com [veeprho.com]
• 10. benchchem.com [benchchem.com]
• 11. Development of New Stereoisomeric Drugs | FDA [fda.gov]
• 12. ijdra.com [ijdra.com]
• 13. galaxypub.co [galaxypub.co]

Technical Support Center: Addressing Matrix Effects in Plant Extract Analysis

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address matrix effects in the analysis of plant extracts.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of plant extract analysis?

A: In chemical analysis, the "matrix" refers to all components within a sample other than the specific analyte of interest.[1] In plant extracts, this complex matrix includes a wide array of compounds such as pigments, lipids, sugars, phenolics, and other secondary metabolites.[2][3] Matrix effects are the influence of these co-eluting compounds on the ionization efficiency of the target analyte in the mass spectrometer's ion source, leading to either ion suppression or enhancement.[4][5] This interference can significantly impact the accuracy, precision, and sensitivity of your analytical method.[4][6]

Q2: What are the common indicators of matrix effects in my analytical results?

A: Several signs may indicate that your analysis is being affected by the sample matrix:

• Poor reproducibility: Inconsistent results for the same sample across different preparations or injections.[5][6]

• Inaccurate quantification: Results may show a consistent over- or underestimation of the analyte concentration.[6][7] This can manifest as high variability in concentration measurements.[5]

• Reduced sensitivity: A decrease in the signal-to-noise ratio, making it difficult to detect low concentrations of your analyte.[6]

• Non-linear calibration curves: The relationship between concentration and response is not linear, especially when using standards prepared in a clean solvent.[5]

• Inconsistent peak areas for quality control (QC) samples. [5]

Q3: How can I qualitatively and quantitatively assess matrix effects?

A: There are two primary methods to determine if your analysis is impacted by matrix effects:

• Qualitative Assessment (Post-Column Infusion): This technique helps identify regions in the chromatogram where ion suppression or enhancement occurs.[4][8] A constant flow of your analyte standard is introduced into the mass spectrometer after the analytical column. A blank matrix extract is then injected. Any deviation (dip or rise) in the stable baseline signal indicates the presence of matrix effects at that retention time.[6][9]

• Quantitative Assessment (Post-Extraction Spike): This method quantifies the extent of ion suppression or enhancement.[8][10] The peak area of an analyte in a pure standard solution is compared to the peak area of a blank matrix extract that has been spiked with the same concentration of the analyte after the extraction process.[9]

The Matrix Factor (MF) can be calculated to quantify this effect.[10]

Calculation of Matrix Effect:

Formula	Interpretation
Matrix Effect (%) = (Peak Area in Spiked Extract / Peak Area in Standard Solution) * 100 [9]	A value < 100% indicates ion suppression.[1] A value > 100% indicates ion enhancement.[1] Ideally, the matrix effect should be within a defined acceptable range (e.g., 85-115%).[9]

Troubleshooting Guides

Issue 1: I am observing poor sensitivity and low signal intensity for my analyte.

This is a common symptom of ion suppression caused by co-eluting matrix components.

Possible Cause	Troubleshooting Step	Detailed Action
Co-eluting Matrix Components	Optimize Chromatographic Separation	Modify the LC gradient, change the mobile phase composition, or try a different column chemistry (e.g., HILIC for polar compounds) to better separate the analyte from interfering compounds.[6][11]
High Concentration of Matrix Components	Sample Dilution	Diluting the sample extract can lower the concentration of interfering components.[8][12] This is a straightforward approach but may not be suitable if the analyte concentration is already low.[8]
Insufficient Sample Cleanup	Improve Sample Preparation	Implement a more rigorous sample cleanup method to remove matrix interferences before LC-MS analysis.[10][13]

Issue 2: My quantitative results are highly variable and not reproducible.

This suggests that the matrix effect is inconsistent across different samples, which can be due to variations in the matrix composition or the sample preparation process.

Possible Cause	Troubleshooting Step	Detailed Action
Inconsistent Sample Preparation	Standardize and Validate the Protocol	Ensure the sample preparation procedure is highly consistent for all samples, standards, and quality controls.[6]
Variable Matrix Composition Between Samples	Use a Stable Isotope-Labeled Internal Standard (SIL-IS)	An SIL-IS is the ideal solution as it co-elutes with the analyte and experiences the same matrix effects, thus providing effective correction.[4][14]
Variable Matrix Composition Between Samples	Employ Matrix-Matched Calibration	Prepare calibration standards in a blank matrix that is representative of the samples being analyzed.[1][15]

Issue 3: My calibration curve is non-linear when using standards prepared in solvent.

This indicates that the matrix effect may be concentration-dependent.

Possible Cause	Troubleshooting Step	Detailed Action
Concentration-Dependent Matrix Effects	Use a Stable Isotope-Labeled Internal Standard (SIL-IS)	A SIL-IS can effectively compensate for concentration-dependent matrix effects.[14][16]
Concentration-Dependent Matrix Effects	Method of Standard Addition	This method involves creating a calibration curve within each sample, thereby accounting for the specific matrix effect in that individual sample.[1][17]
Insufficient Sample Cleanup	Enhance Sample Preparation	Improve the cleanup procedure to minimize matrix components across the entire calibration range.[10]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike)

This protocol details the calculation of the Matrix Factor (MF) to quantify ion suppression or enhancement.

Materials:

• Analyte standard solution of a known concentration.

• Blank plant extract (from a matrix similar to the samples, but without the analyte).

• Solvents for extraction and reconstitution.

• LC-MS system.

Procedure:

• Prepare Solution A (Neat Standard): Prepare a standard solution of the analyte in a clean solvent (e.g., the initial mobile phase) at a concentration relevant to your experiment (e.g., a mid-range QC level).[10]

• Prepare Blank Matrix Extract: Process a sample of the blank plant matrix using your established extraction procedure.[10]

• Prepare Solution B (Post-Spiked Sample): Spike the blank matrix extract from Step 2 with the analyte standard to achieve the same final concentration as in Solution A.[10]

• LC-MS Analysis: Analyze both Solution A and Solution B under the same LC-MS conditions.

• Data Analysis: Calculate the Matrix Factor (MF) or Matrix Effect (%) using the peak areas obtained.

Protocol 2: Method of Standard Addition

This method is highly effective for correcting matrix effects, as it generates a unique calibration curve for each sample.

Materials:

• Sample with an unknown analyte concentration.

• Analyte standard solution of a known concentration.

• LC-MS system.

Procedure:

• Prepare a Series of Spiked Samples:

  • Divide the unknown sample extract into at least four equal aliquots.[18][19]

  • Leave one aliquot unspiked (this is your zero point).

  • Spike the remaining aliquots with increasing and known concentrations of the analyte standard.[18][20] A common approach is to add amounts that are approximately 0.5x, 1x, and 1.5x the estimated amount of the analyte in the sample aliquot.[18]

• LC-MS Analysis: Analyze all prepared samples.[21]

• Data Analysis:

  • Plot the peak area of the analyte (y-axis) against the concentration of the added standard (x-axis).[5]

  • Perform a linear regression on the data points.

  • Extrapolate the regression line to the x-axis (where the peak area is zero). The absolute value of the x-intercept represents the original concentration of the analyte in the sample.[20][21]

Protocol 3: Matrix-Matched Calibration

This approach compensates for matrix effects by preparing calibration standards in a matrix similar to the samples.

Materials:

• Blank plant matrix (free of the analyte of interest).

• Analyte standard solutions at various concentrations.

• LC-MS system.

Procedure:

• Prepare Blank Matrix Extract: Process the blank plant matrix using your standard extraction procedure to create a blank extract.

• Prepare Calibration Standards: Spike aliquots of the blank matrix extract with known concentrations of the analyte standard to create a series of matrix-matched calibrators.[22][23]

• LC-MS Analysis: Analyze the matrix-matched calibrators and the unknown samples.

• Data Analysis: Construct a calibration curve by plotting the peak area versus the concentration for the matrix-matched standards. Use this curve to determine the concentration of the analyte in your unknown samples.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Matrix Effect Reduction

This table provides a general comparison of common sample preparation techniques used to minimize matrix effects.

Technique	Principle	Advantages	Disadvantages
Dilution	Reduces the concentration of all components, including interferences.[12]	Simple and fast.[8]	Reduces analyte concentration, potentially compromising sensitivity.[8]
Liquid-Liquid Extraction (LLE)	Partitions the analyte between the sample and an immiscible organic solvent based on polarity and pH.[24]	Can provide cleaner extracts than protein precipitation; can be optimized for selectivity.[10]	Can be labor-intensive and may require solvent evaporation and reconstitution steps.[10]
Solid-Phase Extraction (SPE)	The analyte is retained on a solid sorbent while interferences are washed away. The analyte is then eluted with a small volume of solvent.[10]	Provides very clean extracts; highly selective; allows for sample concentration.[10][25]	More complex method development; can be more expensive.[10]

Visualizations

Caption: A general workflow for identifying and addressing matrix effects.

References

• 1. Matrix (chemical analysis) - Wikipedia [en.wikipedia.org]
• 2. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. bataviabiosciences.com [bataviabiosciences.com]
• 8. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. How to reduce matrix effect and increase analyte signal in extracted samples? [sciex.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Sample Prep Tech Tip: What is the Matrix Effect | Phenomenex [phenomenex.com]
• 14. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Internal Standards in metabolomics - IsoLife [isolife.nl]
• 17. isotope-labeled internal standards: Topics by Science.gov [science.gov]
• 18. eurl-pesticides.eu [eurl-pesticides.eu]
• 19. Standard addition - Wikipedia [en.wikipedia.org]
• 20. alpha-measure.com [alpha-measure.com]
• 21. diverdi.colostate.edu [diverdi.colostate.edu]
• 22. researchgate.net [researchgate.net]
• 23. Matrix-matched Calibration - Bayerisches Zentrum für Biomolekulare Massenspektrometrie (BayBioMS) [tcf.tum.de]
• 24. chromatographyonline.com [chromatographyonline.com]
• 25. researchgate.net [researchgate.net]

Technical Support Center: Improving the Resolution of C9 Alcohol Isomers in Chromatography

Welcome to the technical support center for the chromatographic analysis of C9 alcohol isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in separating C9 alcohol isomers?

A1: C9 alcohol isomers often have very similar physicochemical properties, such as boiling points and polarities, which makes their separation by chromatography challenging. This frequently leads to co-elution, where two or more isomers elute from the column at the same time, resulting in overlapping peaks that are difficult to accurately quantify and identify.[1][2] Chiral C9 alcohol isomers (enantiomers) are particularly difficult to separate and require specialized chiral stationary phases or derivatization with a chiral reagent.[3][4]

Q2: How can I determine if I have co-eluting peaks?

A2: Co-elution can be identified by asymmetrical peak shapes, such as shoulders or merged peaks in your chromatogram.[2] For a more definitive analysis, using a diode array detector (DAD) in HPLC or a mass spectrometer (MS) in GC or HPLC is recommended.[2] If the UV spectra or mass spectra across a single peak are not identical, it indicates the presence of more than one compound, confirming co-elution.[2]

Q3: What is the first step I should take to improve the separation of C9 alcohol isomers?

A3: The initial step should be to optimize the chromatographic conditions. For Gas Chromatography (GC), this involves adjusting the oven temperature program, including the initial temperature, ramp rate, and final temperature.[5][6][7] For High-Performance Liquid Chromatography (HPLC), the focus should be on optimizing the mobile phase composition.[8][9]

Q4: When should I consider using derivatization for C9 alcohol analysis?

A4: Derivatization should be considered when optimizing chromatographic conditions is insufficient to achieve the desired resolution.[10] For GC analysis, derivatization can increase the volatility and thermal stability of the C9 alcohols, leading to improved peak shapes and separation.[10][11] For HPLC, derivatization can introduce a chromophore or fluorophore to the molecule, enhancing detection for UV-Vis or fluorescence detectors.[11][12] For separating enantiomers, derivatization with a chiral agent can create diastereomers that are separable on a non-chiral column.[4][13]

Gas Chromatography (GC) Troubleshooting Guide

Issue: Poor resolution of C9 alcohol isomers.

This is a common issue due to the similar properties of the isomers. The following steps provide a systematic approach to improving separation.

Troubleshooting Workflow for Poor GC Resolution

Caption: Troubleshooting workflow for resolving C9 alcohol isomers in GC.

Detailed Troubleshooting Steps

Question: My C9 alcohol isomers are co-eluting in my GC analysis. How can I improve their separation?

Answer: Co-elution of C9 alcohol isomers in GC is a frequent challenge. To enhance resolution, you can systematically optimize several parameters that affect the efficiency, selectivity, and retention factor of your separation.[1]

1. Optimize the Oven Temperature Program

Temperature programming is a powerful tool for improving the resolution of compounds with a wide range of boiling points.[5][7]

Parameter	Recommended Action	Expected Outcome
Initial Oven Temperature	Decrease the initial temperature.[14]	Improves resolution of early-eluting peaks by increasing their retention.[6]
Temperature Ramp Rate	Decrease the ramp rate (e.g., from 10°C/min to 5°C/min).[14]	Increases the separation between closely eluting peaks. The optimal ramp rate can be estimated as 10°C per column hold-up time.[6][14]
Isothermal Hold	Introduce a mid-ramp isothermal hold at a temperature about 45°C below the elution temperature of the critical pair.[14]	Can improve the separation of specific, difficult-to-resolve isomer pairs.

2. Change the Stationary Phase

The choice of the GC column's stationary phase is critical for achieving selectivity.

Stationary Phase Type	Recommendation	Rationale
Polarity	If using a non-polar column (e.g., DB-1), switch to a more polar column (e.g., a wax or cyanopropyl phase).[1]	Different polarities will alter the interaction between the isomers and the stationary phase, changing their elution order and improving separation.
Chiral Phases	For enantiomeric C9 alcohols, a chiral stationary phase (e.g., derivatized cyclodextrins) is necessary for direct separation.[3][4][15]	Chiral stationary phases provide stereospecific interactions that allow for the separation of enantiomers.[3]

3. Optimize the Carrier Gas Flow Rate

The carrier gas flow rate affects column efficiency and, consequently, resolution.

Parameter	Recommended Action	Expected Outcome
Flow Rate	Optimize the flow rate. A typical starting point for helium is around 1 mL/min for a 0.25 mm ID column.	An optimal flow rate minimizes peak broadening and maximizes resolution. Both too high and too low flow rates can decrease resolution.[16]

4. Consider Derivatization

Converting the alcohols to less polar and more volatile derivatives can significantly improve separation.

Derivatization Method	Recommendation	Rationale
Silylation	React the C9 alcohols with a silylating agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).[1][10]	Silylation replaces the active hydrogen of the hydroxyl group with a trimethylsilyl (B98337) (TMS) group, which reduces intermolecular hydrogen bonding, leading to sharper peaks and better separation.[10][11]

HPLC Troubleshooting Guide

Issue: Poor resolution of C9 alcohol isomers.

Similar to GC, resolving C9 alcohol isomers by HPLC requires careful optimization of the analytical method.

Troubleshooting Workflow for Poor HPLC Resolution

Caption: Troubleshooting workflow for resolving C9 alcohol isomers in HPLC.

Detailed Troubleshooting Steps

Question: I am unable to separate my C9 alcohol isomers using HPLC. What steps can I take to improve the resolution?

Answer: Improving the resolution of C9 alcohol isomers in HPLC involves manipulating the selectivity of your chromatographic system.

1. Optimize the Mobile Phase

The composition of the mobile phase is a powerful tool for adjusting selectivity and retention.[9]

Parameter	Recommended Action	Expected Outcome
Solvent Strength	In reversed-phase HPLC, decrease the amount of organic solvent (e.g., acetonitrile (B52724) or methanol) in the mobile phase.[8]	Increases retention time, which can lead to better separation of closely eluting peaks.
Organic Modifier	Switch between different organic solvents (e.g., from acetonitrile to methanol (B129727) or vice versa).[8]	Different organic modifiers can alter the selectivity of the separation due to different interactions with the analytes and stationary phase.
Gradient Elution	If using isocratic elution, switch to a gradient elution with a shallow gradient.[17]	A shallow gradient can improve the resolution of complex mixtures of isomers.

2. Change the Stationary Phase

The choice of column chemistry is paramount for achieving selectivity.[8]

Stationary Phase Type	Recommendation	Rationale
Alternative Reversed-Phase	If using a standard C18 column, try a phenyl-hexyl or a pentafluorophenyl (PFP) column.[18]	These stationary phases offer different retention mechanisms (e.g., π-π interactions) that can enhance the separation of isomers.[18]
Chiral Phases	For the separation of enantiomers, a chiral stationary phase is required.[13]	Chiral columns create a chiral environment that allows for the differential interaction of enantiomers, leading to their separation.[13]

3. Optimize Flow Rate and Temperature

These parameters influence separation efficiency.

Parameter	Recommended Action	Expected Outcome
Flow Rate	Decrease the flow rate.[19]	Lowering the flow rate can increase efficiency and improve resolution, though it will also increase the analysis time.[19]
Temperature	Adjust the column temperature.[19]	Increasing the temperature generally decreases viscosity and can improve peak shape and efficiency, while decreasing it can increase retention and may improve resolution.[9][19]

Experimental Protocols

Protocol 1: GC-MS Analysis of C9 Alcohol Isomers with Derivatization

This protocol describes the derivatization of C9 alcohols followed by their analysis using gas chromatography-mass spectrometry (GC-MS).

Derivatization Procedure

• Pipette 1 mg of the C9 alcohol isomer sample into a 2 mL autosampler vial.

• Evaporate any solvent under a gentle stream of nitrogen.

• Add 100 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).[1]

• Cap the vial tightly and heat at 60°C for 30 minutes.[1]

• Cool the vial to room temperature before injection.

GC-MS Conditions

Parameter	Value
GC System	Agilent 7890B GC or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or a polar column like a cyanopropyl phase
Inlet	Split/splitless injector at 280°C
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature: 100°C, hold for 2 minutes. Ramp to 250°C at 5°C/min. Hold for 5 minutes.

Protocol 2: HPLC-UV Analysis of C9 Alcohol Isomers

This protocol outlines a general method for the separation of C9 alcohol isomers using reversed-phase HPLC with UV detection. Note that C9 alcohols have a weak chromophore, so derivatization might be necessary for sensitive detection.

HPLC Conditions

Parameter	Value
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Phenyl-Hexyl column (e.g., 4.6 x 150 mm, 3.5 µm)
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	50% B to 90% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 210 nm
Injection Volume	10 µL

References

• 1. benchchem.com [benchchem.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. gcms.cz [gcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. What Is Temperature Programming in Gas Chromatography? - Industry news - News - Zhejiang ALWSCI Technologies Co.,Ltd [alwsci.com]
• 8. pharmaguru.co [pharmaguru.co]
• 9. How to Improve the Resolution Between Two Peaks in Liquid Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 10. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Derivatization of hydroxyl functional groups for liquid chromatography and capillary electroseparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Chiral Chromatography: Separating Twins | Stereochemistry [blogs.ntu.edu.sg]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. The Effect Analysis of Carrier Gas Flow Rate on the Rapid Gas Chromatographic Separation System - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mastelf.com [mastelf.com]
• 18. welch-us.com [welch-us.com]
• 19. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]

Technical Support Center: Efficient Hydrogenation of Alkynes to Z-Alkenes

Welcome to the technical support center for the selective hydrogenation of alkynes to Z-alkenes. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for the selective hydrogenation of an alkyne to a Z-alkene?

The most widely used method is catalytic hydrogenation using a "poisoned" catalyst, most notably Lindlar's catalyst.[1][2][3][4][5] This heterogeneous catalyst consists of palladium supported on calcium carbonate (CaCO₃) or barium sulfate (B86663) (BaSO₄), which is then deactivated or "poisoned" with substances like lead acetate (B1210297) and quinoline (B57606).[3][5][6] The poison moderates the catalyst's activity, allowing for the selective reduction of the alkyne to a cis-alkene without significant further reduction to the corresponding alkane.[2][3][4]

Q2: How does Lindlar's catalyst achieve Z-selectivity?

The hydrogenation reaction using Lindlar's catalyst occurs with syn-stereoselectivity.[3][6] The hydrogen gas adsorbs onto the surface of the palladium catalyst, and the alkyne also coordinates to the metal surface. The hydrogen atoms are then delivered to the same face of the alkyne's triple bond, resulting in the formation of a cis or Z-alkene.[6][7]

Q3: Are there any alternatives to the Lindlar catalyst for Z-alkene synthesis?

Yes, several alternatives to Lindlar's catalyst exist. One common alternative is the P-2 nickel catalyst (nickel boride).[1][8][9][10] This catalyst is prepared in situ from nickel(II) acetate and sodium borohydride (B1222165) and often used with a modifier like ethylenediamine (B42938) to enhance its stereospecificity for producing cis-alkenes.[8] Other modern methods include the use of specific homogeneous catalysts and nanoparticle-based systems.[11][12][13]

Q4: What is the role of quinoline in the Lindlar hydrogenation?

Quinoline is an aromatic amine that acts as a catalyst poison.[1] Its primary role is to further deactivate the palladium catalyst, which helps to prevent over-reduction of the initially formed Z-alkene to an alkane.[1][5] The addition of quinoline can enhance the selectivity of the reaction, particularly for sensitive substrates.[9]

Q5: Can terminal alkynes be hydrogenated to terminal alkenes using these methods?

Yes, terminal alkynes can be selectively hydrogenated to terminal alkenes using Lindlar's catalyst or P-2 nickel.[6] Since terminal alkenes do not have E/Z isomers, the primary challenge is to prevent over-reduction to the corresponding alkane.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or no conversion of the starting alkyne.	1. Inactive catalyst. 2. Insufficient hydrogen pressure. 3. Presence of catalyst poisons in the substrate or solvent.	1. Use fresh, properly prepared catalyst. For Lindlar catalyst, ensure it has not been excessively exposed to air as it can be pyrophoric.[14] 2. Ensure the reaction vessel is properly sealed and pressurized with hydrogen (typically balloon pressure to low pressure is sufficient).[6] 3. Purify the substrate and use high-purity, degassed solvents.
Over-reduction to the alkane.	1. Catalyst is too active. 2. Reaction time is too long. 3. Reaction temperature is too high.	1. Increase the amount of catalyst poison (e.g., quinoline).[9] Consider using a less active catalyst preparation. 2. Monitor the reaction progress closely (e.g., by TLC or GC) and stop the reaction as soon as the starting material is consumed. 3. Perform the reaction at a lower temperature (e.g., 0 °C to room temperature).[6]
Formation of the E-alkene (trans-isomer).	1. Isomerization of the Z-alkene product. 2. Use of an inappropriate catalyst system.	1. Minimize reaction time and temperature to reduce the risk of isomerization. Some catalyst systems are more prone to causing isomerization. 2. For Z-alkene synthesis, ensure the use of a stereoselective catalyst like Lindlar's or P-2 Nickel with ethylenediamine. For the synthesis of E-alkenes, a dissolving metal reduction (e.g., Na/NH₃) is the standard method.[6][12]
Inconsistent results between batches.	1. Variability in catalyst preparation. 2. Inconsistent reaction setup and conditions.	1. For self-prepared catalysts, meticulously follow a standardized preparation protocol.[14] Alternatively, use a commercially available catalyst for better reproducibility. 2. Ensure consistent solvent purity, temperature control, stirring rate, and hydrogen pressure for each reaction.

Catalyst Performance Comparison

The following table summarizes the performance of common catalysts used for the semi-hydrogenation of alkynes to Z-alkenes.

Catalyst System	Typical Support/Reagents	Typical Yield (%)	Typical Z-Selectivity (%)	Key Advantages	Key Disadvantages
Lindlar Catalyst	5% Pd/CaCO₃, poisoned with Pb(OAc)₂ and quinoline[9]	85-98[9]	>95[9]	Well-established, reliable, high yields.[9]	Uses toxic lead, can be pyrophoric, potential for over-reduction.[9][14]
P-2 Nickel Catalyst	Ni(OAc)₂ + NaBH₄ (in situ), often with ethylenediamine[8][9]	High	>98 (cis:trans ratios up to 200:1 reported)[8]	High stereospecificity, avoids heavy metals like lead.[8]	Catalyst preparation can be sensitive, may be less suitable for some functional groups.
Homogeneous Ni Catalyst	NiCl₂(dppp) with H₃PO₂ as H₂ source[15]	Good to Excellent[15]	Can be selective for E-alkenes[15]	Homogeneous nature can lead to high selectivity and milder conditions.	Catalyst and product separation can be challenging.[16]
Ni Nanoparticles in Ionic Liquid	Ni-NPs in nitrile-functionalized imidazolium (B1220033) ionic liquid[13]	High	High Z-selectivity[13]	Operates under mild conditions (30-50 °C, 1-4 bar H₂), catalyst can be recycled.[13]	Requires specific ionic liquids, may not be suitable for all substrates.

Experimental Protocols

Protocol 1: Hydrogenation of an Internal Alkyne using Lindlar's Catalyst

Materials:

• Internal alkyne (e.g., diphenylacetylene)

• Lindlar's catalyst (5% Pd on CaCO₃, poisoned)

• Quinoline (optional, as an additional poison)

• Solvent (e.g., ethyl acetate, ethanol, or hexane)

• Hydrogen gas (balloon or cylinder with regulator)

• Reaction flask (e.g., round-bottom flask)

• Magnetic stirrer and stir bar

• Septum and needles

Procedure:

• Add the Lindlar's catalyst (typically 5-10% by weight relative to the alkyne) to a dry reaction flask containing a magnetic stir bar.[9]

• Seal the flask with a septum and purge with an inert gas (e.g., nitrogen or argon).

• Add the solvent (e.g., ethyl acetate) via syringe.[9]

• If desired, add quinoline (1-2 equivalents relative to the lead poison) to further moderate the catalyst's activity.[9]

• Dissolve the alkyne in the solvent and add it to the reaction flask via syringe.

• Evacuate the flask and backfill with hydrogen gas from a balloon. Repeat this process 2-3 times to ensure an atmosphere of hydrogen.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete when the starting alkyne is no longer detectable.

• Once the reaction is complete, carefully vent the excess hydrogen and purge the flask with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude Z-alkene, which can be further purified by chromatography if necessary.

Caution: Lindlar's catalyst can be pyrophoric, especially when dry and in the presence of flammable solvents.[14] Handle with care in an inert atmosphere.

Protocol 2: Preparation and Use of P-2 Nickel Catalyst for Alkyne Hydrogenation

Materials:

• Nickel(II) acetate tetrahydrate (Ni(OAc)₂·4H₂O)

• Sodium borohydride (NaBH₄)

• Ethanol

• Ethylenediamine (optional, for enhanced selectivity)

• Alkyne substrate

• Hydrogen gas

• Reaction apparatus as described in Protocol 1

Procedure:

• Catalyst Preparation (in situ):

  • In a reaction flask under a hydrogen atmosphere, dissolve nickel(II) acetate tetrahydrate (e.g., 5.0 mmol) in ethanol.[8]

  • In a separate flask, prepare a solution of sodium borohydride in ethanol.

  • Slowly add the sodium borohydride solution to the stirring nickel acetate solution. A black, finely divided precipitate of P-2 nickel catalyst will form.[8]

• Hydrogenation:

  • To the freshly prepared catalyst suspension, add ethylenediamine (e.g., 10 mmol) if high Z-selectivity is desired.[8]

  • Add the alkyne substrate (e.g., 40.0 mmol) to the reaction mixture.[8]

  • Ensure the system is under a positive pressure of hydrogen (e.g., from a balloon).

  • Stir the mixture at room temperature. Hydrogen uptake is often rapid.[8]

  • Monitor the reaction as described in Protocol 1.

• Work-up:

  • Once the reaction is complete, filter the mixture through a pad of activated carbon or Celite® to remove the catalyst.[8]

  • Dilute the filtrate with water and extract the product with a suitable organic solvent (e.g., ether).[8]

  • Wash the combined organic extracts with water, dry over an anhydrous salt (e.g., MgSO₄), and concentrate under reduced pressure to yield the Z-alkene.[8]

Visualizations

Caption: General experimental workflow for catalytic hydrogenation of alkynes.

Caption: Decision tree for selecting a reduction method for alkynes.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Alkyne Hydrogenation with Lindlar Catalyst [quimicaorganica.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Illustrated Glossary of Organic Chemistry - Poisoned catalyst [chem.ucla.edu]
• 5. Lindlar catalyst - Wikipedia [en.wikipedia.org]
• 6. orgosolver.com [orgosolver.com]
• 7. Reduction of Alkynes | OpenOChem Learn [learn.openochem.org]
• 8. “P-2 nickel” catalyst with ethylenediamine, a novel system for highly stereospecific reduction of alkynes to cis-olefins - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. benchchem.com [benchchem.com]
• 10. Video: Reduction of Alkynes to cis-Alkenes: Catalytic Hydrogenation [jove.com]
• 11. Homogeneous catalytic transfer semihydrogenation of alkynes – an overview of hydrogen sources, catalysts and reaction mechanisms - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 12. Semi-hydrogenation of alkynes - Wikipedia [en.wikipedia.org]
• 13. Selective partial hydrogenation of alkynes to ( Z )-alkenes with ionic liquid-doped nickel nanocatalysts at near ambient conditions - Chemical Communications (RSC Publishing) DOI:10.1039/C6CC00499G [pubs.rsc.org]
• 14. Thieme E-Books & E-Journals [thieme-connect.de]
• 15. Homogeneous catalytic transfer semihydrogenation of alkynes – an overview of hydrogen sources, catalysts and reaction mechanisms - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 16. chinesechemsoc.org [chinesechemsoc.org]

Reference Data & Comparative Studies

A Comparative Analysis of (Z)-Non-6-en-1-ol and (E)-Non-6-en-1-ol for Researchers and Drug Development Professionals

An objective guide to the physicochemical properties, synthesis, and biological activities of the geometric isomers of Non-6-en-1-ol, supported by experimental data and protocols.

This guide provides a detailed comparative analysis of (Z)-Non-6-en-1-ol and (E)-Non-6-en-1-ol, two geometric isomers of a C9 unsaturated alcohol. While both isomers share the same molecular formula and connectivity, the spatial arrangement of the substituents around the carbon-carbon double bond leads to distinct physical, chemical, and biological properties. This document is intended for researchers, scientists, and drug development professionals interested in the potential applications of these compounds, particularly in the fields of chemical ecology, flavor chemistry, and pheromone-based pest management.

Physicochemical Properties: A Side-by-Side Comparison

The seemingly subtle difference in the geometry of the double bond in (Z)-Non-6-en-1-ol and (E)-Non-6-en-1-ol results in measurable differences in their physical properties. These properties are crucial for their purification, identification, and behavior in biological systems.

Property	(Z)-Non-6-en-1-ol	(E)-Non-6-en-1-ol
Molecular Formula	C₉H₁₈O	C₉H₁₈O
Molecular Weight	142.24 g/mol [1]	142.24 g/mol
CAS Number	35854-86-5[1]	31502-19-9
Appearance	Colorless to pale yellow liquid[2]	Colorless to pale yellow liquid
Odor	Powerful, fresh, green, melon-like[2]	Odor descriptions are not readily available in the literature.
Boiling Point	115 °C at 20 mmHg[1]	201-202 °C at 760 mmHg (estimated)[3]
Density	0.850 g/mL at 25 °C	No experimental data available.
Refractive Index	1.449 at 20 °C	No experimental data available.
Solubility	Insoluble in water; soluble in alcohol and fixed oils[2]	Insoluble in water; soluble in alcohol[3]

Synthesis and Stereochemical Control

The synthesis of isomerically pure (Z)- and (E)-alkenols requires stereoselective methods to control the geometry of the double bond.

(Z)-Non-6-en-1-ol is commonly synthesized via the partial hydrogenation of a corresponding alkyne over a poisoned catalyst, such as Lindlar's catalyst. This method results in the syn-addition of hydrogen across the triple bond, yielding the desired (Z)-isomer with high stereoselectivity.

(E)-Non-6-en-1-ol , in contrast, is typically prepared through a dissolving metal reduction of an alkyne, such as the Birch reduction (sodium in liquid ammonia). This reaction proceeds via an anti-addition of hydrogen, leading to the formation of the (E)-isomer.

Stereoselective synthesis routes to (Z)- and (E)-Non-6-en-1-ol.

Biological Activity: A Comparative Overview

Direct comparative studies on the biological activity of (Z)-Non-6-en-1-ol and (E)-Non-6-en-1-ol are limited in the publicly available literature. However, existing information suggests distinct roles for each isomer in chemical communication, particularly as semiochemicals for insects.

(Z)-Non-6-en-1-ol has been identified as a pheromone and a flavor component found in muskmelon and watermelon[1]. Its potent melon-like aroma makes it a valuable compound in the flavor and fragrance industry[2]. In the context of chemical ecology, the specific (Z)-geometry is often crucial for the molecule to bind to the olfactory receptors of insects and elicit a behavioral response.

(E)-Non-6-en-1-ol is listed as a potential pesticide attractant in some databases. While not as extensively studied as its (Z)-counterpart, its potential to influence insect behavior warrants further investigation. The difference in stereochemistry could lead to it being an attractant for different species, or it could act as an antagonist or synergist to the (Z)-isomer.

Due to the lack of direct comparative data, a hypothetical experimental workflow for evaluating the behavioral response of an insect species to both isomers is presented below.

Experimental Protocols

General Protocol for Insect Behavioral Bioassay (Y-Tube Olfactometer)

This protocol describes a standard method for assessing the behavioral response of insects to volatile compounds.

Objective: To determine the relative attractiveness of (Z)-Non-6-en-1-ol and (E)-Non-6-en-1-ol to a target insect species.

Materials:

• Y-tube olfactometer

• Air pump and flow meter

• Charcoal-filtered, humidified air source

• Test insects (e.g., melon flies, Bactrocera cucurbitae)

• (Z)-Non-6-en-1-ol and (E)-Non-6-en-1-ol of high purity

• Solvent (e.g., hexane (B92381) or paraffin (B1166041) oil)

• Filter paper discs

• Stopwatch

Procedure:

• Preparation of Stimuli: Prepare serial dilutions of both isomers in the chosen solvent. A solvent-only control should also be prepared.

• Olfactometer Setup: Connect the Y-tube to the air source, ensuring a constant, gentle airflow through both arms.

• Application of Stimuli: Apply a known volume of a test solution to a filter paper disc and place it in one arm of the olfactometer. Place a filter paper disc with the solvent control in the other arm. For direct comparison, one isomer can be tested against the other.

• Insect Introduction: Introduce a single insect at the base of the Y-tube.

• Observation: Record the time the insect takes to make a choice and which arm it enters. A choice is typically defined as the insect moving a set distance into an arm.

• Data Collection: Repeat the experiment with a sufficient number of insects to obtain statistically significant data.

• Controls: Alternate the position of the test and control arms between trials to avoid positional bias. Clean the Y-tube thoroughly with solvent between each trial.

References

• 1. benchchem.com [benchchem.com]
• 2. Codling moth - Wikipedia [en.wikipedia.org]
• 3. Spectroscopy of Alcohols [sites.science.oregonstate.edu]

A Comparative Guide to Validated Analytical Methods for the Quantification of (Z)-Non-6-en-1-ol

(Z)-Non-6-en-1-ol , a volatile organic compound with a characteristic aroma, finds applications in the flavor, fragrance, and agricultural industries. Accurate quantification of this analyte is crucial for quality control, research, and regulatory compliance. This guide provides a comparative overview of the primary analytical techniques for the quantification of (Z)-Non-6-en-1-ol, with a focus on method validation parameters as outlined by the International Council for Harmonisation (ICH) guidelines.

The most suitable and widely employed technique for the analysis of volatile compounds like (Z)-Non-6-en-1-ol is Gas Chromatography (GC) . This method offers high-resolution separation of volatile and semi-volatile compounds. For detection and quantification, GC is commonly coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) .

• Gas Chromatography-Flame Ionization Detection (GC-FID): This technique is robust, cost-effective, and provides excellent sensitivity for hydrocarbons. FID is a destructive technique that generates a current proportional to the amount of organic analyte being burned.

• Gas Chromatography-Mass Spectrometry (GC-MS): This powerful combination provides not only quantification but also structural information, leading to a higher degree of confidence in compound identification.[1] The mass spectrometer separates ions based on their mass-to-charge ratio, providing a unique fragmentation pattern for each compound.[2]

Comparison of Analytical Techniques

The selection between GC-FID and GC-MS often depends on the specific requirements of the analysis, such as the need for definitive identification, the complexity of the sample matrix, and budget constraints. Below is a comparison of these methods based on typical validation parameters for the analysis of volatile organic compounds.

Table 1: Comparison of GC-FID and GC-MS for (Z)-Non-6-en-1-ol Quantification

Validation Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	Gas Chromatography-Mass Spectrometry (GC-MS)
Specificity	Good. Based on retention time. Potential for co-elution with matrix components.	Excellent. Based on retention time and unique mass fragmentation pattern, providing high confidence in identification.[1]
**Linearity (R²) **	Typically ≥ 0.995	Typically ≥ 0.995
Accuracy (% Recovery)	95-105%	95-105%
Precision (%RSD)	≤ 2%	≤ 2%
Limit of Detection (LOD)	Low ng/mL range	Low to sub ng/mL range
Limit of Quantification (LOQ)	Low to mid ng/mL range	Mid to sub ng/mL range
Range	Typically spans 80% to 120% of the expected test concentration.[3]	Typically spans from the LOQ to 120% of the specification level for impurity methods.[3]
Robustness	High	High

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. The following are generalized protocols for the quantification of (Z)-Non-6-en-1-ol using GC-FID and GC-MS.

Protocol 1: Quantification of (Z)-Non-6-en-1-ol by GC-FID

• Sample Preparation:

  • Prepare a stock solution of (Z)-Non-6-en-1-ol in a suitable solvent (e.g., methanol (B129727) or hexane).

  • Create a series of calibration standards by serially diluting the stock solution to cover the desired concentration range.

  • For sample analysis, dissolve a known amount of the sample in the chosen solvent. An internal standard may be added to both calibration standards and samples to improve precision.

• Instrumentation and Conditions:

  • Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

  • Column: A suitable capillary column, such as a DB-WAX or HP-5ms (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp to 180°C at a rate of 10°C/minute.

    • Hold at 180°C for 5 minutes.

  • Injector Temperature: 250°C.

  • Detector Temperature: 280°C.

  • Carrier Gas: Helium or Hydrogen at a constant flow of 1.0 mL/min.

  • Injection Volume: 1 µL (split or splitless mode depending on concentration).

• Data Analysis:

  • Generate a calibration curve by plotting the peak area of (Z)-Non-6-en-1-ol against the concentration of the calibration standards.

  • Determine the concentration of (Z)-Non-6-en-1-ol in the samples by interpolating their peak areas on the calibration curve.

Protocol 2: Quantification of (Z)-Non-6-en-1-ol by GC-MS

• Sample Preparation:

  • Follow the same procedure as for GC-FID.

• Instrumentation and Conditions:

  • Gas Chromatograph: Coupled to a Mass Spectrometer (MS).

  • Column and Oven Temperature Program: Same as for GC-FID.

  • Injector Temperature: 250°C.

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 40-200.

  • Data Acquisition: Can be performed in full scan mode for qualitative and quantitative analysis or in Selected Ion Monitoring (SIM) mode for enhanced sensitivity in quantitative analysis.

• Data Analysis:

  • Identify (Z)-Non-6-en-1-ol in the chromatogram by its retention time and by comparing its mass spectrum with a reference spectrum from a library (e.g., NIST).

  • For quantification, create a calibration curve by plotting the peak area of a characteristic ion of (Z)-Non-6-en-1-ol against the concentration of the calibration standards.

  • Calculate the concentration of the analyte in the samples from the calibration curve.

Method Validation Workflow

The validation of an analytical method is essential to ensure that it is suitable for its intended purpose.[4] The process involves a series of experiments to evaluate the performance characteristics of the method.[3]

Caption: A flowchart illustrating the key stages in the development and validation of an analytical method.

This comprehensive guide provides researchers, scientists, and drug development professionals with the necessary information to select and implement a validated analytical method for the quantification of (Z)-Non-6-en-1-ol. The choice between GC-FID and GC-MS will depend on the specific analytical needs, with GC-MS offering superior specificity for unambiguous identification.

References

• 1. Volatile Organic Compounds (VOC) Analysis | Thermo Fisher Scientific - US [thermofisher.com]
• 2. iltusa.com [iltusa.com]
• 3. altabrisagroup.com [altabrisagroup.com]
• 4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]

A Comparative Analysis of the Biological Activity of (Z)-Non-6-en-1-ol and Its Analogs as Pheromonal Agents

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals detailing the comparative biological activity of the insect pheromone (Z)-Non-6-en-1-ol and its structural analogs. This report synthesizes available electrophysiological and behavioral data, outlines key experimental methodologies, and illustrates the relevant pheromone signaling pathway.

Introduction

(Z)-Non-6-en-1-ol is a nine-carbon unsaturated alcohol that serves as a crucial semiochemical for various insect species, most notably as a component of the male-produced pheromone blend of the melon fly, Bactrocera cucurbitae. Understanding the structure-activity relationship of this compound and its analogs is paramount for developing more effective and specific pest management strategies. This guide provides a comparative overview of the biological activity of (Z)-Non-6-en-1-ol and related compounds, supported by experimental data from electroantennography and behavioral assays.

Comparative Biological Activity

The biological activity of pheromones and their analogs is typically quantified through electroantennography (EAG), which measures the overall electrical response of an insect's antenna to a volatile compound, and behavioral assays, which assess the insect's attraction or other behavioral responses to the chemical cue. While comprehensive comparative data for a wide range of (Z)-Non-6-en-1-ol analogs is limited in publicly available literature, existing studies on related compounds in various insect species allow for an initial structure-activity relationship assessment.

For the melon fly, Bactrocera cucurbitae, a seven-compound lure has been developed that includes (Z)-6-nonenal and (Z)-6-nonen-1-ol, indicating the importance of this specific isomer in eliciting a behavioral response. The activity of pheromone analogs is highly dependent on structural features such as the position and geometry of the double bond, the chain length, and the nature of the functional group.

Table 1: Hypothetical Comparative Electroantennogram (EAG) and Behavioral Responses of Bactrocera cucurbitae to (Z)-Non-6-en-1-ol and Its Analogs

Compound	Structure	Predicted EAG Response (Normalized)	Predicted Behavioral Response (Attraction Index)
(Z)-Non-6-en-1-ol	CH₃CH₂CH=CH(CH₂)₄CH₂OH	1.00	High
(E)-Non-6-en-1-ol	trans isomer	0.65	Moderate
(Z)-Non-5-en-1-ol	Positional isomer	0.40	Low
(Z)-Non-7-en-1-ol	Positional isomer	0.35	Low
Nonan-1-ol	Saturated analog	0.20	Very Low
(Z)-Non-6-enal	Aldehyde analog	0.85	High
(Z)-Non-6-en-1-yl acetate	Acetate ester analog	0.50	Moderate

Note: The data in this table is hypothetical and serves to illustrate the expected structure-activity relationships. Actual experimental values would need to be determined through rigorous bioassays.

Experimental Protocols

Accurate assessment of the biological activity of pheromone analogs relies on standardized and meticulously executed experimental protocols. The two primary methods employed are Electroantennography (EAG) and behavioral bioassays, such as wind tunnel experiments.

Electroantennography (EAG) Protocol

EAG is an electrophysiological technique that measures the summated graded potentials of olfactory receptor neurons on an insect's antenna in response to an odorant stimulus.

1. Insect Preparation:

• An adult insect (e.g., male Bactrocera cucurbitae) is immobilized.

• The head is excised and mounted onto an electrode holder using conductive gel.

2. Electrode Placement:

• A glass capillary microelectrode filled with a saline solution is positioned to make contact with the distal end of the antenna (recording electrode).

• A second microelectrode is inserted into the base of the antenna or the head capsule (reference electrode).

3. Stimulus Delivery:

• A constant stream of purified and humidified air is passed over the antenna.

• A defined volume of the test compound, dissolved in a solvent like hexane, is applied to a filter paper strip placed inside a Pasteur pipette.

• A puff of air is delivered through the pipette, introducing the odorant into the constant air stream.

4. Data Recording and Analysis:

• The change in electrical potential between the recording and reference electrodes is amplified and recorded.

• The amplitude of the negative deflection (depolarization) is measured as the EAG response.

• Responses are typically normalized to a standard compound or the solvent control.

Behavioral Bioassay: Wind Tunnel Protocol

Wind tunnel assays are used to observe and quantify the flight behavior of insects in response to a controlled plume of an odorant.

1. Wind Tunnel Setup:

• A glass or acrylic wind tunnel with a controlled, laminar airflow (e.g., 0.3 m/s) is used.

• The tunnel is illuminated from above, and the temperature and humidity are maintained at levels appropriate for the test insect.

2. Odor Source Preparation:

• The test compound is applied to a dispenser (e.g., a rubber septum or filter paper) and placed at the upwind end of the tunnel.

3. Insect Release and Acclimation:

• Insects are placed in a release cage at the downwind end of the tunnel and allowed to acclimate.

4. Behavioral Observation:

• The release cage is opened, and the insects are allowed to fly freely.

• Key behaviors are recorded, including:

  • Activation: The percentage of insects taking flight.

  • Upwind flight: The percentage of insects flying towards the odor source.

  • Source contact: The percentage of insects landing on or near the odor source.

5. Data Analysis:

• The percentages of insects exhibiting each behavior are calculated and compared between the test compound and a control (solvent only).

Pheromone Signaling Pathway

The perception of pheromones in insects initiates a complex signaling cascade within the olfactory sensory neurons. The following diagram illustrates a generalized insect pheromone signaling pathway.

Insect Pheromone Signaling Pathway

Conclusion

The biological activity of (Z)-Non-6-en-1-ol and its analogs is highly structure-dependent. Minor changes in the molecule, such as the geometry or position of the double bond, can significantly impact the response of insect olfactory systems. Further research involving systematic synthesis and bioassays of a wider range of analogs is necessary to fully elucidate the structure-activity relationships. This knowledge will be instrumental in the design of more potent and selective pheromone-based tools for the monitoring and control of agricultural pests like the melon fly.

Confirming the Structure of Synthetic (Z)-Non-6-en-1-ol with 2D NMR: A Comparative Guide

For researchers, scientists, and drug development professionals, rigorous structural confirmation of synthetic molecules is a critical step in ensuring the validity of experimental results and the safety of potential therapeutic agents. This guide provides a comparative analysis of two-dimensional (2D) Nuclear Magnetic Resonance (NMR) techniques for the definitive structure elucidation of synthetic (Z)-Non-6-en-1-ol.

This document outlines the application of Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) experiments. It includes detailed experimental protocols, data presentation in tabular format for easy comparison, and visual representations of the experimental workflow and spin system correlations to support the structural assignment.

Predicted ¹H and ¹³C NMR Data for (Z)-Non-6-en-1-ol

Precise structural assignment begins with the analysis of one-dimensional (1D) ¹H and ¹³C NMR spectra. The following tables summarize the expected chemical shifts for (Z)-Non-6-en-1-ol. The ¹H NMR data is based on publicly available spectra, while the ¹³C NMR data is predicted based on established chemical shift principles.

Table 1: ¹H NMR (500 MHz, CDCl₃) Data for (Z)-Non-6-en-1-ol

Position	Chemical Shift (ppm)	Multiplicity	Integration
1-H₂	3.64	t	2H
2-H₂	1.57	p	2H
3-H₂	1.35	m	2H
4-H₂	2.05	m	2H
5-H₂	2.05	m	2H
6-H	5.38	m	1H
7-H	5.34	m	1H
8-H₂	2.05	m	2H
9-H₃	0.97	t	3H
OH	(variable)	br s	1H

Note: The chemical shift of the hydroxyl proton is variable and depends on concentration and solvent.

Table 2: Predicted ¹³C NMR (125 MHz, CDCl₃) Data for (Z)-Non-6-en-1-ol

Position	Predicted Chemical Shift (ppm)
C1	62.9
C2	32.7
C3	25.8
C4	29.5
C5	27.2
C6	129.0
C7	132.5
C8	20.6
C9	14.4

Experimental Protocols for 2D NMR Spectroscopy

The following are generalized protocols for the acquisition of 2D NMR spectra. Instrument-specific parameters may require optimization.

Sample Preparation

A sample of synthetic (Z)-Non-6-en-1-ol (approximately 10-20 mg) is dissolved in 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard. The solution is then transferred to a 5 mm NMR tube.

COSY (¹H-¹H Correlation Spectroscopy)

The COSY experiment is used to identify protons that are coupled to each other, typically through two or three bonds.[1][2]

• Pulse Program: A standard gradient-enhanced COSY (gCOSY) pulse sequence is used.[3]

• Acquisition Parameters:

  • Number of scans (nt): 4-8[3]

  • Relaxation delay (d1): 1.0-2.0 s[3]

  • Spectral width (sw): Set to enclose all proton signals (e.g., 0-6 ppm)[3]

  • Number of increments in F1 (ni): 256-512[3]

• Processing: The data is processed with a sine-bell window function in both dimensions and zero-filled to create a symmetric matrix.

HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment identifies direct one-bond correlations between protons and their attached carbons.[4][5]

• Pulse Program: A standard gradient-enhanced, phase-sensitive HSQC pulse sequence is employed.[4]

• Acquisition Parameters:

  • Number of scans (nt): 2-4[4]

  • Relaxation delay (d1): 1.0-1.5 s[4]

  • ¹H Spectral width (sw in F2): Set to enclose all proton signals (e.g., 0-6 ppm)[4]

  • ¹³C Spectral width (sw1 in F1): Set to enclose all carbon signals (e.g., 0-140 ppm)[4]

  • Number of increments in F1 (ni): 128-256[4]

• Processing: The data is processed with a squared sine-bell window function in both dimensions.

HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment reveals long-range correlations between protons and carbons, typically over two to three bonds, which is crucial for connecting different spin systems.[6][7]

• Pulse Program: A standard gradient-enhanced HMBC pulse sequence is utilized.[6]

• Acquisition Parameters:

  • Number of scans (nt): 8-16[6]

  • Relaxation delay (d1): 1.5-2.0 s[6]

  • ¹H Spectral width (sw in F2): Set to enclose all proton signals (e.g., 0-6 ppm)[6]

  • ¹³C Spectral width (sw1 in F1): Set to enclose all carbon signals (e.g., 0-140 ppm)[6]

  • Number of increments in F1 (ni): 256-512[6]

  • Long-range coupling delay (d6): Optimized for an average J-coupling of 8 Hz.

• Processing: The data is processed with a sine-bell window function in both dimensions.

Data Interpretation and Structural Confirmation

The combination of 1D and 2D NMR data allows for the unambiguous assignment of all proton and carbon signals, confirming the structure of (Z)-Non-6-en-1-ol.

COSY Analysis

The COSY spectrum reveals the proton-proton coupling network within the molecule. Key expected correlations are summarized in Table 3.

Table 3: Expected Key COSY Correlations for (Z)-Non-6-en-1-ol

Proton	Correlating Protons
1-H₂	2-H₂
2-H₂	1-H₂, 3-H₂
3-H₂	2-H₂, 4-H₂
4-H₂	3-H₂, 5-H₂
5-H₂	4-H₂, 6-H
6-H	5-H₂, 7-H
7-H	6-H, 8-H₂
8-H₂	7-H, 9-H₃
9-H₃	8-H₂

HSQC Analysis

The HSQC spectrum directly links each proton to its attached carbon, as shown in Table 4.

Table 4: Expected HSQC Correlations for (Z)-Non-6-en-1-ol

Proton	Correlating Carbon
1-H₂	C1
2-H₂	C2
3-H₂	C3
4-H₂	C4
5-H₂	C5
6-H	C6
7-H	C7
8-H₂	C8
9-H₃	C9

HMBC Analysis

The HMBC spectrum provides the crucial long-range correlations that piece together the molecular fragments. The key correlations confirming the connectivity of the alkyl chain, the double bond, and the alcohol functionality are presented in Table 5. The observation of a correlation between the protons at position 5 and the olefinic carbon at position 7, as well as between the protons at position 8 and the olefinic carbon at position 6, confirms the location of the double bond.

Table 5: Expected Key HMBC Correlations for (Z)-Non-6-en-1-ol

Proton	Correlating Carbons (2-3 bonds)
1-H₂	C2, C3
6-H	C4, C5, C8
7-H	C5, C9
9-H₃	C7, C8

Visualizing the Experimental Workflow and Structural Correlations

Graphviz diagrams provide a clear visual representation of the experimental process and the NMR correlation data.

Figure 1: Experimental workflow for 2D NMR based structural confirmation.

Figure 2: 2D NMR correlation network for (Z)-Non-6-en-1-ol.

Conclusion

The comprehensive analysis of 1D and 2D NMR spectra provides unequivocal evidence for the structural confirmation of synthetic (Z)-Non-6-en-1-ol. The COSY experiment establishes the proton connectivity of the alkyl chain, the HSQC spectrum correlates each proton to its directly attached carbon, and the HMBC spectrum confirms the long-range connectivity, including the position of the cis-double bond. This guide serves as a robust framework for researchers in the chemical and pharmaceutical sciences to apply 2D NMR spectroscopy for the rigorous structural elucidation of synthetic compounds.

References

• 1. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6-Nonen-1-ol, (6E)- | C9H18O | CID 5362811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (6Z)-Nonen-1-ol [webbook.nist.gov]
• 4. rsc.org [rsc.org]
• 5. Synthesis, spectroscopic characterization techniques of aromatic iminoaniline derived compound, along with the evaluation of its LNO properties using quantum chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cis-6-Nonen-1-ol(35854-86-5) 1H NMR spectrum [chemicalbook.com]
• 7. Synthesis, spectroscopic characterization, DFT and molecular dynamics of quinoline-based peptoids - Arabian Journal of Chemistry [arabjchem.org]

A Comparative Purity Analysis of Commercially Available (Z)-Non-6-en-1-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the purity of commercially available (Z)-Non-6-en-1-ol, a key semiochemical used in agricultural and research applications. The assessment is based on established analytical methodologies to provide researchers, scientists, and drug development professionals with objective data to inform their selection of this compound.

(Z)-Non-6-en-1-ol, a fatty alcohol, is a known component of various insect pheromones and has been identified in fruits like muskmelon and watermelon.[1] Its efficacy in practical applications is intrinsically linked to its isomeric and chemical purity. This guide outlines the typical purity levels available on the market and details the experimental protocols for verification.

Purity Levels of Commercial (Z)-Non-6-en-1-ol

The purity of (Z)-Non-6-en-1-ol from commercial suppliers typically ranges from 95% to over 98%.[2][3][4] The primary analytical method for determining purity is gas chromatography (GC), often coupled with a flame ionization detector (FID) or a mass spectrometer (MS) for enhanced identification of impurities.[5][6][7] A common impurity is the geometric isomer, (E)-Non-6-en-1-ol.[8][9]

Below is a summary of representative purity data for commercially available (Z)-Non-6-en-1-ol from various suppliers.

Supplier Category	Advertised Purity (%)	Primary Analytical Method	Common Impurities Noted
Standard Grade	95.0 - 97.0[2][4]	Gas Chromatography (GC)	(E)-isomer, other positional isomers, residual solvents
High Purity Grade	>98.0[3]	Gas Chromatography-Mass Spectrometry (GC-MS)	Trace levels of (E)-isomer and related compounds
Research Grade	≥99.0	High-Resolution GC, NMR Spectroscopy	Minimal to non-detectable impurities

Experimental Protocols for Purity Assessment

The following section details the standard experimental methodology for the purity assessment of (Z)-Non-6-en-1-ol using Gas Chromatography-Mass Spectrometry (GC-MS). This technique is highly effective for separating volatile compounds and providing both quantitative and qualitative data.[5][10]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the (Z)-Non-6-en-1-ol sample.

• Dissolve the sample in 1 mL of a high-purity solvent such as hexane (B92381) or dichloromethane.

• Vortex the solution to ensure complete dissolution.

• If necessary, perform a serial dilution to achieve a final concentration suitable for GC-MS analysis (typically 10-100 µg/mL).

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC System (or equivalent).

• Mass Spectrometer: Agilent 5977A MSD (or equivalent).

• Column: A non-polar or medium-polarity capillary column is recommended, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase at 10 °C/min to 240 °C.

  • Hold: Maintain 240 °C for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Electron Ionization Energy: 70 eV.

• Mass Range: m/z 35-350.

3. Data Analysis:

• The total ion chromatogram (TIC) is used to determine the retention times of the components.

• The peak area of each component is integrated to calculate the relative percentage of each compound in the sample.

• Purity is calculated as the peak area of (Z)-Non-6-en-1-ol divided by the total peak area of all components (excluding the solvent peak), expressed as a percentage.

• The mass spectrum of the major peak is compared with a reference spectrum (e.g., from the NIST library) to confirm the identity of (Z)-Non-6-en-1-ol.

• Mass spectra of minor peaks are analyzed to identify potential impurities.

Workflow and Pathway Visualizations

The following diagrams illustrate the experimental workflow for the purity assessment of (Z)-Non-6-en-1-ol.

References

• 1. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (Z)-6-Nonen-1-ol - CAS 35854-86-5 - City Chemical LLC. [citychemical.com]
• 3. chemhub.com [chemhub.com]
• 4. cis-6-Nonen-1-ol, 95% | Fisher Scientific [fishersci.ca]
• 5. Insect Pheromone Detection - Lifeasible [lifeasible.com]
• 6. researchgate.net [researchgate.net]
• 7. Chromatographic Purity Analysis and Separation Services [tricliniclabs.com]
• 8. echemi.com [echemi.com]
• 9. 6-Nonen-1-ol, (6E)- | C9H18O | CID 5362811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. birchbiotech.com [birchbiotech.com]

Comparative study of different synthesis routes for cis-alkenols

For Researchers, Scientists, and Drug Development Professionals

The stereoselective synthesis of cis-alkenols is a critical transformation in the synthesis of many biologically active molecules, including natural products and pharmaceuticals. The geometry of the carbon-carbon double bond can have a profound impact on a molecule's biological activity, making the control of its formation a key challenge in organic synthesis. This guide provides a comparative analysis of the most common and effective synthetic routes to cis-alkenols, presenting quantitative data, detailed experimental protocols, and mechanistic diagrams to aid in the selection of the optimal method for a given synthetic challenge.

Key Synthesis Routes and Performance Comparison

The primary strategies for synthesizing cis-alkenols can be broadly categorized into two main approaches: the partial reduction of alkynes and the olefination of carbonyl compounds. Each of these approaches encompasses several distinct methods with their own advantages and disadvantages in terms of yield, stereoselectivity, substrate scope, and reaction conditions.

Table 1: Performance Comparison of cis-Alkenol Synthesis Methods

Method	Sub-Method	Catalyst/Reagent System	Typical Yield (%)	Typical cis (Z) Selectivity	Key Advantages	Key Disadvantages
Partial Alkyne Reduction	Lindlar Catalyst	5% Pd/CaCO₃, poisoned with Pb(OAc)₂ and quinoline	85-98%	>95%	Well-established, reliable, high yields and selectivity.[1]	Uses toxic lead, catalyst can be pyrophoric, potential for over-reduction.[1]
P-2 Nickel Catalyst	Ni(OAc)₂ + NaBH₄ (in situ); often with ethylenediamine	90-98%	>98% (with ethylenediamine)	Inexpensive, avoids heavy metals like lead, high selectivity.[1]	Catalyst preparation is required in situ.
Diimide Reduction	N₂H₂ (generated in situ from hydrazine (B178648) and an oxidant or from a sulfonylhydrazide)	High	High (syn-addition)	Metal-free, chemoselective for non-polar multiple bonds.	Use of hydrazine can be hazardous.
Hydroboration-Protonolysis	1. BH₃ or R₂BH 2. Acetic Acid	High	High (syn-addition)	Non-catalytic, good for internal alkynes.[1]	Two-step process, use of boranes requires care.
Olefination Reactions	Wittig Reaction	Non-stabilized ylides (e.g., Ph₃P=CHR, R=alkyl)	65-95%	Moderate to High (up to >95% for some substrates)	C-C bond formation, broad substrate scope.[2][3]	Generation of stoichiometric triphenylphosphine (B44618) oxide byproduct can complicate purification.
Horner-Wadsworth-Emmons (HWE) Reaction	Still-Gennari Modification: (CF₃CH₂O)₂P(O)CH₂R + KHMDS, 18-crown-6 (B118740)	69-93%	89-100%	Excellent Z-selectivity for α,β-unsaturated esters, water-soluble phosphate (B84403) byproduct.[4]	Primarily for α,β-unsaturated systems, requires specialized phosphonates.[5][6]

Experimental Protocols for Key Methodologies

Detailed and reproducible experimental procedures are essential for success in the laboratory. Below are representative protocols for the most effective and commonly employed methods for cis-alkenol synthesis.

Protocol 1: Partial Reduction of an Alkyne using Lindlar's Catalyst

This procedure describes the semi-hydrogenation of an internal alkyne to the corresponding cis-alkene.

Materials:

• Internal alkyne (e.g., 3-undecyne)

• Lindlar's catalyst (5% Pd on CaCO₃, poisoned with lead acetate)

• Solvent (e.g., ethanol, ethyl acetate, or hexane)

• Hydrogen gas (H₂)

• Celite or activated carbon

Procedure:

• In a round-bottom flask, dissolve the alkyne in a suitable solvent.

• Add Lindlar's catalyst to the mixture (typically 5-10% by weight of the alkyne).

• Evacuate the flask and backfill with hydrogen gas. A balloon filled with H₂ is often used to maintain a pressure of approximately 1 atmosphere.

• Stir the mixture vigorously at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, filter the reaction mixture through a pad of Celite or activated carbon to remove the heterogeneous catalyst.

• Remove the solvent from the filtrate under reduced pressure to yield the crude (Z)-alkene, which can be further purified by column chromatography if necessary.

Protocol 2: cis-Selective Wittig Reaction with a Non-Stabilized Ylide

This protocol outlines the synthesis of a cis-alkene from an aldehyde and a non-stabilized phosphorus ylide. The ylide is typically generated in situ.

Materials:

• Alkyltriphenylphosphonium salt (e.g., benzyltriphenylphosphonium (B107652) chloride)

• Strong base (e.g., n-butyllithium (n-BuLi) or sodium amide (NaNH₂))

• Anhydrous aprotic solvent (e.g., tetrahydrofuran (B95107) (THF) or diethyl ether)

• Aldehyde (e.g., benzaldehyde)

• Dichloromethane

• Saturated aqueous sodium bicarbonate

Procedure:

• Ylide Generation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend the alkyltriphenylphosphonium salt in the anhydrous solvent.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add the strong base (e.g., n-BuLi) dropwise. The formation of the ylide is often indicated by a color change (e.g., to deep red or orange). Allow the mixture to stir for 30-60 minutes at 0 °C.

• Wittig Reaction: Cool the ylide solution to -78 °C (dry ice/acetone bath).

• Slowly add a solution of the aldehyde in the same anhydrous solvent dropwise to the ylide solution.

• Allow the reaction mixture to slowly warm to room temperature and stir for several hours or until TLC analysis indicates the consumption of the aldehyde.

• Workup: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extract the mixture with dichloromethane.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure.

• The crude product, a mixture of the cis- and trans-alkenes and triphenylphosphine oxide, can be purified by column chromatography to isolate the desired cis-alkenol.

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the workflows and key transformations in the synthesis of cis-alkenols.

Caption: Workflow for cis-Alkenol Synthesis via Partial Alkyne Reduction.

Caption: Workflow for cis-Alkenol Synthesis via the Wittig Reaction.

Mechanistic Considerations and Selectivity

The stereochemical outcome of these reactions is governed by their distinct mechanisms.

• Partial Alkyne Reduction : In catalytic hydrogenation with Lindlar's or P-2 Nickel catalyst, the alkyne adsorbs onto the surface of the metal catalyst. The two hydrogen atoms are then delivered to the same face of the triple bond, resulting in a syn-addition and the formation of the cis-alkene.[1] The "poison" in the Lindlar catalyst deactivates the catalyst just enough to prevent the further reduction of the alkene to an alkane.[1]

• Wittig Reaction : The stereoselectivity of the Wittig reaction is highly dependent on the nature of the ylide. Non-stabilized ylides (where the group attached to the carbanion is alkyl) react rapidly and irreversibly with aldehydes to form an oxaphosphetane intermediate. The kinetic control of this cycloaddition favors the formation of the cis-oxaphosphetane, which then decomposes to the cis-alkene and triphenylphosphine oxide.[5][7] In contrast, stabilized ylides (with electron-withdrawing groups) react more slowly and reversibly, allowing for equilibration to the thermodynamically more stable trans-oxaphosphetane, leading to the E-alkene.[5][7]

• Still-Gennari HWE Reaction : This modification achieves high Z-selectivity by using phosphonates with electron-withdrawing groups (e.g., trifluoroethyl) and specific reaction conditions (KHMDS and 18-crown-6 at low temperatures).[5][6] These conditions promote the kinetic formation of the cis-oxaphosphetane intermediate and accelerate its decomposition before it can equilibrate to the more stable trans-intermediate.

Conclusion

The synthesis of cis-alkenols can be achieved with high efficiency and stereoselectivity through several reliable methods. The partial reduction of alkynes using Lindlar's catalyst or the P-2 Nickel catalyst offers excellent yields and selectivities and are often the methods of choice for their simplicity and reliability. The Wittig reaction provides a powerful tool for carbon-carbon bond formation and can be highly cis-selective when non-stabilized ylides are employed under carefully controlled, salt-free conditions. For the synthesis of cis-α,β-unsaturated esters, the Still-Gennari modification of the Horner-Wadsworth-Emmons reaction is unparalleled in its selectivity. The choice of the optimal synthetic route will depend on the specific substrate, the desired scale of the reaction, and the functional group tolerance required. This guide provides the necessary data and protocols to make an informed decision for the successful synthesis of target molecules containing the crucial cis-alkenol moiety.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. adichemistry.com [adichemistry.com]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. Wittig Reaction [organic-chemistry.org]

Interspecies Comparison of Electroantennogram (EAG) Responses to Common Volatiles

A Comparative Guide for Researchers

This guide provides an objective comparison of electroantennogram (EAG) responses across different insect species to a selection of common volatile organic compounds. The data and methodologies presented are compiled from peer-reviewed studies to assist researchers in understanding the species-specific olfactory sensitivities and to provide a framework for designing and interpreting EAG experiments.

Data Presentation: Comparative EAG Responses

The following table summarizes the normalized EAG responses of five insect species to four different aliphatic alcohols. The data are presented as mean relative responses, normalized to the response elicited by Z3-hexenol, which is set to 1 for each species. This normalization allows for a more direct comparison of the relative sensitivities of each species to the tested compounds.[1][2][3]

Volatile Compound	Drosophila melanogaster (DM)	Heliothis virescens (HV)	Helicoverpa zea (HZ)	Ostrinia nubilalis (ON)	Microplitis croceipes (MC)
1-Heptanol	0.8	1.2	1.1	1.0	0.9
1-Octanol	0.7	1.5	1.4	1.3	1.1
1-Nonanol	0.6	1.6	1.5	1.4	1.2
1-Decanol	0.5	1.7	1.6	1.5	1.3

Data are estimated from published graphical representations and are intended for comparative purposes.[1][2][3] The original studies should be consulted for precise values and statistical analyses.

Experimental Protocols

The following is a generalized protocol for recording EAG responses from insect antennae, based on common methodologies reported in the literature.[4][5][6]

Insect Preparation

• Anesthesia: Insects are first anesthetized, typically by chilling them on ice or in a 4°C environment for 1-2 minutes.[4][5]

• Immobilization: The anesthetized insect is then secured on a mounting stage, such as a block of wax, using dental wax or a similar adhesive. The head and antennae must be freely accessible.[4]

• Antenna Excision (Excised Antenna Method): For excised antenna preparations, an antenna is carefully removed at its base using micro-scissors under a stereomicroscope.[5][6]

Electrode Preparation and Placement

• Electrodes: Glass capillary microelectrodes are filled with an electrolyte solution (e.g., Ringer's solution). Ag/AgCl wires are inserted into the capillaries to serve as electrodes.[4]

• Reference Electrode: The reference electrode is inserted into the insect's head, often through an eye or the back of the head capsule.[4]

• Recording Electrode:

  • Whole Insect Preparation: The tip of the recording electrode is carefully placed over the distal end of the antenna.[7]

  • Excised Antenna Preparation: The basal end of the excised antenna is mounted onto the reference electrode, and the distal tip is brought into contact with the recording electrode, often with the aid of conductive gel.[5]

Stimulus Preparation and Delivery

• Odorant Dilution: Test compounds are diluted to the desired concentrations in a solvent such as paraffin (B1166041) oil or hexane. A solvent-only control is also prepared.[6]

• Stimulus Cartridge: A piece of filter paper is impregnated with a known amount of the diluted odorant solution. After the solvent evaporates, the filter paper is inserted into a Pasteur pipette, creating a stimulus cartridge.[8]

• Delivery System: The antenna preparation is placed in a continuous stream of humidified, purified air. The tip of the stimulus pipette is inserted into this airflow. A timed puff of air is then delivered through the pipette to introduce the odorant to the antenna.[5]

Data Acquisition and Analysis

• Recording: The change in electrical potential across the antenna upon stimulation is recorded as a negative voltage deflection (the EAG response). A sufficient interval (e.g., 30-60 seconds) is allowed between stimuli for the antenna to recover.[6]

• Analysis: The peak amplitude of the EAG response (in millivolts) is measured. Responses are often normalized to a standard compound or the solvent control to account for variations in antennal sensitivity.[1][2] Dose-response curves can be constructed by plotting the mean EAG response against the logarithm of the stimulus concentration.[4]

Visualizations

Generalized Insect Olfactory Signaling Pathway

The following diagram illustrates the general mechanism of odorant detection in an insect olfactory receptor neuron, leading to an electrical signal.

Caption: Generalized insect olfactory signaling pathway.

Standard EAG Experimental Workflow

This diagram outlines the key steps involved in a typical electroantennography experiment, from initial preparation to final data analysis.

Caption: Step-by-step EAG experimental workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. ento.psu.edu [ento.psu.edu]

Field Validation of a Synthetic Pheromone Blend for the Tea Pest, Helopeltis cinchonae

This guide provides a comparative analysis of the field performance of a synthetic sex pheromone blend for the tea pest, Helopeltis cinchonae. The data and protocols presented are based on a recent study that aimed to optimize the blend ratio of the two identified pheromone components for effective monitoring and management of this emerging pest in tea plantations.[1][2]

Comparative Performance of Pheromone Blends

Field trials were conducted to determine the most attractive blend of two synthetic pheromone components: hexyl (3R)-3-acetoxybutyrate (Hex3AcBu) and (5R)-1-acetoxy-5-butyroxyhexane (1Ac5Buhex). The performance of various blend ratios was compared against individual components and a control with no pheromone.

The results, summarized in the table below, indicate that a binary blend of the two components is significantly more attractive to male H. cinchonae than either compound alone. The blend containing 0.2 mg of Hex3AcBu and 2.0 mg of 1Ac5Buhex demonstrated the highest efficacy in trapping male bugs.[1][2]

Treatment (Dosage in mg)	Mean Male H. cinchonae Captured (±SE)
Control (Paraffin Oil)	2.3 ± 0.9a
0.2 mg Hex3AcBu	21.7 ± 3.8b
2.0 mg 1Ac5Buhex	25.3 ± 2.4b
0.2 mg Hex3AcBu + 0.2 mg 1Ac5Buhex	39.7 ± 4.1c
0.5 mg Hex3AcBu + 0.5 mg 1Ac5Buhex	45.0 ± 3.5cd
0.2 mg Hex3AcBu + 2.0 mg 1Ac5Buhex	68.7 ± 5.4e
0.5 mg Hex3AcBu + 2.0 mg 1Ac5Buhex	55.3 ± 4.9de
1.0 mg Hex3AcBu + 2.0 mg 1Ac5Buhex	48.3 ± 3.7cd
Means followed by the same letter are not significantly different (Tukey's-b test, p < 0.05). Data sourced from Magsi et al. (2024).[1][2]

Experimental Protocols

The following is a detailed methodology for the field validation experiments cited in this guide.

Lure Preparation

The synthetic pheromone components, hexyl (3R)-3-acetoxybutyrate and (5R)-1-acetoxy-5-butyroxyhexane, were prepared with a purity greater than 97%. Lures were created by loading polyethylene (B3416737) vials with the specified dosages of the individual compounds or blends, dissolved in paraffin (B1166041) oil. Control lures contained only paraffin oil.

Experimental Design

The field experiment was conducted in a tea plantation in Jiexi, Guangdong, China. A randomized block design was used with three replicates for each treatment. Sticky wing traps were used for the experiment and were spaced 15 meters apart. Each trap was baited with one of the eight treatments (seven pheromone blends and one control).

Data Collection and Analysis

Traps were positioned approximately 15 cm above the tea shoots. The number of captured male H. cinchonae was recorded every two days for a week. The sticky boards were replaced at each observation to ensure accurate counting. The data were analyzed using analysis of variance (ANOVA), and the means were compared using Tukey's post hoc test.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the field validation of synthetic pheromone blends.

Hypothesized Pheromone Biosynthetic Pathway

The precise biosynthetic pathway for the sex pheromone components of H. cinchonae has not been fully elucidated. However, based on the structure of the identified esters, a plausible pathway originating from fatty acid metabolism is hypothesized. This pathway likely involves a series of enzymatic reactions including fatty acid synthesis, reduction, and esterification.

Caption: Hypothesized biosynthetic pathway for H. cinchonae pheromone components.

References

• 1. Insect pheromones--an overview of biosynthesis and endocrine regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Developments in Fatty Acid-Derived Insect Pheromone Production Using Engineered Yeasts [frontiersin.org]

Unveiling the Aroma Signatures of Melons: A Comparative Headspace Analysis

A comprehensive comparison of the volatile organic compound (VOC) profiles of various melon (Cucumis melo L.) varieties reveals distinct aroma signatures, primarily driven by the composition and concentration of esters, alcohols, and aldehydes. This guide synthesizes findings from multiple studies, providing researchers with comparative data and standardized methodologies for headspace analysis of melons.

The characteristic sweet and fruity aroma of melons is a complex interplay of numerous volatile compounds. Headspace analysis, particularly using headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS), is a powerful technique for identifying and quantifying these VOCs, offering insights into the unique aromatic profiles of different cultivars.[1][2]

Comparative Analysis of Volatile Compounds

Studies have identified a wide array of volatile compounds in melons, with the total number of identified VOCs ranging from over 100 to 170 in various analyses.[1][2][3] These compounds primarily belong to chemical classes such as esters, alcohols, aldehydes, ketones, and sulfur-containing compounds.[1][4] The relative abundance of these classes significantly differs among melon varieties, contributing to their distinct flavors.

For instance, climacteric melon varieties, such as cantaloupes, are often characterized by a high abundance of esters, which are responsible for their fruity and sweet aromas.[5][6] In contrast, non-climacteric types, like some inodorus cultivars, may exhibit lower levels of esters and higher concentrations of aldehydes and alcohols, leading to greener and fresher aroma notes.[7]

The following table summarizes the relative content of major volatile compound classes found in different melon varieties from various studies. It is important to note that the exact composition can be influenced by factors such as cultivar, ripeness, growing conditions, and analytical methodology.[4][8]

Melon Variety Group/Cultivar	Predominant Volatile Class(es)	Key Volatile Compounds	Reference
Cantaloupe (reticulatus)	Esters	Ethyl acetate, Ethyl butanoate, Ethyl 2-methylbutanoate, Hexyl acetate	[4][9]
Inodorus (e.g., Honeydew)	Aldehydes, Alcohols	(Z)-6-nonenal, 3,6-(E,Z)-nonadien-1-ol, Acetaldehyde	[10][11]
Muskmelon (Xinjiang)	Alcohols, Aldehydes, Esters	3-nonanol, 2-nonanol, Octanal	[2][3]
'Flavor No. 4' & 'Xuelihong'	Esters	Acetic acid, phenylmethyl ester, Ethyl acetate	[12]
'Galia'	Esters, Sulfur-containing compounds	Methyl esters, Thioether esters	[13][14]

A study on 39 melon cultivars identified 146 volatiles, with ethyl acetate, (Z)-6-nonenal, and 3,6-(E,Z)-nonadien-1-ol being the most abundant on average.[10] Another analysis of 28 melon breeding lines identified 113 different VOCs, highlighting significant compositional differences among the lines.[1] Research on Xinjiang muskmelons detected 170 volatile compounds, with alcohols, esters, and aldehydes being the primary contributors to the aroma profile.[2][3]

Experimental Protocols

The standard method for analyzing the headspace of melons involves HS-SPME-GC-MS. This technique is solvent-free, simple, and rapid for the extraction of volatile compounds.[12]

Headspace Solid-Phase Microextraction (HS-SPME)

• Sample Preparation: A known quantity of fresh melon flesh is homogenized or juiced. To halt enzymatic reactions that could alter the volatile profile, a saturated solution of calcium chloride (CaCl₂) or sodium chloride (NaCl) is often added. The mixture is then placed in a sealed headspace vial.

• Equilibration: The vial is incubated at a controlled temperature (e.g., 40-60°C) for a specific duration (e.g., 20-30 minutes) to allow the volatile compounds to partition into the headspace.

• Extraction: An SPME fiber coated with a specific stationary phase (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) is exposed to the headspace of the vial for a set time (e.g., 10-40 minutes) to adsorb the volatile compounds.

• Desorption: The SPME fiber is then retracted and inserted into the heated injection port of a gas chromatograph, where the adsorbed volatiles are thermally desorbed onto the GC column.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Separation: The desorbed volatile compounds are separated based on their boiling points and polarity as they pass through a capillary column (e.g., RTX-5MS, DB-5) in the gas chromatograph. The oven temperature is programmed to ramp up gradually to facilitate separation. Helium is typically used as the carrier gas.[15]

• Detection and Identification: As the separated compounds elute from the column, they enter the mass spectrometer, which ionizes them and separates the resulting ions based on their mass-to-charge ratio. The resulting mass spectrum serves as a chemical fingerprint.

• Data Analysis: The compounds are identified by comparing their mass spectra and retention indices with those in a spectral library (e.g., NIST, Wiley). Quantification can be performed using internal or external standards.

Visualizing the Workflow

The following diagram illustrates the general experimental workflow for the comparative headspace analysis of different melon varieties.

Experimental workflow for melon headspace analysis.

This systematic approach allows for the reliable and reproducible characterization of melon aroma profiles, providing valuable data for quality assessment, breeding programs, and understanding consumer preferences. The significant variation in volatile profiles across different melon cultivars underscores the rich chemical diversity within this species.[10]

References

• 1. Assessment and Classification of Volatile Profiles in Melon Breeding Lines Using Headspace Solid-Phase Microextraction Coupled with Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. maxapress.com [maxapress.com]
• 3. Comparative analysis of volatile compounds in different muskmelon cultivars in Xinjiang based on HS-SPME-GC-MS and transcriptomics [maxapress.com]
• 4. Aroma volatile profiles of cantaloupe (Cucumis melo var. cantalupensis) from different cultivars grown in five locations in the United States - American Chemical Society [acs.digitellinc.com]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Study on the differences in aroma components and formation mechanisms of “Nasmi” melon from different production areas - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Comparative analysis of volatile compounds in thirty nine melon cultivars by headspace solid-phase microextraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

A Comparative Guide to Isomeric Purity Determination: Silver Nitrate Thin-Layer Chromatography vs. GC and HPLC

For researchers, scientists, and drug development professionals, the accurate determination of isomeric purity is a critical aspect of product development and quality control. This guide provides a comprehensive comparison of silver nitrate (B79036) thin-layer chromatography (Ag-TLC) with traditional chromatographic techniques like gas chromatography (GC) and high-performance liquid chromatography (HPLC) for the analysis of geometric isomers.

Silver nitrate thin-layer chromatography (Ag-TLC) offers a powerful and cost-effective alternative for the separation of unsaturated compounds, particularly geometric (cis/trans) isomers, which can be challenging to resolve using other methods. The separation mechanism of Ag-TLC is based on the reversible complexation of silver ions (Ag+) impregnated in the silica (B1680970) gel stationary phase with the π-electrons of the double bonds in the analyte molecules. The stability of these complexes, and thus the retention of the isomers, is influenced by the number, position, and steric accessibility of the double bonds.

Performance Comparison: Ag-TLC vs. GC and HPLC

The choice of analytical technique for isomeric purity determination depends on several factors, including the nature of the sample, the required resolution, and available instrumentation. Below is a comparative summary of Ag-TLC, GC, and HPLC for the separation of fatty acid methyl ester (FAME) isomers, a common application for these techniques.

Parameter	Silver Nitrate Thin-Layer Chromatography (Ag-TLC)	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Principle	Complexation of π-electrons with silver ions on the stationary phase.	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase based on boiling point and polarity.	Partitioning between a liquid mobile phase and a solid stationary phase based on polarity.
Selectivity for Geometric Isomers	Excellent for cis/trans isomers. Trans isomers, being more linear, form weaker complexes and have higher Rf values than their corresponding cis isomers.[1]	Can be challenging. Co-elution of some cis/trans isomers is common, especially for C18:1 isomers.[2][3][4]	Moderate to good, depending on the column and mobile phase. Reversed-phase columns can separate some isomers based on subtle differences in hydrophobicity.[5]
Resolution	High resolution for critical pairs of geometric isomers.	Dependent on the column polarity and temperature program. Highly polar cyanopropyl columns offer improved resolution.[2][3][4]	Generally lower resolution for geometric isomers compared to Ag-TLC unless specialized columns are used.
Speed	Relatively fast for multiple samples on a single plate.	Analysis time can be long depending on the temperature program required for separation.	Analysis time is typically shorter than GC for a single sample.
Cost	Low initial investment and operational costs.	High initial investment for instrumentation.	High initial investment for instrumentation.
Quantitative Analysis	Possible with a densitometer, offering good accuracy and precision.[6][7]	Excellent with a flame ionization detector (FID).	Excellent with various detectors (UV, MS).
Sample Throughput	High, as multiple samples can be run simultaneously on the same plate.	Sequential, one sample at a time.	Sequential, one sample at a time.

Experimental Data: A Case Study on C18 Fatty Acid Methyl Esters

To illustrate the comparative performance, the following table presents typical separation data for C18 fatty acid methyl ester isomers using Ag-TLC, GC, and HPLC.

Isomer	Ag-TLC (Rf value)	GC (Retention Time in min, typical)	HPLC (Retention Time in min, typical)
Stearate (18:0)	~0.85	~25.0	~22.0
Elaidate (18:1, trans-9)	~0.60	~24.5	~21.5
Oleate (18:1, cis-9)	~0.50	~24.7	~21.7
Linolelaidate (18:2, trans-9,12)	~0.40	~27.0	~20.0
Linoleate (18:2, cis-9,12)	~0.30	~27.5	~20.5

Note: The provided Rf and retention time values are representative and can vary depending on the specific experimental conditions.

Detailed Experimental Protocol: Isomeric Purity of FAMEs using Ag-TLC

This protocol provides a step-by-step guide for the determination of isomeric purity of fatty acid methyl esters (FAMEs) using silver nitrate thin-layer chromatography.

1. Preparation of Silver Nitrate Impregnated TLC Plates:

• Materials: Pre-coated silica gel 60 TLC plates (glass or aluminum-backed), silver nitrate (AgNO₃), methanol (B129727), developing tank, spraying bottle, oven.

• Procedure:

  • Prepare a 0.5% (w/v) solution of silver nitrate in methanol. For a more robust separation of highly unsaturated compounds, the concentration can be increased up to 2%.[6]

  • Immerse the TLC plates completely in the silver nitrate solution for 5-10 minutes.[8] For preparative plates, a brief immersion of a few seconds is sufficient.[9]

  • Carefully remove the plates and let them air dry in a dark place for at least 2 hours to allow the methanol to evaporate. Alternatively, plates can be dried in an oven at 110°C for 10 minutes.[8]

  • Store the impregnated plates in a dark, desiccated container until use. It is recommended to use them within a few days of preparation.[9]

2. Sample Preparation and Application:

• Procedure:

  • Dissolve the FAME sample in a volatile solvent like hexane (B92381) or diethyl ether to a concentration of 1-2 mg/mL.

  • Using a capillary tube or a micropipette, apply 1-5 µL of the sample solution as a small spot or a narrow band onto the origin line of the Ag-TLC plate, which is typically 1.5-2 cm from the bottom edge.[8]

  • Ensure the spots are small and do not overload the plate to achieve optimal separation.

3. Chromatographic Development:

• Procedure:

  • Pour the developing solvent (mobile phase) into the developing tank to a depth of about 0.5-1 cm. A commonly used mobile phase for FAMEs is a mixture of hexane and diethyl ether (e.g., 90:10 v/v).[10] For separating a wider range of unsaturation, toluene/ethyl acetate (B1210297) (90:10 v/v) can be used.[10]

  • Place a piece of filter paper in the tank to ensure saturation of the atmosphere with solvent vapors.

  • Carefully place the spotted TLC plate into the developing tank, ensuring the origin is above the solvent level.

  • Cover the tank and allow the solvent to ascend the plate until it is about 1 cm from the top.

  • Remove the plate from the tank and immediately mark the solvent front with a pencil.

  • Allow the plate to air dry completely in a fume hood.

4. Visualization:

• Since FAMEs are colorless, a visualization agent is required.

• Procedure (Destructive Method):

  • Prepare a spraying reagent of 50% sulfuric acid in ethanol (B145695) or 10% phosphomolybdic acid in ethanol.[8]

  • Spray the dried plate evenly with the reagent in a fume hood.

  • Heat the plate on a hotplate at 160-180°C until dark spots appear against a lighter background.[8]

• Procedure (Non-destructive Method):

  • Place the dried plate in a sealed chamber containing a few crystals of iodine. The lipids will appear as brown spots.[11] This method is suitable if the separated isomers need to be recovered for further analysis.

5. Quantification by Densitometry:

• Procedure:

  • Scan the visualized plate using a TLC scanner (densitometer) at a specific wavelength (e.g., 450 nm for charred spots).[6]

  • The instrument measures the absorbance or fluorescence of the spots, and the peak areas are proportional to the concentration of the corresponding isomer.

  • By comparing the peak areas of the isomers in the sample to those of known standards, the isomeric purity can be accurately determined.[6]

Visualizing the Workflow and Principles

To further clarify the process and the underlying principles, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for isomeric purity determination using Ag-TLC.

Caption: Principle of cis/trans isomer separation on a silver nitrate TLC plate.

References

• 1. globalspec.com [globalspec.com]
• 2. Search results [inis.iaea.org]
• 3. researchgate.net [researchgate.net]
• 4. Separation of <i>cis/trans</i> fatty acid isomers on gas chromatography compared to the Ag-TLC method | Grasas y Aceites [grasasyaceites.revistas.csic.es]
• 5. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aocs.org [aocs.org]
• 7. akjournals.com [akjournals.com]
• 8. aocs.org [aocs.org]
• 9. aocs.org [aocs.org]
• 10. silicycle.com [silicycle.com]
• 11. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]

A Comparative Analysis of (Z)-Non-6-en-1-ol and (Z)-6-nonenal for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the chemical and biological properties of (Z)-Non-6-en-1-ol and its corresponding aldehyde, (Z)-6-nonenal. Both compounds are notable for their distinct sensory profiles and roles as semiochemicals in insect communication. While direct quantitative comparative studies on their biological efficacy are limited in publicly available literature, this document synthesizes existing data to facilitate an objective evaluation for research and development purposes.

Physicochemical Properties

(Z)-Non-6-en-1-ol and (Z)-6-nonenal share the same carbon skeleton but differ in the functional group at the C1 position, which significantly influences their physical and chemical characteristics.

Property	(Z)-Non-6-en-1-ol	(Z)-6-nonenal
Molecular Formula	C₉H₁₈O[1]	C₉H₁₆O[2][3]
Molecular Weight	142.24 g/mol [1]	140.22 g/mol [2][3]
Appearance	Colorless to pale yellow liquid[1][4]	Colorless to pale yellow liquid[5]
Boiling Point	115 °C @ 20 mmHg[1]	87 °C @ 19 mmHg[2]
Density	0.844 - 0.851 g/mL[1]	~0.841 g/mL[2]
Solubility	Insoluble in water; soluble in fixed oils and alcohol[1]	Insoluble in water; soluble in alcohol
Odor Profile	Powerful, fresh, green, melon, waxy, honeydew, cantaloupe, cucumber[4]	Very powerful, diffusive, green, cucumber, melon, cantaloupe, waxy, with metallic and woody nuances[5][6]
Flavor Profile	Waxy, cucumber, honeydew, green watermelon[4]	Green, cucumber, melon, waxy, oily, watermelon, vegetable, violet leaf[5]
Odor Threshold	Not specified in reviewed literature.	As low as 0.005 ppb[7]

Biological Activity and Sensory Perception

Both compounds are recognized for their potent green and melon-like aromas and are utilized in the flavor and fragrance industry.[4][5] Their primary documented biological role is as semiochemicals, particularly as insect attractants. The structural difference between the alcohol and aldehyde functional groups is known to elicit distinct responses from insect olfactory receptors.

Experimental Protocols

For researchers investigating the biological activity of these compounds, the following experimental protocols are standard methodologies for assessing insect olfactory and behavioral responses.

Electroantennography (EAG)

This technique measures the electrical output of an insect antenna in response to volatile compounds, providing a quantitative measure of olfactory stimulation.

Workflow for Electroantennography (EAG):

Caption: Workflow for measuring insect antennal responses using EAG.

Wind Tunnel Bioassay

This behavioral assay assesses the upwind flight attraction of insects to a chemical source in a controlled environment.

Experimental Workflow for Wind Tunnel Bioassay:

References

• 1. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ScenTree - (Z)-6-Nonenal (CAS N° 2277-19-2) [scentree.co]
• 3. cis-6-Nonenal | C9H16O | CID 5362720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (Z)-6-nonen-1-ol, 35854-86-5 [thegoodscentscompany.com]
• 5. (Z)-6-nonenal, 2277-19-2 [thegoodscentscompany.com]
• 6. 6-Nonenal, (Z)- [webbook.nist.gov]
• 7. olfactorian.com [olfactorian.com]

Verifying Enantiomeric Excess of Chiral Unsaturated Alcohols: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate determination of the enantiomeric excess (e.e.) of chiral compounds is a critical step in synthesis, purification, and regulatory approval.[1][2] This guide provides an objective comparison of the primary analytical techniques for verifying the enantiomeric excess of chiral unsaturated alcohols, supported by experimental data and detailed methodologies. The most prevalent methods—chiral High-Performance Liquid Chromatography (HPLC), chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) spectroscopy—are examined to assist in selecting the most suitable technique for your research needs.

Comparison of Analytical Techniques

The choice of analytical method for determining enantiomeric excess depends on several factors, including the volatility and thermal stability of the analyte, the required sensitivity, and the availability of instrumentation.[3] Chiral chromatography, including both HPLC and GC, is a powerful and widely used approach for separating enantiomers.[1][4][5] NMR spectroscopy offers an alternative, often complementary, method that does not require physical separation of the enantiomers.[6][7]

Technique	Principle	Advantages	Disadvantages	Best Suited For
Chiral HPLC	Differential interaction of enantiomers with a chiral stationary phase (CSP) or separation of diastereomeric derivatives on an achiral column.[1][4]	Broad applicability, high resolution, well-established methods.[1][8]	Can be time-consuming to develop methods, columns can be expensive.[9]	A wide range of chiral unsaturated alcohols, including non-volatile compounds.
Chiral GC	Separation of volatile enantiomers or their volatile derivatives on a chiral stationary phase.[10][11]	High efficiency and resolution, suitable for volatile and thermally stable compounds.[3]	Requires analyte to be volatile or derivatized, potential for thermal degradation.[3]	Volatile chiral unsaturated alcohols or those that can be easily derivatized to become volatile.[8]
NMR Spectroscopy	Formation of diastereomeric complexes with a chiral auxiliary, leading to distinct NMR signals for each enantiomer.[6][7]	Rapid analysis, no physical separation needed, provides structural information.[12]	Lower sensitivity than chromatographic methods, may require higher sample concentrations.[6]	Rapid screening, structural confirmation, and when chromatographic methods are not feasible.

Performance Data for Chiral Chromatography

The successful separation of enantiomers by chiral chromatography is highly dependent on the choice of the chiral stationary phase (CSP) and the mobile phase. Polysaccharide-based CSPs are among the most versatile and widely used for the separation of a broad range of chiral compounds, including alcohols.[1]

Table 1: Example Performance Data for Chiral HPLC Separation of a Chiral Unsaturated Alcohol

Analyte	Chiral Stationary Phase (CSP)	Mobile Phase	Retention Factor (k')	Separation Factor (α)	Resolution (Rs)
1-Phenyl-2-propen-1-ol	Chiralpak® AD-H	n-Hexane/Isopropanol (B130326) (90:10, v/v)	k'1 = 2.8, k'2 = 3.5	1.25	2.1
1-Phenyl-2-propen-1-ol	Chiralcel® OD-H	n-Hexane/Isopropanol (90:10, v/v)	k'1 = 3.2, k'2 = 3.9	1.22	1.9

Table 2: Example Performance Data for Chiral GC Separation of a Derivatized Chiral Unsaturated Alcohol

Analyte Derivative	Chiral Stationary Phase (CSP)	Column Temperature	Retention Time (min)	Separation Factor (α)
3-Buten-2-ol trifluoroacetate	CP-Chirasil-DEX CB	50°C	t1 = 10.2, t2 = 10.8	1.06
1-Penten-3-ol acetate	CP-Chirasil-DEX CB	60°C	t1 = 12.5, t2 = 13.1	1.05

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate determination of enantiomeric excess.

Chiral High-Performance Liquid Chromatography (HPLC)

1. Direct Method using a Chiral Stationary Phase (CSP)

• Instrumentation: HPLC system with a pump, autosampler, column oven, and a suitable detector (e.g., UV-Vis).[13]

• Column: A polysaccharide-based chiral column (e.g., Chiralpak® or Chiralcel® series) is a good starting point.[13]

• Mobile Phase Preparation: A typical mobile phase for normal-phase chromatography consists of a mixture of n-hexane or n-heptane with an alcohol modifier like isopropanol or ethanol.[1][13] A common starting ratio is 90:10 (v/v) n-hexane/isopropanol.[13] Degas the mobile phase before use.[1]

• Sample Preparation: Dissolve the chiral unsaturated alcohol in the mobile phase or a compatible solvent to a concentration of approximately 1 mg/mL.[13] Filter the sample through a 0.45 µm filter.[13]

• HPLC Conditions:

  • Flow Rate: 0.5 - 1.0 mL/min for a standard 4.6 mm ID column.[1]

  • Column Temperature: Ambient or controlled, typically between 20-40°C.[13]

  • Detection: UV detection at a wavelength where the analyte absorbs, often around 210-254 nm for unsaturated compounds.[13]

• Data Analysis: Inject a racemic standard to determine the retention times of both enantiomers. Inject the sample and integrate the peak areas of the two enantiomers. Calculate the enantiomeric excess using the formula: e.e. (%) = [|Area1 - Area2| / (Area1 + Area2)] x 100.

2. Indirect Method via Derivatization

• Derivatization: React the chiral unsaturated alcohol with a chiral derivatizing agent (e.g., Mosher's acid chloride) to form diastereomers.[1] These diastereomers can then be separated on a standard achiral HPLC column (e.g., C18).

• HPLC Conditions: Use standard reversed-phase or normal-phase HPLC conditions suitable for the resulting diastereomers.

Chiral Gas Chromatography (GC)

• Instrumentation: Gas chromatograph equipped with a flame ionization detector (FID) or mass spectrometer (MS).

• Column: A chiral capillary column, often based on cyclodextrin (B1172386) derivatives (e.g., CP-Chirasil-DEX CB).[10]

• Derivatization (if necessary): To increase volatility and improve separation, chiral alcohols can be derivatized to their corresponding esters (e.g., acetates or trifluoroacetates).[8][10] A common procedure involves reacting the alcohol with an acylating agent like acetic anhydride (B1165640) or trifluoroacetic anhydride in the presence of a catalyst.[8][10]

• GC Conditions:

  • Injector Temperature: Typically 250°C.

  • Oven Temperature Program: Start at a low temperature (e.g., 50°C) and ramp up to a higher temperature to elute the compounds.

  • Carrier Gas: Helium or hydrogen.

  • Detector Temperature: Typically 250-300°C.

• Data Analysis: Similar to HPLC, inject a racemic standard to identify the peaks. Calculate the e.e. from the integrated peak areas of the sample.

NMR Spectroscopy

• Instrumentation: High-field NMR spectrometer.

• Sample Preparation: Dissolve the chiral unsaturated alcohol in a suitable deuterated solvent. Add a chiral solvating agent (e.g., (R)-(-)-1-(9-anthryl)-2,2,2-trifluoroethanol) or a chiral derivatizing agent to the NMR tube.

• Data Acquisition: Acquire a high-resolution proton (¹H) or fluorine (¹⁹F) NMR spectrum if a fluorine-containing derivatizing agent is used.[14]

• Data Analysis: The two enantiomers will form diastereomeric complexes with the chiral auxiliary, resulting in separate signals for at least one proton or other nucleus in the NMR spectrum. The enantiomeric excess is determined by integrating the corresponding signals for each enantiomer.

Visualizing the Workflow and Method Selection

To better illustrate the process of determining enantiomeric excess and the logic behind method selection, the following diagrams are provided.

Caption: General workflow for determining the enantiomeric excess of a chiral unsaturated alcohol.

Caption: Decision tree for selecting an appropriate analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. research.rug.nl [research.rug.nl]
• 3. Determination of enantiomeric excess [ch.ic.ac.uk]
• 4. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 10. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. benchchem.com [benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of (Z)-Non-6-en-1-ol: A Guide for Laboratory Professionals

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development Professionals

(Z)-Non-6-en-1-ol, a flammable liquid and vapor, requires careful handling and disposal to ensure laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step procedure for its proper disposal, adhering to standard laboratory safety protocols and regulatory requirements.

Hazard Profile and Safety Precautions

Before handling (Z)-Non-6-en-1-ol, it is crucial to be aware of its potential hazards. This chemical is classified as a flammable liquid, can cause skin irritation, and may be fatal if swallowed and enters the airways.[1] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1] Always consult the Safety Data Sheet (SDS) before use and wear appropriate personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of (Z)-Non-6-en-1-ol are summarized in the table below.

Property	Value	Source
Physical State	Liquid	[2]
Appearance	Light yellow	[2]
Boiling Point	156 - 157 °C / 312.8 - 314.6 °F @ 760 mmHg	[2]
Flash Point	59 °C / 138.2 °F (Closed Cup)	[2]
Density	0.718 g/cm³ at 25 °C	[1]

Step-by-Step Disposal Protocol

The proper disposal of (Z)-Non-6-en-1-ol is critical and must be handled as hazardous waste. Under no circumstances should it be poured down the sink or drain, as this can lead to environmental contamination and violate regulations.[3][4][5]

1. Waste Collection and Segregation:

• Designated Container: Collect waste (Z)-Non-6-en-1-ol in a dedicated, properly labeled waste container.[4][6] The container should be made of a suitable material, such as glass or a chemically resistant plastic, and must have a secure, tight-fitting lid to prevent evaporation and spills.[3][5]

• Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "(Z)-Non-6-en-1-ol," and any other identifiers required by your institution's waste management program.[3][4] Avoid using general terms like "Solvent Waste."[3]

• Segregation: Do not mix (Z)-Non-6-en-1-ol with other waste streams, especially incompatible materials like strong oxidizing agents or acids.[2][6]

2. Storage of Waste:

• Secure Location: Store the waste container in a cool, dry, and well-ventilated area designated for hazardous waste.[7] This area should be away from ignition sources such as heat, sparks, or open flames.[2]

• Closed Containers: Always keep the waste container tightly closed except when adding waste.[3][5] This minimizes the release of flammable vapors.

3. Arranging for Disposal:

• Contact Waste Management Professionals: The disposal of hazardous chemical waste must be handled by a licensed and approved waste disposal company or your institution's Environmental Health and Safety (EHS) department.[3][5]

• Follow Institutional Procedures: Adhere to your organization's specific procedures for hazardous waste pickup and disposal. This may involve submitting a waste collection request form.[8]

4. Handling Empty Containers:

• Residue Hazard: Even "empty" containers that held (Z)-Non-6-en-1-ol can contain hazardous residue and vapors that may pose a fire or explosion risk.[4][5]

• Container Disposal: A container that held this hazardous waste should be disposed of as hazardous waste unless it has been triple-rinsed. The rinsate from this process must be collected and disposed of as hazardous waste.[9] Check with your EHS department for specific guidance on decontaminating and disposing of empty containers.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of (Z)-Non-6-en-1-ol.

Caption: Workflow for the safe disposal of (Z)-Non-6-en-1-ol waste.

By adhering to these procedures, researchers and laboratory professionals can ensure the safe and environmentally responsible disposal of (Z)-Non-6-en-1-ol, fostering a culture of safety and compliance within the laboratory.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. safety.pitt.edu [safety.pitt.edu]
• 4. How to Safely Dispose of Flammable Liquids | Vision Environmental [visionenv.net]
• 5. Guide to Storing And Disposing Of Flammable Liquids - ECTI [ecticorp.com]
• 6. collectandrecycle.com [collectandrecycle.com]
• 7. How Do You Handle Flammable Hazardous Waste? [greenflow.com]
• 8. vumc.org [vumc.org]
• 9. rtong.people.ust.hk [rtong.people.ust.hk]

Personal protective equipment for handling (Z)-Non-6-en-1-ol

Essential Safety and Handling Guide for (Z)-Non-6-en-1-ol

This guide provides comprehensive safety protocols, operational procedures, and disposal plans for handling (Z)-Non-6-en-1-ol, also known as cis-6-Nonen-1-ol. It is designed for researchers, scientists, and drug development professionals to ensure safe laboratory practices. While (Z)-Non-6-en-1-ol is not classified as a hazardous substance under the Globally Harmonized System (GHS), adherence to standard laboratory safety procedures is essential to minimize any potential risks.[1][2]

Chemical and Physical Properties

(Z)-Non-6-en-1-ol is a colorless to pale yellow liquid with a characteristic fresh, green, melon-like odor.[3][4] It is used as a flavoring agent and in the fragrance industry.[2][3][5] It is classified as a combustible liquid.

Property	Value
CAS Number	35854-86-5
Molecular Formula	C9H18O
Molecular Weight	142.24 g/mol [2]
Appearance	Colorless to pale yellow liquid[5]
Boiling Point	115 °C at 20 mmHg[6]
Flash Point	> 93.3 °C (> 200.0 °F) Closed Cup[1]
Density	0.85 g/mL at 25 °C[6]
Solubility	Insoluble in water; soluble in alcohol.[7]

Personal Protective Equipment (PPE)

While (Z)-Non-6-en-1-ol has a low hazard profile, the following PPE is recommended to ensure best laboratory practices and personal safety.

PPE Category	Specification	Purpose
Eye/Face Protection	Chemical safety goggles or glasses compliant with EN166 (EU) or OSHA 29 CFR 1910.133 (US).	To protect eyes from potential splashes, which may cause temporary irritation.[1]
Skin Protection	Chemically resistant gloves (e.g., Nitrile or Neoprene). A standard laboratory coat should be worn.	To prevent direct skin contact, although no adverse effects are generally expected.[1]
Respiratory Protection	Not typically required under normal use with adequate ventilation.	To be used if aerosols are generated or if working in a poorly ventilated area.
General Hygiene	Practice good industrial hygiene. Wash hands thoroughly after handling. Ensure an eyewash station and safety shower are accessible.	To minimize exposure and provide immediate first aid if needed.[1]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is crucial for maintaining a safe laboratory environment.

Experimental Workflow

The following diagram illustrates the standard workflow for handling (Z)-Non-6-en-1-ol in a laboratory setting.

Caption: Standard operational workflow for (Z)-Non-6-en-1-ol.

Step-by-Step Handling and Storage Protocol

• Preparation:

  • Work in a well-ventilated area to avoid the accumulation of vapors.

  • Confirm that a safety shower and eyewash station are easily accessible.

  • Put on the required personal protective equipment: safety glasses and gloves.

• Handling:

  • Avoid contact with eyes and skin.[1] In case of accidental contact, flush the affected area with plenty of water.[1]

  • Since the substance is a combustible liquid, keep it away from open flames, hot surfaces, and other potential ignition sources.

  • Use non-sparking tools when handling the container.

• Storage:

  • Store in a cool, dry, and well-ventilated area.

  • Keep the container tightly closed to prevent contamination and evaporation.

  • Store away from incompatible materials such as strong oxidizing agents.

Spill and Disposal Plan

In the event of a spill or for the disposal of waste, the following procedures should be followed:

• Spill Response:

  • Remove all sources of ignition from the immediate area.[1]

  • Ensure adequate ventilation.

  • Wear appropriate PPE, including gloves and safety glasses.

  • For small spills, absorb the liquid with an inert material such as sand, earth, or vermiculite.[1]

  • Collect the absorbed material into a suitable, closed container for disposal.[1]

  • Clean the spill area thoroughly to remove any residual contamination.[1]

• Waste Disposal:

  • Dispose of waste and residues in accordance with local, state, and federal regulations.

  • Do not dispose of the chemical down the drain or into the environment.

  • Consult with your institution's environmental health and safety (EHS) department for specific disposal guidelines.

References

• 1. vigon.com [vigon.com]
• 2. 6-Nonen-1-ol, (6Z)- | C9H18O | CID 5362792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (Z)-6-nonen-1-ol, 35854-86-5 [thegoodscentscompany.com]
• 4. cis-6-Nonen-1-ol | The Fragrance Conservatory [fragranceconservatory.com]
• 5. chemimpex.com [chemimpex.com]
• 6. cis-6-Nonen-1-ol = 95 , FG 35854-86-5 [sigmaaldrich.com]
• 7. bedoukian.com [bedoukian.com]